Boc-his(3-bom)-ome hcl

• CAS: 83468-80-8

Core Science & Biosynthesis

Introduction: The Strategic Importance of Protected Histidine in Peptide Synthesis

An In-depth Technical Guide to the Chemical Properties and Applications of Boc-His(3-Bom)-OMe HCl

For Researchers, Scientists, and Drug Development Professionals

Histidine's unique imidazole side chain is a cornerstone of functionality in a vast number of biologically active peptides and proteins, participating in catalysis, metal ion coordination, and proton transfer mechanisms.[1] However, this very reactivity presents a significant hurdle in synthetic peptide chemistry. The imidazole ring is nucleophilic, basic, and prone to facilitating racemization of the α-carbon during peptide coupling steps, which can compromise the stereochemical integrity and biological activity of the final product.[1][2]

To navigate these challenges, a suite of protecting group strategies has been developed. This guide focuses on Boc-His(3-Bom)-OMe HCl (methyl (2S)-3-{1-[(benzyloxy)methyl]-1H-imidazol-5-yl}-2-[(tert-butoxycarbonyl)amino]propanoate hydrochloride), a meticulously designed histidine derivative that provides robust solutions to the core problems encountered in peptide synthesis. This derivative employs three distinct protecting groups:

• Boc (tert-butyloxycarbonyl): A well-established, acid-labile protecting group for the α-amino functionality, forming the basis of the Boc/Bzl solid-phase peptide synthesis (SPPS) strategy.[3]

• OMe (Methyl Ester): A simple protecting group for the C-terminal carboxylate, allowing for solution-phase manipulations or subsequent deprotection for fragment condensation.

• Bom (Benzyloxymethyl): The critical protecting group for the imidazole side chain. By alkylating the π-nitrogen (N-3), the Bom group effectively stericly and electronically hinders the imidazole's ability to catalyze racemization during activation.[2][4][5]

This technical guide provides a comprehensive overview of the chemical properties, strategic applications, and detailed handling protocols for Boc-His(3-Bom)-OMe HCl, empowering researchers to leverage this valuable building block for the successful synthesis of complex peptides.

I. Physicochemical and Structural Properties

Boc-His(3-Bom)-OMe HCl is typically supplied as a white to off-white solid with a purity of ≥98%.[6][7][8] The hydrochloride salt form is utilized to enhance the compound's stability and handling characteristics.[8]

Below is a summary of its key physicochemical properties:

Property	Value	Source(s)
Chemical Name	methyl (2S)-3-{1-[(benzyloxy)methyl]-1H-imidazol-5-yl}-2-[(tert-butoxycarbonyl)amino]propanoate hydrochloride
CAS Number	83468-80-8	[7][9]
Molecular Formula	C₂₀H₂₇N₃O₅·HCl	[6][7][9]
Molecular Weight	425.91 g/mol	[10][11]
Typical Purity	≥98%	[6][7]
Storage Conditions	2-8°C, store under inert gas. For long-term storage, -15°C is recommended.	[7][10][11]

Structural Elucidation

The precise arrangement of the protecting groups is fundamental to the functionality of this reagent. The diagram below illustrates the molecular structure.

Caption: Structure of Boc-His(3-Bom)-OMe HCl.

II. Core Application & Mechanistic Rationale in SPPS

The primary application of Boc-His(3-Bom)-OMe HCl is as a building block in Boc-strategy solid-phase peptide synthesis (SPPS). Its design directly addresses the critical challenge of histidine-induced racemization.

Causality of Racemization Suppression

Histidine is particularly susceptible to racemization during the carboxyl activation step required for peptide bond formation.[12] The unprotected π-nitrogen of the imidazole ring is sufficiently basic to abstract the acidic proton from the α-carbon, leading to the formation of a planar, achiral enolate intermediate. Reprotonation can then occur from either face, resulting in a mixture of L- and D-isomers.

The Bom group at the N-3 (π) position provides a robust defense against this pathway. By alkylating the π-nitrogen, the lone pair of electrons is no longer available to act as an intramolecular base, thus preserving the stereochemical integrity of the α-carbon. This makes Boc-His(3-Bom)-OH and its derivatives invaluable for syntheses where racemization of histidine is a significant risk.[2][4][5]

Workflow Integration in Boc-SPPS

The use of Boc-His(3-Bom)-OMe HCl (or its corresponding carboxylic acid, Boc-His(3-Bom)-OH, for direct use in SPPS) integrates seamlessly into the standard Boc-SPPS workflow.

Caption: Boc-SPPS cycle using a protected histidine derivative.

III. Reactivity and Key Experimental Protocols

Proper handling and deprotection are critical for the successful application of Boc-His(3-Bom)-OMe HCl. The three protecting groups are removed under orthogonal conditions.

Protocol 1: Nα-Boc Group Deprotection

The Boc group is acid-labile. However, studies have shown that the Boc group on a His(Bom) residue can be unusually resistant to cleavage compared to other amino acids.[13] This can lead to incomplete deprotection and subsequent deletion sequences in the final peptide. Therefore, modified conditions are often necessary.

Step-by-Step Methodology:

• Standard Conditions: Treat the resin-bound peptide with a solution of 25-50% Trifluoroacetic Acid (TFA) in Dichloromethane (DCM) for 20-30 minutes at room temperature.

• Rationale: TFA is a strong acid that protonates the Boc group, leading to its cleavage as gaseous isobutylene and carbon dioxide. DCM serves as an inert solvent.

• Self-Validation & Causality: Monitor the deprotection reaction using a qualitative test (e.g., Kaiser test). If the test indicates the presence of remaining protected amines, it validates the need for more stringent conditions.

• Modified Protocol (for resistant residues):

  • Increase the TFA concentration to 50-60%.

  • Prolong the reaction time to 45-60 minutes.

  • Perform a second, shorter TFA treatment (e.g., 10-15 minutes) after the initial wash step.[13]

  • Causality: The increased acid concentration and reaction time provide the necessary chemical potential to overcome the higher activation energy for deprotection of the sterically or electronically hindered Boc-His(Bom) moiety.

Protocol 2: Imidazole (Bom) and Final Peptide Cleavage

The Bom group is stable to the TFA used for Boc removal but can be cleaved using strong acids or hydrogenolysis.

Method A: Strong Acid Cleavage (Hydrogen Fluoride - HF)

• WARNING: HF is extremely toxic and corrosive. This procedure must be performed by trained personnel in a specialized, dedicated apparatus.

• Preparation: Dry the peptide-resin thoroughly under high vacuum. Place it in a specialized HF cleavage vessel.

• Scavenger Addition: Add a scavenger cocktail to the vessel. A common choice for Bom-protected peptides is p-cresol and p-thiocresol.

• Causality of Scavengers: During HF cleavage, the Bom group releases a benzyloxymethyl cation, which can decompose to generate formaldehyde.[13] Formaldehyde can then react with nucleophilic side chains, particularly Trp and Cys. Scavengers like thiols efficiently trap these reactive species, preventing side product formation.[2]

• Cleavage: Cool the vessel to 0°C. Condense anhydrous HF into the vessel. Stir the mixture at 0°C for 1-2 hours.

• Work-up: Remove the HF by evaporation under vacuum. Precipitate the cleaved peptide in cold diethyl ether, wash, and lyophilize.

Method B: Palladium-Mediated Hydrogenolysis

This method offers a milder alternative to HF for removing the Bom group, though it is typically performed in solution after the peptide has been cleaved from the resin by other means if the linker is not also hydrogenolysis-labile.

• Catalyst Preparation: Suspend the Bom-protected peptide in a suitable solvent (e.g., Isopropanol/Water mixture).[14]

• Reaction Setup: Add 10% Palladium on Carbon (Pd/C) catalyst to the solution. For improved reaction rates, a small amount of an acid like formic acid (HCOOH) can be added.[14]

• Rationale: The Pd/C catalyst facilitates the transfer of hydrogen to the benzylic C-O bond of the Bom group, cleaving it to yield toluene and hydroxymethyl-histidine, which subsequently releases formaldehyde. The added water and acid can suppress side reactions and accelerate the cleavage.[14]

• Hydrogenation: Stir the mixture under a hydrogen atmosphere (1 atm or higher pressure) until the reaction is complete (monitor by HPLC/MS).

• Work-up: Filter the reaction mixture through celite to remove the Pd/C catalyst. Evaporate the solvent and purify the deprotected peptide.

Protocol 3: C-Terminal Methyl Ester (OMe) Saponification

This protocol is relevant for solution-phase synthesis or fragment condensation strategies.

• Reaction: Dissolve the peptide methyl ester in a mixture of an organic solvent (e.g., THF or Methanol) and water.

• Base Addition: Cool the solution to 0°C and add a stoichiometric amount (e.g., 1.05 equivalents) of 1 M aqueous Sodium Hydroxide (NaOH) dropwise.

• Monitoring: Monitor the reaction progress by TLC or HPLC. The reaction is typically complete within 15-60 minutes.

• Rationale: The hydroxide ion acts as a nucleophile, attacking the ester carbonyl and leading to the formation of the carboxylate salt and methanol.

• Quenching and Work-up: Carefully neutralize the reaction with a mild acid (e.g., 1 M KHSO₄) to pH ~4-5. Extract the product into an organic solvent or remove the organic solvent under vacuum to precipitate the product.

IV. Analytical Quality Control

Verifying the identity and purity of Boc-His(3-Bom)-OMe HCl and its subsequent peptide products is essential.

Technique	Purpose	Typical Parameters & Expected Results
Reverse-Phase HPLC	Purity Assessment & Reaction Monitoring	Column: C18 (e.g., 4.6 x 250 mm). Mobile Phase A: 0.1% TFA in Water. Mobile Phase B: 0.1% TFA in Acetonitrile. Gradient: Linear gradient of B over 20-30 min. Detection: UV at 220 nm. Expected Result: A single major peak with >98% purity.
Mass Spectrometry (ESI-MS)	Identity Confirmation	Mode: Positive Ion Electrospray (ESI+). Expected Mass: For the free base (C₂₀H₂₇N₃O₅), the calculated monoisotopic mass is 401.19. Expect to observe the protonated molecular ion [M+H]⁺ at m/z 402.2.
¹H-NMR Spectroscopy	Structural Confirmation	Solvent: CDCl₃ or DMSO-d₆. Key Expected Signals: - ~1.4 ppm (s, 9H, Boc group). - ~3.7 ppm (s, 3H, OMe group). - Signals for the benzyl and imidazole protons. The chemical shifts will differ significantly from the corresponding N-1 (τ) protected isomer, providing a means of confirming regiochemistry.

V. Safety and Handling

• General Precautions: Handle Boc-His(3-Bom)-OMe HCl in a well-ventilated fume hood. Wear standard personal protective equipment (PPE), including safety glasses, a lab coat, and chemical-resistant gloves.

• Storage: Store the compound in a tightly sealed container under an inert atmosphere (e.g., Argon or Nitrogen) at the recommended temperature (2-8°C) to prevent degradation from moisture and air.[7]

• Disposal: Dispose of chemical waste in accordance with local, state, and federal regulations.

Conclusion

Boc-His(3-Bom)-OMe HCl is a highly specialized and effective reagent for introducing histidine into peptides while minimizing the risk of racemization. Its π-Bom protecting group provides a decisive advantage over unprotected or τ-protected derivatives.[4][5] While its use requires careful consideration of deprotection conditions—particularly the enhanced stability of the Nα-Boc group and the potential for side reactions during Bom cleavage—the protocols outlined in this guide provide a validated framework for its successful application. By understanding the underlying chemical principles and adhering to robust experimental methodologies, researchers can confidently employ this derivative to advance their work in drug discovery and biochemical research.

References

• PubChem. Boc-his(3-bom)-ome hcl | C20H28ClN3O5 | CID 74889901.[Link]

• Yoshizawa-Kumagaye, K., et al. (2005). Amino acid deletion products resulting from incomplete deprotection of the Boc group from Npi-benzyloxymethylhistidine residues during solid-phase peptide synthesis. Journal of Peptide Science, 11(8), 512-5. [Link]

• NINGBO INNO PHARMCHEM CO.,LTD. Unlocking Potential: Histidine Derivatives in Organic Synthesis and Drug Discovery.[Link]

• Lee, Y. R., et al. (2012). A reliable Pd-mediated hydrogenolytic deprotection of BOM group of uridine ureido nitrogen. Bulletin of the Korean Chemical Society, 33(7), 2417-2420. [Link]

• Mergler, M., et al. (2001). Synthesis and Application of Fmoc-His(3-Bum)-OH. Journal of Peptide Science, 7(10), 502-10. [Link]

• Reddit. How do I remove the N-Boc protection group...[Link]

• GenScript. Overview of Custom Peptide Synthesis.[Link]

• ResearchGate. Did anyone observe spontaneous Boc removal from histidine?[Link]

• AAPPTec. Amino Acid Derivatives for Peptide Synthesis.[Link]

• Merck Millipore. Novabiochem® Letters 2 .15Vol.[Link]

• CEM Corporation. Application of Fmoc-His(Boc)-OH in Fmoc-based SPPS.[Link]

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• 14. A reliable Pd-mediated hydrogenolytic deprotection of BOM group of uridine ureido nitrogen - PMC [pmc.ncbi.nlm.nih.gov]

An In-depth Technical Guide to the Structure and Synthesis of Boc-His(3-Bom)-OMe HCl

For Researchers, Scientists, and Drug Development Professionals

Introduction

In the intricate field of peptide synthesis and drug development, the precise control of amino acid reactivity is paramount. Histidine, with its nucleophilic imidazole side chain, presents a significant challenge, being prone to racemization and side reactions during peptide coupling.[1][2][3] The strategic use of protecting groups is therefore not merely a technicality, but a cornerstone of successful peptide synthesis. This guide provides a comprehensive exploration of Nα-tert-butoxycarbonyl-Nτ-benzyloxymethyl-L-histidine methyl ester hydrochloride, commonly abbreviated as Boc-His(3-Bom)-OMe HCl.

This derivative of L-histidine is a valuable building block in synthetic organic chemistry, particularly in the Boc/Bn solid-phase peptide synthesis (SPPS) strategy.[2] The careful selection of the tert-butoxycarbonyl (Boc) group for the α-amino protection, the benzyloxymethyl (Bom) group for the imidazole side chain (specifically at the τ-nitrogen, position 3), and the methyl ester for the carboxylic acid terminus offers a robust combination for managing histidine's reactivity. This guide will delve into the rationale behind this specific combination of protecting groups, elucidate the structure of the molecule, and provide a detailed, plausible synthesis pathway, offering field-proven insights for its preparation.

The Strategic Importance of Protecting Groups for Histidine

The imidazole ring of histidine is a double-edged sword in peptide chemistry. While it plays a crucial role in the biological activity of many peptides and proteins, its inherent nucleophilicity and basicity can lead to undesirable outcomes during synthesis.[2] The two primary challenges are:

• Racemization: The imidazole nitrogen can catalyze the epimerization of the activated amino acid, leading to a loss of stereochemical purity in the final peptide.[2][4]

• Side-Chain Acylation: The unprotected imidazole ring can react with activated carboxyl groups, leading to the formation of unwanted side products.[4]

To mitigate these issues, various protecting groups have been developed. The benzyloxymethyl (Bom) group, attached to the tau (τ) nitrogen of the imidazole ring, has proven to be particularly effective in suppressing racemization.[4] While more challenging and costly to prepare compared to other histidine derivatives, its use is invaluable when maintaining the chiral integrity of histidine residues is critical.[4]

The Nα-Boc protecting group is a standard in Boc-based SPPS, readily cleaved under moderately acidic conditions, such as with trifluoroacetic acid (TFA).[] The methyl ester serves to protect the carboxylic acid, preventing its participation in unwanted reactions, and can be removed by saponification.

Chemical Structure and Properties

Boc-His(3-Bom)-OMe HCl is a white solid, typically supplied as a hydrochloride salt to enhance its stability and solubility.[6]

Property	Value
Molecular Formula	C20H27N3O5·HCl
Molecular Weight	425.91 g/mol [7]
CAS Number	83468-80-8[7][8]
Synonyms	Methyl (2S)-3-{1-[(benzyloxy)methyl]-1H-imidazol-5-yl}-2-[(tert-butoxycarbonyl)amino]propanoate hydrochloride, N-alpha-t-butoxycarbonyl-N-pi-benzyloxymethyl-L-histidine alpha-methyl ester hydrochloride[7]
Storage Temperature	2-8°C

The structure consists of the L-histidine backbone with the α-amino group protected by a Boc group, the τ-nitrogen of the imidazole ring protected by a Bom group, and the carboxylic acid functional group converted to a methyl ester. The hydrochloride salt form protonates one of the basic nitrogen atoms, typically the π-nitrogen of the imidazole ring.

Synthesis Pathway

The synthesis of Boc-His(3-Bom)-OMe HCl is a multi-step process that requires careful control of reaction conditions to ensure regioselectivity and high yields. The following pathway represents a logical and experimentally supported approach.

Caption: Synthesis pathway for Boc-His(3-Bom)-OMe HCl.

Step 1: Esterification of L-Histidine

The initial step involves the protection of the carboxylic acid group as a methyl ester. A common and efficient method is the reaction of L-histidine with thionyl chloride (SOCl₂) in methanol (MeOH).[9] The thionyl chloride reacts with methanol to form methyl chloride and sulfur dioxide, and also generates HCl in situ, which catalyzes the esterification and results in the formation of the dihydrochloride salt of the histidine methyl ester.

Experimental Protocol:

• Suspend L-histidine in anhydrous methanol under an inert atmosphere (e.g., nitrogen or argon) and cool the mixture in an ice bath.

• Slowly add thionyl chloride dropwise to the stirred suspension. An excess of thionyl chloride is typically used.

• After the addition is complete, allow the reaction mixture to warm to room temperature and stir until the reaction is complete (monitored by TLC).

• Remove the solvent under reduced pressure to obtain the crude H-His-OMe·2HCl as a solid. This product is often used in the next step without further purification.

Step 2: Nα-Boc Protection

The next step is the selective protection of the α-amino group with the tert-butoxycarbonyl (Boc) group. This is typically achieved by reacting the histidine methyl ester dihydrochloride with di-tert-butyl dicarbonate ((Boc)₂O) in the presence of a base to neutralize the hydrochloride salt and facilitate the reaction.[9]

Experimental Protocol:

• Dissolve H-His-OMe·2HCl in a suitable solvent, such as a mixture of dioxane and water or dichloromethane (DCM).

• Cool the solution in an ice bath and add a base, such as triethylamine (TEA) or sodium bicarbonate, to neutralize the HCl.

• Add di-tert-butyl dicarbonate to the reaction mixture and stir at room temperature until the reaction is complete (monitored by TLC).

• Perform an aqueous workup to remove the base and other water-soluble impurities. The organic layer is then dried and concentrated to yield Boc-His-OMe.

Step 3: Nτ-Bom Protection

This is a critical step where the benzyloxymethyl (Bom) group is introduced onto the imidazole side chain. The reaction of Boc-His-OMe with benzyloxymethyl chloride (Bom-Cl) in the presence of a suitable base will yield a mixture of Nτ-Bom and Nπ-Bom protected isomers. The τ-isomer is generally favored, and the isomers can be separated by chromatography. The choice of base and solvent can influence the regioselectivity of this reaction.

Experimental Protocol:

• Dissolve Boc-His-OMe in an anhydrous aprotic solvent such as DCM or acetonitrile.

• Add a non-nucleophilic base, such as diisopropylethylamine (DIPEA).

• Add benzyloxymethyl chloride (Bom-Cl) to the solution and stir at room temperature. The reaction progress should be monitored by TLC.

• Upon completion, the reaction is quenched, and the product is extracted into an organic solvent.

• The crude product is purified by column chromatography on silica gel to isolate the desired Nτ-isomer, Boc-His(3-Bom)-OMe.

Step 4: Formation of the Hydrochloride Salt

The final step is the formation of the hydrochloride salt to improve the stability and handling of the final product. This is achieved by treating the purified Boc-His(3-Bom)-OMe with a solution of hydrogen chloride.

Experimental Protocol:

• Dissolve the purified Boc-His(3-Bom)-OMe in a dry, aprotic solvent like diethyl ether or ethyl acetate.

• Slowly add a solution of HCl in a suitable solvent (e.g., HCl in diethyl ether) with stirring.

• The hydrochloride salt will precipitate out of the solution.

• The solid product is collected by filtration, washed with cold solvent, and dried under vacuum to yield Boc-His(3-Bom)-OMe HCl.

Challenges and Considerations in Synthesis

• Regioselectivity of Bom protection: The alkylation of the imidazole ring can occur at either the τ (tele) or π (pros) nitrogen. Reaction conditions must be optimized to favor the formation of the desired τ-isomer.

• Stability of Bom-Cl: Benzyloxymethyl chloride can be unstable and should be handled with care. It is often freshly prepared or purchased from a reliable source and stored under appropriate conditions.

• Purification: The separation of the τ and π isomers of the Bom-protected histidine can be challenging and typically requires careful column chromatography.

• Cleavage of the Bom group: While stable during peptide synthesis, the Bom group is cleaved under strong acidic conditions such as with HF or TFMSA. This cleavage can generate formaldehyde as a byproduct, which can lead to side reactions. The inclusion of scavengers like cysteine or resorcinol in the cleavage cocktail is recommended to mitigate this issue.[10][11]

Conclusion

Boc-His(3-Bom)-OMe HCl is a strategically designed and protected amino acid derivative that effectively addresses the challenges associated with incorporating histidine into peptides. The combination of the Boc, Bom, and methyl ester protecting groups provides orthogonal stability, minimizes racemization, and prevents unwanted side reactions. The multi-step synthesis, while requiring careful execution and purification, yields a valuable building block for the synthesis of complex peptides in both academic research and industrial drug development. Understanding the rationale behind its structure and the nuances of its synthesis is crucial for any scientist working in the field of peptide chemistry.

References

• Amino Acid Derivatives for Peptide Synthesis. (n.d.).

• How do you esterify a N-Boc protected amino acid? (2017, March 23). ResearchGate. Retrieved from [Link]

• Protection of histidine in peptide synthesis: A Reassessment of the trityl group. (2011). The Journal of organic chemistry.

• Directed synthesis of N1/N3-histidine modified by 2-hydroxyethylthioethyl and identification in sulfur mustard-exposed plasma. (2025, March 8). National Institutes of Health. Retrieved from [Link]

• Histidine protection. (n.d.). Google Patents.
• 4-Methoxybenzyloxymethyl group as an N π-protecting group for histidine to eliminate side-chain-induced racemization in the Fmoc strategy. (2011, September). Tetrahedron Letters, 52(38), 4947-4949.
• Synthesis and Application of Fmoc-His(3-Bum)-OH. (2001). Journal of Peptide Science, 7, 502-510.
• Study on the esterification method of N-Boc protected amino acids. (2005). Chinese Journal of Medicinal Chemistry, 1.

• Please suggest me a best recent method of esterification of N-Boc-Amino Acids? (2016, December 11). ResearchGate. Retrieved from [Link]

• A Convenient Synthesis of Amino Acid Methyl Esters. (n.d.). National Institutes of Health. Retrieved from [Link]

• Problems associated with use of the benzyloxymethyl protecting group for histidines. Formaldehyde adducts formed during cleavage by hydrogen fluoride. (1990, October). International Journal of Peptide and Protein Research, 36(4), 350-5.

• A safe and efficient synthesis of N-Boc-β3-amino acid methyl esters from α-amino acids: applications in the formal synthesis of sedum alkaloids. (n.d.). RSC Publishing. Retrieved from [Link]

• Boc-His(3-BOM)-OMe HCl. (n.d.). Retrieved from [Link]

• Facile One-Step Synthesis of N-??-Boc-1-alkyl-L-histidines. (2025, August 6). ResearchGate. Retrieved from [Link]

• A kind of preparation method of N (π)-methyl-L-histidine derivative and its application in synthesis whale carnosine. (n.d.). Google Patents.

• Boc-N-p-benzyloxymethyl-L-histidine methyl ester hydrochloride | CAS 83468-80-8. (n.d.). P212121 Store. Retrieved from [Link]

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• 11. shop.bachem.com [shop.bachem.com]

Spectroscopic and Spectrometric Characterization of Boc-His(3-Bom)-OMe HCl: A Technical Guide for Researchers

This technical guide provides an in-depth analysis of the spectroscopic and spectrometric data for Nα-tert-butoxycarbonyl-Nπ-(benzyloxymethyl)-L-histidine methyl ester hydrochloride (Boc-His(3-Bom)-OMe HCl). This compound is a critical building block in solid-phase peptide synthesis (SPPS), particularly for the introduction of histidine residues where protection of the imidazole ring is necessary to prevent side reactions and racemization. Understanding its spectroscopic signature is paramount for identity confirmation, purity assessment, and ensuring the integrity of subsequent synthetic steps in drug discovery and development.

Introduction to Boc-His(3-Bom)-OMe HCl: Strategic Importance in Peptide Synthesis

Histidine's imidazole side chain presents unique challenges in peptide synthesis. Its nucleophilic nature can lead to undesirable acylation, and the basicity of the π-nitrogen can catalyze racemization of the α-carbon during activation. The use of a protecting group on the imidazole ring mitigates these issues. The benzyloxymethyl (Bom) group is a valuable choice for this purpose, offering stability under the conditions of Boc-based SPPS and being readily removable under strong acid conditions, such as with hydrogen fluoride (HF). The Nπ (3-position) protection is particularly effective in suppressing racemization compared to protection at the Nτ (1-position).[1]

This guide will detail the expected Nuclear Magnetic Resonance (NMR), Infrared (IR), and Mass Spectrometry (MS) data for Boc-His(3-Bom)-OMe HCl, providing a foundational reference for researchers utilizing this important reagent.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is the most powerful tool for the structural elucidation of organic molecules. The following sections detail the predicted ¹H and ¹³C NMR spectra of Boc-His(3-Bom)-OMe HCl. The predictions are based on the well-characterized analogous compound, Boc-His(3-Bum)-OMe, as detailed by Mergler et al. (2001), and fundamental principles of NMR spectroscopy.

¹H NMR Spectroscopy

The ¹H NMR spectrum provides detailed information about the proton environment in the molecule. The chemical shifts are influenced by the electron-withdrawing and -donating effects of neighboring functional groups.

Table 1: Predicted ¹H NMR Spectroscopic Data for Boc-His(3-Bom)-OMe in CDCl₃

Chemical Shift (δ, ppm)	Multiplicity	Integration	Assignment
~7.55	s	1H	Imidazole C2-H
~7.30-7.40	m	5H	Phenyl-H (Bom)
~6.85	s	1H	Imidazole C4-H
~5.50	d	1H	NH (Boc)
~5.30	s	2H	N-CH₂-O (Bom)
~4.60	s	2H	O-CH₂-Ph (Bom)
~4.55	m	1H	α-CH
~3.70	s	3H	OCH₃
~3.10	m	2H	β-CH₂
~1.40	s	9H	C(CH₃)₃ (Boc)

Interpretation of the ¹H NMR Spectrum:

The proton signals of the imidazole ring are expected to appear as singlets at approximately 7.55 ppm (C2-H) and 6.85 ppm (C4-H). The benzylic protons of the Bom group will be visible as a multiplet in the aromatic region (~7.30-7.40 ppm). The two methylene groups of the Bom protector will present as singlets around 5.30 ppm and 4.60 ppm. The α-proton of the histidine backbone will resonate as a multiplet around 4.55 ppm, coupled to the β-protons and the amide proton. The methyl ester protons will give a sharp singlet at approximately 3.70 ppm. The nine equivalent protons of the tert-butyl group of the Boc protector will appear as a characteristic singlet at around 1.40 ppm. The β-protons will be observed as a multiplet around 3.10 ppm. The amide proton's signal is expected to be a doublet around 5.50 ppm.

¹³C NMR Spectroscopy

The ¹³C NMR spectrum provides information about the carbon skeleton of the molecule.

Table 2: Predicted ¹³C NMR Spectroscopic Data for Boc-His(3-Bom)-OMe in CDCl₃

Chemical Shift (δ, ppm)	Assignment
~172.5	C=O (ester)
~155.5	C=O (carbamate)
~137.0	Phenyl C (Bom, quaternary)
~136.5	Imidazole C2
~135.0	Imidazole C5
~128.5	Phenyl CH (Bom)
~128.0	Phenyl CH (Bom)
~127.5	Phenyl CH (Bom)
~117.0	Imidazole C4
~80.0	C (CH₃)₃ (Boc)
~72.0	N-C H₂-O (Bom)
~70.0	O-C H₂-Ph (Bom)
~54.0	α-CH
~52.5	OCH₃
~29.0	β-CH₂
~28.5	C(C H₃)₃ (Boc)

Interpretation of the ¹³C NMR Spectrum:

The carbonyl carbons of the ester and carbamate groups are expected at the downfield end of the spectrum, around 172.5 ppm and 155.5 ppm, respectively. The aromatic and imidazole carbons will resonate in the 117-137 ppm region. The quaternary carbon of the Boc group will be observed around 80.0 ppm, while the methyl carbons will be at approximately 28.5 ppm. The carbons of the Bom protecting group's methylene linkers will appear around 72.0 ppm and 70.0 ppm. The α-carbon of the histidine backbone is predicted to be at about 54.0 ppm, and the methyl ester carbon at 52.5 ppm. The β-carbon is expected around 29.0 ppm.

Infrared (IR) Spectroscopy

IR spectroscopy is a valuable technique for identifying the functional groups present in a molecule. The spectrum is characterized by absorption bands corresponding to the vibrational frequencies of specific bonds.

Table 3: Predicted IR Absorption Bands for Boc-His(3-Bom)-OMe HCl

Wavenumber (cm⁻¹)	Intensity	Assignment
~3300	Medium	N-H stretch (amide)
~3050	Medium	C-H stretch (aromatic)
~2980	Medium	C-H stretch (aliphatic)
~1745	Strong	C=O stretch (ester)
~1710	Strong	C=O stretch (carbamate)
~1600, 1495, 1455	Medium	C=C stretch (aromatic)
~1520	Strong	N-H bend (amide II)
~1250	Strong	C-O stretch (carbamate)
~1160	Strong	C-O stretch (ester)
~1070	Strong	C-O stretch (ether, Bom)

Interpretation of the IR Spectrum:

The IR spectrum will prominently feature two strong carbonyl stretching bands: one around 1745 cm⁻¹ for the methyl ester and another around 1710 cm⁻¹ for the Boc protecting group. The N-H stretch of the amide will be visible as a medium-intensity band around 3300 cm⁻¹. Aromatic C-H stretching vibrations from the benzyl group will appear around 3050 cm⁻¹, while aliphatic C-H stretches from the rest of the molecule will be observed around 2980 cm⁻¹. The characteristic aromatic C=C stretching bands will be present in the 1600-1455 cm⁻¹ region. The amide II band, resulting from N-H bending, will be strong and located around 1520 cm⁻¹. Strong C-O stretching vibrations from the carbamate, ester, and ether functionalities of the Bom group will be evident in the fingerprint region (1250-1070 cm⁻¹).

Mass Spectrometry (MS)

Mass spectrometry provides information about the mass-to-charge ratio of a molecule and its fragments, allowing for the determination of the molecular weight and structural features. For Boc-His(3-Bom)-OMe, Electrospray Ionization (ESI) is a common and suitable technique.

Table 4: Predicted Mass Spectrometry Data for Boc-His(3-Bom)-OMe (ESI-MS)

m/z	Ion
426.2	[M+H]⁺ (as HCl salt)
390.2	[M+H]⁺ (free base)
334.1	[M+H - C₄H₈]⁺
290.1	[M+H - Boc]⁺
91.1	[C₇H₇]⁺ (tropylium ion)

Interpretation of the Mass Spectrum:

The protonated molecule of the hydrochloride salt, [M+H]⁺, is expected at an m/z of approximately 426.2. The free base would show a protonated molecule at m/z 390.2. A characteristic fragmentation of Boc-protected compounds is the loss of isobutylene (C₄H₈), leading to a peak at m/z 334.1. The complete loss of the Boc group (100 Da) would result in a fragment at m/z 290.1. The presence of the benzyl group in the Bom protector will likely give rise to a prominent peak at m/z 91.1, corresponding to the stable tropylium ion.

Experimental Protocols

The following protocols are adapted from the synthesis of the analogous compound Boc-His(3-Bum)-OMe as described by Mergler et al. (2001) and are predicted to be effective for the synthesis of Boc-His(3-Bom)-OMe.

Synthesis of Boc-His(3-Bom)-OMe

• Reaction Setup: To a solution of Boc-His(τ-Boc)-OMe (1 equivalent) in dichloromethane (DCM), add benzyloxymethyl chloride (Bom-Cl) (1.1 equivalents).

• Reaction: Stir the mixture at room temperature for 6-8 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Work-up: Upon completion, remove the solvent in vacuo. Dissolve the resulting residue in ethyl acetate and wash with a 5% aqueous NaHCO₃ solution, followed by water and brine.

• Purification: Dry the organic phase over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure. Purify the crude product by silica gel column chromatography using an appropriate eluent system (e.g., a gradient of ethyl acetate in hexanes).

Spectroscopic Analysis

• NMR Spectroscopy: Acquire ¹H and ¹³C NMR spectra on a 400 MHz or higher field spectrometer using deuterated chloroform (CDCl₃) as the solvent and tetramethylsilane (TMS) as an internal standard.

• IR Spectroscopy: Obtain the IR spectrum using a Fourier Transform Infrared (FTIR) spectrometer, typically as a thin film on a NaCl plate or using an Attenuated Total Reflectance (ATR) accessory.

• Mass Spectrometry: Analyze the sample using an Electrospray Ionization (ESI) mass spectrometer coupled to a suitable mass analyzer (e.g., Time-of-Flight or Quadrupole).

Visualizations

Molecular Structure

Caption: Predicted fragmentation of Boc-His(3-Bom)-OMe in ESI-MS.

Conclusion

This technical guide provides a comprehensive overview of the expected spectroscopic and spectrometric data for Boc-His(3-Bom)-OMe HCl. The predicted NMR, IR, and MS data, based on the analysis of a closely related analogue and fundamental spectroscopic principles, serve as a valuable resource for researchers in peptide synthesis and drug development. Accurate interpretation of this data is essential for verifying the identity and purity of this key building block, thereby ensuring the successful synthesis of target peptides.

References

• Mergler, M., Dick, F., Sax, B., Schwindling, J., & Vorherr, T. (2001). Synthesis and Application of Fmoc-His(3-Bum)-OH. Journal of Peptide Science, 7(9), 502-510. [Link]

• Fields, G. B., & Noble, R. L. (1990). Solid phase peptide synthesis utilizing 9-fluorenylmethoxycarbonyl amino acids. International journal of peptide and protein research, 35(3), 161-214. [Link]

• Precup, C., & Partali, V. (2009). Protecting groups in organic synthesis. Annals of West University of Timişoara, Series of Chemistry, 18(2), 1-14. [Link]

• Silverstein, R. M., Webster, F. X., & Kiemle, D. J. (2005). Spectrometric identification of organic compounds. John Wiley & Sons. [Link]

Sources

• 1. methyl (2S)-2-{[(tert-butoxy)carbonyl]amino}-3-[(3S)-2-oxopyrrolidin-3-yl]propanoate | C13H22N2O5 | CID 11380628 - PubChem [pubchem.ncbi.nlm.nih.gov]

An In-depth Technical Guide to the Solubility and Stability of Boc-His(3-Bom)-OMe HCl

For Researchers, Scientists, and Drug Development Professionals

Authored by: Senior Application Scientist

Abstract

This technical guide provides a comprehensive overview of the solubility and stability of Nα-tert-butyloxycarbonyl-Nπ-(benzyloxymethyl)-L-histidine methyl ester hydrochloride (Boc-His(3-Bom)-OMe HCl). As a critical building block in peptide synthesis and drug development, a thorough understanding of its physicochemical properties is paramount for its effective handling, storage, and application. This document delineates the theoretical and practical aspects of the compound's solubility in a range of common solvents and explores its stability under various environmental conditions. Detailed experimental protocols for solubility assessment and forced degradation studies are provided to enable researchers to generate robust and reliable data. The causal relationships behind experimental choices are elucidated to provide a deeper understanding of the molecule's behavior.

Introduction to Boc-His(3-Bom)-OMe HCl: A Key Intermediate

Boc-His(3-Bom)-OMe HCl is a protected amino acid derivative widely utilized in solid-phase and solution-phase peptide synthesis. Its structure comprises a histidine backbone with three key protecting groups:

• Nα-Boc (tert-butyloxycarbonyl): A common acid-labile protecting group for the alpha-amino group, enabling controlled peptide chain elongation.[1] Its removal is typically achieved under anhydrous acidic conditions.[1]

• Nπ-Bom (benzyloxymethyl): An acid-labile protecting group for the imidazole ring of histidine. The Bom group is particularly useful in preventing side reactions associated with the histidine side chain during peptide synthesis.[2] Its cleavage, often with strong acids like hydrogen fluoride (HF), can release formaldehyde, necessitating the use of scavengers.

• Methyl Ester (-OMe): A protecting group for the C-terminal carboxylic acid, which can be removed by saponification.

• Hydrochloride Salt (HCl): The hydrochloride salt form generally enhances the stability and solubility of amino acid esters in aqueous solutions.[3]

The strategic combination of these protecting groups allows for selective deprotection and coupling in complex peptide synthesis protocols.

Solubility Profile of Boc-His(3-Bom)-OMe HCl

The solubility of Boc-His(3-Bom)-OMe HCl is influenced by the interplay of its polar (hydrochloride salt, ester, and imidazole ring) and non-polar (Boc and Bom groups) moieties. A comprehensive understanding of its solubility in various solvents is crucial for reaction setup, purification, and formulation.

Factors Influencing Solubility

• Solvent Polarity: As a salt, the compound is expected to have higher solubility in polar solvents. However, the bulky and hydrophobic Boc and Bom groups will enhance solubility in organic solvents.

• Temperature: For most solids, solubility increases with temperature.[4]

• pH: The pH of aqueous solutions will significantly impact the protonation state of the imidazole ring and the terminal amine (if the Boc group were to be removed), thereby affecting solubility.

Expected Solubility in Common Solvents

Solvent	Type	Expected Solubility	Rationale and Insights
Water	Polar Protic	Moderately Soluble	The hydrochloride salt form enhances aqueous solubility.[3] However, the hydrophobic Boc and Bom groups may limit high concentrations. Solubility is expected to be pH-dependent.
Methanol (MeOH)	Polar Protic	Soluble	The polarity of methanol and its ability to form hydrogen bonds will facilitate the dissolution of the polar parts of the molecule, while its organic nature will accommodate the non-polar protecting groups.
Ethanol (EtOH)	Polar Protic	Soluble	Similar to methanol, but its slightly lower polarity might result in slightly lower solubility compared to methanol.
Dichloromethane (DCM)	Non-polar	Soluble	The large non-polar surface area provided by the Boc and Bom groups should allow for good solubility in this common organic solvent.
N,N-Dimethylformamide (DMF)	Polar Aprotic	Highly Soluble	DMF is an excellent solvent for many protected amino acids and peptides due to its high polarity and ability to disrupt intermolecular hydrogen bonds.
Acetonitrile (ACN)	Polar Aprotic	Soluble	Acetonitrile is a versatile solvent for a wide range of organic molecules and is expected to be a good solvent for this compound.
Tetrahydrofuran (THF)	Non-polar aprotic	Soluble	THF is a good solvent for many protected amino acids.
Diethyl Ether	Non-polar	Sparingly Soluble to Insoluble	The high polarity imparted by the hydrochloride salt is likely to make it poorly soluble in a non-polar solvent like diethyl ether.

Experimental Protocol for Solubility Determination (Gravimetric Method)

This protocol provides a reliable method for quantitatively determining the solubility of Boc-His(3-Bom)-OMe HCl in various solvents.

Objective: To determine the saturation solubility of Boc-His(3-Bom)-OMe HCl in a selection of solvents at a controlled temperature.

Materials:

• Boc-His(3-Bom)-OMe HCl

• Selected solvents (e.g., Water, Methanol, DCM, DMF)

• Vials with screw caps

• Thermostatically controlled shaker or water bath

• Analytical balance

• Centrifuge

• Pipettes

• Evaporating dish or pre-weighed vials

Procedure:

• Sample Preparation: Add an excess amount of Boc-His(3-Bom)-OMe HCl to a vial. The excess is crucial to ensure a saturated solution is formed.

• Solvent Addition: Add a known volume (e.g., 1.0 mL) of the chosen solvent to the vial.

• Equilibration: Tightly cap the vial and place it in a thermostatically controlled shaker set at a specific temperature (e.g., 25 °C). Allow the mixture to equilibrate for a sufficient time (e.g., 24-48 hours) to ensure saturation is reached.

• Phase Separation: After equilibration, centrifuge the vial at a high speed to pellet the undissolved solid.

• Sample Withdrawal: Carefully withdraw a known volume of the clear supernatant (e.g., 0.5 mL) without disturbing the solid pellet.

• Solvent Evaporation: Transfer the supernatant to a pre-weighed evaporating dish or vial. Carefully evaporate the solvent under a stream of nitrogen or in a vacuum oven at a temperature that will not cause degradation of the compound.

• Mass Determination: Once the solvent is completely removed, weigh the dish or vial containing the dried solute.

• Calculation: Calculate the solubility in mg/mL or mol/L using the following formula:

  Solubility (mg/mL) = (Mass of dried solute in mg) / (Volume of supernatant withdrawn in mL)

Self-Validation:

• Perform the experiment in triplicate for each solvent to ensure reproducibility.

• Visually inspect the solution after equilibration to confirm the presence of excess solid.

• Analyze the dried solute by a suitable method (e.g., HPLC, NMR) to confirm that no degradation occurred during the experiment.

Stability Profile of Boc-His(3-Bom)-OMe HCl

The stability of Boc-His(3-Bom)-OMe HCl is a critical parameter for determining its shelf-life, appropriate storage conditions, and compatibility with various reaction conditions. Degradation can occur at the Boc group, the Bom group, the methyl ester, or the histidine side chain itself.

Potential Degradation Pathways

• Acid-Catalyzed Deprotection: The Boc group is susceptible to cleavage under acidic conditions. The Bom group is also acid-labile, though it generally requires stronger acidic conditions than the Boc group.

• Base-Catalyzed Hydrolysis: The methyl ester can be hydrolyzed to the corresponding carboxylic acid under basic conditions.

• Oxidation: The imidazole ring of histidine can be susceptible to oxidation.

• Temperature-Induced Degradation: Elevated temperatures can accelerate all degradation pathways.

Recommended Storage Conditions

Based on supplier recommendations and the general stability of protected amino acids, the following storage conditions are advised:

• Solid Form: Store at -15°C to 2-8°C in a tightly sealed container to protect from moisture.

• In Solution: Prepare solutions fresh whenever possible. If storage is necessary, store at -20°C or -80°C for short periods. The stability in different solvents will vary.

Forced Degradation Studies

Forced degradation (stress testing) is essential for identifying potential degradation products and developing stability-indicating analytical methods.[5][6][7][8]

Objective: To investigate the degradation of Boc-His(3-Bom)-OMe HCl under various stress conditions.

Methodology: Prepare solutions of Boc-His(3-Bom)-OMe HCl in a suitable solvent (e.g., a mixture of acetonitrile and water) and subject them to the following conditions:

Stress Condition	Typical Reagents and Conditions	Potential Degradation Products
Acidic Hydrolysis	0.1 M HCl, room temperature and 60°C	Cleavage of Boc group, potential cleavage of Bom group.
Basic Hydrolysis	0.1 M NaOH, room temperature and 60°C	Hydrolysis of the methyl ester.
Oxidation	3% H₂O₂, room temperature	Oxidation of the imidazole ring.
Thermal Stress	Solid and solution stored at elevated temperatures (e.g., 60°C, 80°C)	Acceleration of all degradation pathways.
Photostability	Exposure to light (ICH Q1B guidelines)	Potential for photolytic degradation.

Analytical Monitoring: The stressed samples should be analyzed at various time points using a stability-indicating HPLC method.

Experimental Protocol for a Stability-Indicating HPLC Method

Objective: To develop an HPLC method capable of separating the intact Boc-His(3-Bom)-OMe HCl from its potential degradation products.

Instrumentation:

• High-Performance Liquid Chromatograph (HPLC) with a UV detector.

• C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm).

Mobile Phase (Example):

• Mobile Phase A: 0.1% Trifluoroacetic acid (TFA) in water.

• Mobile Phase B: 0.1% Trifluoroacetic acid (TFA) in acetonitrile.

Gradient Elution (Example):

Time (min)	% Mobile Phase B
0	20
20	80
25	80
26	20

| 30 | 20 |

Detection: UV at 220 nm.

Procedure:

• Sample Preparation: Dilute the stressed samples with the initial mobile phase composition.

• Injection: Inject a fixed volume (e.g., 10 µL) onto the HPLC system.

• Analysis: Monitor the chromatogram for the appearance of new peaks (degradation products) and a decrease in the peak area of the parent compound.

• Peak Purity: Use a photodiode array (PDA) detector to assess the peak purity of the parent compound to ensure co-eluting impurities are not present.

Self-Validation:

• The method should be able to resolve the parent peak from all degradation product peaks with a resolution of >1.5.

• The mass balance should be assessed to ensure that the decrease in the parent peak area is commensurate with the increase in the area of the degradation product peaks.

Visualization of Workflows

Solubility Determination Workflow

Caption: Workflow for gravimetric solubility determination.

Forced Degradation Study Workflow

Caption: Workflow for forced degradation studies.

Conclusion

This technical guide has provided a detailed framework for understanding and evaluating the solubility and stability of Boc-His(3-Bom)-OMe HCl. By combining theoretical principles with practical, self-validating experimental protocols, researchers and drug development professionals can ensure the quality and reliability of their work with this important synthetic building block. The provided workflows and data presentation formats are designed to facilitate systematic and robust characterization of this and similar molecules.

References

• Quora. (2023, May 17). Why are alkyl esters of amino acids (e.g., L-Lysine) often supplied in the form of dihydrochloride salts? Retrieved from [Link]

• ResearchGate. (2025, August 8). Solubility of L-histidine in different aqueous binary solvent mixtures from 283.15 K to 318.15 K with experimental measurement and thermodynamic modelling. Retrieved from [Link]

• National Institutes of Health. (n.d.). Forced degradation of recombinant monoclonal antibodies: A practical guide. Retrieved from [Link]

• ResearchGate. (2025, August 6). Deprotonation of hydrochloride salts of amino acid esters and peptide esters using commercial zinc dust. Retrieved from [Link]

• ResearchGate. (2025, December 13). Advancing forced degradation studies: Design of experiments for enhanced structure-function relationship analysis in biotherapeutics. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Protective Groups. Retrieved from [Link]

• Solubility of Things. (n.d.). Histidine. Retrieved from [Link]

• Beilstein Journals. (n.d.). Synthesis and Application of Fmoc-His(3-Bum)-OH. Retrieved from [Link]

• ResearchGate. (n.d.). Determination and Modeling of d -Histidine Solubility in Several Pure Solvents from 293.15 to 333.15 K. Retrieved from [Link]

• BioPharmaSpec. (n.d.). Forced Degradation Studies | ICH Stability Testing. Retrieved from [Link]

• University of Babylon. (n.d.). QUALITATIVE ANALYSIS OF AMINO ACIDS AND PROTEINS. Retrieved from [Link]

• National Institutes of Health. (2017, September 20). Solubility of Hydrophobic Compounds in Aqueous Solution Using Combinations of Self-assembling Peptide and Amino Acid. Retrieved from [Link]

• HiMedia Laboratories. (n.d.). L-Histidine. Retrieved from [Link]

• Indian Journal of Chemistry. (n.d.). Coupling in the absence of a tertiary base: A method for the deprotonation of hydrochloride salts of peptide esters to free amin. Retrieved from [Link]

• Agilent. (2010, June 24). Analysis of Amino Acids by HPLC. Retrieved from [Link]

• Wiley-VCH. (n.d.). 1 Protection Reactions. Retrieved from [Link]

• BioPharm International. (n.d.). Forced Degradation Studies: Regulatory Considerations and Implementation. Retrieved from [Link]

• SciELO. (2008, January 28). Article. Retrieved from [Link]

• Indian Journal of Chemistry. (n.d.). Solubilities of Amino Acids in Different Mixed Solvents. Retrieved from [Link]

• Beilstein Journals. (n.d.). EXPERIMENTAL PROCEDURES. Retrieved from [Link]

• CD Formulation. (n.d.). Proteins & Peptides Forced Degradation Studies. Retrieved from [Link]

• PubChem. (n.d.). Boc-His(Boc)-OH. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Boc-Protected Amino Groups. Retrieved from [Link]

• JPT. (n.d.). Peptide Solubilization. Retrieved from [Link]

• SciTechnol. (2013, January 30). Preparation and Evaluation of Amino Acid Based Salt Forms of Model Zwitterionic Drug Ciprofloxacin. Retrieved from [Link]

• ResearchGate. (2025, October 22). Correlation of cleavage techniques with side-reactions following solid-phase peptide synthesis. Retrieved from [Link]

• Merck Millipore. (n.d.). Novabiochem® Letters 2 .15Vol.. Retrieved from [Link]

• CEM Corporation. (n.d.). Application of Fmoc-His(Boc)-OH in Fmoc-based SPPS. Retrieved from [Link]

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• 1. Boc-Protected Amino Groups [organic-chemistry.org]
• 2. merckmillipore.com [merckmillipore.com]
• 3. quora.com [quora.com]
• 4. researchgate.net [researchgate.net]
• 5. Forced degradation of recombinant monoclonal antibodies: A practical guide - PMC [pmc.ncbi.nlm.nih.gov]
• 6. biopharmaspec.com [biopharmaspec.com]
• 7. biopharminternational.com [biopharminternational.com]
• 8. Proteins & Peptides Forced Degradation Studies - Therapeutic Proteins & Peptides - CD Formulation [formulationbio.com]

Role of Boc protecting group in peptide synthesis

An In-depth Technical Guide to the Role of the Boc Protecting Group in Peptide Synthesis

Authored by: A Senior Application Scientist

Abstract

The tert-butyloxycarbonyl (Boc) protecting group represents a cornerstone in the history and modern practice of chemical peptide synthesis. Its introduction by R.B. Merrifield in his pioneering work on Solid-Phase Peptide Synthesis (SPPS) revolutionized the field, enabling the routine construction of complex peptides that were previously inaccessible.[1][2][3] This guide provides a comprehensive technical overview of Boc-based SPPS, intended for researchers, chemists, and drug development professionals. We will delve into the core chemical principles, provide field-proven protocols, analyze common side reactions, and offer a comparative perspective against the now-prevalent Fmoc strategy. The narrative emphasizes the causality behind experimental choices, grounding theoretical knowledge in practical application to empower scientists in their synthetic endeavors.

The Foundational Principle: Controlled Assembly via Protection

The synthesis of a peptide with a defined sequence requires the stepwise, directional formation of amide bonds between amino acids. Uncontrolled, this process would lead to a random polymerization, as each amino acid possesses at least two reactive functional groups: an α-amino group and a C-terminal carboxyl group.[4][5] The strategic use of temporary protecting groups for the α-amino function is therefore indispensable to ensure that coupling occurs exclusively at the desired positions.[5][]

The Boc group, an acid-labile carbamate, was central to the first robust and widely adopted SPPS methodology.[1][7] The entire strategy, known as Boc/Bzl SPPS, is built upon a principle of graduated acid lability .[3][8]

• Temporary Nα-Protection: The Boc group on the incoming amino acid is removed with a moderate acid, typically trifluoroacetic acid (TFA), to expose the N-terminal amine for the next coupling step.[9][10]

• "Permanent" Side-Chain Protection: Functional groups on amino acid side chains are protected with groups (often benzyl-based, hence "Bzl") that are stable to the repetitive TFA treatments but can be removed at the end of the synthesis with a much stronger, "hard" acid, such as anhydrous hydrogen fluoride (HF).[9][11][12]

This differential stability allows for the selective deprotection of the N-terminus at each cycle while keeping the side chains and the peptide's anchor to the solid support intact until the final cleavage step.[10]

The Core Chemistry: Boc Protection and Deprotection

Introduction of the Boc Group

The Boc group is typically installed on the α-amino group of an amino acid via nucleophilic acyl substitution using di-tert-butyl dicarbonate, commonly known as (Boc)₂O or Boc anhydride, under basic conditions.[4][5]

General Protocol: Boc Protection of an Amino Acid

• Dissolve the amino acid (1.0 eq) in a suitable solvent mixture, such as 1:1 dioxane/water or THF/water, containing a base like sodium hydroxide or triethylamine (1.5 eq).[5][13]

• Add di-tert-butyl dicarbonate (1.1 eq) portion-wise to the stirring solution at room temperature or 0 °C.[13]

• Allow the reaction to proceed for several hours until completion, which can be monitored by TLC.

• Upon completion, perform an aqueous workup to remove byproducts and isolate the Nα-Boc-protected amino acid.

Mechanism of Acid-Catalyzed Deprotection

The removal of the Boc group is the critical step that enables the stepwise elongation of the peptide chain. It proceeds via an acid-catalyzed mechanism using TFA.[5]

• Protonation: The carbonyl oxygen of the Boc group is protonated by TFA.

• Cleavage: This protonation facilitates the cleavage of the tert-butyl-oxygen bond, leading to the formation of a highly stable tert-butyl cation and a transient carbamic acid intermediate.[5]

• Decarboxylation: The carbamic acid is unstable and rapidly decomposes, releasing carbon dioxide and liberating the free α-amino group as its TFA salt.[5][11]

The generation of the tert-butyl cation is a key event with significant consequences for potential side reactions, as will be discussed in Section 5.

Mechanism of acid-catalyzed Boc deprotection.

The Boc-SPPS Workflow: A Step-by-Step Guide

The synthesis of a peptide using Boc chemistry is a cyclical process, with each cycle adding one amino acid to the growing chain. The entire process is performed on a solid support (resin), which simplifies purification at each stage to simple filtration and washing.[14]

The cyclical workflow of Boc-SPPS.

Detailed Experimental Protocol for One Cycle

This protocol outlines the key steps for adding a single amino acid.

Resin Selection: The choice of resin is critical as it determines the C-terminal functionality (acid or amide) and the cleavage conditions.

• Merrifield Resin: The classic resin, linking the first amino acid as a benzyl ester. Prone to some peptide loss during repeated TFA steps.[15]

• PAM Resin: An improved version with a more acid-stable linker, reducing peptide loss during synthesis.[15]

• BHA/MBHA Resins: Used for the synthesis of C-terminal peptide amides. The MBHA resin offers an optimal balance of stability to TFA and lability to HF.[15]

Step 1: Nα-Boc Deprotection

• Swell the peptide-resin in dichloromethane (DCM).

• Treat the resin with a solution of 25-50% TFA in DCM for approximately 20-30 minutes at room temperature.[12][15] A common procedure is a short pre-wash (2-5 min) followed by a longer deprotection step.[13][15]

• Critical Consideration: If the peptide contains sensitive residues like Tryptophan (Trp), Cysteine (Cys), or Methionine (Met), a scavenger such as 0.5% dithioethane (DTE) should be added to the TFA solution to prevent alkylation by the released tert-butyl cations.[11][13][15]

• Filter the resin and wash thoroughly with DCM and then isopropanol (IPA) to remove TFA and byproducts.[15]

Step 2: Neutralization The deprotection step leaves the newly exposed N-terminal amine as a trifluoroacetate salt, which is unreactive for coupling. It must be converted to the free amine.[2][11]

• Wash the resin with DCM.

• Treat the resin with a 5-10% solution of a hindered base, typically diisopropylethylamine (DIEA), in DCM for 5-10 minutes.[2][11]

• Filter and wash the resin extensively with DCM to remove excess base and salts.

• Field Insight (In Situ Neutralization): To improve efficiency and suppress side reactions like diketopiperazine formation, modern protocols often employ in situ neutralization.[16] Here, the neutralization and coupling steps are combined. The activated amino acid and DIEA are added simultaneously to the protonated peptide-resin.[1][11][17]

Step 3: Coupling This step forms the new peptide bond.

• In a separate vessel, dissolve the incoming Nα-Boc-protected amino acid (typically 3-5 equivalents) and an activating agent in a suitable solvent like DMF or DCM.

• Common activation systems include:

  • Carbodiimides: Dicyclohexylcarbodiimide (DCC) or Diisopropylcarbodiimide (DIC), usually with an additive like 1-Hydroxybenzotriazole (HOBt) to suppress racemization.[]

  • Uronium/Aminium Salts: More modern and efficient reagents like HBTU or HATU, which are often used for in situ neutralization protocols.[1][]

• Add the activated amino acid solution to the neutralized peptide-resin.

• Allow the reaction to proceed for 1-2 hours at room temperature. The reaction's completion can be monitored using a qualitative method like the ninhydrin (Kaiser) test.

• Filter and wash the resin with DMF and DCM to remove excess reagents and byproducts, yielding the elongated, Nα-Boc-protected peptide-resin ready for the next cycle.

The Final Act: Hard Acid Cleavage and the Role of Scavengers

Once the desired peptide sequence is assembled, the final step is to cleave the peptide from the solid support and simultaneously remove all side-chain protecting groups. In Boc/Bzl chemistry, this requires a strong, "hard" acid.[9]

Cleavage Reagents

• Anhydrous Hydrogen Fluoride (HF): The most common and effective reagent for Boc-SPPS cleavage.[18] It is highly toxic, corrosive, and requires a specialized, dedicated apparatus.[17][19]

• Trifluoromethanesulfonic acid (TFMSA): A strong acid alternative to HF that can be used in standard laboratory glassware but is also highly corrosive.[15][17]

• Trimethylsilyl trifluoromethanesulfonate (TMSOTf): Another alternative to HF.[15][18]

The Critical Role of Scavengers

During the strong acid cleavage, both the Boc groups (if any remain) and the benzyl-based side-chain protecting groups are removed, generating a high concentration of reactive carbocations (e.g., tert-butyl, benzyl cations).[20] These electrophilic species can irreversibly modify nucleophilic amino acid side chains, particularly Trp, Met, Tyr, and Cys, leading to significant impurities.[15][20]

To prevent these side reactions, the cleavage is performed in a "cocktail" containing the strong acid and a mixture of nucleophilic trapping agents known as scavengers .[18][21][22]

Scavenger	Target Residue(s) / Function	Typical Concentration
Anisole	Protects Tyr from benzylation; traps acylium ions from Glu.[16][18]	5-10%
Thioanisole	A soft nucleophile, protects Met and Cys. Reduces Met(O).[18]	5-10%
Water	Traps tert-butyl cations.[20][23]	2.5-5%
Triisopropylsilane (TIS)	A reducing scavenger, very effective at trapping carbocations.[22]	1-2.5%
1,2-Ethanedithiol (EDT)	Protects Trp from alkylation and removes formyl groups.[18][20]	2.5-5%
p-Cresol	Scavenger for Tyr and an effective acyl ion eliminator.[21]	5-10%

Standard "Low-High" HF Cleavage Protocol

The "low-high" HF procedure is often used to minimize side reactions.

• "Low HF" Step: The peptide-resin is first treated with a mixture of HF/dimethyl sulfide (DMS)/p-cresol (25:65:10 v/v) at 0°C for 2 hours. This SN2 condition removes most side-chain groups with reduced risk of carbocation-mediated side reactions.[18]

• HF Evaporation: The volatile HF and DMS are removed under vacuum.

• "High HF" Step: The resin is then treated with a standard "high HF" cocktail, such as HF/anisole (90:10 v/v), for 1 hour at 0°C. This step cleaves the peptide from the resin and removes more resistant protecting groups like Arg(Tos).[18]

• Work-up: After HF removal, the crude peptide is precipitated and washed with cold diethyl ether, then dissolved in an aqueous buffer for purification by RP-HPLC.[22]

Navigating Challenges: Common Side Reactions

A deep understanding of potential side reactions is crucial for troubleshooting and optimizing a synthesis.

• Alkylation of Sensitive Residues: As mentioned, this is the most prominent side reaction, caused by carbocations during TFA deprotection and final cleavage. Judicious use of scavengers is the primary mitigation strategy.[15]

• Aspartimide Formation: Peptides containing Asp-Gly, Asp-Ala, or Asp-Ser sequences are prone to this side reaction. The peptide backbone nitrogen can attack the side-chain benzyl ester, forming a cyclic succinimide intermediate. This can reopen to form a mixture of the correct α-peptide and the undesired β-peptide isomer.[15][16] In Boc-SPPS, the protonated state of the N-terminus after TFA deprotection naturally suppresses this side reaction compared to Fmoc-SPPS.[15]

• Pyroglutamate (pGlu) Formation: An N-terminal glutamic acid residue can cyclize under acidic conditions, where the N-terminal amine attacks the side-chain carboxyl group, eliminating water to form a stable lactam.[24]

• Diketopiperazine Formation: At the dipeptide stage, the deprotected N-terminal amine can attack the C-terminal ester linkage to the resin, cleaving the dipeptide as a cyclic diketopiperazine. This is especially prevalent when Proline is the second residue.[15][16] Utilizing in situ neutralization protocols can effectively suppress this side reaction.[16]

• Glutamic Acid Acylation: During strong HF cleavage, the γ-carboxyl group of Glu can form a reactive acylium ion, which can either cyclize or be trapped by scavengers like anisole to form an unwanted ketone adduct.[16][24]

A Comparative Analysis: Boc vs. Fmoc Strategy

While Boc chemistry laid the foundation for SPPS, the Fmoc (9-fluorenylmethyloxycarbonyl) strategy, developed in the 1970s, has become the dominant method for most routine applications.[9][] The choice between them is a critical decision based on the specific synthetic challenge.

Feature	Boc/Bzl Strategy	Fmoc/tBu Strategy
Nα-Group Lability	Acid-Labile (TFA)[9]	Base-Labile (Piperidine)[9]
Side-Chain Lability	Strong Acid-Labile (HF, TFMSA)[9]	Acid-Labile (TFA)[9]
Protection Scheme	Graduated Lability[8]	Fully Orthogonal[11][17]
Final Cleavage	Harsh (HF), requires special equipment.[9][19]	Mild (TFA), standard lab equipment.[17]
Reagent Cost	Boc-amino acids are generally less expensive.[]	Fmoc-amino acids are typically more expensive.
Aggregation Issues	Less frequent; repeated acid steps keep the peptide chain protonated and solvated, disrupting aggregation.[1][17]	More frequent, especially with hydrophobic sequences.
Common Side Reactions	Acid-catalyzed modifications (alkylation, pGlu).	Base-catalyzed modifications (aspartimide, diketopiperazine).

When is Boc Chemistry the Preferred Choice?

Despite the prevalence of Fmoc, the Boc strategy remains an indispensable tool and is often superior in specific scenarios:

• Synthesis of Long and Difficult Sequences: For peptides prone to aggregation (e.g., hydrophobic or β-sheet forming sequences), Boc chemistry often provides higher yields and purity. The repeated protonation of the N-terminus during TFA deprotection helps maintain solubility and prevents inter-chain hydrogen bonding.[1][9][17]

• Synthesis of Peptides with Base-Sensitive Moieties: The Boc strategy is compatible with base-sensitive protecting groups or modifications that would not survive the repeated piperidine treatments of the Fmoc workflow.[]

• Large-Scale Industrial Synthesis: For established processes and where cost is a major driver, the lower price of Boc-amino acids can be a significant advantage.[][9]

Conclusion

The tert-butyloxycarbonyl protecting group is more than a historical footnote; it is a foundational and powerful tool in the arsenal of the modern peptide chemist. The Boc/Bzl strategy, pioneered by Merrifield, established the principles of solid-phase synthesis and continues to offer a robust solution for challenging synthetic targets, particularly long and aggregation-prone peptides. While Fmoc chemistry provides a milder and more convenient route for routine synthesis, a comprehensive understanding of Boc chemistry—from its mechanistic underpinnings and detailed protocols to its unique advantages and potential pitfalls—is essential for any scientist or organization engaged in the advanced chemical synthesis of peptides and proteins.

References

• AAPPTec. (n.d.). Overview of Solid Phase Peptide Synthesis (SPPS). [Link]

• Chemistry LibreTexts. (2024). 26.7: Peptide Synthesis. [Link]

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• PubMed. (2013). Synthesis of peptides using tert-butyloxycarbonyl (Boc) as the α-amino protection group. [Link]

• Sunresin. (n.d.). Boc / Bzl Solid Phase Synthesis. [Link]

• AAPPTec. (n.d.). Boc-Amino Acids for Peptide Synthesis Archives. [Link]

• AAPPTec. (n.d.). Peptide Synthesis - FAQ. [Link]

• Slideshare. (n.d.). T boc fmoc protocols in peptide synthesis. [Link]

• AAPPTec. (n.d.). Aggregation, Racemization and Side Reactions in Peptide Synthesis. [Link]

• PubMed. (n.d.). p-Methoxyphenol: A potent and effective scavenger for solid-phase peptide synthesis. [Link]

• AAPPTec. (n.d.). Practical Synthesis Guide to Solid Phase Peptide Chemistry. [Link]

• Springer. (2014). Methods and protocols of modern solid phase peptide synthesis. [Link]

• CS Bio. (n.d.). A Practical Guide to Solid Phase Peptide Synthesis (SPPS). [Link]

• CDN. (n.d.). Cleavage Cocktail Selection. [Link]

• Semantic Scholar. (n.d.). Peptide Global Deprotection/Scavenger-Induced Side Reactions. [Link]

• St. Paul's Cathedral Mission College. (n.d.). Solid-Phase Peptide Synthesis (Merrifield). [Link]

• YouTube. (2020). Peptide Synthesis with the Boc Protecting Group. [Link]

• ResearchGate. (n.d.). One-pot cleavage cocktail to obtain fully deprotected Scm-peptide. [Link]

• ResearchGate. (n.d.). Boc‐SPPS developed by Merrifield and co‐workers. [Link]

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In-Depth Technical Guide: Potential Applications of Boc-His(3-Bom)-OMe HCl in Medicinal Chemistry

Foreword: The Strategic Imperative of Histidine Modification in Drug Discovery

In the intricate landscape of medicinal chemistry, the amino acid histidine occupies a position of profound significance. Its imidazole side chain, with a pKa near physiological pH, serves as a versatile proton shuttle, a nucleophilic catalyst, and a metal ligand in countless biological processes.[1][2] This very versatility, however, presents a formidable challenge in the synthetic realm. The unprotected imidazole ring can induce racemization, catalyze unwanted side reactions, and complicate purification. Consequently, the strategic protection and manipulation of the histidine scaffold are paramount to the successful synthesis of complex peptides and small molecule therapeutics. This guide provides an in-depth technical exploration of Nα-tert-Butoxycarbonyl-Nτ-(benzyloxymethyl)-L-histidine methyl ester hydrochloride, or Boc-His(3-Bom)-OMe HCl, a key building block that offers a robust solution to these challenges. We will dissect its chemical logic, explore its diverse applications, and provide actionable protocols for its effective utilization.

Core Concepts: Deconstructing Boc-His(3-Bom)-OMe HCl

To fully appreciate the utility of this reagent, we must first understand the individual contributions of its constituent parts and the overarching "orthogonal" protection strategy they enable.[3][4][][6] An orthogonal strategy is critical in multi-step syntheses, allowing for the selective removal of one protecting group in the presence of others.[4][][7]

Chemical Structure:

• Nα-Boc (tert-Butoxycarbonyl): A widely used, acid-labile protecting group for the alpha-amino function.[8] It is stable to a broad range of reaction conditions but is readily cleaved with acids like trifluoroacetic acid (TFA).

• C-Terminal Methyl Ester (OMe): Protects the carboxylic acid, preventing its participation in undesired coupling reactions. It can be selectively removed under basic conditions (saponification) to liberate the free acid for subsequent amide bond formation.

• Nτ-Bom (Benzyloxymethyl): This key group protects the τ-nitrogen (N-3) of the imidazole ring. The Bom group is stable to the acidic conditions used for Boc removal and the basic conditions often used in Fmoc-based peptide synthesis.[9][10][11] Its removal is typically achieved through hydrogenolysis.[11] Crucially, protecting the π-nitrogen (N-1) has been shown to be indispensable for the complete prohibition of side chain-induced racemization.[11]

• Hydrochloride Salt (HCl): Enhances the compound's crystallinity, stability, and ease of handling.[12]

The Rationale for Nτ-Bom Protection

The primary challenge with histidine in peptide synthesis is the nucleophilicity of the imidazole π-nitrogen, which can abstract the α-proton of the activated amino acid, leading to racemization.[10][13][14] The Bom group on the τ-nitrogen sterically and electronically shields the imidazole ring, effectively mitigating this detrimental side reaction.[9][11] This protection is superior to other methods that may be partially labile or fail to completely suppress racemization.[10][11]

Table 1: Comparative Analysis of Common Histidine Side-Chain Protecting Groups in Boc Chemistry

Protecting Group	Abbreviation	Key Stability Features	Common Cleavage Method	Potential Drawbacks
Benzyloxymethyl	Bom	Stable to TFA and piperidine.[10][11]	Hydrogenolysis (e.g., H₂, Pd/C), HBr/TFA.[11]	Can generate formaldehyde during HF cleavage, requiring scavengers.[15][16]
Tosyl	Tos	Stable to TFA.	Strong acid (HF), HOBt.[9]	Can be labile to HOBt, which is often used in coupling reactions.[9]
Dinitrophenyl	Dnp	Stable to TFA.	Thiolysis (e.g., thiophenol).	Partially labile to piperidine.[10]
tert-Butoxycarbonyl	Boc	Labile to TFA.	Co-cleaved with Nα-Boc group.	Limited to introducing histidine near the N-terminus.[9]

Applications in Peptide Synthesis and Peptidomimetics

The principal application of Boc-His(3-Bom)-OMe HCl is as a cornerstone for the synthesis of complex peptides and their mimetics, where the prevention of racemization and side reactions is critical.

Solid-Phase Peptide Synthesis (SPPS)

In Boc-based SPPS, the orthogonal nature of the Bom group is a significant advantage. The synthesis proceeds through repetitive cycles of Nα-Boc deprotection with TFA and coupling of the next Boc-protected amino acid. The Bom-protected histidine side chain remains intact throughout this process.

Diagram 1: Boc-SPPS Workflow Incorporating Boc-His(3-Bom)-OH

Caption: Workflow for incorporating Boc-His(3-Bom)-OH in solid-phase peptide synthesis.

Experimental Protocol 1: Saponification to Boc-His(3-Bom)-OH

This initial step is required to unmask the carboxyl group for peptide bond formation.

• Dissolution: Dissolve Boc-His(3-Bom)-OMe HCl (1.0 eq) in a 3:1 mixture of methanol:water.

• Cooling: Immerse the reaction vessel in an ice bath to maintain a temperature of 0°C.

• Hydrolysis: Add a 1 M aqueous solution of lithium hydroxide (LiOH) (1.1 eq) dropwise.

• Monitoring: Track the reaction's progress via Thin Layer Chromatography (TLC) or LC-MS until the starting material is consumed.

• Acidification: Carefully neutralize the reaction with 1 M HCl to a pH of ~4-5.

• Extraction: Extract the aqueous layer three times with ethyl acetate.

• Work-up: Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure to yield the desired carboxylic acid.

Scaffold for Peptidomimetics and Small Molecules

The protected histidine core of Boc-His(3-Bom)-OMe HCl is an excellent starting point for creating libraries of small molecules and peptidomimetics.[17] The orthogonal protecting groups allow for selective chemical modifications at the N-terminus, C-terminus, or even the imidazole ring after Bom deprotection, enabling the synthesis of diverse molecular architectures for drug screening.

Application in the Design of Enzyme Inhibitors

Histidine is a frequent and critical residue in the active sites of enzymes, particularly proteases, kinases, and metalloenzymes, where it functions in catalysis and substrate binding.[1][][19] This makes the histidine scaffold a prime target for the rational design of enzyme inhibitors.

Mimicking the Active Site

Synthetic peptides or small molecules incorporating modified histidines can be designed to mimic the natural substrate or the transition state of an enzymatic reaction, leading to potent and selective inhibitors.[19] Boc-His(3-Bom)-OMe HCl provides a chirally pure and protected starting material to build these complex mimics.

Diagram 2: Logic Flow for Enzyme Inhibitor Design

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A Technical Guide to the Discovery and Application of Benzyloxymethyl (Bom)-Protected Histidine Derivatives

Abstract

The unique chemical properties of the histidine imidazole side chain present a formidable challenge in solid-phase peptide synthesis (SPPS), primarily due to its propensity to induce racemization and participate in unwanted side reactions. Effective protection of the imidazole nitrogen is therefore a critical determinant of peptide purity and yield. This in-depth guide provides a comprehensive analysis of the benzyloxymethyl (Bom) protecting group, a cornerstone in modern peptide chemistry. We will explore the rationale behind its development, its mechanism of action, detailed synthetic protocols, and its strategic application in complex peptide synthesis, offering researchers and drug development professionals the foundational knowledge required for its successful implementation.

The Histidine Conundrum in Peptide Synthesis

Solid-phase peptide synthesis (SPPS) is a foundational technology that assembles peptides by sequentially adding protected amino acids to a growing chain anchored on an insoluble resin.[1][2] While the methodology is robust, certain amino acids present unique challenges. Histidine, with its imidazole side chain, is particularly problematic.

The core issues stem from the two nitrogen atoms in the imidazole ring, designated as π (pi) and τ (tau).

• Racemization: The unprotected π-nitrogen possesses a lone pair of electrons that can act as a general base, abstracting the α-proton of the activated histidine residue.[3][4] This leads to the formation of a symmetric enolate intermediate, resulting in a loss of stereochemical integrity (racemization) upon coupling.

• Side-Chain Acylation: The nucleophilic nature of the imidazole ring can lead to undesired acylation during the coupling step, reducing the yield of the target peptide.[5]

To overcome these obstacles, the imidazole side chain must be masked with a temporary protecting group. An ideal protecting group must be stable during the repetitive Nα-deprotection and coupling cycles but must be cleanly removable at the final cleavage stage without damaging the synthesized peptide.[6]

A Comparative Overview of Histidine Protecting Groups

Several groups have been developed to protect the histidine side chain, each with distinct advantages and drawbacks. The choice is often dictated by the specific peptide sequence and the overall synthetic strategy (e.g., Boc vs. Fmoc chemistry).

Protecting Group	Position of Protection	Key Advantages	Key Disadvantages
Trityl (Trt)	Nτ (tele)	Widely used, cost-effective, and commercially available.[7]	Prone to significant racemization; can be sterically hindering.[7][8]
Tosyl (Tos)	Nπ (pros)	Offers good protection.	Removal can require harsh conditions; potential for side reactions.[5]
2,4-Dinitrophenyl (Dnp)	Nτ (tele)	Stable to acid.	Labile to nucleophiles (e.g., piperidine in Fmoc SPPS); introduces a chromophore.[5][9]
Benzyloxymethyl (Bom)	Nπ (pros)	Excellent suppression of racemization ; stable to bases and mild acids.[4][10]	Cleavage releases formaldehyde, requiring scavengers.[11][12]

The demonstrated ability of the Bom group to effectively block the π-nitrogen and thus prevent racemization makes it a superior choice for many demanding syntheses.[4]

The Bom Group: Rationale and Mechanism

The benzyloxymethyl (Bom) group was developed to directly address the shortcomings of other protecting groups, primarily the critical issue of racemization. By alkylating the Nπ position, the Bom group physically and electronically blocks the lone pair of electrons responsible for catalyzing the epimerization of the activated amino acid.[4]

Mechanism of Protection

The introduction of the Bom group onto the histidine imidazole ring is typically achieved by reacting an Nα-protected histidine derivative (e.g., Boc-His-OH) with benzyloxymethyl chloride (Bom-Cl) in the presence of a non-nucleophilic base, such as diisopropylethylamine (DIPEA). The reaction proceeds via an SN2 mechanism where the imidazole nitrogen acts as the nucleophile.

Chemical Stability

The Bom group exhibits a stability profile that is highly compatible with both Boc/Bzl and, with modifications, Fmoc/tBu solid-phase strategies.

• Base Stability: It is completely stable to the basic conditions used for Fmoc-group removal (e.g., piperidine in DMF).[10]

• Acid Stability: It is stable to the mild acid conditions used for Boc-group removal (e.g., trifluoroacetic acid (TFA) in dichloromethane (DCM)).[4] However, it is cleanly cleaved by strong acids like hydrogen bromide (HBr) in TFA or liquid hydrogen fluoride (HF), which are typically used in the final cleavage step of Boc-SPPS.[4]

Synthesis of Nα-Boc-Nπ-Bom-L-Histidine: A Protocol

This section provides a detailed, self-validating protocol for the synthesis of the key building block, Boc-His(Bom)-OH.

Materials and Reagents

• Nα-Boc-L-Histidine

• Benzyloxymethyl chloride (Bom-Cl)

• Diisopropylethylamine (DIPEA)

• Dichloromethane (DCM, anhydrous)

• Ethyl acetate (EtOAc)

• Hexanes

• Saturated aqueous sodium bicarbonate (NaHCO₃)

• Brine (saturated aqueous NaCl)

• Anhydrous magnesium sulfate (MgSO₄)

• Silica gel for column chromatography

Step-by-Step Experimental Procedure

• Reaction Setup: In a flame-dried round-bottom flask under an inert atmosphere (N₂ or Ar), dissolve Nα-Boc-L-histidine (1.0 eq) in anhydrous DCM.

• Basification: Cool the solution to 0 °C using an ice bath. Add DIPEA (2.5 eq) dropwise. Stir for 10 minutes. Causality: The base is required to deprotonate the imidazole ring, activating it for nucleophilic attack.

• Addition of Bom-Cl: Add benzyloxymethyl chloride (1.2 eq) dropwise to the cooled solution. Caution: Bom-Cl is a lachrymator and should be handled in a fume hood.

• Reaction Progression: Allow the reaction to warm to room temperature and stir for 12-18 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC) using a mobile phase of DCM:MeOH (9:1). Self-Validation: The disappearance of the starting material spot and the appearance of a new, less polar product spot indicates reaction progression.

• Workup: Quench the reaction by adding saturated NaHCO₃ solution. Transfer the mixture to a separatory funnel and extract the aqueous layer with DCM (3x). Combine the organic layers.

• Washing: Wash the combined organic layers sequentially with water and brine. Causality: This removes the DIPEA·HCl salt and any remaining aqueous-soluble impurities.

• Drying and Concentration: Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure to obtain the crude product as an oil or foam.

• Purification: Purify the crude product by flash column chromatography on silica gel, eluting with a gradient of EtOAc in hexanes to afford the pure Nα-Boc-Nπ-Bom-L-histidine.[4][13]

Characterization

The final product should be characterized by ¹H NMR, ¹³C NMR, and mass spectrometry to confirm its structure and purity before its use in peptide synthesis.

Deprotection and Strategic Considerations

The final removal of the Bom group is typically performed concurrently with the cleavage of the peptide from the resin and the removal of other side-chain protecting groups.

Deprotection Mechanism and Scavenger Necessity

The Bom group is an acetal and its acid-catalyzed cleavage proceeds through a mechanism that liberates a benzyl cation and, critically, formaldehyde .[12]

Formaldehyde is a highly reactive electrophile that can cause deleterious side reactions, such as formylation of the N-terminus or alkylation of sensitive residues like Cysteine or Tryptophan.[10]

Therefore, it is mandatory to include a formaldehyde scavenger in the cleavage cocktail.

• Common Scavengers: Cysteine, methoxyamine, or other thiols are effective at trapping the liberated formaldehyde.[11][12]

• Typical Cleavage Cocktail (Boc-SPPS): A standard "high HF" cleavage cocktail would be modified to include a scavenger: HF:p-cresol:cysteine (90:5:5, v/w/w).

Application in Fmoc-SPPS

While originally developed for Boc-SPPS, Bom protection can be adapted for Fmoc strategies.[5] More recently, derivatives like 4-methoxybenzyloxymethyl (MBom) have been developed specifically for Fmoc chemistry.[11] The MBom group offers similar racemization suppression but is cleaved under the milder TFA conditions used in Fmoc-SPPS, while still requiring a scavenger to trap the resulting formaldehyde.[11]

Conclusion

The development of the benzyloxymethyl protecting group was a significant advancement in peptide chemistry, providing a robust solution to the persistent problem of histidine-induced racemization.[4] By directly blocking the catalytic Nπ-position of the imidazole ring, the Bom group ensures the stereochemical integrity of histidine residues during their incorporation into peptide chains. While its use necessitates careful consideration of deprotection conditions, specifically the inclusion of formaldehyde scavengers, the benefits of higher purity and yield for complex, histidine-containing peptides are undeniable. This guide has provided the core technical knowledge, from chemical principles to validated protocols, enabling researchers to confidently and effectively leverage Bom-protected histidine derivatives in their synthetic endeavors.

References

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• Vertex AI Search Result.
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• Bachem. (2021, March 18). Bom - Benzyloxymethyl.
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Boc-his(3-bom)-ome hcl CAS number and molecular weight

An In-Depth Technical Guide to Boc-His(3-Bom)-OMe HCl: A Key Intermediate in Advanced Peptide Synthesis

This guide provides a comprehensive overview of Nα-Boc-Nπ-(benzyloxymethyl)-L-histidine methyl ester hydrochloride (Boc-His(3-Bom)-OMe HCl), a critical building block for researchers and professionals in peptide chemistry and drug development. We will delve into its chemical properties, the rationale behind its specific protecting group strategy, and its application in preventing common side reactions during peptide synthesis.

The Challenge of Histidine in Peptide Synthesis

Histidine presents a unique and significant challenge in solid-phase peptide synthesis (SPPS). Its imidazole side chain is nucleophilic and can catalyze the epimerization of the activated amino acid at the α-carbon during the coupling step. This leads to the formation of D-isomers, compromising the enantiomeric purity and, consequently, the biological activity of the final peptide.[1] The free Nπ (N-3) lone pair electrons in the imidazole ring are primarily responsible for this intramolecular side reaction.[1] Therefore, effective protection of the imidazole side chain is paramount for successful synthesis of histidine-containing peptides.

Introducing Boc-His(3-Bom)-OMe HCl

Boc-His(3-Bom)-OMe HCl is a derivative of L-histidine meticulously designed to overcome the issue of racemization. It employs specific protecting groups for the α-amino group (Boc), the imidazole side chain (Bom), and the C-terminus (methyl ester), ensuring the chiral integrity of the histidine residue during peptide chain elongation.

Chemical Properties Summary

The fundamental properties of Boc-His(3-Bom)-OMe HCl are summarized below for easy reference.

Property	Value	Source(s)
CAS Number	83468-80-8	[2][3]
Molecular Formula	C20H28ClN3O5	[2]
Molecular Weight	425.91 g/mol	[2][4][5]
Synonyms	N-alpha-t-butoxycarbonyl-N-pi-benzyloxymethyl-L-histidine alpha-methyl ester hydrochloride; Boc-His(π-Bom)-OMe HCl	[2][5]
Purity	Typically ≥98%	[3]
Storage Conditions	2-8°C or -15°C	[2][3][5]

The Strategic Importance of Protecting Groups

The efficacy of Boc-His(3-Bom)-OMe HCl stems from its multi-layered protection strategy. Each group serves a distinct and vital purpose.

• Boc (tert-Butoxycarbonyl) Group: This acid-labile group protects the α-amino function, preventing it from forming unwanted peptide bonds during the coupling reaction. Its removal is typically achieved with mild acids like trifluoroacetic acid (TFA), which allows for sequential addition of amino acids.

• OMe (Methyl Ester) Group: The C-terminal methyl ester protects the carboxylic acid, preventing its participation in side reactions. It is typically removed by saponification after the desired peptide sequence is assembled.

• Bom (Benzyloxymethyl) Group: This is the most critical protecting group for this molecule. Attached to the π-nitrogen (N-3) of the imidazole ring, the Bom group effectively suppresses racemization.[6] Its electron-withdrawing nature reduces the basicity of the nitrogen, preventing it from abstracting the α-proton during activation.[6]

The following diagram illustrates the structure of Boc-His(3-Bom)-OMe with its key functional groups highlighted.

Caption: Structure of Boc-His(3-Bom)-OMe highlighting the key protecting groups.

Synthesis and Regioselectivity

The synthesis of Boc-His(3-Bom)-OMe involves a multi-step process that begins with L-histidine. A key step is the regioselective alkylation of the imidazole ring. The reaction conditions are tuned to favor the attachment of the Bom group to the N-3 (π) position over the N-1 (τ) position. This is crucial as N-3 protection is more effective at preventing racemization. While detailed synthesis protocols are proprietary to manufacturers, the general pathway involves the protection of the α-amino and carboxyl groups, followed by the specific introduction of the Bom group to the imidazole side chain.

Application in Peptide Synthesis: A Step-by-Step Protocol

Boc-His(3-Bom)-OMe HCl is primarily used in solution-phase peptide synthesis or for the preparation of protected peptide fragments that are later coupled together. Below is a generalized protocol for the incorporation of this derivative into a growing peptide chain.

Objective: To couple Boc-His(3-Bom)-OMe to a resin-bound peptide (Peptide-NH2) following the removal of its N-terminal Fmoc protecting group.

Materials:

• Peptide-NH2 on a solid support (e.g., Rink Amide resin)

• Boc-His(3-Bom)-OMe HCl

• Coupling agents: HBTU (2-(1H-benzotriazol-1-yl)-1,1,3,3-tetramethyluronium hexafluorophosphate) or HATU (1-[Bis(dimethylamino)methylene]-1H-1,2,3-triazolo[4,5-b]pyridinium 3-oxid hexafluorophosphate)

• Base: DIPEA (N,N-Diisopropylethylamine) or Triethylamine (TEA)

• Solvent: DMF (N,N-Dimethylformamide)

• Deprotection solution: 20% Piperidine in DMF

Protocol:

• Deprotection: The N-terminal Fmoc group of the resin-bound peptide is removed by treating the resin with 20% piperidine in DMF for 20 minutes. The resin is then washed thoroughly with DMF.

• Activation: In a separate vessel, dissolve Boc-His(3-Bom)-OMe HCl (1.5 eq.), HBTU/HATU (1.45 eq.), and DIPEA/TEA (3 eq.) in DMF. The base is crucial to neutralize the hydrochloride salt and facilitate the activation. Allow the mixture to pre-activate for 5-10 minutes.

• Coupling: The activated amino acid solution is added to the deprotected peptide-resin. The reaction is allowed to proceed for 1-2 hours at room temperature with gentle agitation.

• Washing: After the coupling reaction, the resin is thoroughly washed with DMF to remove excess reagents and byproducts.

• Confirmation: A small sample of the resin is tested (e.g., using the Kaiser test) to confirm the completion of the coupling reaction.

• Chain Elongation: The cycle of deprotection, activation, and coupling is repeated for subsequent amino acids.

• Final Cleavage: Once the desired peptide is synthesized, the Bom protecting group is typically removed during the final cleavage from the resin, often using a strong acid cocktail such as trifluoroacetic acid (TFA) with appropriate scavengers.

The following workflow diagram illustrates the key stages of incorporating Boc-His(3-Bom)-OMe HCl in SPPS.

Caption: Workflow for incorporating Boc-His(3-Bom)-OMe HCl into a peptide chain via SPPS.

Handling and Storage for Optimal Stability

To maintain the integrity and purity of Boc-His(3-Bom)-OMe HCl, proper handling and storage are essential.

• Storage: The compound should be stored in a tightly sealed container, protected from moisture and light. Recommended storage temperatures are between 2-8°C, with some suppliers suggesting -15°C for long-term stability.[2][3][5]

• Handling: Use personal protective equipment (PPE), including gloves, lab coat, and safety glasses, when handling the compound. Work in a well-ventilated area or a fume hood. As it is a hydrochloride salt, it is a fine powder and care should be taken to avoid inhalation.

Conclusion

Boc-His(3-Bom)-OMe HCl is an indispensable tool for peptide chemists. Its specialized Bom protecting group on the π-nitrogen of the imidazole ring provides a robust solution to the persistent problem of histidine racemization during synthesis. By ensuring the enantiomeric purity of the final product, this derivative enables the reliable and efficient production of complex, biologically active peptides for research, diagnostics, and therapeutic applications.

References

• Synthesis and Application of Fmoc-His(3-Bum)-OH. Journal of Peptide Science. [Link]

• Amino Acid Derivatives for Peptide Synthesis. AAPPTec. [Link]

• Boc-His(Boc)-OH | C16H25N3O6. PubChem, National Institutes of Health. [Link]

• Directed synthesis of N1/N3-histidine modified by 2-hydroxyethylthioethyl and identification in sulfur mustard-exposed plasma. RSC Advances. [Link]

• Boc-His(3-Bom)-OMe . HCl | Cas# 83468-80-8. GlpBio. [Link]

• Synthesis and Application of Fmoc-His(3-Bum)-OH. PubMed, National Institutes of Health. [Link]

• Application of Fmoc-His(Boc)-OH in Fmoc-based SPPS. CEM Corporation. [Link]

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• 1. Application of Fmoc-His(Boc)-OH in Fmoc-based SPPS [cem.com]
• 2. echemi.com [echemi.com]
• 3. labsolu.ca [labsolu.ca]
• 4. BOC-HIS(3-BOM)-OME HCL suppliers & manufacturers in China [m.chemicalbook.com]
• 5. echemi.com [echemi.com]
• 6. peptide.com [peptide.com]

Protocols & Analytical Methods

Application Notes and Protocols for the Strategic Use of Boc-His(3-Bom)-OH in Solid-Phase Peptide Synthesis

Introduction: Overcoming the Histidine Challenge in Peptide Synthesis

The incorporation of histidine into peptide sequences is a persistent challenge in solid-phase peptide synthesis (SPPS). The imidazole side chain of histidine is a primary culprit, acting as an intramolecular base catalyst that can lead to significant racemization of the α-carbon during the activation step of the coupling reaction.[1][2] This loss of stereochemical integrity can drastically alter the final peptide's three-dimensional structure, biological activity, and immunogenicity, rendering it unsuitable for therapeutic or research applications.[2]

To mitigate this, the imidazole side chain must be protected. While several protecting groups exist, such as dinitrophenyl (Dnp) and tosyl (Tos), they offer varying degrees of success in suppressing racemization.[3][4] The benzyloxymethyl (Bom) group, specifically when attached to the π-nitrogen (N-3) of the imidazole ring, has proven to be highly effective in preventing racemization.[3][5] This guide provides a comprehensive protocol for the use of Nα-Boc-Nπ-(benzyloxymethyl)-L-histidine hydrochloride (Boc-His(3-Bom)-OH HCl) in Boc-based SPPS, offering researchers a robust method to ensure the chiral purity of their synthetic peptides.

Physicochemical Properties and Handling of Boc-His(3-Bom)-OH HCl

Proper handling and storage of amino acid derivatives are crucial for successful peptide synthesis. The key properties of Boc-His(3-Bom)-OH HCl are summarized below.

Property	Value
Appearance	White to off-white solid
Molecular Weight	375.43 g/mol [6]
Solubility	Soluble in DMF and DCM
Storage Conditions	Store at -20°C, desiccated

Handling Recommendations:

• Always handle the reagent in a dry, inert atmosphere (e.g., under nitrogen or argon) to prevent moisture contamination.

• Allow the reagent to warm to room temperature before opening to avoid condensation.

• Use anhydrous solvents for all dissolution and reaction steps.

Core Protocol: Incorporation of Boc-His(3-Bom)-OH in a Boc-SPPS Workflow

The following protocol outlines the key steps for incorporating Boc-His(3-Bom)-OH into a growing peptide chain on a solid support. This protocol assumes a standard Boc/Bzl protection strategy.[7][8]

Experimental Workflow for a Single Coupling Cycle

Caption: Boc-SPPS cycle for amino acid incorporation.

Materials and Reagents

• Peptide-resin with a free N-terminal amine

• Boc-His(3-Bom)-OH HCl

• Solvents: Dichloromethane (DCM), N,N-Dimethylformamide (DMF), Isopropanol (IPA) of peptide synthesis grade.

• Deprotection Reagent: 50% Trifluoroacetic acid (TFA) in DCM. A scavenger like 0.5% dithioethane (DTE) should be added if Trp, Cys, or Met are present.[7][9]

• Neutralization Reagent: 10% N,N-Diisopropylethylamine (DIEA) in DCM.

• Coupling Reagents:

  • Option A (Aminium Salt): HBTU (2-(1H-Benzotriazol-1-yl)-1,1,3,3-tetramethyluronium hexafluorophosphate)

  • Option B (Carbodiimide): DIC (N,N'-Diisopropylcarbodiimide) with HOBt (Hydroxybenzotriazole)

• Monitoring: Kaiser Test solutions.[10][11]

Step-by-Step Protocol

• Resin Swelling: Swell the peptide-resin in DCM (10-15 mL per gram of resin) for at least 30 minutes in the reaction vessel.

• Boc Deprotection: a. Drain the DCM. b. Add the deprotection solution (50% TFA in DCM) to the resin and agitate for 2 minutes (pre-wash).[9] c. Drain and add fresh deprotection solution. Agitate for 20-30 minutes.[8][9] Note: Incomplete Boc deprotection from His(Bom) residues has been reported. A longer deprotection time or higher TFA concentration may be necessary for successful synthesis.[12] d. Drain the TFA solution and wash the resin thoroughly with DCM (3x) and IPA (2x).[9]

• Neutralization: a. Wash the resin with the neutralization solution (10% DIEA in DCM) for 2 x 2 minutes to neutralize the TFA salt of the N-terminal amine.[13] b. Wash the resin thoroughly with DCM (5x) to remove excess base.

• Coupling of Boc-His(3-Bom)-OH: a. Activation: In a separate vessel, pre-dissolve Boc-His(3-Bom)-OH (2-3 equivalents relative to resin loading) and an equivalent amount of an activating agent (e.g., HBTU or HOBt) in DMF. Add DIEA (2 equivalents for HBTU, 1 for DIC/HOBt) to initiate activation. Allow to pre-activate for 2-5 minutes. Note: The use of BOP reagent has also been shown to be effective with minimal racemization when DIEA concentration is kept low.[14] b. Coupling Reaction: Add the activated amino acid solution to the neutralized peptide-resin. Agitate at room temperature for 1-2 hours. c. Monitoring: Take a small sample of resin beads and perform a Kaiser test to check for the presence of free primary amines.[10][15] A negative result (yellow/colorless beads) indicates complete coupling.[10] If the test is positive (blue beads), extend the coupling time or consider a recoupling step.

• Washing: After a negative Kaiser test, drain the coupling solution and wash the resin thoroughly with DMF (3x) and DCM (3x) to remove excess reagents and byproducts.

The resin is now ready for the next deprotection and coupling cycle.

Final Cleavage and Deprotection

Once the peptide sequence is fully assembled, the peptide must be cleaved from the resin, and all side-chain protecting groups, including the Bom group from histidine, must be removed. This is typically achieved with strong acids like anhydrous hydrogen fluoride (HF) or trifluoromethanesulfonic acid (TFMSA).[16][17][18]

Cleavage and Deprotection Workflow

Caption: General workflow for peptide cleavage and purification.

The Critical Role of Scavengers

The acid-catalyzed cleavage of the Bom group from the histidine side chain can release formaldehyde.[12][19] This highly reactive byproduct can modify nucleophilic side chains such as tryptophan and cysteine. Therefore, the inclusion of appropriate scavengers in the cleavage cocktail is mandatory.

Cleavage Method	Typical Cocktail Composition (per gram of resin)	Key Considerations
HF Cleavage	90% HF, 5% p-cresol, 5% thioanisole or thiophenol	Requires specialized, HF-resistant apparatus.[16][17] p-Cresol and thioanisole act as scavengers for carbocations and formaldehyde.[20]
TFMSA Cleavage	10% TFMSA, 80% TFA, 10% thioanisole/m-cresol	A common alternative to HF that does not require a special apparatus.[18][21] The reaction is typically performed at 0°C to room temperature.[21]

General Cleavage Protocol (TFMSA Method)

Caution: TFMSA and TFA are highly corrosive acids. Always work in a well-ventilated fume hood and wear appropriate personal protective equipment (PPE).

• Preparation: Dry the peptide-resin thoroughly under vacuum. Place the resin in a suitable reaction flask with a stir bar.

• Scavenger Addition: Add the scavenger (e.g., thioanisole/m-cresol) to the resin.

• Cleavage Cocktail: Cool the flask in an ice bath (0°C). Slowly add the pre-chilled TFMSA/TFA solution.

• Reaction: Stir the mixture at 0°C for 1-2 hours.

• Peptide Precipitation: Filter the resin and collect the filtrate. Add the filtrate to a 10-fold excess of cold diethyl ether to precipitate the crude peptide.

• Work-up: Centrifuge the suspension to pellet the peptide. Wash the peptide pellet several times with cold diethyl ether to remove scavengers and byproducts. Dry the crude peptide under vacuum.

• Purification: Purify the crude peptide using reverse-phase high-performance liquid chromatography (RP-HPLC).

Troubleshooting Guide

Problem	Potential Cause(s)	Recommended Solution(s)
Incomplete Coupling (Positive Kaiser Test)	1. Insufficient activation time or reagent equivalents. 2. Steric hindrance at the coupling site. 3. Aggregation of the peptide chain.[22]	1. Increase coupling time to 4 hours or overnight. 2. Perform a second coupling with fresh reagents. 3. Consider switching to a more potent coupling reagent like HATU.[23] 4. Add chaotropic salts or switch to a solvent like NMP to disrupt aggregation.[22]
Deletion Sequences (Missing His residue)	Incomplete deprotection of the N-terminal Boc group of the preceding amino acid. The Boc group on His(Bom) can be particularly resistant to removal.[12]	1. Increase the Boc deprotection time to 30-40 minutes.[12] 2. Increase TFA concentration in the deprotection solution (e.g., to 60%).[12] 3. Perform a second deprotection step.
Side Products in Final Peptide (Unexpected Mass)	1. Formaldehyde modification from Bom group cleavage.[12][19] 2. Alkylation of sensitive residues (Trp, Met, Cys) by carbocations generated during cleavage.[7]	1. Ensure an adequate amount of formaldehyde scavenger (e.g., thioanisole, thiophenol) is used in the cleavage cocktail.[19] 2. Include scavengers like p-cresol or anisole to trap carbocations.[20]
Racemization of Histidine	Although minimized by the 3-Bom group, some racemization can occur with prolonged activation or excessive base.[14]	1. Avoid unnecessarily long pre-activation times. 2. Use the minimal amount of base (DIEA) required for the coupling reaction. For BOP coupling, keep DIEA equivalents equal to the amino acid equivalents.[14]

Conclusion

The use of Boc-His(3-Bom)-OH HCl represents a superior strategy for incorporating histidine into synthetic peptides while maintaining stereochemical integrity. The Bom protecting group effectively shields the imidazole ring, significantly reducing the risk of racemization that plagues unprotected or sub-optimally protected histidine derivatives.[3] By following the detailed protocols for coupling and cleavage outlined in this guide, and by understanding the rationale behind critical steps such as extended deprotection times and the mandatory use of scavengers, researchers, scientists, and drug development professionals can confidently synthesize high-purity, chirally-correct histidine-containing peptides.

References

• (AAPPTec)

• (PubMed)

• (BenchChem)

• (ChemPep Inc.)

• (PubMed)

• (Springer Nature Experiments)

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• (PubMed)

• (Saurabh Khadse, Academia.edu)

• (ACS Publications)

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• (Reddit)

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• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. peptide.com [peptide.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. Advances in Fmoc solid‐phase peptide synthesis - PMC [pmc.ncbi.nlm.nih.gov]
• 6. shop.bachem.com [shop.bachem.com]
• 7. peptide.com [peptide.com]
• 8. pdf.benchchem.com [pdf.benchchem.com]
• 9. chempep.com [chempep.com]
• 10. chempep.com [chempep.com]
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• 12. Amino acid deletion products resulting from incomplete deprotection of the Boc group from Npi-benzyloxymethylhistidine residues during solid-phase peptide synthesis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. peptide.com [peptide.com]
• 14. BOP reagent for the coupling of pGlu and Boc-His(Tos) in solid phase peptide synthesis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. pdf.benchchem.com [pdf.benchchem.com]
• 16. Methods, setup and safe handling for anhydrous hydrogen fluoride cleavage in Boc solid-phase peptide synthesis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 17. HF Cleavage and Deprotection Procedures for Peptides Synthesized Using a Boc/Bzl Strategy | Springer Nature Experiments [experiments.springernature.com]
• 18. peptide.com [peptide.com]
• 19. pdf.benchchem.com [pdf.benchchem.com]
• 20. saurabhkhadse.wordpress.com [saurabhkhadse.wordpress.com]
• 21. Evaluation of the trifluoromethanosulfonic acid/trifluoroacetic acid/thioanisole cleavage procedure for application in solid-phase peptide synthesis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 22. peptide.com [peptide.com]
• 23. bachem.com [bachem.com]

Introduction: The Challenge of Stereochemical Integrity with Histidine

An Application Guide to Amide Bond Formation with Boc-His(3-Bom)-OH

In the synthesis of therapeutic peptides, the absolute stereochemical integrity of each amino acid residue is paramount. The biological activity of a peptide is intrinsically linked to its precise three-dimensional structure, which is dictated by the specific sequence and chirality of its constituent amino acids. Histidine, a crucial residue in many biologically active peptides, presents a significant and well-documented challenge in peptide synthesis due to its high propensity for racemization during the carboxyl group activation step required for peptide bond formation.[1][2]

The underlying cause of this instability is the imidazole side chain of histidine. The lone pair of electrons on the π-nitrogen (N-π) of the ring can function as an intramolecular base, abstracting the α-proton from the activated carboxylic acid.[3][4] This process leads to the formation of a planar, achiral intermediate, which upon reprotonation can yield both the desired L-enantiomer and the undesired D-enantiomer, resulting in a loss of optical purity.[4][5] This side reaction can severely compromise the final peptide's efficacy and safety.

To counter this, specialized side-chain protecting groups have been developed. The specified building block, Boc-His(3-Bom)-OH , incorporates a Benzyloxymethyl (Bom) group on the π-nitrogen (also referred to as the tau or N-3 position) of the imidazole ring. This protection is specifically designed to suppress racemization by sterically hindering and reducing the basicity of the problematic nitrogen atom.[6][7][8] While the use of Boc-His(3-Bom)-OH provides a strong defense against racemization[7][9], the selection of an appropriate coupling reagent remains a critical factor in achieving high-yield, high-purity peptide synthesis.

Caption: Mechanism of Histidine Racemization.

Recommended Coupling Reagents and Systems

The choice of coupling reagent directly impacts reaction efficiency, time, and, most importantly, the preservation of chirality. Modern coupling strategies have moved towards the use of reagents that generate highly reactive intermediates while minimizing side reactions. For a valuable and racemization-resistant building block like Boc-His(3-Bom)-OH, the following systems are recommended.

Uronium/Aminium Salt-Based Reagents

These reagents are among the most popular and effective for both solution-phase and solid-phase peptide synthesis due to their high reactivity and low racemization potential.[10] They react with the carboxylic acid to form highly reactive active esters.

• HATU (1-[Bis(dimethylamino)methylene]-1H-1,2,3-triazolo[4,5-b]pyridinium 3-oxid hexafluorophosphate): Often considered the gold standard, HATU is exceptionally fast and efficient, even for sterically hindered couplings.[10][11] It forms a highly reactive OAt (1-hydroxy-7-azabenzotriazole) active ester. Its use is strongly recommended for difficult sequences or when speed is a priority.

• HCTU (O-(6-Chlorobenzotriazol-1-yl)-N,N,N',N'-tetramethyluronium hexafluorophosphate): A highly efficient and cost-effective alternative to HATU, HCTU often provides comparable results in terms of speed and suppression of racemization.[10]

• COMU ((1-Cyano-2-ethoxy-2-oxoethylideneaminooxy)dimethylamino-morpholino-carbenium hexafluorophosphate): A third-generation uronium salt based on OxymaPure. It offers coupling efficiencies comparable to HATU but with improved safety and solubility profiles, as its byproducts are non-explosive and easily washed away.[12][13]

Causality Behind Efficacy: Uronium salts, in the presence of a non-nucleophilic base like Diisopropylethylamine (DIPEA), rapidly convert the carboxylic acid into an active ester. This rapid conversion outcompetes the pathways that lead to racemization. A slight excess of the carboxylic acid relative to the coupling reagent should be used to prevent a potential side reaction where the reagent reacts with the free N-terminal amine, causing chain termination via guanidinylation.[10][12]

Caption: Uronium Salt (HATU) Activation Workflow.

Carbodiimide-Based Reagents with Additives

Carbodiimides like Diisopropylcarbodiimide (DIC) are cost-effective and widely used. However, their use alone is strongly discouraged for histidine-containing peptides due to a high risk of racemization and other side reactions.[3][4] Their efficacy is entirely dependent on the use of a nucleophilic additive.

• DIC (Diisopropylcarbodiimide) + OxymaPure (Ethyl 2-cyano-2-(hydroxyimino)acetate): This combination represents the modern standard for carbodiimide couplings. DIC activates the carboxylic acid to form a highly reactive O-acylisourea intermediate. OxymaPure, a non-explosive and highly effective additive, rapidly intercepts this intermediate to form an Oxyma active ester.[13][14] This active ester is less prone to racemization than the O-acylisourea and reacts efficiently with the amine component.[13][15] OxymaPure is considered superior to the traditional additive HOBt (1-Hydroxybenzotriazole) in both safety and performance.[14][16]

Causality Behind Efficacy: The key to suppressing racemization in carbodiimide-mediated couplings is the speed at which the additive traps the unstable O-acylisourea intermediate.[13][15] OxymaPure is highly effective in this role, preventing the intermediate from rearranging into an N-acylurea byproduct or allowing time for racemization to occur.[12]

Phosphonium Salt-Based Reagents

Phosphonium salts are another class of highly efficient coupling reagents, known for their remarkable resistance to racemization.

• PyBOP (Benzotriazol-1-yl-oxytripyrrolidinophosphonium hexafluorophosphate): A classic phosphonium reagent that generates HOBt-based active esters. It is highly effective but shares the same carcinogenic byproduct (HMPA) concerns as its predecessor, BOP.

• DEPBT (3-(Diethoxyphosphoryloxy)-1,2,3-benzotriazin-4(3H)-one): This reagent is particularly noteworthy for its exceptional ability to suppress racemization, even in the most challenging cases, such as fragment condensation or with highly sensitive amino acids like histidine.[4][12] It is considered one of the best choices when the absolute minimization of racemization is the primary objective.

Data and Protocol Summaries

Table 1: Comparison of Recommended Coupling Systems for Boc-His(3-Bom)-OH

Coupling System	Reagent Class	Base	Typical Time	Racemization Risk	Key Advantages & Considerations
HATU	Uronium Salt	DIPEA	15-45 min	Very Low	Extremely fast and efficient, ideal for difficult couplings.[11]
HCTU	Uronium Salt	DIPEA	20-60 min	Very Low	Excellent performance, often more cost-effective than HATU.[10]
COMU	Uronium Salt	DIPEA	15-45 min	Very Low	High efficiency with superior safety profile (non-explosive).[12][13]
DIC / OxymaPure	Carbodiimide	DIPEA	1-3 hours	Low	Cost-effective, reliable, and safe (Oxyma is non-explosive).[14][16]
DEPBT	Phosphonium Salt	DIPEA	2-4 hours	Extremely Low	Superior suppression of racemization, ideal for critical steps.[4][12]

Experimental Protocols

The following are generalized protocols for solution-phase coupling. Equivalents are calculated relative to the limiting reagent, which is typically the amine component.

Protocol 1: High-Efficiency Coupling with HATU

This protocol is recommended for rapid and reliable amide bond formation.

• Dissolution: In a clean, dry reaction vessel under an inert atmosphere (e.g., Nitrogen or Argon), dissolve Boc-His(3-Bom)-OH (1.05 equivalents) and the amine component (1.0 equivalent) in an appropriate anhydrous aprotic solvent (e.g., DMF or NMP).

• Cooling: Cool the solution to 0 °C using an ice bath.

• Reagent Addition: Add HATU (1.0 equivalent) to the solution, followed by the dropwise addition of DIPEA (2.0 equivalents).

• Reaction: Allow the reaction to stir at 0 °C for 15 minutes, then warm to room temperature and continue stirring for 1-2 hours.

• Monitoring: Monitor the reaction progress using an appropriate analytical technique (e.g., TLC or LC-MS).

• Work-up: Upon completion, quench the reaction with water or a mild aqueous acid (e.g., 5% citric acid). Extract the product with a suitable organic solvent (e.g., Ethyl Acetate). Wash the organic layer sequentially with saturated aqueous NaHCO₃ and brine, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by flash column chromatography.

Caption: General Experimental Workflow for Peptide Coupling.

Protocol 2: Cost-Effective & Safe Coupling with DIC/OxymaPure

This protocol provides a reliable and economical method with an excellent safety profile.

• Dissolution: In a clean, dry reaction vessel, dissolve Boc-His(3-Bom)-OH (1.1 equivalents), the amine component (1.0 equivalent), and OxymaPure (1.1 equivalents) in an anhydrous aprotic solvent (e.g., DMF or DCM).

• Cooling: Cool the solution to 0 °C.

• Reagent Addition: Add DIC (1.1 equivalents) dropwise to the stirring solution.

• Reaction: Maintain the reaction at 0 °C for 30 minutes, then allow it to warm to room temperature and stir for 2-4 hours. A precipitate of diisopropylurea (DIU) may form.

• Monitoring: Monitor the reaction progress by TLC or LC-MS.

• Work-up: If DIU has precipitated, filter the reaction mixture. Dilute the filtrate with an appropriate organic solvent (e.g., Ethyl Acetate) and proceed with the aqueous work-up as described in Protocol 1.

• Purification: Purify the crude product by flash column chromatography.

Conclusion

The selection of Boc-His(3-Bom)-OH is an excellent first step toward minimizing racemization during the incorporation of histidine into a peptide sequence. The Bom group on the π-nitrogen provides robust protection against the primary intramolecular catalytic pathway for racemization.[6][7] To ensure the highest probability of success, this protected amino acid should be paired with a modern, high-efficiency coupling system.

For most applications, uronium salts such as HATU or COMU offer the best balance of speed, efficiency, and safety, delivering high-purity products in minimal time. For applications where cost is a primary driver, the DIC/OxymaPure system provides a safe, reliable, and effective alternative to older, more hazardous methods. By combining a well-designed protecting group strategy with an optimized coupling protocol, researchers can confidently synthesize complex histidine-containing peptides while maintaining complete control over their stereochemical integrity.

References

• Jones, J. H., & Ramage, W. I. (1980). Mechanism of racemisation of histidine derivatives in peptide synthesis. International Journal of Peptide and Protein Research, 15(3), 301-303. Available at: [Link]

• AAPPTEC. (n.d.). Aggregation, Racemization and Side Reactions in Peptide Synthesis. Retrieved from [Link]

• Chen, Y., et al. (2022). Suppression of Simultaneous Fmoc-His(Trt)-OH Racemization and Nα-DIC-Endcapping in Solid-Phase Peptide Synthesis through Design of Experiments and Its Implication for an Amino Acid Activation Strategy in Peptide Synthesis. Organic Process Research & Development, 26(8), 2441-2452. Available at: [Link]

• ACS Publications. (2022). Suppression of Simultaneous Fmoc-His(Trt)-OH Racemization and Nα-DIC-Endcapping in Solid-Phase Peptide Synthesis through Design. Retrieved from [Link]

• NINGBO INNO PHARMCHEM CO.,LTD. (n.d.). Comparing Peptide Coupling Reagents: The Advantages of Ethyl 2-Oximinooxamate (OxymaPure). Retrieved from [Link]

• Jad, Y. E., et al. (2022). Understanding OxymaPure as a Peptide Coupling Additive: A Guide to New Oxyma Derivatives. ACS Omega, 7(7), 5583-5593. Available at: [Link]

• Jad, Y. E., et al. (2022). Understanding OxymaPure as a Peptide Coupling Additive: A Guide to New Oxyma Derivatives. PMC - NIH. Available at: [Link]

• Organic Chemistry. (2021). HBTU, DIPEA Peptide Coupling Mechanism | Organic Chemistry [Video]. YouTube. Available at: [Link]

• Merck Millipore. (n.d.). Novabiochem® Coupling reagents. Retrieved from [Link]

• Vrettos, E. I., et al. (2017). Unveiling and tackling guanidinium peptide coupling reagent side reactions towards the development of peptide-drug conjugates. RSC Advances, 7(79), 50080-50086. Available at: [Link]

• Wikipedia. (n.d.). HBTU. Retrieved from [Link]

• Fletcher, G. A., & Jones, J. H. (1972). An approach to the prevention of racemisation in the synthesis of histidine-containing peptides. Journal of the Chemical Society, Chemical Communications, (16), 921-922. Available at: [Link]

• Organic Chemistry. (2020). HATU, DIPEA Peptide Coupling Mechanism | Organic Chemistry [Video]. YouTube. Available at: [Link]

• AAPPTEC. (n.d.). Amino Acid Derivatives for Peptide Synthesis. Retrieved from [Link]

• El-Faham, A., & Albericio, F. (2011). Peptide Coupling Reagents, More than a Letter Soup. Chemical Reviews, 111(11), 6557-6602. Available at: [Link]

• ResearchGate. (n.d.). Coupling Reagents. Retrieved from [Link]

• Mergler, M., et al. (2001). Synthesis and Application of Fmoc-His(3-Bum)-OH. Journal of Peptide Science, 7(10), 502-510. Available at: [Link]

• Merck Millipore. (n.d.). Novabiochem® Letters 2.15Vol. Retrieved from [Link]

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• 2. peptide.com [peptide.com]
• 3. Mechanism of racemisation of histidine derivatives in peptide synthesis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. An approach to the prevention of racemisation in the synthesis of histidine-containing peptides - Journal of the Chemical Society, Chemical Communications (RSC Publishing) [pubs.rsc.org]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. shop.bachem.com [shop.bachem.com]
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• 15. Understanding OxymaPure as a Peptide Coupling Additive: A Guide to New Oxyma Derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 16. merckmillipore.com [merckmillipore.com]

Application Notes and Protocols: Deprotection of the Benzyloxymethyl (Bom) Group from Synthesized Peptides

Abstract

The benzyloxymethyl (Bom) group is a crucial protecting group for the imidazole side chain of histidine, particularly within the Boc/Bzl solid-phase peptide synthesis (SPPS) strategy. Its primary function is to prevent racemization and unwanted side-chain acylation during peptide elongation. However, the removal of the Bom group, a critical final step, presents unique challenges, most notably the release of reactive formaldehyde upon acidolysis. This guide provides a detailed examination of the primary deprotection methodologies—Catalytic Transfer Hydrogenation and Acidolysis—offering field-proven protocols, mechanistic insights, and troubleshooting strategies for researchers, scientists, and drug development professionals.

The Strategic Role of the Bom Group in Peptide Synthesis

Histidine's imidazole side chain is nucleophilic and can act as an intramolecular base, significantly increasing the risk of racemization at the α-carbon during amino acid activation and coupling. The Bom group, attached to the π-nitrogen of the imidazole ring, sterically and electronically shields the ring, effectively mitigating these side reactions. It is classified as an acid-labile protecting group, designed for removal during the final cleavage step in Boc-based SPPS.

The Core Challenge: Managing Deprotection Byproducts

The stability of the Bom group is a double-edged sword. While robust during synthesis, its removal under strong acidic conditions (e.g., HF, TFA) proceeds through a mechanism that liberates formaldehyde.[1]

Mechanism of Acidolytic Bom Cleavage and Formaldehyde Release The Bom group is an acetal. Upon protonation by a strong acid, it collapses, releasing a stabilized benzyl cation and an unstable N-hydroxymethyl intermediate on the imidazole ring. This intermediate rapidly decomposes to regenerate the native histidine side chain and releases formaldehyde (CH₂O).

Caption: Acidolysis of the Bom group releases a benzyl cation and formaldehyde.

This liberated formaldehyde is highly reactive and can form unwanted adducts with other nucleophilic residues in the peptide, such as:

• Cysteine: Reaction with the free thiol can form a thiazolidine ring, resulting in a +12 Da mass addition.

• Tryptophan: Alkylation of the indole ring.

• N-terminus: Modification of the free alpha-amino group.

Therefore, the central challenge in Bom deprotection is not merely cleavage but the simultaneous and efficient scavenging of this formaldehyde byproduct.

Deprotection Methodologies: A Comparative Analysis

Two primary methods are employed for Bom group removal: Catalytic Transfer Hydrogenation (CTH) and strong acidolysis. The choice depends on the peptide's sequence, the presence of other protecting groups, and available laboratory equipment.

Method 1: Catalytic Transfer Hydrogenation (CTH)

CTH is a mild and effective method for cleaving benzyl-type protecting groups, including Bom.[2] It avoids the use of strong, corrosive acids and the concomitant generation of formaldehyde, making it an attractive alternative. The reaction relies on a palladium catalyst and a hydrogen donor to achieve hydrogenolysis.

Mechanism of Action: The reaction proceeds on the surface of the palladium catalyst. The hydrogen donor (e.g., formic acid) decomposes on the catalyst surface to provide active hydrogen species. These species then mediate the reductive cleavage of the benzylic C-O bond of the Bom group, yielding toluene and the deprotected histidine residue.

Caption: General workflow for Bom deprotection via CTH.

Protocol 1: Catalytic Transfer Hydrogenation of His(Bom)-Peptide

• Rationale: This protocol utilizes formic acid as a hydrogen donor, which also serves as a good solvent for many peptides.[3] Palladium on carbon is a cost-effective and efficient heterogeneous catalyst that can be easily removed by filtration.[4] Acetic acid is included to improve peptide solubility.

• Materials:

  • His(Bom)-protected peptide

  • Palladium on carbon (10% Pd/C, 50% wet with water is safer to handle)

  • Methanol (MeOH), HPLC grade

  • Glacial Acetic Acid (AcOH)

  • Formic Acid (HCOOH, ≥95%)

  • Celite® 545 or equivalent

  • Nitrogen gas supply

  • Standard glassware for organic synthesis

• Procedure:

  • Dissolution: Dissolve the protected peptide in a mixture of MeOH and AcOH (e.g., 9:1 v/v) to a concentration of approximately 5-10 mg/mL in a round-bottom flask.

  • Catalyst Addition: Under a gentle stream of nitrogen, carefully add 10% Pd/C catalyst. The catalyst loading should be approximately 10-20% by weight relative to the peptide.

    • Scientist's Note: The catalyst is pyrophoric and should be handled with care, preferably wet.[5] Never add the dry powder to a flammable solvent in the presence of air.

  • Hydrogen Donor Addition: Add formic acid to the reaction mixture. A typical starting point is 5-10 equivalents relative to the peptide, but it is often used in large excess as part of the solvent system.

  • Reaction: Seal the flask and stir the suspension vigorously at room temperature. Monitor the reaction progress by LC-MS. The reaction is typically complete within 1-4 hours.

  • Catalyst Removal: Upon completion, carefully filter the reaction mixture through a pad of Celite® to remove the Pd/C catalyst. Wash the Celite pad with the reaction solvent (MeOH/AcOH) to ensure complete recovery of the product.

    • Trustworthiness Check: The absence of the black Pd/C catalyst in the filtrate is a key validation step. The filtrate should be clear and colorless.

  • Work-up: Concentrate the filtrate under reduced pressure. The crude peptide can then be purified by preparative HPLC.

Method 2: Acidolysis with a Trifluoroacetic Acid (TFA) Cocktail

This is the most common method in Boc-SPPS, as the deprotection of the Bom group occurs concurrently with the cleavage of the peptide from the resin and the removal of other side-chain protecting groups. The key to success is the composition of the "cleavage cocktail".[6]

The Critical Role of the Scavenger Cocktail: A standard cleavage cocktail for a peptide containing His(Bom) must contain TFA as the strong acid and a combination of scavengers to trap both the generated benzyl cations and, crucially, formaldehyde.[7][8]

Protocol 2: TFA-Mediated Cleavage and Deprotection of His(Bom)-Peptidyl Resin

• Rationale: This protocol employs a robust scavenger cocktail designed to handle the byproducts from multiple sensitive residues.[9][10] Triisopropylsilane (TIS) is an excellent scavenger for carbocations (like the benzyl and tert-butyl cations).[6] 1,2-Ethanedithiol (EDT) is a highly effective nucleophilic scavenger specifically for formaldehyde.[9] Water is included to suppress side reactions with tryptophan.[6]

• Materials:

  • Dried His(Bom)-peptidyl resin

  • Trifluoroacetic Acid (TFA), reagent grade

  • Triisopropylsilane (TIS)

  • 1,2-Ethanedithiol (EDT)

  • Deionized Water

  • Cold Diethyl Ether (Et₂O)

  • Reaction vessel suitable for peptide cleavage

• Procedure:

  • Resin Preparation: Ensure the peptidyl resin is thoroughly washed with dichloromethane (DCM) and dried under vacuum to remove residual DMF, which can interfere with the cleavage.[11]

  • Cocktail Preparation: In a well-ventilated fume hood, prepare the cleavage cocktail. For a peptide containing His(Bom) and potentially Cys, a robust mixture is TFA/H₂O/TIS/EDT (94:2.5:1:2.5 v/v/v/v) .[9]

    • Scientist's Note: Always add TFA to the scavengers, not the other way around, to control the exothermic reaction. The cocktail should be prepared fresh.

  • Cleavage Reaction: Add the cleavage cocktail to the dried resin (approx. 10 mL per 0.25 mmol of synthesis scale).[6] Gently agitate the mixture at room temperature for 2-3 hours.

  • Peptide Precipitation: Filter the resin and collect the filtrate containing the cleaved peptide. Add the TFA filtrate dropwise into a 10-fold volume of cold diethyl ether with gentle stirring. A white precipitate of the crude peptide should form.

  • Isolation: Pellet the precipitated peptide by centrifugation (e.g., 4000 rpm, 10 min, 4°C). Carefully decant the ether.

  • Washing: Wash the peptide pellet two more times with cold diethyl ether to remove residual scavengers and cleaved protecting group byproducts.

  • Drying and Purification: Dry the final peptide pellet under a stream of nitrogen or in a vacuum desiccator. Dissolve the crude peptide in a suitable solvent (e.g., water/acetonitrile with 0.1% TFA) for purification by preparative HPLC.

Comparative Summary and Data Presentation

Parameter	Catalytic Transfer Hydrogenation (CTH)	Acidolysis (TFA Cocktail)
Primary Reagents	Pd/C, H₂ Donor (e.g., HCOOH)	TFA, Scavengers (TIS, EDT)
Selectivity	Excellent for benzyl-type groups. Orthogonal to tBu-based groups.	Cleaves most acid-labile groups (Bom, Boc, tBu, Trt) simultaneously.
Key Advantage	Mild conditions; avoids formaldehyde generation and strong acids.[2]	Simultaneous cleavage from resin and global deprotection; efficient workflow.
Key Disadvantage	Requires a separate reaction step after peptide synthesis. Catalyst can be pyrophoric.	Generates reactive formaldehyde requiring specific scavengers.[1] TFA is highly corrosive.
Typical Yield/Purity	Generally high yield and purity due to cleaner reaction profile.	Yield and purity are highly dependent on the scavenger cocktail and peptide sequence.[12]
Best Suited For	Peptides with acid-sensitive moieties; solution-phase synthesis; when avoiding TFA is desired.	Standard Boc-SPPS workflow for robust peptides.

Troubleshooting Common Issues

Problem	Likely Cause	Recommended Solution
Incomplete Bom deprotection (by LC-MS)	Insufficient reaction time or catalyst activity (CTH). Incomplete cleavage/deprotection (TFA).	CTH: Increase reaction time, use fresh catalyst. TFA: Extend cleavage time to 3-4 hours. Note: The Nα-Boc group on His(Bom) can be unusually resistant to TFA.[13]
+12 Da adduct on Cys residues	Reaction with formaldehyde generated during acidolysis.	Increase the concentration of a thiol scavenger like 1,2-ethanedithiol (EDT) to 5% in the cleavage cocktail.[9]
+56 Da adduct on various residues	Alkylation by the tert-butyl cation from Boc or tBu group cleavage.[14]	Ensure sufficient TIS (a carbocation scavenger) is present in the TFA cocktail (2.5-5%).[6]
Low peptide yield after precipitation	Peptide is soluble in ether.	Use methyl t-butyl ether (MTBE) for precipitation, as it is less polar than diethyl ether. Ensure the ether is ice-cold.

Conclusion

The successful deprotection of the Bom group from histidine-containing peptides is a critical determinant of final peptide purity and yield. While standard TFA acidolysis is a powerful, one-step method for cleavage and deprotection in Boc-SPPS, it mandates the use of a carefully designed scavenger cocktail to mitigate side reactions from liberated formaldehyde. Catalytic Transfer Hydrogenation offers a milder, orthogonal alternative that circumvents the issue of formaldehyde generation entirely, providing a cleaner crude product at the cost of an additional synthetic step. The choice of methodology should be a strategic decision based on the peptide's composition, the presence of other sensitive functional groups, and the overall synthetic strategy.

References

• He, J., Zhao, C., & Lercher, J. A. (2014). Mechanisms of catalytic cleavage of benzyl phenyl ether in aqueous and apolar phases. Journal of Catalysis, 311, 41-51. [Link]

• The Royal Society of Chemistry. (n.d.). Supporting information. The Royal Society of Chemistry. [Link]

• Yoshizawa-Kumagaye, K., Nishiuchi, Y., Nishio, H., & Kimura, T. (2005). Amino acid deletion products resulting from incomplete deprotection of the Boc group from Npi-benzyloxymethylhistidine residues during solid-phase peptide synthesis. Journal of Peptide Science, 11(8), 512-5. [Link]

• PubChem. (n.d.). Benzyloxymethyl ether. National Center for Biotechnology Information. [Link]

• CDN. (n.d.). Cleavage Cocktail Selection. CDN. [Link]

• Aapptec Peptides. (n.d.). Cleavage Cocktails; Reagent B. Aapptec Peptides. [Link]

• Lee, N. (2022, July 12). Peptide Hand Synthesis Part 8: Cleaving. YouTube. [Link]

• Bhondwe, R. (2020, October 6). Alcohol Protection & deprotection (MOM, MEM, BOM, PMB, THP). YouTube. [Link]

• Chemistry Stack Exchange. (2020, November 2). What is the mechanism of benzyl ether hydrogenolysis?. Chemistry Stack Exchange. [Link]

• Organic Chemistry. (2022, December 14). Boc Deprotection Mechanism. YouTube. [Link]

• Organic Chemistry Portal. (n.d.). Benzyl Ethers - Protecting Groups. Organic Chemistry Portal. [Link]

• Lee, Y. J., et al. (2012). A reliable Pd-mediated hydrogenolytic deprotection of BOM group of uridine ureido nitrogen. Bulletin of the Korean Chemical Society, 33(11), 3843-3847. [Link]

• Coconote. (2025, December 3). Protecting Group Mechanisms in Peptides. Coconote. [Link]

• Wikipedia. (n.d.). Benzyl group. Wikipedia. [Link]

• AZoM. (2024, May 3). Maximizing Yield and Purity: Strategies for Fine Chemical Synthesis. AZoM. [Link]

• Gyros Protein Technologies. (2020, November 4). Peptide Purity & Yield Optimizing in SPPS. Gyros Protein Technologies Blog. [Link]

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• 4. A reliable Pd-mediated hydrogenolytic deprotection of BOM group of uridine ureido nitrogen - PMC [pmc.ncbi.nlm.nih.gov]
• 5. chemistry.stackexchange.com [chemistry.stackexchange.com]
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• 12. gyrosproteintechnologies.com [gyrosproteintechnologies.com]
• 13. Amino acid deletion products resulting from incomplete deprotection of the Boc group from Npi-benzyloxymethylhistidine residues during solid-phase peptide synthesis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. pdf.benchchem.com [pdf.benchchem.com]

Navigating the Analytical Maze: A Guide to Mass Spectrometry of Peptides Containing N(im)-Benzyloxymethyl-Histidine

Introduction: The Histidine Conundrum in Peptide Synthesis and Analysis

In the realm of therapeutic peptide development and manufacturing, histidine presents a unique set of challenges. The imidazole side chain of histidine is not only crucial for the biological activity of many peptides, acting as a proton shuttle and metal chelator, but it is also a primary site for unwanted side reactions during solid-phase peptide synthesis (SPPS). To circumvent issues like racemization and side-chain modifications, chemists employ protecting groups for the imidazole nitrogen. Among these, the N(im)-benzyloxymethyl (Bom) group is a common choice due to its stability under various synthesis conditions.

However, the very stability that makes the Bom group a valuable asset in synthesis creates a new set of analytical hurdles, particularly in mass spectrometry (MS)-based quality control and characterization. Incomplete removal of the Bom group or its fragmentation during analysis can lead to a misinterpretation of data, potentially masking impurities or leading to incorrect sequence assignments. This application note provides a comprehensive guide for researchers, scientists, and drug development professionals on the mass spectrometry analysis of peptides containing Bom-protected histidine. We will delve into the underlying chemical principles, provide detailed protocols for robust analysis, and offer troubleshooting strategies to ensure data integrity.

The Core Challenge: Unmasking the Bom Group's Influence in Mass Spectrometry

The primary challenge in analyzing Bom-protected peptides lies in the group's significant mass and its behavior during ionization and fragmentation. The Bom group adds a substantial mass of approximately 121.16 Da to the histidine residue, which can sometimes be mistaken for a post-translational modification or an unexpected amino acid substitution if not properly accounted for.

Furthermore, the stability of the Bom group is highly dependent on the analytical conditions. In some cases, it may remain intact, while in others, it can fragment in a way that complicates spectral interpretation. A particularly noteworthy side reaction associated with the benzyloxymethyl protecting group is the potential generation of formaldehyde during cleavage, which can lead to methylation of the peptide, creating additional analytical artifacts.

This guide will provide a systematic approach to address these challenges, enabling confident identification and characterization of Bom-protected peptides.

Experimental Workflow for Analysis of Bom-Protected Peptides

A successful analysis of Bom-protected peptides hinges on a well-designed workflow, from sample preparation to data interpretation. The following diagram illustrates a typical workflow:

Caption: A generalized workflow for the analysis of Bom-protected peptides.

Detailed Protocols

Part 1: Sample Preparation

The goal of sample preparation is to ensure the peptide is soluble and at an appropriate concentration for LC-MS analysis, while minimizing degradation and adduct formation.

Protocol 1.1: Solubilization and Dilution of Bom-Protected Peptides

• Rationale: The Bom group significantly increases the hydrophobicity of the histidine residue and, consequently, the entire peptide. Therefore, solvents with a higher organic content may be required for complete solubilization compared to their unprotected counterparts.

• Step-by-Step Protocol:

  • Initial Solubility Test: Begin by attempting to dissolve a small amount of the peptide in HPLC-grade water with 0.1% formic acid. Vortex briefly. If the peptide does not fully dissolve, proceed to the next step.

  • Organic Solvent Addition: Add acetonitrile (ACN) to the solution in 10% increments, vortexing between each addition, until the peptide is fully dissolved. A final concentration of 50% ACN or higher may be necessary for highly hydrophobic peptides.

  • Stock Solution Preparation: Once the appropriate solvent composition is determined, prepare a stock solution of the peptide at a concentration of 1 mg/mL.

  • Working Solution Preparation: Dilute the stock solution to a working concentration of 10-100 µg/mL using a solvent composition that is compatible with the initial mobile phase conditions of your LC method (typically low organic content). This prevents peak distortion during injection.

Part 2: LC-MS/MS Method Parameters

The increased hydrophobicity of Bom-protected peptides necessitates adjustments to standard peptide mapping methods.

Protocol 2.1: Reversed-Phase HPLC for Bom-Protected Peptides

• Rationale: A C18 stationary phase is generally suitable for peptide separations. However, a longer gradient and potentially a higher organic mobile phase composition will be required to elute the more hydrophobic Bom-protected peptide.

• Recommended Parameters:

  • Column: C18, 2.1 mm x 100 mm, 1.8 µm particle size

  • Mobile Phase A: 0.1% Formic Acid in Water

  • Mobile Phase B: 0.1% Formic Acid in Acetonitrile

  • Gradient: A shallow gradient is recommended to ensure good separation of the protected peptide from its unprotected form and other impurities. A starting point could be a linear gradient from 5% to 65% B over 60 minutes.

  • Flow Rate: 0.2-0.3 mL/min

  • Column Temperature: 40-50 °C to improve peak shape and reduce viscosity.

Protocol 2.2: Mass Spectrometry Parameters

• Rationale: The goal is to obtain both the intact mass of the peptide (to confirm the presence of the Bom group) and high-quality fragmentation data for sequence verification.

• Recommended Parameters (for a Q-TOF or Orbitrap instrument):

  • Ionization Mode: Positive Electrospray Ionization (ESI+)

  • Full MS Scan (MS1):

    • Mass Range: 300-2000 m/z

    • Resolution: >60,000 to accurately determine the isotopic distribution and charge state.

  • Tandem MS Scan (MS2):

    • Activation Method: Collision-Induced Dissociation (CID) or Higher-Energy Collisional Dissociation (HCD)

    • Collision Energy: Use a stepped or ramped collision energy (e.g., 20-40 eV) to ensure fragmentation of both the peptide backbone and potentially the Bom group.

    • Precursor Selection: Data-dependent acquisition (DDA) selecting the top 3-5 most intense ions from the MS1 scan.

Data Interpretation: Decoding the Spectra

Accurate interpretation of the mass spectra is critical for confirming the identity and purity of Bom-protected peptides.

Intact Mass Analysis

The first step is to confirm the presence of the Bom group by examining the intact mass of the peptide in the MS1 spectrum.

Protecting Group	Chemical Formula	Monoisotopic Mass (Da)
Benzyloxymethyl (Bom)	C₈H₉O	121.0653

Table 1: Mass of the Bom Protecting Group.

The expected mass of the Bom-protected peptide can be calculated by adding the mass of the Bom group to the mass of the unprotected peptide. The observed mass in the high-resolution MS1 spectrum should match this calculated mass within a few ppm.

Fragmentation Analysis (MS/MS)

The MS/MS spectrum provides the amino acid sequence information. For peptides, the most common fragment ions are b- and y-ions, which result from cleavage of the amide bonds along the peptide backbone.

Caption: General fragmentation pattern of a peptide, showing the formation of b- and y-ions.

When analyzing a Bom-protected peptide, you should look for the following:

• Intact b- and y-ions: A complete series of b- and y-ions that includes the His(Bom) residue will confirm the amino acid sequence and the location of the protecting group.

• Characteristic Neutral Loss: While not definitively documented in a wide range of literature, it is highly probable that the Bom group can be lost as a neutral fragment during CID. This would result in a fragment ion that is 121.16 Da lighter than the corresponding b- or y-ion containing the His(Bom) residue. The presence of ion pairs (e.g., b₅ and b₅-121) can be a strong indicator of a Bom-protected histidine.

• Benzyl Cation: A fragment ion at m/z 91, corresponding to the benzyl cation (C₇H₇⁺), may also be observed, arising from the fragmentation of the Bom group.

Troubleshooting and Potential Artifacts

• Incomplete Deprotection: If the deprotection step after synthesis is incomplete, you will observe both the protected and unprotected forms of the peptide in your LC-MS analysis. The unprotected peptide will have a shorter retention time due to its lower hydrophobicity.

• In-Source Fragmentation: If the cone voltage or other source parameters are too high, the Bom group may fragment in the ion source before MS/MS analysis. This will result in a lower abundance of the intact protected peptide and a higher abundance of the unprotected peptide in the MS1 spectrum, which can be misleading.

• Methylation Artifacts: As mentioned, the cleavage of the benzyloxymethyl group can generate formaldehyde, which can then methylate the peptide (+14 Da). This is more of a concern during chemical cleavage steps but should be considered if unexpected +14 Da mass shifts are observed.

Conclusion

The mass spectrometric analysis of peptides containing Bom-protected histidine requires a nuanced approach that takes into account the physicochemical properties of the protecting group. By employing optimized sample preparation and LC-MS/MS methods, and by carefully interpreting the resulting data for characteristic mass shifts and fragmentation patterns, researchers can confidently identify and characterize these challenging molecules. A thorough understanding of the potential for in-source decay and side-reaction artifacts is crucial for ensuring the accuracy and integrity of the analytical results, ultimately contributing to the successful development of novel peptide therapeutics.

References

• General Principles of Peptide Fragmentation

  • Title: Tandem Mass Spectrometry of Peptides and Proteins
  • Source: ScienceDirect

  • URL: [Link]

• Histidine in Peptide Fragmentation

  • Title: A Mechanistic Investigation of the Enhanced Cleavage at Histidine in the Gas-Phase Dissociation of Proton
  • Source: N

  • URL: [Link]

• Reversed-Phase Chromatography of Peptides

  • Title: Prediction of peptides retention behavior in reversed-phase liquid chrom
  • Source: N

  • URL: [Link]

• Protecting Groups in Peptide Synthesis: Title: Protecting Groups in Peptide Synthesis Source: Biosynth

Application Notes and Protocols for the Synthesis of Antimicrobial Peptides Utilizing Boc-His(3-Bom)-OMe HCl

Introduction: The Challenge and Promise of Histidine-Rich Antimicrobial Peptides

Antimicrobial peptides (AMPs) represent a promising class of therapeutic agents in an era of mounting antibiotic resistance. Their broad-spectrum activity and diverse mechanisms of action make them attractive candidates for novel drug development.[1][2] A significant subset of AMPs are rich in histidine residues, which often play a crucial role in their biological activity.[3][4] The imidazole side chain of histidine, with its pKa near physiological pH, allows these peptides to exhibit pH-dependent interactions with microbial membranes, enhancing their potency in the slightly acidic environments characteristic of infections.[5]

However, the synthesis of histidine-containing peptides, particularly those with multiple histidine residues, presents a significant challenge in solid-phase peptide synthesis (SPPS). The primary obstacle is the high propensity of histidine to undergo racemization during the activation and coupling steps.[6][7][8] This loss of stereochemical integrity can drastically reduce or eliminate the biological activity of the final peptide. The lone pair of electrons on the π-nitrogen of the imidazole ring can facilitate the abstraction of the α-proton, leading to the formation of a planar, achiral intermediate and subsequent racemization.[6]

This application note details a robust methodology for the synthesis of histidine-rich AMPs using Nα-Boc-Nπ-(3-benzyloxymethyl)-L-histidine methyl ester hydrochloride (Boc-His(3-Bom)-OMe HCl). The strategic use of the 3-benzyloxymethyl (Bom) protecting group on the π-nitrogen of the imidazole ring effectively suppresses racemization, ensuring the synthesis of chirally pure and biologically active peptides.[9][10] We will delve into the rationale behind this chemical strategy, provide detailed protocols for its application in Boc-based SPPS, and discuss the necessary analytical techniques for peptide characterization.

The Critical Role of the 3-Bom Protecting Group

The choice of protecting groups is fundamental to the success of peptide synthesis.[11] In the case of histidine, the protection of the imidazole side chain is paramount to prevent racemization. While various protecting groups have been explored, the 3-benzyloxymethyl (Bom) group offers a distinct advantage when used in conjunction with the Boc strategy for Nα-protection.

The Bom group, attached to the π-nitrogen of the imidazole ring, effectively withdraws electron density from the ring, reducing the basicity of the τ-nitrogen and its propensity to catalyze the abstraction of the α-proton during activation.[10] This steric and electronic shielding is the primary mechanism by which Boc-His(3-Bom)-OH and its derivatives minimize racemization.[9][10] This is in contrast to protecting groups on the τ-nitrogen, which offer less protection against this side reaction.[7]

Furthermore, the Bom group is stable to the repetitive mild acidic conditions used for the removal of the Nα-Boc group (typically trifluoroacetic acid in dichloromethane) but can be cleanly cleaved under the strong acidic conditions of the final cleavage step (e.g., hydrogen fluoride or trifluoromethanesulfonic acid), which is characteristic of the Boc/Bzl protection scheme.[12]

Figure 1: The problem of histidine racemization and the 3-Bom solution.

Experimental Protocols

Materials and Reagents

A comprehensive list of necessary materials and reagents is provided below. All reagents should be of peptide synthesis grade.

Reagent/Material	Supplier	Grade
Boc-His(3-Bom)-OMe HCl	Various	Peptide Synthesis
N,N-Dimethylformamide (DMF)	Various	Peptide Synthesis
Dichloromethane (DCM)	Various	Peptide Synthesis
Trifluoroacetic acid (TFA)	Various	Reagent Grade
N,N-Diisopropylethylamine (DIEA)	Various	Peptide Synthesis
HBTU/HOBt or HATU	Various	Peptide Synthesis
Merrifield Resin	Various	100-200 mesh, 1% DVB
Piperidine	Various	Reagent Grade
Acetic Anhydride	Various	Reagent Grade
Pyridine	Various	Reagent Grade
Diethyl ether	Various	Anhydrous
Acetonitrile (ACN)	Various	HPLC Grade
Water	Various	HPLC Grade
Scavengers (e.g., anisole, thioanisole)	Various	Reagent Grade

Protocol 1: Solid-Phase Peptide Synthesis (SPPS) of a Model Histidine-Rich AMP

This protocol outlines the manual synthesis of a hypothetical 10-amino acid AMP with the sequence: (Xaa)n-His-(Xaa)n-His-(Xaa)n, where Xaa represents other amino acids.

1. Resin Preparation and First Amino Acid Coupling:

• Swell 1g of Merrifield resin in DCM for 1 hour, followed by DMF for 1 hour.

• Couple the C-terminal Boc-protected amino acid to the resin using standard protocols (e.g., cesium salt method).

2. Peptide Chain Elongation (Iterative Cycles):

Each cycle consists of a deprotection, washing, coupling, and capping step.

• Deprotection:

  • Wash the resin with DMF (3 x 1 min).

  • Treat the resin with 50% TFA in DCM for 2 minutes.

  • Drain and repeat the 50% TFA in DCM treatment for 20 minutes.

  • Wash with DCM (3 x 1 min), isopropanol (1 x 1 min), and DMF (5 x 1 min).

• Coupling of Boc-His(3-Bom)-OMe HCl:

  • In a separate vessel, dissolve 3 equivalents of Boc-His(3-Bom)-OMe HCl and 3 equivalents of HBTU/HOBt (or HATU) in DMF.

  • Add 6 equivalents of DIEA and pre-activate for 5-10 minutes.

  • Add the activated amino acid solution to the resin.

  • Agitate for 2-4 hours at room temperature.

  • Perform a Kaiser test to confirm complete coupling. If the test is positive, repeat the coupling step.

• Coupling of Other Amino Acids:

  • Follow the same procedure as for Boc-His(3-Bom)-OMe HCl, using the appropriate Boc-protected amino acid.

• Capping (Optional but Recommended):

  • After coupling, treat the resin with a solution of acetic anhydride/pyridine/DMF (1:8:8) for 30 minutes to cap any unreacted amino groups.

  • Wash with DMF (3 x 1 min) and DCM (3 x 1 min).

3. Cleavage and Deprotection:

• Wash the final peptide-resin with DMF, DCM, and methanol, then dry under vacuum.

• For every 1g of resin, use 10 mL of a cleavage cocktail. A common cocktail for peptides containing His(Bom) is HF/anisole (9:1) at 0°C for 1 hour. (Caution: HF is extremely hazardous and requires specialized equipment and training).

• Alternatively, a TFMSA/TFA/thioanisole cocktail can be used.

• After cleavage, precipitate the peptide in cold diethyl ether.

• Centrifuge to pellet the peptide, decant the ether, and repeat the ether wash twice.

• Dry the crude peptide under vacuum.

Figure 2: General workflow for Boc-SPPS of antimicrobial peptides.

Protocol 2: Purification and Characterization

1. Purification by Reverse-Phase HPLC (RP-HPLC):

• Dissolve the crude peptide in a minimal amount of a suitable solvent (e.g., 50% acetic acid, or a solution containing guanidine hydrochloride for aggregating peptides).

• Purify the peptide using a preparative C18 RP-HPLC column.

• Use a linear gradient of solvent B (0.1% TFA in acetonitrile) into solvent A (0.1% TFA in water). A typical gradient is 5-65% B over 60 minutes.

• Monitor the elution at 220 nm and 280 nm.

• Collect fractions corresponding to the major peak.

2. Characterization by Mass Spectrometry:

• Analyze the purified fractions by MALDI-TOF or ESI-MS to confirm the molecular weight of the desired peptide.[13][14]

3. Purity Analysis by Analytical RP-HPLC:

• Assess the purity of the collected fractions using an analytical C18 RP-HPLC column with a similar gradient to the preparative run. Purity should typically be >95% for biological assays.[1]

Troubleshooting Common Issues

Issue	Potential Cause	Recommended Solution
Low Coupling Efficiency	Steric hindrance, peptide aggregation.	Extend coupling time, use a more efficient coupling reagent like HATU, or switch to a more polar solvent like NMP.[9]
Incomplete Deprotection	The Boc group on His(Bom) can be more resistant to cleavage.	Prolong the TFA deprotection step or use a slightly higher concentration of TFA. Ensure complete removal before proceeding.[9]
Side Reactions during Cleavage	Cationic species generated during cleavage can modify sensitive residues.	Use appropriate scavengers in the cleavage cocktail (e.g., anisole for Tyr, thioanisole for Met and Trp).
Peptide Aggregation	Hydrophobic sequences or secondary structure formation on the resin.	Incorporate chaotropic salts or use a resin with a lower loading capacity. The strong acidic conditions of Boc-SPPS can help disrupt aggregation.[]

Conclusion: A Reliable Path to Chiral Purity

The synthesis of histidine-rich antimicrobial peptides is a critical area of research for combating infectious diseases. The inherent challenge of histidine racemization during SPPS can be effectively overcome by the strategic use of Boc-His(3-Bom)-OMe HCl. The 3-Bom protecting group provides robust protection of the imidazole π-nitrogen, ensuring the stereochemical integrity of the final peptide. The protocols and guidelines presented in this application note offer a comprehensive framework for researchers to successfully synthesize these promising therapeutic agents, paving the way for further biological evaluation and drug development.

References

• BenchChem. (n.d.). Technical Support Center: Boc-His(3-Bom)-Osu for Enhanced Peptide Synthesis.
• AAPPTec. (n.d.). Amino Acid Derivatives for Peptide Synthesis.
• BOC Sciences. (n.d.). Fmoc vs Boc: Choosing the Right Amino Acid Derivative.
• Mergler, M., et al. (2001). Synthesis and Application of Fmoc-His(3-Bum)-OH. Journal of Peptide Science, 7(9), 502-510.
• MedchemExpress. (n.d.). Boc-His-OMe.
• Al-zahrani, S., et al. (2022). The multifaceted nature of antimicrobial peptides: current synthetic chemistry approaches and future directions. RSC Chemical Biology, 3(8), 948-967.
• CEM Corporation. (n.d.). Overview of Solid Phase Peptide Synthesis (SPPS).
• Bechinger, B., et al. (2021). Different Biological Activities of Histidine-Rich Peptides Are Favored by Variations in Their Design. International Journal of Molecular Sciences, 22(10), 5367.
• Zeng, Z., et al. (2025). Engineering of antimicrobial peptide Brevinin-1pl: arginine, lysine, and histidine substitutions enhance antimicrobial-anticancer efficacy with reduced cytotoxicity. Frontiers in Microbiology, 16.
• CEM Corporation. (n.d.). Application of Fmoc-His(Boc)-OH in Fmoc-based SPPS.
• Amirkhanov, D. D., et al. (2021). Synthetic Antimicrobial Peptides: III—Effect of Cationic Groups of Lysine, Arginine, and Histidine on Antimicrobial Activity of Peptides with a Linear Type of Amphipathicity. Russian Journal of Bioorganic Chemistry, 47(3), 683-690.
• Merck Millipore. (2015). Novabiochem® Letters 2.15Vol.
• Mergler, M., et al. (2001). Synthesis and application of Fmoc-His(3-Bum)-OH. Journal of Peptide Science, 7(9), 502-510.
• Dini, Z., et al. (2022). Rational designing and synthesizing an antimicrobial peptide from bovine milk casein and evaluating its biological properties. Scientific Reports, 12(1), 15734.
• Plank, C., et al. (1999). Histidine-rich amphipathic peptide antibiotics promote efficient delivery of DNA into mammalian cells. Proceedings of the National Academy of Sciences, 96(22), 12596-12601.
• Sigma-Aldrich. (n.d.). Boc Resin Cleavage Protocol.
• Choma, I. M., & Grzelak, E. M. (2011). Rapid Screening of Antimicrobial Synthetic Peptides. Molecules, 16(12), 10458-10467.
• Stewart, J. M., & Young, J. D. (1984). Solid Phase Peptide Synthesis. Pierce Chemical Co.
• Agilent Technologies. (n.d.). Synthetic Peptides: Chromatographic Methods for Separation, Quantification, and Characterization.
• Jablonksa, E., et al. (2016). Synthetic Histidine-Rich Peptides Inhibit Candida Species and Other Fungi In Vitro: Role of Endocytosis and Treatment Implications. Antimicrobial Agents and Chemotherapy, 60(8), 4877-4887.
• Isidro-Llobet, A., et al. (2009). Amino Acid-Protecting Groups. Chemical Reviews, 109(6), 2455-2504.

• Mergler, M., et al. (2001). Synthesis and Application of Fmoc-His(3-Bum)-OH. Journal of Peptide Science, 7(9), 502-510. Retrieved from [Link]

• LoGrasso, P. V., & Mowbray, S. L. (2016). Searching for Synthetic Antimicrobial Peptides: An Experiment for Organic Chemistry Students. Journal of Chemical Education, 93(5), 929-933. Retrieved from [Link]

• Grewal, M. S., et al. (2004). A Mechanistic Investigation of the Enhanced Cleavage at Histidine in the Gas-Phase Dissociation of Protonated Peptides. Journal of the American Society for Mass Spectrometry, 15(11), 1649-1660. Retrieved from [Link]

• Rojas, C. M. (2024, April 29). Coupling Reagents, Protecting Groups, and Solid-Phase Peptide Synthesis [Video]. YouTube. Retrieved from [Link]

• Lee, E., et al. (2023). Innovative Strategies and Methodologies in Antimicrobial Peptide Design. International Journal of Molecular Sciences, 24(13), 10833. Retrieved from [Link]

• Sieber, P., & Riniker, B. (1987). Protection of histidine in peptide synthesis: A Reassessment of the trityl group. Tetrahedron Letters, 28(48), 6031-6034. Retrieved from [Link]

• Macmillan, D., & Anderson, D. L. (2004). A comparison of Boc and Fmoc SPPS strategies for the preparation of C-terminal peptide α-thiolesters: NY-ESO-1 ³⁹Cys-⁶⁸Ala-COSR. Organic & Biomolecular Chemistry, 2(20), 2969-2974. Retrieved from [Link]

• Hilpert, K., et al. (2007). Screening and Optimizing Antimicrobial Peptides by Using SPOT-Synthesis. Nature Protocols, 2(7), 1652-1660. Retrieved from [Link]

• Volkova, M. (2018, May 29). Did anyone observe spontaneous Boc removal from histidine? ResearchGate. Retrieved from [Link]

• AAPPTec. (n.d.). Guide to Solid Phase Peptide Synthesis. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Protective Groups. Retrieved from [Link]

• Panteleev, I., et al. (2022). Improving Fmoc Solid Phase Synthesis of Human Beta Defensin 3. Molecules, 27(20), 7019. Retrieved from [Link]

• Behrendt, R., et al. (2016). Some Mechanistic Aspects on Fmoc Solid Phase Peptide Synthesis. Journal of Peptide Science, 22(4), 214-222. Retrieved from [Link]

• Grewal, M. S., et al. (2004). A mechanistic investigation of the enhanced cleavage at histidine in the gas-phase dissociation of protonated peptides. Journal of the American Society for Mass Spectrometry, 15(11), 1649-1660. Retrieved from [Link]

Sources

• 1. Frontiers | Engineering of antimicrobial peptide Brevinin-1pl: arginine, lysine, and histidine substitutions enhance antimicrobial-anticancer efficacy with reduced cytotoxicity [frontiersin.org]
• 2. Rational designing and synthesizing an antimicrobial peptide from bovine milk casein and evaluating its biological properties - PMC [pmc.ncbi.nlm.nih.gov]
• 3. mdpi.com [mdpi.com]
• 4. Synthetic Histidine-Rich Peptides Inhibit Candida Species and Other Fungi In Vitro: Role of Endocytosis and Treatment Implications - PMC [pmc.ncbi.nlm.nih.gov]
• 5. The multifaceted nature of antimicrobial peptides: current synthetic chemistry approaches and future directions - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Application of Fmoc-His(Boc)-OH in Fmoc-based SPPS [cem.com]
• 7. merckmillipore.com [merckmillipore.com]
• 8. scispace.com [scispace.com]
• 9. pdf.benchchem.com [pdf.benchchem.com]
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Application of Boc-His(3-Bom)-OMe HCl in Drug Discovery and Development: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Histidine Challenge in Peptide Therapeutics

The synthesis of peptides for therapeutic applications is a cornerstone of modern drug discovery. Histidine, with its unique imidazole side chain, plays a pivotal role in the biological activity of many peptides, often acting as a proton shuttle, a metal ligand, or a key component of an active site. However, the very reactivity that makes histidine functionally crucial also presents significant challenges during solid-phase peptide synthesis (SPPS). The imidazole ring's nucleophilicity can lead to undesirable side reactions, and more critically, it can catalyze the racemization of the activated amino acid, compromising the stereochemical integrity and, consequently, the biological efficacy of the final peptide.

To overcome these hurdles, a variety of protecting groups have been developed for the histidine side chain. Among these, the benzyloxymethyl (Bom) group, particularly when attached to the π-nitrogen (N-3) of the imidazole ring, has proven to be exceptionally effective at suppressing racemization. This guide provides a detailed overview and practical protocols for the application of Nα-Boc-Nπ-(3-Bom)-L-histidine methyl ester hydrochloride (Boc-His(3-Bom)-OMe HCl), a key building block for the incorporation of racemization-prone histidine residues in peptide-based drug candidates using Boc-chemistry.

Chemical Properties and Rationale for Use

Boc-His(3-Bom)-OMe HCl is a derivative of L-histidine where the α-amino group is protected by a tert-butyloxycarbonyl (Boc) group, the π-nitrogen of the imidazole side chain is protected by a benzyloxymethyl (Bom) group, and the carboxyl group is present as a methyl ester hydrochloride salt.

Property	Value
CAS Number	83468-80-8[1][2][3]
Molecular Formula	C20H28ClN3O5
Molecular Weight	425.91 g/mol
Appearance	White to off-white solid
Storage Conditions	-15°C to -20°C

The strategic placement of the Bom group on the π-nitrogen is critical. This nitrogen's lone pair of electrons is primarily responsible for abstracting the α-proton of the activated histidine, leading to racemization. The bulky and electron-withdrawing nature of the Bom group sterically hinders and electronically deactivates this nitrogen, thereby preserving the stereochemical integrity of the histidine residue during the coupling reaction. While more costly to prepare than other protected histidines, its use is invaluable when minimizing racemization is paramount to the success of the synthesis[4][5].

Experimental Protocols

The following protocols provide a general framework for the use of Boc-His(3-Bom)-OMe HCl in Boc-based solid-phase peptide synthesis. Optimization may be required based on the specific peptide sequence and scale of the synthesis.

Workflow Overview: Boc-SPPS using Boc-His(3-Bom)-OMe HCl

Caption: General workflow for Boc-SPPS incorporating Boc-His(3-Bom)-OH.

Preparation of Boc-His(3-Bom)-OH from the Methyl Ester

The commercially available Boc-His(3-Bom)-OMe HCl must first be converted to the free carboxylic acid for efficient coupling.

Materials:

• Boc-His(3-Bom)-OMe HCl

• Tetrahydrofuran (THF)

• Deionized Water

• 1 M Sodium Hydroxide (NaOH)

• 1 M Potassium Hydrogen Sulfate (KHSO4) or 1 M HCl

• Ethyl Acetate (EtOAc)

• Brine (saturated NaCl solution)

• Anhydrous Sodium Sulfate (Na2SO4)

Procedure:

• Dissolve Boc-His(3-Bom)-OMe HCl in a mixture of THF and water.

• Cool the solution in an ice bath and slowly add 1 M NaOH while stirring. Monitor the reaction progress by TLC or LC-MS.

• Once the saponification is complete, carefully acidify the mixture to pH 3-4 with 1 M KHSO4 or 1 M HCl.

• Remove the THF under reduced pressure.

• Extract the aqueous layer with ethyl acetate (3x).

• Combine the organic layers, wash with brine, and dry over anhydrous Na2SO4.

• Filter and evaporate the solvent to yield Boc-His(3-Bom)-OH, which can be used directly in the coupling step.

Solid-Phase Peptide Synthesis: Coupling Protocol

This protocol outlines a standard coupling cycle on a pre-swollen peptide-resin.

Materials:

• Peptide-resin with a free N-terminal amine

• Boc-His(3-Bom)-OH (or other Boc-protected amino acid)

• HBTU (2-(1H-benzotriazol-1-yl)-1,1,3,3-tetramethyluronium hexafluorophosphate) or other coupling reagent

• HOBt (Hydroxybenzotriazole)

• DIEA (N,N-Diisopropylethylamine)

• DMF (N,N-Dimethylformamide)

• DCM (Dichloromethane)

• IPA (Isopropanol)

Procedure:

• Pre-activation: In a separate vessel, dissolve Boc-His(3-Bom)-OH (3-4 equivalents relative to resin substitution), HBTU/HOBt (3-4 eq.), in DMF. Add DIEA (6-8 eq.) and allow the mixture to pre-activate for 2-5 minutes.

• Coupling: Add the activated amino acid solution to the vessel containing the deprotected and neutralized peptide-resin.

• Agitate the mixture at room temperature for 1-2 hours.

• Monitoring: Perform a Kaiser test to confirm the completion of the coupling reaction (a negative test indicates a complete reaction). If the test is positive, continue coupling for another hour or consider a double coupling.

• Washing: After a negative Kaiser test, drain the reaction vessel and wash the resin sequentially with DMF (3x), DCM (3x), and IPA (3x) to remove excess reagents and byproducts.

Nα-Boc Deprotection

Materials:

• Peptide-resin with N-terminal Boc protection

• 50% Trifluoroacetic Acid (TFA) in DCM (v/v)

• DCM

• IPA

• 5-10% DIEA in DCM (v/v)

Procedure:

• Wash the resin with DCM (3x).

• Add the 50% TFA/DCM solution to the resin and agitate for 1-2 minutes. Drain.

• Add a fresh portion of 50% TFA/DCM and agitate for 20-30 minutes.

• Caution: A study has shown that the Nα-Boc group on a His(Bom) residue can be more resistant to cleavage than on other amino acids.[6] It may be necessary to extend the deprotection time or use a higher concentration of TFA. Monitor the deprotection carefully.

• Drain the TFA solution and wash the resin sequentially with DCM (3x), IPA (2x), and DCM (3x).

• Neutralization: Add the 5-10% DIEA/DCM solution to the resin and agitate for 2-5 minutes. Repeat the neutralization step.

• Wash the resin with DCM (5x) to remove excess DIEA. The resin is now ready for the next coupling cycle.

Final Cleavage and Deprotection

The final step involves cleaving the peptide from the resin and removing all side-chain protecting groups, including the Bom group from histidine. This is typically achieved using strong acids like anhydrous Hydrogen Fluoride (HF) or Trifluoromethanesulfonic acid (TFMSA).

Critical Consideration: Formaldehyde Scavenging The acid-catalyzed cleavage of the Bom group releases formaldehyde. This highly reactive species can cause side reactions, most notably the cyclization of an N-terminal cysteine to form a thiazolidine adduct.[7] To prevent this, appropriate scavengers must be included in the cleavage cocktail.

Cleavage Cocktail Example (HF Cleavage):

• Anhydrous HF:p-cresol:p-thiocresol:dimethyl sulfide (DMS) (e.g., 8:0.5:0.2:1.3, v/v)

• Anisole can also be used as a scavenger.

Procedure (General Outline - MUST be performed in a specialized, dedicated apparatus ):

• Thoroughly dry the peptide-resin under high vacuum.

• Place the dried resin in a specialized HF cleavage apparatus.

• Add the cooled scavengers to the reaction vessel.

• Carefully distill anhydrous HF into the vessel at a low temperature (e.g., -78°C).

• Stir the reaction mixture at 0°C for 1-2 hours.

• Evaporate the HF under a stream of inert gas.

• Wash the resin with cold diethyl ether to precipitate the crude peptide.

• Collect the precipitated peptide by filtration or centrifugation.

• Purify the crude peptide by reverse-phase high-performance liquid chromatography (RP-HPLC).

Data Analysis and Quality Control

After synthesis and purification, it is essential to verify the identity and purity of the peptide.

Analytical Technique	Purpose
Reverse-Phase HPLC (RP-HPLC)	Assess the purity of the crude and purified peptide. Can also be used to separate D- and L-His containing diastereomers.[8]
Mass Spectrometry (MS)	Confirm the molecular weight of the synthesized peptide, verifying the correct amino acid sequence. Techniques like ETD can be more reliable than CID for analyzing peptides with oxidized histidine residues.[9]
Amino Acid Analysis	Determine the amino acid composition and confirm the correct ratios of residues.
Chiral Amino Acid Analysis	Quantify the extent of racemization, particularly of the histidine residue, to validate the effectiveness of the Bom protecting group.

Conclusion

The use of Boc-His(3-Bom)-OMe HCl is a powerful strategy in the synthesis of complex, histidine-containing peptides for drug discovery and development. Its primary advantage lies in the robust suppression of racemization, ensuring the stereochemical fidelity of the final product. While its application requires careful consideration, particularly regarding the saponification of the methyl ester prior to coupling and the management of formaldehyde release during final cleavage, the protocols outlined in this guide provide a solid foundation for its successful implementation. By leveraging the protective power of the Bom group, researchers can confidently incorporate histidine into their target peptides, paving the way for the development of novel and effective peptide-based therapeutics.

References

• AAPPTec. (n.d.). Amino Acid Derivatives for Peptide Synthesis. Retrieved from [Link]

• AAPPTec. (2012). Practical Synthesis Guide to Solid Phase Peptide Chemistry. Retrieved from [Link]

• NINGBO INNO PHARMCHEM CO.,LTD. (n.d.). Solid-Phase Peptide Synthesis: The Indispensable Role of Protected Histidine. Retrieved from [Link]

• Fujii, N., et al. (2005). 4-Methoxybenzyloxymethyl group as an N π-protecting group for histidine to eliminate side-chain-induced racemization in the Fmoc strategy. Journal of Peptide Science, 11(8), 512-5.
• Medzihradszky, K. F., et al. (1997). Synthesis and characterization of histidine-phosphorylated peptides. Protein Science, 6(7), 1405-1411.
• Brown, A. R., et al. (1994). Conversion of N-terminal cysteine to thiazolidine carboxylic acid during hydrogen fluoride deparotection of peptides containing Nπ-bom protected histidine.
• Isidro-Llobet, A., et al. (2019). Amino Acid-Protecting Groups. Chemical Reviews, 119(16), 9319-9413.
• D'Hondt, M., et al. (2021). Study of the impact of histidine configuration and position on analytical separation of tripeptides.

• AAPPTec. (n.d.). Aggregation, Racemization and Side Reactions in Peptide Synthesis. Retrieved from [Link]

• Tureček, F., et al. (2008). Correct Identification of Oxidized Histidine Residues Using Electron Transfer Dissociation. Journal of the American Society for Mass Spectrometry, 19(9), 1347-1355.
• Yoshizawa-Kumagaye, K., et al. (2005). Amino acid deletion products resulting from incomplete deprotection of the Boc group from Npi-benzyloxymethylhistidine residues during solid-phase peptide synthesis. Journal of Peptide Science, 11(8), 512-5.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. peptide.com [peptide.com]
• 5. peptide.com [peptide.com]
• 6. Amino acid deletion products resulting from incomplete deprotection of the Boc group from Npi-benzyloxymethylhistidine residues during solid-phase peptide synthesis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Conversion of N-terminal cysteine to thiazolidine carboxylic acid during hydrogen fluoride deparotection of peptides containing Nπ-bom protected histidine - Journal of the Chemical Society, Chemical Communications (RSC Publishing) [pubs.rsc.org]
• 8. Study of the impact of histidine configuration and position on analytical separation of tripeptides - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Correct Identification of Oxidized Histidine Residues Using Electron Transfer Dissociation - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for the Synthesis of Cyclic Peptides Using Boc-L-His(3-Bom)-OMe HCl

For Researchers, Scientists, and Drug Development Professionals

A Senior Application Scientist's Guide to Leveraging Nα-Boc-Nπ-(benzyloxymethyl)-L-histidine Methyl Ester Hydrochloride for Advanced Cyclic Peptide Synthesis

The strategic incorporation of histidine into cyclic peptides is a critical determinant of their conformational stability, receptor affinity, and therapeutic efficacy. However, the unique chemical nature of the histidine imidazole side chain presents a significant challenge in solid-phase peptide synthesis (SPPS), primarily the propensity for racemization during activation. This guide provides an in-depth exploration of Nα-Boc-Nπ-(benzyloxymethyl)-L-histidine methyl ester hydrochloride [Boc-L-His(3-Bom)-OMe HCl], a key building block for mitigating this challenge and enabling the successful synthesis of complex cyclic peptides. We will delve into the causality behind experimental choices, provide validated protocols, and offer field-proven insights to ensure the integrity and yield of your target cyclic peptide.

The Histidine Racemization Problem and the 3-Bom Solution

During peptide coupling, the carboxyl group of the amino acid is activated to facilitate amide bond formation. In the case of histidine, the unprotected π-nitrogen of the imidazole ring can act as an intramolecular base, abstracting the α-proton of the activated residue. This leads to the formation of an achiral enolate intermediate, resulting in a loss of stereochemical integrity. While traditional protecting groups for the histidine side chain, such as the trityl (Trt) group, can prevent side-chain acylation, they offer limited suppression of racemization[1].

The benzyloxymethyl (Bom) group, when attached to the π-nitrogen of the imidazole ring (the 3-position), provides a robust solution to this problem. By sterically hindering the π-nitrogen and reducing its basicity, the 3-Bom group effectively prevents the intramolecular base catalysis that leads to racemization[2]. This makes Boc-L-His(3-Bom)-OH and its derivatives invaluable for the synthesis of peptides where histidine's chirality is critical, especially in long sequences or during the demanding conditions of cyclization[2].

Physicochemical Properties of Boc-L-His(3-Bom)-OMe HCl

A thorough understanding of the starting material is fundamental to reproducible synthesis. The key properties of Boc-L-His(3-Bom)-OMe HCl are summarized below.

Property	Value
Chemical Formula	C₂₀H₂₇N₃O₅·HCl
Molecular Weight	425.91 g/mol
CAS Number	83468-80-8
Appearance	White to off-white solid
Purity	Typically ≥98%
Solubility	Soluble in DMF, DCM, and other polar organic solvents

Part 1: Synthesis of the Linear Peptide Precursor

This section outlines the protocol for the incorporation of Boc-L-His(3-Bom)-OMe HCl into a linear peptide sequence using manual Boc-based Solid-Phase Peptide Synthesis (SPPS).

Experimental Workflow for Linear Peptide Synthesis

Caption: Workflow for Boc-SPPS of the linear peptide.

Protocol 1: Incorporation of Boc-L-His(3-Bom)-OH in Boc-SPPS

This protocol details a single coupling cycle for a generic Boc-protected amino acid and specifically for Boc-L-His(3-Bom)-OH.

Materials:

• Peptide synthesis vessel

• Shaker

• Boc-protected amino acids

• Boc-L-His(3-Bom)-OH

• Merrifield or MBHA resin

• Dichloromethane (DCM), peptide synthesis grade

• N,N-Dimethylformamide (DMF), peptide synthesis grade

• Trifluoroacetic acid (TFA)

• N,N-Diisopropylethylamine (DIEA)

• O-(Benzotriazol-1-yl)-N,N,N',N'-tetramethyluronium hexafluorophosphate (HBTU)

• 1-Hydroxybenzotriazole (HOBt)

• Kaiser test kit

Procedure (for 1g of resin with 0.5 mmol/g substitution):

• Resin Swelling: Swell the resin in DCM for 30 minutes. Drain the DCM.

• Boc Deprotection: Add a solution of 50% TFA in DCM to the resin. Agitate for 2 minutes. Drain. Add a fresh solution of 50% TFA in DCM and agitate for 20-30 minutes. Drain and wash the resin with DCM (3x), and DMF (3x)[3].

• Neutralization: Add a solution of 10% DIEA in DCM to the resin and agitate for 2 minutes. Repeat this step. Wash the resin with DCM (3x) and DMF (3x)[4].

• Amino Acid Activation and Coupling:

  • In a separate vial, dissolve the Boc-amino acid (2.0 mmol, 4 eq.), HBTU (1.9 mmol, 3.8 eq.), and HOBt (2.0 mmol, 4 eq.) in a minimal amount of DMF.

  • Add DIEA (4.0 mmol, 8 eq.) to the activation mixture. A color change to yellow/orange is normal[5].

  • Immediately add the activated amino acid solution to the resin.

  • Agitate the mixture for 1-2 hours at room temperature.

• Monitoring the Coupling: Perform a Kaiser test to check for the presence of free primary amines. A negative result (yellow beads) indicates complete coupling. If the test is positive, recouple for another hour.

• Washing: Wash the resin thoroughly with DMF (3x) and DCM (3x).

• Repeat: Repeat steps 2-6 for each amino acid in the sequence.

Part 2: Cyclization of the Peptide

Cyclization can be performed either on-resin or in solution. The choice depends on the peptide sequence, the desired cyclization strategy (e.g., head-to-tail, side-chain to side-chain), and the resin/linker system used. On-resin cyclization is often preferred as it can minimize intermolecular side reactions[6].

Experimental Workflow for On-Resin Cyclization

Caption: Workflow for on-resin peptide cyclization.

Protocol 2: On-Resin Head-to-Tail Cyclization

This protocol assumes the linear peptide was synthesized on a resin that allows for on-resin cyclization, such as one where the peptide is attached via a side-chain linker (e.g., to Asp or Glu).

Materials:

• Resin-bound fully protected linear peptide

• Reagents for selective deprotection of N- and C-termini (will vary based on protecting groups used)

• HBTU

• DIEA

• DMF

Procedure:

• Selective Deprotection: Remove the N-terminal Boc group and the C-terminal protecting group according to the specific chemistry of the protecting groups used.

• Washing: Wash the resin thoroughly with DMF (5x).

• Cyclization:

  • Swell the resin in DMF.

  • Add HBTU (3 eq.) and DIEA (6 eq.) in DMF to the resin.

  • Agitate the mixture at room temperature for 4-24 hours. Monitor the reaction by cleaving a small amount of resin and analyzing the product by LC-MS.

• Washing: Once cyclization is complete, wash the resin with DMF (3x) and DCM (3x). Dry the resin under vacuum.

Part 3: Cleavage, Deprotection, and Purification

The final step is the cleavage of the peptide from the resin and the removal of all side-chain protecting groups, including the 3-Bom group from histidine. This is typically achieved with strong acids like anhydrous hydrogen fluoride (HF). A critical consideration when using a Bom-protected histidine is the potential for formaldehyde generation during cleavage, which can lead to side reactions. The inclusion of appropriate scavengers is therefore essential[7].

Protocol 3: HF Cleavage and Deprotection

Safety Precaution: Anhydrous HF is extremely toxic and corrosive. This procedure must be performed in a specialized, HF-resistant apparatus within a certified fume hood by trained personnel.

Materials:

• HF cleavage apparatus

• Anhydrous HF

• Anisole

• 1,2-ethanedithiol (EDT) or 1,4-butanedithiol (BDT)

• Methoxyamine HCl (as a formaldehyde scavenger)

• Cold diethyl ether

Cleavage Cocktail Recommendation for Peptides Containing His(Bom):

Reagent	Volume/Weight Ratio	Purpose
Anhydrous HF	18 parts (v)	Cleavage and global deprotection
Anisole	2 parts (v)	Carbocation scavenger
1,4-Butanedithiol (BDT)	1 part (v)	Scavenger, reduces Met(O)
Methoxyamine HCl	1 part (w)	Formaldehyde scavenger

Procedure:

• Preparation: Place the dried resin-bound peptide (cyclic or linear) in the reaction vessel of the HF apparatus. Add the scavengers.

• HF Condensation: Cool the reaction vessel to -78°C (dry ice/acetone bath) and condense the required amount of HF (approximately 10 mL per gram of resin).

• Cleavage Reaction: Stir the mixture at 0°C for 1-2 hours.

• HF Removal: Remove the HF by vacuum distillation.

• Peptide Precipitation: Wash the remaining resin and peptide with cold diethyl ether to remove the scavengers. Triturate the residue with fresh cold diethyl ether to precipitate the crude peptide.

• Isolation and Purification: Collect the crude peptide by filtration, dissolve it in an appropriate aqueous buffer (e.g., 10% acetic acid), and purify by reverse-phase HPLC.

Troubleshooting and Field-Proven Insights

• Incomplete Coupling to His(3-Bom): Due to the steric bulk of the 3-Bom group, coupling may be slower. If the Kaiser test is positive after the initial coupling, a second coupling is recommended. Using a more potent coupling agent like HATU may also be beneficial.

• Side Reactions During Cleavage: If formaldehyde-related side products (e.g., thiazolidine formation if an N-terminal Cys is present) are observed even with methoxyamine, consider increasing the amount of the scavenger or adding other formaldehyde scavengers like cysteine hydrochloride.

• Solution-Phase Cyclization: If on-resin cyclization is inefficient, the fully protected linear peptide can be cleaved from the resin and cyclized in solution. This requires high dilution (typically <1 mM in DMF) to favor intramolecular cyclization over intermolecular oligomerization[8]. The cyclization can be mediated by reagents such as HBTU/DIEA or DPPA.

Conclusion

The use of Boc-L-His(3-Bom)-OMe HCl is a superior strategy for the synthesis of cyclic peptides where the stereochemical integrity of histidine is paramount. The 3-Bom group effectively suppresses racemization, a common pitfall with other histidine derivatives. While the synthesis requires careful consideration of cleavage conditions to mitigate formaldehyde-related side reactions, the protocols outlined in this guide provide a robust framework for the successful synthesis of high-purity, complex cyclic peptides. By understanding the chemical principles behind each step and adhering to validated methodologies, researchers can confidently incorporate this valuable building block into their drug discovery and development workflows.

References

Sources

• 1. scispace.com [scispace.com]
• 2. chempep.com [chempep.com]
• 3. peptide.com [peptide.com]
• 4. peptide.com [peptide.com]
• 5. researchgate.net [researchgate.net]
• 6. Boc Resin Cleavage Protocol [sigmaaldrich.cn]
• 7. Anhydrous hydrogen fluoride cleavage in Boc solid phase peptide synthesis - PMC [pmc.ncbi.nlm.nih.gov]
• 8. peptide.com [peptide.com]

Mastering Histidine Incorporation in Automated Peptide Synthesis: A Guide to Boc-His(3-Bom)-OH

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Histidine Challenge and the 3-Bom Solution

Histidine, with its unique imidazole side chain, is a cornerstone of many biologically active peptides, contributing to catalytic activity, metal ion coordination, and proton transfer mechanisms. However, its incorporation during solid-phase peptide synthesis (SPPS) presents a significant challenge: a high propensity for racemization. This loss of stereochemical integrity, where the L-histidine isomer converts to its D-counterpart, can drastically alter or abolish the peptide's biological function.

The root cause of this racemization lies in the basicity of the imidazole ring's π-nitrogen, which can abstract the α-proton of the activated amino acid, leading to a planar, achiral intermediate. To overcome this, the strategic protection of the imidazole side chain is paramount. While various protecting groups exist, the 3-benzyloxymethyl (3-Bom) group, when used with Nα-Boc protection (Boc-His(3-Bom)-OH), offers a robust solution to minimize racemization and ensure the synthesis of high-purity, chirally-pure histidine-containing peptides, especially within the demanding environment of automated peptide synthesizers.[1] This application note provides a comprehensive guide to the theory, practical application, and troubleshooting of incorporating Boc-His(3-Bom)-OH in automated SPPS.

Physicochemical Properties of Boc-His(3-Bom)-OH

A thorough understanding of the reagent's properties is fundamental to its successful application.

Property	Value
Chemical Formula	C₁₉H₂₅N₃O₅
Molecular Weight	375.42 g/mol
Appearance	White to off-white powder
CAS Number	79950-65-5
Storage Conditions	2-8°C, desiccated

The Mechanism of Racemization Suppression by the 3-Bom Group

The effectiveness of the 3-Bom group lies in its strategic placement on the π-nitrogen of the imidazole ring. This positioning sterically hinders and electronically deactivates the nitrogen, preventing it from acting as an intramolecular base to abstract the α-proton of the activated carboxyl group. This protection is crucial during the coupling step, where the amino acid is most vulnerable to racemization.

Caption: Mechanism of racemization suppression.

Automated Solid-Phase Peptide Synthesis (SPPS) Protocol

This protocol provides a general framework for the incorporation of Boc-His(3-Bom)-OH using a modern automated peptide synthesizer. Parameters may need to be optimized based on the specific instrument, peptide sequence, and resin.

I. Materials and Reagents

• Resin: Pre-loaded Wang or Merrifield resin suitable for Boc-SPPS.

• Amino Acids: Nα-Boc protected amino acids.

• Boc-His(3-Bom)-OH: Ensure high purity and proper storage.

• Solvents:

  • N,N-Dimethylformamide (DMF), peptide synthesis grade.

  • Dichloromethane (DCM), peptide synthesis grade.

  • N-Methyl-2-pyrrolidone (NMP), peptide synthesis grade (optional, for difficult couplings).

• Deprotection Reagent: 50% Trifluoroacetic acid (TFA) in DCM.

• Neutralization Reagent: 10% N,N-Diisopropylethylamine (DIEA) in DCM.

• Coupling Reagents:

  • HBTU (O-(Benzotriazol-1-yl)-N,N,N',N'-tetramethyluronium hexafluorophosphate).

  • HOBt (Hydroxybenzotriazole).

  • DIPEA (N,N-Diisopropylethylamine).

• Washing Solvents: DMF, DCM.

• Cleavage Cocktail: Anhydrous Hydrogen Fluoride (HF) with scavengers (see Section V).

II. Automated Synthesizer Setup and Programming

Program the synthesizer with the following general steps for each cycle of amino acid addition.

Sources

• 1. merckmillipore.com [merckmillipore.com]

Navigating the Labyrinth of Amine Protection: A Step-by-Step Guide to the Cleavage of Boc and Bom Groups

In the intricate world of multi-step organic synthesis, particularly in the realms of peptide synthesis and drug development, protecting groups are the unsung heroes. They serve as temporary shields for reactive functional groups, allowing chemists to direct reactions with precision and finesse. Among the plethora of protecting groups for amines, the tert-butyloxycarbonyl (Boc) group has long been a workhorse, prized for its robustness and predictable reactivity. In parallel, for specific applications, particularly the protection of the imidazole side chain of histidine, the benzyloxymethyl (Bom) group offers a distinct set of advantages and challenges.

This guide provides an in-depth exploration of the cleavage of these two critical protecting groups. Moving beyond a simple recitation of steps, we will delve into the underlying chemical principles, offering field-proven insights into why certain conditions are chosen, how to anticipate and mitigate side reactions, and how to leverage the distinct properties of Boc and Bom groups in an orthogonal synthetic strategy.

Part 1: The Ubiquitous Boc Group: A Guide to Acid-Labile Deprotection

The tert-butyloxycarbonyl (Boc) group is a carbamate-based protecting group renowned for its stability under a wide range of conditions, yet its facile removal under acidic conditions makes it a staple in a chemist's toolkit.[][2][3]

The Mechanism of Acid-Catalyzed Boc Cleavage

The cleavage of the Boc group is a classic example of an acid-catalyzed elimination reaction. The process is initiated by the protonation of the carbonyl oxygen of the carbamate by a strong acid, such as trifluoroacetic acid (TFA) or hydrogen chloride (HCl).[3] This protonation enhances the electrophilicity of the carbonyl carbon, weakening the tert-butyl-oxygen bond. The bond then cleaves to form a stable tert-butyl cation and an unstable carbamic acid intermediate. The carbamic acid readily decarboxylates, releasing carbon dioxide gas and the free amine.[3]

Caption: Mechanism of acid-catalyzed Boc deprotection.

A critical consideration during Boc deprotection is the fate of the generated tert-butyl cation. This electrophilic species can react with nucleophilic residues in the substrate, such as tryptophan, methionine, cysteine, and tyrosine, leading to unwanted side products.[] To prevent this, "scavengers" are added to the reaction mixture to trap the tert-butyl cation.

Protocols for Boc Cleavage

The choice of acidic reagent and conditions for Boc deprotection depends on the substrate's sensitivity and the presence of other acid-labile groups.

Protocol 1: Cleavage with Trifluoroacetic Acid (TFA) in Dichloromethane (DCM)

This is the most common and generally applicable method for Boc deprotection, particularly in solid-phase peptide synthesis (SPPS).[3]

Materials:

• Boc-protected compound

• Anhydrous Dichloromethane (DCM)

• Trifluoroacetic Acid (TFA)

• Scavengers (e.g., triisopropylsilane (TIS), water, thioanisole, 1,2-ethanedithiol (EDT))

• Round-bottom flask or solid-phase synthesis vessel

• Magnetic stirrer or shaker

Procedure:

• Dissolve the Boc-protected compound in anhydrous DCM to a concentration of 0.1-0.5 M. For SPPS, swell the resin in DCM.

• Add the appropriate scavenger(s) to the solution. The choice and amount of scavenger depend on the amino acid composition of the peptide (see Table 1).

• Cool the solution to 0 °C in an ice bath.

• Slowly add an equal volume of TFA to the solution to achieve a final concentration of 25-50% TFA in DCM.

• Stir the reaction mixture at room temperature for 30 minutes to 2 hours. Monitor the reaction progress by thin-layer chromatography (TLC) or mass spectrometry.

• Upon completion, remove the solvent and excess TFA under reduced pressure. The resulting amine is typically obtained as a TFA salt.

• For isolation of the free amine, dissolve the residue in a suitable organic solvent and wash with a mild base such as saturated aqueous sodium bicarbonate solution.

Table 1: Scavenger Cocktails for TFA-Mediated Boc Deprotection

Amino Acid(s) Present	Recommended Scavenger(s)	Typical Concentration (% v/v)	Rationale
Tryptophan (Trp)	Triisopropylsilane (TIS), 1,2-Ethanedithiol (EDT)	2.5 - 5%	The indole side chain of tryptophan is highly nucleophilic and prone to alkylation by the tert-butyl cation.
Methionine (Met)	Thioanisole	2.5 - 5%	The thioether side chain of methionine can be oxidized or alkylated.
Cysteine (Cys)	1,2-Ethanedithiol (EDT)	2.5 - 5%	The free thiol group is a strong nucleophile and can be alkylated.
Tyrosine (Tyr)	Thioanisole, Phenol	2.5 - 5%	The activated phenolic ring of tyrosine can be a target for electrophilic attack.

Protocol 2: Cleavage with Hydrogen Chloride (HCl) in Dioxane

A solution of 4M HCl in dioxane is another widely used reagent for Boc deprotection, often perceived as being milder than TFA for certain substrates.

Materials:

• Boc-protected compound

• 4M HCl in 1,4-dioxane

• Anhydrous solvent (e.g., dioxane, methanol, or ethyl acetate)

• Round-bottom flask

• Magnetic stirrer

Procedure:

• Dissolve the Boc-protected compound in an anhydrous solvent.

• Add the 4M HCl in dioxane solution (typically 5-10 equivalents) to the reaction mixture.

• Stir the reaction at room temperature for 30 minutes to 4 hours. Monitor the reaction progress.

• Upon completion, the solvent is typically removed under reduced pressure to yield the hydrochloride salt of the deprotected amine.

Part 2: The Specialized Bom Group: Strategies for Reductive and Acidolytic Cleavage

The benzyloxymethyl (Bom) group is a benzyl-type protecting group most commonly employed for the protection of the imidazole nitrogen of histidine.[4] Its removal requires conditions distinct from those used for Boc cleavage, forming the basis for its use in orthogonal protection schemes.

Cleavage of the Bom Group: A Multi-faceted Approach

Unlike the acid-exclusive cleavage of the Boc group, the Bom group can be removed under both reductive and strongly acidic conditions.

1. Reductive Cleavage: Catalytic Transfer Hydrogenation

Catalytic transfer hydrogenation is a mild and efficient method for the cleavage of benzyl-type protecting groups, including Bom.[5] This method avoids the use of high-pressure hydrogen gas, making it more amenable to standard laboratory setups.

Caption: Reductive cleavage of the Bom protecting group.

Protocol 3: Catalytic Transfer Hydrogenation using Palladium on Carbon and a Hydrogen Donor

Materials:

• Bom-protected compound

• Palladium on carbon (10% Pd/C)

• Hydrogen donor (e.g., ammonium formate, formic acid, or cyclohexene)[5]

• Solvent (e.g., methanol, ethanol)

• Round-bottom flask

• Magnetic stirrer

• Inert atmosphere (Nitrogen or Argon)

Procedure:

• Dissolve the Bom-protected compound in a suitable solvent in a round-bottom flask equipped with a stir bar.

• Carefully add 10% Pd/C (typically 10-20% by weight relative to the substrate) to the solution.

• Add the hydrogen donor (e.g., 3-5 equivalents of ammonium formate) to the reaction mixture.

• Stir the reaction vigorously at room temperature or with gentle heating (40-60 °C) for 1 to 12 hours. Monitor the reaction progress by TLC or mass spectrometry.

• Upon completion, filter the reaction mixture through a pad of celite to remove the palladium catalyst.

• Wash the celite pad with the reaction solvent.

• Combine the filtrate and washings, and remove the solvent under reduced pressure to obtain the deprotected product.

2. Acidic Cleavage

The Bom group can also be cleaved under strongly acidic conditions, such as with neat TFA or HF. However, a significant challenge with the acidic cleavage of the Bom group is the concomitant generation of a formaldehyde equivalent.[6] This highly reactive species can lead to undesirable side reactions, particularly with nucleophilic amino acid residues.

Protocol 4: Cleavage with Trifluoroacetic Acid (TFA)

Materials:

• Bom-protected compound

• Trifluoroacetic Acid (TFA)

• Scavengers (e.g., thioanisole, m-cresol)

• Round-bottom flask

• Magnetic stirrer

Procedure:

• Dissolve the Bom-protected compound in neat TFA.

• Add appropriate scavengers to the solution to trap both the benzyl cation and the generated formaldehyde.

• Stir the reaction at room temperature for 1 to 4 hours.

• Monitor the reaction progress.

• Upon completion, carefully remove the TFA under reduced pressure.

Table 2: Comparison of Cleavage Methods for the Bom Group

Method	Reagents	Advantages	Disadvantages
Catalytic Transfer Hydrogenation	Pd/C, Hydrogen Donor (e.g., Ammonium Formate)	Mild conditions, avoids strong acids, high yields are often achievable.	May not be compatible with other reducible functional groups in the molecule.
Strong Acid Cleavage	TFA, HF	Effective for substrates sensitive to hydrogenation.	Harsh conditions, generation of formaldehyde can lead to side reactions, requires careful selection of scavengers.
Dissolving Metal Reduction	Sodium in liquid ammonia	Powerful reduction method, can cleave very stable benzyl-type ethers.	Requires specialized equipment for handling liquid ammonia and sodium metal, can reduce other functional groups.

3. Dissolving Metal Reduction: Sodium in Liquid Ammonia

A more powerful, albeit less commonly used, method for the cleavage of benzyl-type ethers is dissolving metal reduction, typically using sodium in liquid ammonia (Birch reduction conditions).[7] This method is particularly useful for substrates that are resistant to catalytic hydrogenation.

Protocol 5: Cleavage with Sodium in Liquid Ammonia

Caution: This procedure involves the use of liquid ammonia and metallic sodium, which are hazardous. It should only be performed by trained personnel in a well-ventilated fume hood with appropriate safety precautions.

Materials:

• Bom-protected compound

• Anhydrous liquid ammonia

• Sodium metal

• Anhydrous THF or ether

• Quenching agent (e.g., ammonium chloride)

• Three-neck round-bottom flask with a dry ice/acetone condenser

Procedure:

• Set up a three-neck flask with a dry ice condenser and an inlet for ammonia gas.

• Cool the flask to -78 °C and condense the desired volume of anhydrous liquid ammonia.

• Dissolve the Bom-protected compound in a minimal amount of anhydrous THF or ether and add it to the liquid ammonia.

• Carefully add small pieces of sodium metal to the stirred solution until a persistent blue color is observed, indicating an excess of solvated electrons.

• Stir the reaction at -78 °C for 1 to 3 hours.

• Quench the reaction by the careful addition of solid ammonium chloride until the blue color disappears.

• Allow the ammonia to evaporate overnight in the fume hood.

• Work up the reaction by adding water and extracting the product with an organic solvent.

Part 3: The Power of Orthogonality: A Strategic Approach to Deprotection

The true elegance of using protecting groups like Boc and Bom lies in the concept of "orthogonal protection."[3][8][9] This strategy allows for the selective removal of one protecting group in the presence of another, enabling the precise and controlled synthesis of complex molecules. The differential lability of the acid-sensitive Boc group and the reductively cleavable Bom group provides a powerful orthogonal pair.

Caption: Orthogonal deprotection strategy for Boc and Bom groups.

This orthogonality is particularly valuable in solid-phase peptide synthesis where, for example, a Boc-protected amino acid can be deprotected at the N-terminus for chain elongation without affecting a Bom-protected histidine side chain. Subsequently, after the full peptide has been assembled, the Bom group can be removed under reductive conditions, leaving other acid-sensitive side-chain protecting groups intact. This strategic interplay allows for the synthesis of complex peptides with multiple functionalities that would be otherwise challenging to achieve.

Conclusion

The cleavage of Boc and Bom protecting groups represents fundamental yet nuanced transformations in modern organic synthesis. A thorough understanding of the underlying mechanisms, the potential for side reactions, and the appropriate selection of reagents and scavengers are paramount for achieving high yields and purity. By mastering these techniques and embracing the strategic power of orthogonal protection, researchers and drug development professionals can navigate the complexities of multi-step synthesis with greater confidence and efficiency, ultimately accelerating the discovery and development of new therapeutics.

References

• Boc-Protected Amino Groups. Organic Chemistry Portal. [Link]

• Amino Acid Derivatives for Peptide Synthesis. [Source of the document, if available].
• Gowda, D. C. Removal of some commonly used protecting groups in peptide syntheses by catalytic transfer hydrogenation with formic acid and 10% palladium on carbon. Indian Journal of Chemistry - Section B.

• Orthogonal protecting groups. Wikipedia. [Link]

• Selective Thermal Deprotection of N-Boc Protected Amines in Continuous Flow. National Institutes of Health. [Link]

• Protecting Groups for Amines: Carbamates. Master Organic Chemistry. [Link]

• Amino acid deletion products resulting from incomplete deprotection of the Boc group from Npi-benzyloxymethylhistidine residues during solid-phase peptide synthesis. PubMed. [Link]

• A reliable Pd-mediated hydrogenolytic deprotection of BOM group of uridine ureido nitrogen. National Institutes of Health. [Link]

• A mild and selective method for N-Boc deprotection. ResearchGate. [Link]

• Benzyl Ethers - Protecting Groups. Organic Chemistry Portal. [Link]

• Deprotection of N-tert-Butoxycarbonyl (Boc) Groups in the Presence of tert-Butyl Esters. ResearchGate. [Link]

• Mild deprotection of the N-tert-butyloxycarbonyl (N-Boc) group using oxalyl chloride. National Institutes of Health. [Link]

• Removal of O-Benzyl Protective Groups by Catalytic Transfer Hydrogenation. Organic Chemistry Portal. [Link]

• Transfer hydrogenation; a convenient method for removal of some commonly used protecting groups in peptide synthesis. Journal of the Chemical Society, Perkin Transactions 1. [Link]

• Reexamination of sodium-liquid ammonia reduction in the peptide chemistry. PubMed. [Link]

• Cleavage at Acyl-Proline Bonds With Sodium in Liquid Ammonia: Application With Nanomolar Amounts of Peptides and Separation of Products by High-Performance Liquid Chromatography for Structural Analysis. PubMed. [Link]

• Alcohol Protecting Groups. [Source of the document, if available].

• Partial Reduction of Alkynes With Na/NH3 To Give Trans Alkenes. Master Organic Chemistry. [Link]

Sources

• 2. mdpi.com [mdpi.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. peptide.com [peptide.com]
• 5. A reliable Pd-mediated hydrogenolytic deprotection of BOM group of uridine ureido nitrogen - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Amino acid deletion products resulting from incomplete deprotection of the Boc group from Npi-benzyloxymethylhistidine residues during solid-phase peptide synthesis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Reexamination of sodium-liquid ammonia reduction in the peptide chemistry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Selecting Orthogonal Building Blocks [sigmaaldrich.com]
• 9. pdf.benchchem.com [pdf.benchchem.com]

Technical Notes & Optimization

Technical Support Center: Preventing Racemization of Histidine During Peptide Coupling

Welcome to the Technical Support Center. This guide is designed for researchers, scientists, and drug development professionals to address the specific challenges of histidine racemization during peptide synthesis. Here, we provide in-depth technical guidance, troubleshooting FAQs, and field-proven protocols to ensure the stereochemical integrity of your peptides.

Understanding the Challenge: Why is Histidine Prone to Racemization?

Histidine is notoriously susceptible to racemization during peptide coupling reactions.[1][2] This loss of stereochemical purity can significantly impact the final peptide's biological activity and therapeutic efficacy. The primary culprit is the imidazole side chain of histidine. The free N-pi in the imidazole ring can act as a general base, abstracting the alpha-proton of the activated amino acid.[3] This leads to the formation of a planar enolate intermediate, which can be protonated from either face, resulting in a mixture of L- and D-isomers.

Several factors can exacerbate this issue, including the choice of coupling reagent, the presence of bases, and the duration of the activation step.[1][4] Understanding these factors is the first step toward developing a robust strategy to prevent racemization.

Mechanism of Histidine Racemization

The racemization of histidine during peptide coupling primarily proceeds through the abstraction of the α-hydrogen from the activated amino acid. This process is often facilitated by the imidazole side chain of histidine itself or by external bases present in the reaction mixture. The resulting planar intermediate can then be protonated non-stereoselectively, leading to a loss of chiral integrity.

Caption: Mechanism of Histidine Racemization During Peptide Coupling.

Frequently Asked Questions (FAQs) & Troubleshooting

This section addresses common questions and issues encountered when coupling histidine residues.

Q1: Which coupling reagents are best for minimizing histidine racemization?

The choice of coupling reagent is critical. While carbodiimide reagents like DCC and DIC are common, they are also associated with a higher risk of racemization.[5]

• Phosphonium and Aminium/Uronium Salts: Reagents like HBTU, HATU, and PyBOP are generally preferred as they can lead to lower levels of racemization compared to carbodiimides alone.[5] In some experiences, PyBrop and HATU have shown good results in terms of both yield and low racemization.[5]

• DEPBT: 3-(Diethylphosphoryloxy)-1,2,3-benzotriazin-4(3H)-one (DEPBT) is often highlighted as an excellent choice for coupling Fmoc-His(Trt)-OH with minimal racemization.[4]

• Carbodiimides with Additives: If using carbodiimides (e.g., DIC), it is essential to use them in combination with racemization-suppressing additives like HOBt, HOAt, or OxymaPure.[4] The combination of DIC and HOBt (or its non-explosive alternatives) is a good method, especially when base-free conditions are needed.[4]

Q2: How do additives like HOBt, HOAt, and Oxyma help prevent racemization?

Additives play a crucial role in suppressing racemization by converting the highly reactive initial activated species (e.g., O-acylisourea for carbodiimides) into a more stable, yet still reactive, active ester. This active ester is less prone to racemization.

• HOBt (1-Hydroxybenzotriazole): A classic and effective racemization suppressor.[4] However, its explosive nature in anhydrous form has led to restricted availability.[4]

• HOAt (1-Hydroxy-7-azabenzotriazole): More effective than HOBt at accelerating coupling and suppressing racemization.[4] Like HOBt, it has explosive properties.[4]

• OxymaPure (Ethyl 2-cyano-2-(hydroxyimino)acetate): A non-explosive alternative to HOBt and HOAt that provides high coupling rates with low racemization when used with carbodiimides.[4][6]

Q3: What is the role of the histidine side-chain protecting group in preventing racemization?

Protecting the imidazole side chain of histidine is a key strategy to minimize racemization.[3][7] The choice of protecting group can have a significant impact.

• Trityl (Trt): A commonly used, acid-labile protecting group that is stable during Fmoc deprotection.[7] It helps to reduce side reactions and prevent racemization.[7]

• Methoxybenzyl (Mbm) or Benzyloxymethyl (Bom): Protecting the π-imidazole nitrogen with groups like methoxybenzyl has been shown to greatly reduce racemization.[3][8] The Bom group, attached at the tau-nitrogen, is particularly effective in suppressing racemization.[3]

• Boc-His(Boc)-OH and Boc-His(Tos)-OH: In Boc chemistry, these are options, but they have limitations. The side-chain Boc group is removed with the N-terminal Boc group, and the Tos group can be removed by HOBt, which is often present in coupling reactions.[3]

Q4: How do reaction conditions (base, temperature, pre-activation time) influence racemization?

Optimizing reaction conditions is crucial for maintaining the stereochemical integrity of histidine.

• Base: The presence of a base can promote racemization by facilitating the abstraction of the alpha-proton.[4] If a base is required, using a weaker or more sterically hindered base like 2,4,6-collidine instead of DIPEA or NMM can be beneficial.[4][9]

• Temperature: Elevated temperatures can accelerate racemization. This is particularly relevant in microwave-assisted peptide synthesis, where lowering the coupling temperature (e.g., from 80°C to 50°C) can limit the racemization of histidine.[9][10]

• Pre-activation Time: Prolonged pre-activation of the carboxylic acid before adding the amine component can increase the risk of racemization.[1] Keeping pre-activation times to a minimum or using in-situ activation methods is recommended.[11]

Data-Driven Recommendations

To provide a clearer picture of how different factors influence histidine racemization, the following table summarizes key findings from various studies.

Factor	Condition 1	Racemization Level	Condition 2	Racemization Level	Source(s)
Coupling Reagent	Carbodiimides (e.g., DIC)	Higher Risk	Phosphonium/Aminium (e.g., HATU, PyBrop)	Lower Risk	[5]
Additive (with DIC)	HOBt	Moderate	HOAt / Oxyma-B	Lower	[6][11]
Base	N-methylmorpholine (NMM)	~50% (for Cys)	2,4,6-collidine	Suppressed	[9][11]
Microwave Temperature	80°C	Higher	50°C	Lower	[9][10]
Side-Chain Protection	Unprotected	High Risk	Protected (e.g., Trt, Mbm, Bom)	Significantly Reduced	[3][7][8]

Experimental Protocols

Here, we provide detailed, step-by-step protocols for coupling histidine with minimal racemization.

Protocol 1: Low-Racemization Coupling of Fmoc-His(Trt)-OH using HBTU/HOBt

This protocol is a standard and reliable method for minimizing racemization during histidine incorporation.

Materials:

• Fmoc-His(Trt)-OH

• HBTU (2-(1H-Benzotriazol-1-yl)-1,1,3,3-tetramethyluronium hexafluorophosphate)

• HOBt (1-Hydroxybenzotriazole)

• DIPEA (N,N-Diisopropylethylamine)

• DMF (N,N-Dimethylformamide)

• Resin-bound peptide with a free N-terminal amine

Procedure:

• Resin Preparation:

  • Swell the resin in DMF for 30 minutes.

  • Deprotect the N-terminal Fmoc group using 20% piperidine in DMF (2 x 10 minutes).[11]

  • Wash the resin thoroughly with DMF (5-7 times).[11]

• Activation Solution Preparation (perform immediately before coupling):

  • In a separate vessel, dissolve Fmoc-His(Trt)-OH (3 equivalents relative to resin loading), HBTU (2.9 equivalents), and HOBt (3 equivalents) in DMF.

  • Add DIPEA (6 equivalents) to the solution and mix for 1-2 minutes.

• Coupling Reaction:

  • Add the activation solution to the deprotected resin.

  • Allow the coupling reaction to proceed for 1-2 hours at room temperature.

  • Monitor the reaction for completeness using a qualitative test (e.g., Kaiser test).

• Washing:

  • Once the reaction is complete, drain the reaction vessel.

  • Wash the resin thoroughly with DMF (5-7 times) to remove excess reagents and byproducts.

Protocol 2: Minimal Racemization Coupling of Fmoc-His(Trt)-OH using DEPBT

This protocol is particularly recommended for sequences where histidine racemization is a significant concern.

Materials:

• Fmoc-His(Trt)-OH

• DEPBT (3-(Diethylphosphoryloxy)-1,2,3-benzotriazin-4(3H)-one)

• DIPEA (N,N-Diisopropylethylamine) or 2,4,6-Collidine

• DMF (N,N-Dimethylformamide)

• Resin-bound peptide with a free N-terminal amine

Procedure:

• Resin Preparation:

  • Follow step 1 from Protocol 1.

• Coupling Solution Preparation:

  • In a separate vessel, dissolve Fmoc-His(Trt)-OH (2 equivalents relative to resin loading) and DEPBT (2 equivalents) in DMF.

  • Add DIPEA or 2,4,6-collidine (4 equivalents) to the solution and mix.

• Coupling Reaction:

  • Add the coupling solution to the deprotected resin.

  • Allow the reaction to proceed for 2-4 hours at room temperature.

  • Monitor the reaction for completeness.

• Washing:

  • Follow step 4 from Protocol 1.

Logical Workflow for Minimizing Histidine Racemization

The following diagram illustrates a decision-making workflow for selecting the appropriate conditions to minimize histidine racemization.

Caption: Decision workflow for minimizing histidine racemization.

References

• ResearchGate. (2018). Coupling step during synthesis of peptides containing Histidine residue?[Link]

• AAPPTec. (n.d.). Aggregation, Racemization and Side Reactions in Peptide Synthesis. [Link]

• AAPPTec. (n.d.). Amino Acid Derivatives for Peptide Synthesis. [Link]

• ACS Publications. (2022). Suppression of Simultaneous Fmoc-His(Trt)-OH Racemization and Nα-DIC-Endcapping in Solid-Phase Peptide Synthesis through Design of Experiments and Its Implication for an Amino Acid Activation Strategy in Peptide Synthesis. [Link]

• MDPI. (2022). Epimerisation in Peptide Synthesis. [Link]

• YouTube. (2021). Lecture 16 Protecting groups and racemization of Amino Acids. [Link]

• ChemRxiv. (n.d.). Peptide Synthesis Using Unprotected Amino Acids. [Link]

• PubMed. (2010). Limiting racemization and aspartimide formation in microwave-enhanced Fmoc solid phase peptide synthesis. [Link]

• PubMed. (2023). Study of the impact of histidine configuration and position on analytical separation of tripeptides. [Link]

• RSC Publishing. (1976). An approach to the prevention of racemisation in the synthesis of histidine-containing peptides. [Link]

• ResearchGate. (2025). Procedures to Improve Difficult Couplings. [Link]

• ResearchGate. (2025). Limiting racemization and aspartimide formation in microwave-enhanced Fmoc solid phase peptide synthesis | Request PDF. [Link]

• Iris Biotech. (n.d.). Solid-Phase Peptide Synthesis: The Indispensable Role of Protected Histidine. [Link]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. Study of the impact of histidine configuration and position on analytical separation of tripeptides - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. peptide.com [peptide.com]
• 4. bachem.com [bachem.com]
• 5. researchgate.net [researchgate.net]
• 6. A Brief Introduction to the Racemization of Amino Acids in Polypeptide Synthesis [en.highfine.com]
• 7. nbinno.com [nbinno.com]
• 8. peptide.com [peptide.com]
• 9. Limiting racemization and aspartimide formation in microwave-enhanced Fmoc solid phase peptide synthesis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. pdf.benchchem.com [pdf.benchchem.com]

Technical Support Center: Troubleshooting Low Yield in Peptide Synthesis with Boc-His(3-Bom)-OMe HCl

Welcome to the technical support center for solid-phase peptide synthesis (SPPS) utilizing Boc-His(3-Bom)-OMe HCl. This guide is designed for researchers, scientists, and drug development professionals to diagnose and resolve common issues leading to low peptide yields when incorporating this specific histidine derivative. The following question-and-answer format addresses specific challenges you may encounter during your experiments, providing both mechanistic explanations and actionable protocols.

Frequently Asked Questions (FAQs) & Troubleshooting Guides

Q1: I'm experiencing a significant drop in overall peptide yield after the introduction of Boc-His(3-Bom)-OMe HCl. What are the most likely causes?

Low overall yield following the incorporation of a histidine residue is a common challenge in SPPS. When using Boc-His(3-Bom)-OMe HCl, several factors could be at play, ranging from incomplete reactions to side reactions involving the histidine residue itself. A systematic approach to troubleshooting is crucial.

Initial Diagnostic Workflow:

• Verify Coupling Efficiency: The first step is to confirm that the Boc-His(3-Bom)-OMe HCl is coupling completely to the N-terminus of the growing peptide chain on the resin.

• Assess Deprotection Efficiency: Incomplete removal of the Nα-Boc group from the newly introduced histidine residue can block subsequent couplings, leading to truncated sequences and reduced yield of the full-length peptide.

• Investigate Potential Side Reactions: Several side reactions can occur, particularly with histidine, that can lead to yield loss. These include racemization and by-product formation.

Below is a visual representation of a general troubleshooting workflow to address low yield.

Caption: General troubleshooting workflow for low peptide yield.

Q2: My Kaiser test is positive after coupling Boc-His(3-Bom)-OMe HCl, indicating incomplete coupling. How can I improve the coupling efficiency?

A positive Kaiser test (indicating the presence of free primary amines) after the coupling step is a clear sign of an incomplete reaction. Several factors can contribute to poor coupling efficiency.

Potential Causes and Solutions for Incomplete Coupling:

Potential Cause	Explanation	Recommended Solution
Steric Hindrance	The bulky nature of the Boc and Bom protecting groups, combined with the growing peptide chain, can sterically hinder the approach of the activated amino acid to the N-terminal amine on the resin.	Extend the coupling reaction time to 2-4 hours. Consider a slight increase in temperature, but monitor carefully to avoid side reactions.[1]
Poor Resin Swelling	If the solid support is not adequately swollen, the reactive sites within the resin beads are not fully accessible.	Ensure the resin is swollen in an appropriate solvent (e.g., Dichloromethane (DCM) or Dimethylformamide (DMF)) for at least 30 minutes before coupling.[1]
Reagent Degradation	Boc-His(3-Bom)-OMe HCl, like other activated amino acid derivatives, can be sensitive to moisture.	Use fresh, high-quality reagents and anhydrous solvents. Ensure the amino acid derivative is brought to room temperature before use to prevent condensation.[1]
Peptide Aggregation	As the peptide chain elongates, it can aggregate on the solid support, blocking reactive sites.	Consider using a more effective solvating solvent like N-Methyl-2-pyrrolidone (NMP) or adding chaotropic salts to the coupling mixture.[1][2]
Suboptimal Activation	The choice and amount of coupling reagent are critical for efficient activation of the carboxylic acid.	Use a reliable coupling reagent such as HBTU, HATU, or TBTU in combination with an appropriate base like N,N-Diisopropylethylamine (DIPEA).[3] Ensure the correct stoichiometry of reagents.

Detailed Protocol for Optimizing Coupling:

• Resin Preparation: Swell the peptide-resin in DMF (10 mL/g of resin) for 30 minutes.

• N-terminal Deprotection: Perform the standard Boc deprotection protocol (e.g., 50% TFA in DCM).

• Neutralization: Neutralize the resulting trifluoroacetate salt by washing the resin with 10% DIPEA in DMF (2 x 2 minutes), followed by thorough washing with DMF.[4]

• Activation and Coupling:

  • In a separate vessel, dissolve Boc-His(3-Bom)-OMe HCl (2-3 equivalents relative to resin substitution) and a coupling reagent like HBTU (2-3 equivalents) in a minimal amount of DMF.

  • Add DIPEA (4-6 equivalents) to the activation mixture.

  • Immediately add the activated amino acid solution to the neutralized peptide-resin.

• Reaction: Allow the coupling reaction to proceed for 2-4 hours at room temperature with gentle agitation.

• Monitoring: Perform a Kaiser test to monitor the reaction's completion. If the test is positive, consider a second coupling.

• Washing: After a negative Kaiser test, thoroughly wash the resin with DMF and DCM to remove excess reagents and by-products.[1]

Q3: I suspect incomplete deprotection of the Boc group from the histidine residue. How can I confirm this and what is the solution?

Incomplete removal of the Nα-Boc group from the His(Bom) residue is a known issue and can lead to deletion sequences, where the next amino acid in the sequence is not coupled.[5] This occurs because the His(Bom) residue can make the Boc group more resistant to cleavage by trifluoroacetic acid (TFA).[1][5]

Confirmation of Incomplete Deprotection:

• Test Cleavage and HPLC/MS Analysis: A small sample of the resin can be cleaved, and the resulting peptide mixture analyzed by HPLC and mass spectrometry. The presence of a peptide sequence terminating at the residue before the intended histidine position is a strong indicator of incomplete deprotection.

Solutions for Incomplete Deprotection:

• Prolonged Deprotection Time: Increase the duration of the TFA deprotection step. For a standard 50% TFA in DCM solution, extend the deprotection time from the usual 20-30 minutes to 45-60 minutes.[5]

• Increased TFA Concentration: If prolonged deprotection time is insufficient, consider increasing the TFA concentration to 60-70% in DCM.[5] However, be aware that higher TFA concentrations can increase the risk of side reactions with other sensitive amino acids in the sequence.[6]

Q4: What are the common side reactions associated with Boc-His(3-Bom)-OMe HCl, and how can they be minimized?

While the 3-Bom protecting group on the imidazole ring is effective at preventing racemization during coupling[7][8], other side reactions can still occur, impacting the purity and yield of your target peptide.

Common Side Reactions and Mitigation Strategies:

• Racemization: Although significantly reduced by the Bom group, racemization of histidine can still occur, especially with prolonged activation times or the use of certain bases.[9] The π-nitrogen of the imidazole ring can facilitate the deprotonation of the α-hydrogen, leading to a loss of stereochemical integrity.[9]

  • Mitigation: Use efficient coupling reagents like HATU or HBTU with a non-nucleophilic base like DIPEA.[3] Avoid extended pre-activation times.

• Aspartimide Formation: If your peptide sequence contains an aspartic acid residue, it can cyclize to form an aspartimide, particularly under acidic or basic conditions.[10][11]

  • Mitigation: When using Boc-SPPS, employing the β-cyclohexyl ester of aspartic acid instead of the β-benzyl ester can significantly reduce aspartimide formation.[12]

• Diketopiperazine Formation: This side reaction is common at the dipeptide stage and involves the cyclization of the N-terminal dipeptide to form a stable six-membered ring, which is then cleaved from the resin.[10][12]

  • Mitigation: In Boc-based synthesis, using in situ neutralization protocols can help suppress this side reaction.[12]

Below is a diagram illustrating the structure of Boc-His(3-Bom)-OMe HCl.

Caption: Structure and key features of Boc-His(3-Bom)-OMe HCl.

Q5: I am observing by-products during the final cleavage step. Could the Bom protecting group be the cause?

Yes, the benzyloxymethyl (Bom) protecting group can be a source of by-products during the final cleavage, typically with strong acids like hydrogen fluoride (HF). The cleavage of the Bom group can generate formaldehyde.[5] This highly reactive species can then modify functional groups on other amino acids in the peptide chain, such as tryptophan or cysteine.[5]

Mitigation of Formaldehyde-Related Side Reactions:

• Use of Scavengers: It is crucial to include scavengers in the cleavage cocktail that can react with and neutralize the generated formaldehyde.

  • Recommended Scavengers: A common and effective scavenger for this purpose is anisole. Other scavengers like thioanisole or ethanedithiol can also be beneficial.[13]

Example Cleavage Cocktail:

A typical HF cleavage cocktail for a peptide containing a His(Bom) residue would include:

• HF:Anisole (e.g., 90:10, v/v)

The exact composition of the cleavage cocktail will depend on the other amino acids present in your peptide sequence.

References

• Yoshizawa-Kumagaye, K., Nishiuchi, Y., Nishio, H., & Kimura, T. (2005). Amino acid deletion products resulting from incomplete deprotection of the Boc group from Npi-benzyloxymethylhistidine residues during solid-phase peptide synthesis. Journal of Peptide Science, 11(8), 512-515. [Link]

• Pessi, A., Mancini, V., Filtri, P., & Chiappinelli, L. (1992). Side reactions in solid phase synthesis of histidine-containing peptides. Characterization of two major impurities by sample displacement chromatography and FAB-MS. International Journal of Peptide and Protein Research, 39(1), 58-62. [Link]

• AAPPTec. (n.d.). Overview of Solid Phase Peptide Synthesis (SPPS). Retrieved from [Link]

• DriveHQ. (n.d.). Minimal Protection Strategies for SPPS. Retrieved from [Link]

• Slideshare. (n.d.). Spps and side reactions in peptide synthesis. Retrieved from [Link]

• AAPPTec. (n.d.). Aggregation, Racemization and Side Reactions in Peptide Synthesis. Retrieved from [Link]

• AAPPTec. (n.d.). Amino Acid Derivatives for Peptide Synthesis. Retrieved from [Link]

• Kent, S. B., & Alewood, P. F. (1994). Coupling efficiencies of amino acids in the solid phase synthesis of peptides. International journal of peptide and protein research, 43(2), 168-174. [Link]

• RSC Publishing. (2024). Solid phase peptide synthesis using side-chain unprotected arginine and histidine with Oxyma Pure/TBEC in green solvents. Retrieved from [Link]

• ResearchGate. (n.d.). Synthesis and Application of Fmoc-His(3-Bum)-OH. Retrieved from [Link]

• AAPPTec. (n.d.). Coupling Reagents. Retrieved from [Link]

• ResearchGate. (n.d.). 4-Methoxybenzyloxymethyl group as an N π-protecting group for histidine to eliminate side-chain-induced racemization in the Fmoc strategy. Retrieved from [Link]

• ResearchGate. (n.d.). What should I do for my liquid phase peptide synthesis?. Retrieved from [Link]

• Merck Millipore. (n.d.). Novabiochem® Letters 2 .15Vol.. Retrieved from [Link]

• National Institutes of Health. (n.d.). Directed synthesis of N1/N3-histidine modified by 2-hydroxyethylthioethyl and identification in sulfur mustard-exposed plasma. Retrieved from [Link]

• Master Organic Chemistry. (2018). Protecting Groups for Amines: Carbamates. Retrieved from [Link]

Sources

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• 2. sigmaaldrich.com [sigmaaldrich.com]
• 3. peptide.com [peptide.com]
• 4. peptide.com [peptide.com]
• 5. Amino acid deletion products resulting from incomplete deprotection of the Boc group from Npi-benzyloxymethylhistidine residues during solid-phase peptide synthesis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. chempep.com [chempep.com]
• 7. peptide.com [peptide.com]
• 8. shop.bachem.com [shop.bachem.com]
• 9. merckmillipore.com [merckmillipore.com]
• 10. pdf.benchchem.com [pdf.benchchem.com]
• 11. Side reactions in solid phase synthesis of histidine-containing peptides. Characterization of two major impurities by sample displacement chromatography and FAB-MS - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. peptide.com [peptide.com]
• 13. drivehq.com [drivehq.com]

Identifying and minimizing side reactions of Boc-his(3-bom)-ome hcl

Welcome to the technical support center for Boc-His(3-Bom)-OMe HCl . This guide is designed for researchers, scientists, and drug development professionals to navigate the complexities of working with this valuable but sensitive reagent. As Senior Application Scientists, we provide not only protocols but also the underlying scientific rationale to empower you to make informed decisions in your experiments.

Frequently Asked Questions (FAQs)

Q1: What is the primary advantage of using a 3-Bom protected histidine derivative like Boc-His(3-Bom)-OMe HCl?

The primary advantage is the significant suppression of racemization during peptide coupling reactions.[1][2] Histidine is particularly susceptible to racemization due to the imidazole side chain, where the π-nitrogen can act as an internal base, facilitating the abstraction of the α-proton.[1][3] The benzyloxymethyl (Bom) group, when attached to the τ-nitrogen (position 3) of the imidazole ring, effectively prevents this intramolecular catalysis, thus preserving the stereochemical integrity of the amino acid.[2] This is crucial for the synthesis of peptides with defined three-dimensional structures and biological activities.[1]

Q2: What are the typical conditions for deprotecting the Boc and Bom groups?

The Nα-Boc group is acid-labile and is commonly removed using strong acids like trifluoroacetic acid (TFA), often in a solvent like dichloromethane (DCM).[4][5] This deprotection is typically rapid, often completing within 30 minutes at room temperature.[5]

The 3-Bom group is also acid-labile but generally requires stronger acidic conditions for complete removal, such as hydrogen fluoride (HF).[4][6] However, TFA can also be used, though the reaction may be slower.[3] It's important to note that acid-catalyzed deprotection of the Bom group can release formaldehyde as a byproduct, which can lead to side reactions.[3][7][8]

Q3: The compound is supplied as a hydrochloride (HCl) salt. How does this affect its use?

The hydrochloride salt form generally enhances the stability and solubility of the compound, particularly in aqueous solutions.[9] Before use in a coupling reaction, the free amine must be liberated from the HCl salt. This is typically achieved by adding a non-nucleophilic base, such as diisopropylethylamine (DIPEA) or N-methylmorpholine (NMM), to the reaction mixture.

Q4: What are the recommended storage conditions for Boc-His(3-Bom)-OMe HCl?

To ensure its stability and prevent degradation, Boc-His(3-Bom)-OMe HCl should be stored at 2-8°C.[10] It is also advisable to store it under an inert atmosphere (e.g., argon or nitrogen) to protect it from moisture and air.

Troubleshooting Guide

This section addresses specific issues that may arise during the use of Boc-His(3-Bom)-OMe HCl and provides actionable solutions.

Issue 1: Racemization of the Histidine Residue

Symptoms:

• Appearance of a diastereomeric impurity in the final peptide, detectable by HPLC or NMR.

• Reduced biological activity of the synthesized peptide.

Root Causes & Solutions:

Cause	Scientific Explanation	Recommended Action
Inappropriate Coupling Reagents	Certain coupling reagents, especially those that generate highly activated species, can increase the rate of α-proton abstraction, leading to racemization.	Utilize coupling reagents known for low racemization potential, such as HBTU, HATU, or DEPBT.[7] For particularly sensitive couplings, consider pre-activation of the carboxylic acid for a shorter duration before adding it to the amine component.
Prolonged Reaction Times or Elevated Temperatures	Extended exposure to activation conditions or heat can provide more opportunity for racemization to occur.[3]	Monitor the reaction closely using a method like the Kaiser test and work up the reaction as soon as it is complete.[11] Avoid unnecessarily high temperatures; perform couplings at room temperature or below if possible.
Excess Base	The presence of excess base can deprotonate the α-carbon, leading to racemization.	Use the stoichiometric amount of base required for the coupling reaction. If using DIPEA, typically 2 equivalents are sufficient for neutralizing the HCl salt and facilitating the reaction.

Issue 2: Formation of Formaldehyde-Related Side Products During Deprotection

Symptoms:

• Presence of unexpected peaks in the HPLC chromatogram of the crude peptide.

• Mass spectrometry data indicating the addition of a methylene group (+14 Da) or other modifications.

Root Causes & Solutions:

Cause	Scientific Explanation	Recommended Action
Acid-Catalyzed Cleavage of the Bom Group	Strong acid treatment (e.g., HF or TFA) for Bom group removal liberates formaldehyde.[3][7][8] This reactive aldehyde can then modify other sensitive residues in the peptide chain.	Include a formaldehyde scavenger in the cleavage cocktail.[7][8] Effective scavengers include methoxyamine, cysteine derivatives, or 2-mercaptopyridine.[3][6] These scavengers react with the released formaldehyde, preventing it from modifying the peptide.
Modification of N-terminal Cysteine or Tryptophan	N-terminal cysteine can react with formaldehyde to form a thiazolidine ring.[3][6] Tryptophan residues can also be modified.	In addition to using scavengers, if your peptide contains an N-terminal cysteine, be particularly vigilant and consider optimizing the scavenger concentration. For tryptophan-containing peptides, using a Boc-protected tryptophan can help minimize side reactions.[3]

Diagram: Minimizing Formaldehyde Side Reactions

Caption: Troubleshooting workflow for incomplete deprotection of Boc or Bom groups.

Experimental Protocols

Protocol 1: Standard Boc Deprotection

• Swell the peptide-resin in dichloromethane (DCM).

• Drain the DCM and add a solution of 50% trifluoroacetic acid (TFA) in DCM. [12]3. Agitate the mixture at room temperature for 30 minutes. [5]4. Drain the TFA/DCM solution.

• Wash the resin thoroughly with DCM (3-5 times) followed by DMF (3-5 times).

• Neutralize the resin with a 10% solution of DIPEA in DMF before proceeding to the next coupling step.

Protocol 2: Bom Deprotection with Formaldehyde Scavenging

• Prepare a cleavage cocktail consisting of TFA, a scavenger, and a trialkylsilane (e.g., triisopropylsilane, TIPS). A common mixture is TFA/TIPS/Water/Scavenger.

• Add the cleavage cocktail to the peptide-resin.

• For the scavenger, include 5-10 equivalents of methoxyamine hydrochloride or a suitable thiol-based scavenger. [3]4. Stir the mixture at room temperature for 2-4 hours, monitoring the reaction by HPLC.

• After completion, precipitate the peptide in cold diethyl ether.

• Centrifuge to pellet the peptide, decant the ether, and repeat the ether wash 2-3 times.

• Dry the crude peptide under vacuum.

References

• Preventing Histidine Racemization in Peptide Synthesis: A Technical Guide to Boc-His(3-Bom)-Osu. (n.d.). Benchchem.
• Amino Acid Derivatives for Peptide Synthesis. (n.d.).
• Boc-His(3-Bom)-OMe · HCl. (n.d.). Creative Peptides.
• Mergler, M., et al. (2001). Synthesis and Application of Fmoc-His(3-Bum)-OH. Journal of Peptide Science, 7(10), 502-510.
• Novabiochem® Letters 2 .15Vol. (n.d.). Merck Millipore.
• Planning a Peptide Synthesis. (n.d.). AAPPTec.
• How can we do the deprotection of boc-amino acids using hcl? (2016). ResearchGate.
• Standard Coupling Procedures; DIC/HOBt; PyBOP; HBTU; PyBrOP. (n.d.). Aapptec Peptides.
• Boc Deprotection - HCl. (n.d.). Common Organic Chemistry.
• Insights into Peptide Chemistry Achievements by the World's Leading Independent Manufacturer of Peptides. (2013). CHIMIA, 67(12), 874-878.
• boc-his(3-bom)-ome hcl | 83468-80-8. (n.d.). Sigma-Aldrich.
• Boc Deprotection Mechanism - HCl. (n.d.). Common Organic Chemistry.
• A reliable Pd-mediated hydrogenolytic deprotection of BOM group of uridine ureido nitrogen. (n.d.). PMC - NIH.
• Boc-His(3-BOM)-OMe HCl. (n.d.).
• Application Notes and Protocols for Coupling Boc-His(Boc)-OH in Solid-Phase Peptide Synthesis. (n.d.). Benchchem.
• BOC-HIS(3-BOM)-OME HCL. (n.d.). HANGZHOU LEAP CHEM CO., LTD. - ECHEMI.
• H-Dab(Boc)-OMe . HCl | Cas 3350-15-0. (n.d.). CymitQuimica.
• Mild deprotection of the N-tert-butyloxycarbonyl (N-Boc) group using oxalyl chloride. (2020). RSC Advances.
• Mild deprotection of the N-tert-butyloxycarbonyl (N-Boc) group using oxalyl chloride. (2020). NIH.
• Suppression of Side Reactions During Final Deprotection Employing a Strong Acid in Boc Chemistry: Regeneration of Methionyl Residues from Their Sulfonium Salts. (n.d.). ResearchGate.
• Standard practices for Fmoc-based solid-phase peptide synthesis in the Nowick laboratory (Version 1.7.2). (n.d.).
• Directed synthesis of N1/N3-histidine modified by 2-hydroxyethylthioethyl and identification in sulfur mustard-exposed plasma. (2025). NIH.
• Protecting Groups. (n.d.).
• Protecting group. (n.d.). In Wikipedia.
• Boc-His(3-Bom)-OH. (n.d.). Bachem Products.
• Boc-His(3-Bom)-OMe . HCl | Cas# 83468-80-8. (n.d.). GlpBio.
• Boc-his(3-bom)-ome hcl | C20H28ClN3O5 | CID 74889901. (n.d.). PubChem.
• Protecting Groups. (n.d.). Organic Chemistry Portal.

Sources

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• 2. peptide.com [peptide.com]
• 3. merckmillipore.com [merckmillipore.com]
• 4. peptide.com [peptide.com]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. chimia.ch [chimia.ch]
• 8. shop.bachem.com [shop.bachem.com]
• 9. CAS 3350-15-0: H-Dab(Boc)-OMe . HCl | CymitQuimica [cymitquimica.com]
• 10. boc-his(3-bom)-ome hcl | 83468-80-8 [sigmaaldrich.com]
• 11. pdf.benchchem.com [pdf.benchchem.com]
• 12. peptide.com [peptide.com]

Technical Support Center: Optimizing Coupling Conditions for Sterically Hindered Amino Acids with Boc-His(3-Bom)-OMe HCl

Welcome to our dedicated technical support center for researchers, scientists, and drug development professionals. This guide provides in-depth troubleshooting advice and frequently asked questions (FAQs) to help you navigate the complexities of coupling sterically hindered amino acids, with a specific focus on reactions involving Boc-His(3-Bom)-OMe HCl. Our goal is to equip you with the expertise and practical insights needed to overcome common challenges and achieve optimal results in your peptide synthesis endeavors.

Introduction: The Challenge of Steric Hindrance in Peptide Synthesis

Peptide synthesis is a cornerstone of modern biochemical and pharmaceutical research, enabling the creation of peptides with defined sequences for a vast array of applications.[1] The formation of a peptide bond is achieved through the coupling of two amino acids, a process that involves the activation of one amino acid's carboxyl group to facilitate its reaction with the amino group of another.[2] However, when one or both amino acids possess bulky side chains or N-terminal protecting groups, a phenomenon known as steric hindrance can significantly impede this reaction.[3] This leads to slower reaction rates, incomplete couplings, and lower yields, posing a considerable challenge for synthetic chemists.

Boc-His(3-Bom)-OMe HCl, a derivative of histidine, presents its own set of challenges. The bulky benzyloxymethyl (Bom) protecting group on the imidazole ring, while effective at preventing racemization, contributes to the steric bulk of the molecule.[4][5] This guide will provide you with the necessary strategies to successfully couple this and other sterically hindered amino acids.

Frequently Asked Questions (FAQs)

Q1: What are the most effective coupling reagents for sterically hindered amino acids?

For sterically demanding couplings, standard carbodiimide reagents like Dicyclohexylcarbodiimide (DCC) and Diisopropylcarbodiimide (DIC) are often insufficient.[6] More potent in-situ activating reagents are required to overcome the steric barrier.[6] These include:

• Aminium/Uronium Salts: Reagents such as HATU, HBTU, and HCTU are highly effective as they form reactive esters that facilitate coupling.[6] HATU, in particular, is often preferred for its rapid reaction kinetics and ability to minimize racemization.[7][8]

• Phosphonium Salts: PyBOP and PyAOP are also powerful coupling reagents that have demonstrated success in difficult couplings, including those involving N-methylated amino acids.[8]

For exceptionally hindered amino acids, such as α,α-disubstituted ones, converting the carboxylic acid to an acyl fluoride can be a highly effective strategy.[2][6][9]

Q2: Why is racemization a concern with histidine derivatives, and how does Boc-His(3-Bom)-OMe HCl address this?

Histidine is particularly prone to racemization during the activation of its carboxyl group.[5][10] This is due to the imidazole ring's π-nitrogen, which can facilitate the deprotonation of the α-hydrogen, leading to a loss of chirality.[5] Protecting the π-nitrogen of the imidazole ring is crucial to suppress this side reaction.[5] In Boc-His(3-Bom)-OMe HCl, the benzyloxymethyl (Bom) group protects this position, making it highly resistant to racemization during coupling.[4][5]

Q3: Can the choice of base impact the success of a coupling reaction with sterically hindered amino acids?

Absolutely. The choice of base is critical, especially when dealing with racemization-prone residues. While tertiary amines like N,N-Diisopropylethylamine (DIPEA) and N-methylmorpholine (NMM) are commonly used, their basicity can sometimes promote epimerization.[2][11] In cases where there is a heightened risk of racemization, using a weaker, more sterically hindered base like sym-collidine is recommended.[2][11][12]

Q4: How do I know if a coupling reaction has gone to completion?

Monitoring the reaction is crucial. The ninhydrin (Kaiser) test is a common method for detecting the presence of free primary amines on the solid support. A negative ninhydrin test (the beads remain colorless or yellowish) indicates that the coupling is complete. If the beads turn a deep blue or purple, it signifies the presence of unreacted amines, and a second coupling (double coupling) is necessary.

Q5: Can bulky side-chain protecting groups also contribute to steric hindrance?

Yes, bulky protecting groups on the side chains of amino acids can significantly contribute to steric hindrance, especially in the synthesis of longer peptides where the density of these groups on the solid support increases.[3][6] Careful selection of protecting groups and optimization of coupling conditions are essential in these cases.[6]

Troubleshooting Guide

This section provides solutions to common problems encountered when coupling sterically hindered amino acids.

Issue	Probable Cause(s)	Recommended Solution(s)
Low Coupling Efficiency / Incomplete Reaction	1. Insufficiently Potent Coupling Reagent: Standard carbodiimides (DCC, DIC) may not be strong enough.[6]2. Steric Hindrance: Bulky side chains or protecting groups are slowing the reaction.3. Peptide Aggregation: The growing peptide chain is folding on the resin, blocking reactive sites.	1. Switch to a more powerful coupling reagent: Use aminium/uronium salts (HATU, HBTU) or phosphonium salts (PyBOP, PyAOP).[6]2. Increase reaction time and/or temperature: Allow the coupling to proceed for a longer duration (e.g., double the standard time or overnight). Gentle heating or microwave-assisted synthesis can also be effective, but must be used cautiously to avoid racemization.[6][12]3. Improve solvation: Use a solvent with superior solvating properties like N-methylpyrrolidone (NMP) or a mixture of solvents.[6] Incorporating structure-disrupting elements like pseudoproline dipeptides can also help.[13]
Racemization	1. Over-activation of the amino acid: The activated species is too long-lived.[13]2. Strong Base: The base used is promoting epimerization.[11]3. High Temperature: Elevated temperatures can increase the rate of racemization.[12]	1. Add a racemization-suppressing additive: HOBt or HOAt can be added to the coupling cocktail.[10][13]2. Use a weaker or more hindered base: Switch from DIPEA to NMM or sym-collidine.[2][11][12]3. Lower the reaction temperature: If heating is being used, reduce the temperature or perform the coupling at room temperature for a longer duration.[12][13]
Side Reactions (e.g., Guanidinylation)	Excess Uronium/Aminium Reagent: Reagents like HBTU and HATU can react with the N-terminal amine if used in excess, forming a guanidinium cap that terminates the peptide chain.[8]	Use stoichiometric amounts of the coupling reagent: Avoid using a large excess of uronium/aminium-based reagents. If a slow reaction requires an excess of activating agent, consider using a phosphonium-based reagent like PyBOP, which does not cause this side reaction.

Experimental Protocols

Protocol 1: Double Coupling of a Sterically Hindered Amino Acid using HATU

This protocol is recommended for the first attempt at coupling a sterically hindered amino acid.

• Deprotection: Perform the standard N-terminal Fmoc deprotection of the resin-bound peptide.

• Washing: Thoroughly wash the resin with DMF.

• Pre-activation: In a separate vessel, dissolve the sterically hindered Fmoc-amino acid (4 equivalents relative to resin loading), HATU (3.9 equivalents), and a non-nucleophilic base such as DIPEA (8 equivalents) in DMF. Allow the pre-activation to proceed for 1-5 minutes.

• First Coupling: Add the activated amino acid solution to the resin. Allow the coupling reaction to proceed for 45-60 minutes.

• Monitoring: Perform a ninhydrin test.

• Second Coupling (if necessary): If the ninhydrin test is positive, wash the resin with DMF and repeat steps 3-5.

Protocol 2: Acyl Fluoride Formation for Extremely Hindered Couplings

This protocol is for cases where even potent uronium/phosphonium reagents fail.

• Acyl Fluoride Formation: In an anhydrous solvent like DCM, dissolve the protected, sterically hindered carboxylic acid (e.g., Fmoc-Aib-OH) (1 equivalent). Add a fluorinating agent such as TFFH and a suitable base.

• Coupling Reaction: Add the solution containing the acyl fluoride to the deprotected, resin-bound amine.

• Monitoring: Reaction times can be significantly longer, so careful monitoring is essential.

Visualizing the Process

Peptide Bond Formation Workflow

The following diagram illustrates the general workflow of a peptide coupling reaction.

Caption: Workflow of peptide bond formation and the impact of steric hindrance.

Conclusion

Successfully coupling sterically hindered amino acids like Boc-His(3-Bom)-OMe HCl requires a thoughtful approach to reagent selection, reaction conditions, and monitoring. By understanding the underlying chemical principles and employing the strategies outlined in this guide, researchers can overcome these synthetic challenges and efficiently produce complex peptides for their research and development needs.

References

• Vertex AI Search. The Role of HOBt and HBTU in Peptide Coupling Reactions.
• Bachem. (2024, June 4). Efficient Peptide Synthesis: A Guide to Coupling Reagents & Additives.
• Sigma-Aldrich. Peptide Coupling Reagents Guide.
• Palasek, S. A., Cox, Z., & Collins, J. M. (2007). Limiting racemization and aspartimide formation in microwave-enhanced Fmoc solid phase peptide synthesis. Journal of Peptide Science, 13(3), 143-148.
• Biosynth. Reagents for Coupling.
• Scienmag. (2025, August 7). Immobilized Reactors Revolutionize Sterically Hindered Peptide Synthesis.
• DilunBio. (2025, September 2). Commonly Used Coupling Reagents in Peptide Synthesis.
• Sigma-Aldrich.
• Request PDF. Efficient Peptide Coupling Involving Sterically Hindered Amino Acids.
• Royal Society of Chemistry. (n.d.). CHAPTER 18: Solid-Phase Peptide Synthesis, the State of the Art: Challenges and Opportunities. In Books.
• CEM Corporation. (2025, September 24). Solid Phase Peptide Synthesis (SPPS) Explained: A Beginner's Guide.
• Creative Peptides. A Brief Introduction to the Racemization of Amino Acids in Polypeptide Synthesis.
• PMC - NIH. Introduction to Peptide Synthesis.
• MDPI. (2022). Epimerisation in Peptide Synthesis. Molecules, 28(1), 8017.
• Semantic Scholar. Limiting racemization and aspartimide formation in microwave‐enhanced Fmoc solid phase peptide synthesis.
• AAPPTEC. Aggregation, Racemization and Side Reactions in Peptide Synthesis.
• ResearchGate. (2011).
• YouTube. (2020, December 21). HATU, DIPEA Peptide Coupling Mechanism | Organic Chemistry.
• YouTube. (2021, January 18). HBTU, DIPEA Peptide Coupling Mechanism | Organic Chemistry.
• Aapptec Peptides. Coupling Reagents.
• Mergler, M., Dick, F., Sax, B., Weiler, P., & Vorherr, T. (2001). Synthesis and Application of Fmoc-His(3-Bum)-OH. Journal of Peptide Science, 7(9), 502-510.
• BenchChem. (2025). Technical Support Center: Optimizing Coupling Reactions for Sterically Hindered Amino Acids.
• Creative Peptides. Peptide Synthesis Reagents: A Guide to Coupling and Protecting Groups.
• BenchChem. (2025).
• BOC Sciences. BOC-amino acids.
• MedchemExpress.com.
• Bachem Products. Boc-His(3-Bom)-OH.
• Santa Cruz Biotechnology. Boc-His(3-BOM)-OMe HCl | CAS 83468-80-8.
• Creative Peptides. Boc-His(3-Bom)-OMe · HCl.
• Merck Millipore. (n.d.). Novabiochem® Letters 2 .15Vol.
• Sigma-Aldrich. boc-his(3-bom)-ome hcl | 83468-80-8.
• Organic Chemistry Portal. Boc-Protected Amino Groups.

Sources

• 1. Peptide Synthesis Reagents: A Guide to Coupling and Protecting Groups - Creative Peptides [creative-peptides.com]
• 2. bachem.com [bachem.com]
• 3. books.rsc.org [books.rsc.org]
• 4. shop.bachem.com [shop.bachem.com]
• 5. merckmillipore.com [merckmillipore.com]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. file.globalso.com [file.globalso.com]
• 8. peptide.com [peptide.com]
• 9. Introduction to Peptide Synthesis - PMC [pmc.ncbi.nlm.nih.gov]
• 10. peptide.com [peptide.com]
• 11. A Brief Introduction to the Racemization of Amino Acids in Polypeptide Synthesis [en.highfine.com]
• 12. Limiting racemization and aspartimide formation in microwave-enhanced Fmoc solid phase peptide synthesis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. pdf.benchchem.com [pdf.benchchem.com]

Technical Support Center: Purification of Peptides Synthesized with Boc-His(3-Bom)-OMe HCl

Welcome to the technical support center for researchers, scientists, and drug development professionals. This guide provides in-depth troubleshooting and frequently asked questions (FAQs) for the removal of byproducts during the synthesis of peptides utilizing Boc-His(3-Bom)-OMe HCl. Our focus is on providing not just protocols, but the scientific reasoning behind them to empower you to overcome challenges in your peptide purification process.

Introduction: The Challenge of Histidine-Containing Peptides

The incorporation of histidine into a peptide sequence presents unique challenges, primarily the risk of racemization during amino acid activation and coupling.[1] The use of a benzyloxymethyl (Bom) group to protect the π-nitrogen of the imidazole ring, as in Boc-His(3-Bom)-OMe HCl, is a well-established strategy to mitigate this side reaction.[2] However, the subsequent cleavage of the Bom group introduces a new set of potential byproducts that require careful management during purification. This guide will address the identification and removal of these common impurities.

Frequently Asked Questions (FAQs)

Q1: I've cleaved my peptide from the resin and the crude HPLC analysis shows multiple unexpected peaks. What are the most likely byproducts?

After cleavage of a peptide synthesized with Boc-His(3-Bom)-OH, your crude product may contain several types of impurities besides the target peptide.[3] These can be broadly categorized as:

• Byproducts from the Bom Protecting Group: The acidic cleavage of the 3-Bom group releases formaldehyde.[4] This highly reactive aldehyde can form adducts with nucleophilic amino acid side chains, particularly tryptophan and cysteine, or the N-terminus of the peptide.[5]

• Sequence-Related Impurities: These arise from imperfections in the solid-phase peptide synthesis (SPPS) process itself. Common examples include:

  • Deletion Sequences: Resulting from incomplete coupling or deprotection at a given cycle.[6]

  • Truncated Peptides: Chains that stopped elongating prematurely.[3]

  • Incompletely Deprotected Peptides: Peptides where one or more side-chain protecting groups remain.[7]

• Diastereomers: Despite the use of the Bom group to suppress racemization of histidine, trace amounts of the D-His diastereomer can still form.[2]

• Reagent-Related Impurities: Remnants of scavengers and their modified forms from the cleavage cocktail.[7]

Q2: One of the major impurity peaks has a mass of +12 Da or +28 Da compared to my target peptide. What is it and how do I remove it?

A mass increase of +12 Da (or multiples thereof) is a strong indicator of modification by formaldehyde, a byproduct of Bom group cleavage.[4] Formaldehyde can react with primary amines (like the N-terminus or the lysine side chain) to form a hydroxymethyl adduct (+30 Da), which can then be further modified or form crosslinks. Reaction with the N-terminal cysteine can lead to thiazolidine formation.[8]

Troubleshooting Formaldehyde Adducts:

Cause: The primary cause is the release of formaldehyde during the final trifluoroacetic acid (TFA)-mediated cleavage step.

Prevention and Solution: The most effective strategy is to trap the formaldehyde as it is formed.

• Optimized Cleavage Cocktail: Include a formaldehyde scavenger in your cleavage cocktail. Methoxyamine hydrochloride is particularly effective at scavenging the concomitantly formed formaldehyde. A common cocktail is a variation of Reagent K, optimized for this purpose.

• Post-Cleavage Treatment: If adducts have already formed, it is possible to reverse some of the modifications. Treatment with a nucleophile like hydroxylamine hydrochloride can help to reverse formaldehyde-induced crosslinks.[9]

Experimental Protocol: Cleavage with Formaldehyde Scavenging

• Prepare the cleavage cocktail: 94% TFA, 2.5% Water, 2.5% 1,2-ethanedithiol (EDT), and 1% Methoxyamine hydrochloride.

• Add the cleavage cocktail to the peptide-resin (approximately 10 mL per gram of resin).

• Allow the reaction to proceed for 2-3 hours at room temperature.

• Filter the resin and wash with a small amount of fresh TFA.

• Precipitate the crude peptide by adding the TFA solution to cold diethyl ether (10-fold volume).

• Centrifuge to pellet the peptide, decant the ether, and wash the pellet with cold ether twice more to remove scavengers and byproducts.[10]

• Dry the peptide pellet under vacuum.[10]

Q3: My main peak in the RP-HPLC is broad or has a shoulder, suggesting a closely eluting impurity. Could this be a diastereomer?

Yes, a broad peak or a shoulder is a classic sign of two or more species with very similar properties co-eluting. Given that histidine is prone to racemization, it is highly probable that you are seeing the desired all-L peptide and a diastereomer containing D-histidine.[1][11] These isomers often have very similar hydrophobicity, making them challenging to separate.[12]

Troubleshooting Diastereomer Separation:

Underlying Principle: The separation of diastereomers by reversed-phase HPLC (RP-HPLC) relies on subtle differences in their three-dimensional structure, which affects their interaction with the stationary phase.[11]

Solution: Optimization of your RP-HPLC method is key.

• Employ a High-Resolution Column: Use a modern, high-efficiency C18 column with a small particle size (e.g., <3 µm).

• Shallow the Gradient: A slower, more shallow gradient of the organic mobile phase (typically acetonitrile) will increase the resolution between closely eluting peaks. An increase of 0.5-1% of the organic phase per minute is a good starting point.[13]

• Optimize Temperature: Varying the column temperature can sometimes improve separation.

• Alternative Chromatography: If RP-HPLC is insufficient, consider using a chiral stationary phase, although this is a less common approach for peptides.[12]

Parameter	Standard Gradient	Optimized Gradient for Diastereomers
Column	Standard C18, 5 µm	High-Resolution C18, <3 µm
Mobile Phase A	0.1% TFA in Water	0.1% TFA in Water
Mobile Phase B	0.1% TFA in Acetonitrile	0.1% TFA in Acetonitrile
Gradient	5-95% B in 20 min	20-40% B in 40 min (example)
Flow Rate	1.0 mL/min	0.8-1.0 mL/min

Q4: How do I effectively remove deletion or truncated sequences from my crude peptide?

Deletion and truncated sequences are byproducts that are shorter than the full-length product.[6] As a result, they are typically less hydrophobic.

Purification Strategy:

Reversed-phase HPLC is the standard and most effective method for this type of purification.[3]

• Principle of Separation: In RP-HPLC, peptides are separated based on their hydrophobicity. Longer peptides generally have a higher retention time than shorter, more polar ones.

• Typical Elution Profile: When running a gradient from a polar mobile phase (e.g., water with 0.1% TFA) to a less polar one (e.g., acetonitrile with 0.1% TFA), you will typically observe the following elution order:

  • Very polar impurities and scavengers.

  • Truncated and deletion sequences.

  • The desired full-length peptide.

  • More hydrophobic impurities (e.g., peptides with remaining protecting groups).

Workflow for Crude Peptide Purification

Caption: Workflow for peptide purification.

Summary of Common Byproducts and Removal Strategies

Byproduct Type	Typical Mass Difference	Identification Method	Primary Removal Strategy
Formaldehyde Adducts	+12 Da, +28 Da, etc.	Mass Spectrometry	Use of scavengers (e.g., methoxyamine) in cleavage cocktail.
Deletion Sequences	Mass of missing amino acid	Mass Spectrometry, HPLC	Preparative RP-HPLC (elutes before main product).
Truncated Peptides	Varies	Mass Spectrometry, HPLC	Preparative RP-HPLC (elutes before main product).
Histidine Diastereomer	Identical Mass	Chiral Analysis, HPLC (shoulder peak)	High-resolution RP-HPLC with a shallow gradient.
Incomplete Deprotection	Mass of protecting group	Mass Spectrometry, HPLC	Preparative RP-HPLC (often elutes after main product).

References

• Mergler, M., Dick, F., Sax, B., Schwindling, J., & Vorherr, T. H. (2001). Synthesis and Application of Fmoc-His(3-Bum)-OH. Journal of Peptide Science, 7(9), 502–510. [Link]

• Merck Millipore. (2015). Novabiochem® Letters 2.15Vol. Retrieved from [Link]

• CEM Corporation. (n.d.). Application of Fmoc-His(Boc)-OH in Fmoc-based SPPS. Retrieved from [Link]

• Mant, C. T., & Hodges, R. S. (2006). HPLC Analysis and Purification of Peptides. Methods in Molecular Biology, 386, 3–44. [Link]

• Bai, Y., et al. (2013). Structure guided RP-HPLC chromatography of diastereomeric α-helical peptide analogs substituted with single amino acid stereoisomers. Journal of Chromatography B, 928, 93–100. [Link]

• ResearchGate. (2014). How can I separate two diastreomeric peptides with a reverse phase column? Retrieved from [Link]

• Agilent. (n.d.). Analysis and Purification of Synthetic Peptides by Liquid Chromatography. Retrieved from [Link]

• Mergler, M., Dick, F., Sax, B., Schwindling, J., & Vorherr, T. H. (2001). Synthesis and application of Fmoc-His(3-Bum)-OH. Journal of Peptide Science, 7(9), 502-10. [Link]

• MolecularCloud. (2023). 6 peptide impurities that appear during the synthesis & storage of peptides. Retrieved from [Link]

• Götze, M., et al. (2019). Organocatalytic removal of formaldehyde adducts from RNA and DNA bases. Angewandte Chemie International Edition, 58(34), 11753-11757. [Link]

• Phenomenex. (n.d.). HPLC Tech Tip: Approach to Peptide Analysis. Retrieved from [Link]

• Phenomenex. (n.d.). HPLC Tech Tip: Approach to Peptide Analysis. Retrieved from [Link]

• Pavo, I., et al. (1986). Histidine Racemization in the Synthesis of an Analog of the Luteinizing Hormone Releasing Factor. Investigation by HPLC and Enzymatic Methods. Journal of Chromatography A, 376, 281-289. [Link]

• Piela, C., et al. (2024). Investigation of Impurities in Peptide Pools. Molecules, 29(1), 234. [Link]

• ResearchGate. (2012). Typical examples of impurities observed in synthesized peptides. Retrieved from [Link]

• Waters Corporation. (n.d.). Peptide Isolation & Purification Techniques. Retrieved from [Link]

• Franck, J., et al. (2020). Removing Formaldehyde-Induced Peptidyl Crosslinks Enables Mass Spectrometry Imaging of Peptide Hormone Distributions from Formalin-Fixed Paraffin-Embedded Tissues. Analytical Chemistry, 92(24), 15875–15883. [Link]

Sources

• 1. chem.uci.edu [chem.uci.edu]
• 2. sigmaaldrich.com [sigmaaldrich.com]
• 3. bachem.com [bachem.com]
• 4. US20170283860A1 - Methods and compositions for the removal of aldehyde adducts and crosslinks from biomolecules - Google Patents [patents.google.com]
• 5. Synthetic Peptide Purification via Solid-Phase Extraction with Gradient Elution: A Simple, Economical, Fast, and Efficient Methodology - PMC [pmc.ncbi.nlm.nih.gov]
• 6. mdpi.com [mdpi.com]
• 7. researchgate.net [researchgate.net]
• 8. HPLC Analysis and Purification of Peptides - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Removing Formaldehyde-Induced Peptidyl Crosslinks Enables Mass Spectrometry Imaging of Peptide Hormone Distributions from Formalin-Fixed Paraffin-Embedded Tissues - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. pdf.benchchem.com [pdf.benchchem.com]
• 11. Structure guided RP-HPLC chromatography of diastereomeric α-helical peptide analogs substituted with single amino acid stereoisomers - PMC [pmc.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]
• 13. HPLC Tech Tip: Approach to Peptide Analysis | Phenomenex [phenomenex.com]

Technical Support Center: Navigating the Challenges of Bom Group Deprotection

Welcome to our dedicated technical support center for the deprotection of the benzyloxymethyl (Bom) group. As a widely used protecting group for alcohols and amines, particularly in the synthesis of complex molecules like nucleosides, the Bom group offers stability across a range of reaction conditions. However, its removal can present significant challenges. This guide is designed to provide researchers, scientists, and drug development professionals with practical, field-proven insights to overcome these hurdles, ensuring the successful progression of your synthetic campaigns.

Our approach is rooted in a deep understanding of reaction mechanisms and extensive hands-on experience. We will not only provide step-by-step protocols but also explain the underlying chemical principles, empowering you to make informed decisions and troubleshoot effectively when faced with unexpected results.

Frequently Asked Questions (FAQs) & Troubleshooting

Here, we address common questions and issues encountered during Bom group deprotection in a direct, question-and-answer format.

Q1: My Bom deprotection via catalytic hydrogenation is sluggish or incomplete. What are the likely causes and how can I resolve this?

A1: Incomplete or slow catalytic hydrogenation for Bom deprotection is a frequent issue. Several factors can contribute to this, and a systematic approach to troubleshooting is key.

Underlying Causes & Solutions:

• Catalyst Deactivation: The palladium catalyst can be poisoned by various functional groups within your substrate, particularly those containing sulfur or free amines. The presence of a free amine can lead to complexation with the palladium, reducing its catalytic activity.[1]

  • Solution: If a free amine is present, consider adding a mild acid, such as formic acid (HCOOH) or acetic acid (AcOH), to the reaction mixture. This protonates the amine, preventing it from coordinating with the palladium catalyst.[1] The addition of water to the solvent system (e.g., iPrOH-H₂O) has also been shown to diminish catalyst deactivation by free amines.[1]

• Insufficient Catalyst Loading or Activity: The amount and quality of the palladium catalyst are critical.

  • Solution: Increase the catalyst loading (e.g., from 10% w/w to 20% w/w of Pd/C). Ensure you are using a fresh, high-quality catalyst. If using formic acid as the hydrogen donor, a higher amount of palladium may be required.[2]

• Poor Hydrogen Donor Efficiency: The choice and amount of hydrogen donor in catalytic transfer hydrogenation are crucial.

  • Solution: Formic acid and ammonium formate are common and effective hydrogen donors.[1][2] Ensure you are using a sufficient excess of the hydrogen donor. In some cases, switching to a different donor, like cyclohexene, might be beneficial.[3]

• Solvent System: The solvent can significantly impact the reaction rate.

  • Solution: A mixture of an alcohol (like isopropanol or ethanol) and water can enhance the reaction rate.[1] For instance, a 10:1 mixture of iPrOH:H₂O has been shown to be effective.[1]

Q2: I am observing over-reduction of other sensitive functional groups, such as double bonds, during Bom deprotection. How can I improve selectivity?

A2: Achieving selective deprotection of the Bom group in the presence of other reducible functionalities is a significant challenge, especially in complex molecules like uridine derivatives where the C5-C6 double bond of the uracil moiety is susceptible to reduction.[1]

Strategies for Enhancing Selectivity:

• Optimized Hydrogenation Conditions: Fine-tuning the reaction conditions is the first line of defense against over-reduction.

  • Solvent Choice: The addition of water to an isopropanol-based hydrogenation system has been demonstrated to suppress the over-reduction of uridine derivatives.[1]

  • Acidic Additives: The use of a small amount of formic acid (e.g., 0.5%) can dramatically improve the reaction rate of Bom deprotection, often allowing the reaction to reach completion before significant over-reduction of other groups occurs.[1]

  • Catalyst: While Pd/C is common, in some cases, using palladium black (Pd-black) in the presence of a primary amine like n-butylamine has been reported to minimize over-reduction, although yields can be variable.[1]

• Alternative Deprotection Methods: If hydrogenation-based methods consistently lead to over-reduction, consider switching to a non-reductive deprotection strategy.

  • Acid-Mediated Deprotection: Strong acids like trifluoroacetic acid (TFA) can effectively cleave the Bom group.[4][5] This method is particularly useful for substrates that are sensitive to reducing conditions.[4][5]

  • Lewis Acid-Mediated Deprotection: Lewis acids such as zinc bromide (ZnBr₂) or ferric chloride (FeCl₃) can also be employed for Bom deprotection.[6] However, care must be taken as some Lewis acids are not water-tolerant and may not be suitable for all substrates.[1]

Q3: My substrate is sensitive to both acidic and reductive conditions. What are my options for Bom deprotection?

A3: This is a classic challenge in complex molecule synthesis. When both standard acidic and reductive methods are incompatible with your substrate, more specialized deprotection strategies are required.

Alternative Deprotection Strategies for Sensitive Substrates:

• Oxidative Deprotection (for p-Methoxybenzyl (PMB) Ethers): While the standard Bom group is not susceptible to oxidative cleavage, if you have the foresight to use a p-methoxybenzyl (PMB) ether, a close relative of the benzyl ether, you can utilize oxidative deprotection. Reagents like 2,3-dichloro-5,6-dicyano-p-benzoquinone (DDQ) can selectively cleave PMB ethers in the presence of other functional groups.[7][8] This method is orthogonal to both acidic and reductive deprotections.

• N-Iodosuccinimide (NIS) or (Diacetoxyiodo)benzene (DIB)/Iodine: A method has been reported for the deprotection of benzyl ethers adjacent to an alcohol functionality using either NIS or a combination of DIB and iodine. This reaction is believed to proceed through a radical pathway.[9]

Experimental Protocols

Here, we provide detailed, step-by-step methodologies for key Bom deprotection experiments.

Protocol 1: Catalytic Transfer Hydrogenolysis using Pd/C and Formic Acid

This protocol is a reliable method for the deprotection of the Bom group, particularly in substrates where over-reduction is a concern.[1]

Materials:

• Bom-protected substrate

• 10% Palladium on carbon (Pd/C)

• Isopropanol (iPrOH)

• Deionized water

• Formic acid (HCOOH)

• Inert gas (Nitrogen or Argon)

• Celatom® or filter aid

Procedure:

• Dissolve the Bom-protected substrate in a 10:1 mixture of iPrOH and water.

• To this solution, add 10% Pd/C (typically 10-20% by weight of the substrate).

• Add formic acid (0.5% v/v).

• Secure the reaction flask to a manifold and purge with an inert gas.

• Introduce hydrogen gas (1 atm, via a balloon or a hydrogenator).

• Stir the reaction mixture vigorously at room temperature.

• Monitor the reaction progress by TLC or LC-MS.

• Upon completion, carefully filter the reaction mixture through a pad of Celatom® to remove the Pd/C catalyst.

• Wash the filter cake with the reaction solvent.

• Concentrate the filtrate under reduced pressure to obtain the crude deprotected product.

• Purify the product by column chromatography as required.

Protocol 2: Acid-Mediated Deprotection using Trifluoroacetic Acid (TFA)

This protocol is suitable for substrates that are sensitive to reductive conditions.[4][5]

Materials:

• Bom-protected substrate

• Trifluoroacetic acid (TFA)

• Dichloromethane (DCM) or other suitable solvent

• Saturated sodium bicarbonate solution

• Brine

• Anhydrous sodium sulfate or magnesium sulfate

Procedure:

• Dissolve the Bom-protected substrate in a suitable solvent like DCM.

• Cool the solution in an ice bath.

• Add TFA dropwise to the stirred solution. The amount of TFA required can vary, so it's advisable to start with a few equivalents and monitor the reaction.

• Stir the reaction at room temperature.

• Monitor the reaction progress by TLC or LC-MS.

• Upon completion, carefully quench the reaction by adding it to a stirred, cold solution of saturated sodium bicarbonate.

• Extract the aqueous layer with the organic solvent.

• Combine the organic layers and wash with brine.

• Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate.

• Filter and concentrate under reduced pressure to yield the crude product.

• Purify by column chromatography if necessary.

Visualization of Key Concepts

To further clarify the processes involved in Bom deprotection, we provide the following diagrams generated using Graphviz.

Caption: A decision-making workflow for Bom deprotection.

Caption: Simplified schematic of Bom deprotection via catalytic transfer hydrogenolysis.

Data Summary

For your convenience, the following table summarizes the key features of the primary Bom deprotection methods discussed.

Deprotection Method	Key Reagents	Advantages	Common Challenges
Catalytic Hydrogenolysis	H₂, Pd/C	Mild conditions, high yields.	Catalyst poisoning, over-reduction of other groups.
Catalytic Transfer Hydrogenolysis	HCOOH or NH₄HCO₂, Pd/C	Avoids use of high-pressure H₂, often faster.[1][2]	Can require higher catalyst loading.[2]
Acid-Mediated Cleavage	TFA, HCl	Effective for substrates sensitive to reduction.[4][5]	Incompatible with acid-labile groups.
Lewis Acid-Mediated Cleavage	ZnBr₂, FeCl₃	Alternative to protic acids.[6]	Stoichiometric amounts often needed, potential for side reactions.

Conclusion

The successful deprotection of the Bom group is often a critical step in a synthetic sequence. By understanding the common challenges and the underlying chemistry of the various deprotection methods, researchers can navigate these hurdles effectively. This guide provides a starting point for troubleshooting and optimizing your reaction conditions. Remember that each substrate is unique, and a degree of empirical optimization is often necessary to achieve the desired outcome.

References

• A reliable Pd-mediated hydrogenolytic deprotection of BOM group of uridine ureido nitrogen. Tetrahedron Letters, [Link][1][10]

• Removal of some commonly used protecting groups in peptide syntheses by catalytic trans. Indian Journal of Chemistry, [Link][11]

• A new method for the deprotection of benzyl ethers or the selective protection of alcohols. Chemistry, [Link][9]

• Alcohol Protection & deprotection (MOM, MEM, BOM, PMB, THP). YouTube, [Link][6]

• Benzyl Ethers - Protecting Groups. Organic Chemistry Portal, [Link][7]

• A Selective and Efficient Method for the Deprotection of N-Benzyloxymethyl (BOM) Protecting Groups from Pyrimidine and Dihydropyrimidine Ring Systems. Synthetic Communications, [Link][4][5]

• PMB Protecting Group: PMB Protection & Deprotection Mechanism. Total Synthesis, [Link][8]

• Transfer hydrogenation; a convenient method for removal of some commonly used protecting groups in peptide synthesis. Journal of the Chemical Society, Perkin Transactions 1, [Link][3]

Sources

• 1. A reliable Pd-mediated hydrogenolytic deprotection of BOM group of uridine ureido nitrogen - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Removal of O-Benzyl Protective Groups by Catalytic Transfer Hydrogenation [organic-chemistry.org]
• 3. Transfer hydrogenation; a convenient method for removal of some commonly used protecting groups in peptide synthesis - Journal of the Chemical Society, Perkin Transactions 1 (RSC Publishing) [pubs.rsc.org]
• 4. tandfonline.com [tandfonline.com]
• 5. tandfonline.com [tandfonline.com]
• 6. m.youtube.com [m.youtube.com]
• 7. Benzyl Ethers [organic-chemistry.org]
• 8. total-synthesis.com [total-synthesis.com]
• 9. A new method for the deprotection of benzyl ethers or the selective protection of alcohols - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. A reliable Pd-mediated hydrogenolytic deprotection of BOM group of uridine ureido nitrogen - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. chemistry.mdma.ch [chemistry.mdma.ch]

Impact of solvent choice on the efficiency of peptide synthesis with Boc-his(3-bom)-ome hcl

Welcome to the technical support center for peptide synthesis. This guide is designed for researchers, scientists, and drug development professionals to navigate the nuances of using Boc-His(3-Bom)-OMe HCl, with a specific focus on the critical impact of solvent selection on reaction efficiency, purity, and yield. As Senior Application Scientists, we have structured this resource to provide not only protocols but also the underlying scientific principles to empower you to make informed decisions in your experimental design.

Frequently Asked Questions (FAQs)

Q1: Why is solvent selection so critical when using Boc-His(3-Bom)-OMe HCl?

A1: Solvent choice is paramount in solid-phase peptide synthesis (SPPS) because it influences nearly every aspect of the reaction.[1] An optimal solvent must effectively dissolve the amino acid derivative and coupling reagents, adequately swell the resin support to ensure reactive sites are accessible, and facilitate the reaction kinetics of both coupling and deprotection steps.[1][2] For a protected histidine derivative like Boc-His(3-Bom)-OMe HCl, the solvent system directly impacts:

• Solubility: Inadequate dissolution of the activated amino acid can lead to incomplete coupling and the formation of deletion sequences.[3]

• Reaction Kinetics: The polarity of the solvent affects the rate of the coupling reaction.

• Peptide Aggregation: As the peptide chain elongates, it may aggregate, hindering further reactions. The right solvent or solvent mixture can disrupt these secondary structures.[1][4]

• Side Reactions: Solvent choice can influence the rate of side reactions, including racemization. Although the 3-Bom protecting group on the π-nitrogen of the imidazole ring is specifically designed to suppress racemization, extreme conditions and solvent polarity can still play a role.[5][6][7]

Q2: What are the recommended primary solvents for coupling Boc-His(3-Bom)-OMe HCl?

A2: The most commonly utilized solvents in Boc-chemistry SPPS are Dichloromethane (DCM), N,N-Dimethylformamide (DMF), and N-Methyl-2-pyrrolidone (NMP).[1]

• DCM is frequently used in Boc chemistry because it dissolves most Boc-protected amino acids well, provides good swelling for polystyrene-based resins, and is unreactive towards the Trifluoroacetic acid (TFA) used for deprotection.[1]

• DMF is a highly versatile solvent with excellent solvating power for reagents and the growing peptide chain, which helps prevent aggregation.[2] It is also a good swelling agent for common resins.[2]

• NMP is often considered a superior solvent to DMF, particularly for difficult or aggregating sequences, due to its higher polarity and excellent resin-swelling and solvating properties.[1][4]

Q3: Are there "green" solvent alternatives that are effective for SPPS?

A3: Yes, the field of peptide synthesis is actively moving towards more sustainable and less toxic solvents to replace DMF and NMP, which face increasing regulatory restrictions due to their reproductive toxicity.[8][9][10] Promising green alternatives include:

• N-Butylpyrrolidone (NBP): Structurally similar to NMP but is non-toxic and biodegradable, showing excellent performance in complex peptide synthesis.[11]

• 2-Methyltetrahydrofuran (2-MeTHF): Has been shown to yield high crude purity and low racemization potential in certain syntheses.[12]

• Binary Mixtures: Combinations of greener solvents, such as Cyrene with dimethyl carbonate or DMSO with ethyl acetate, have been explored to fine-tune polarity and viscosity, matching the performance of DMF while mitigating side reactions.[10][13][14]

It is important to note that transitioning to a green solvent often requires optimization of the synthesis protocol, as resin swelling and reaction kinetics may differ from traditional solvents.[12]

Q4: How does the 3-Bom protecting group on histidine affect racemization, and what is the solvent's role?

A4: Histidine is notoriously prone to racemization during the carboxyl activation step. This is because the unprotected π-nitrogen on the imidazole ring can act as an internal base, abstracting the α-proton and leading to a loss of stereochemical integrity.[6][15][16]

The 3-benzyloxymethyl (3-Bom) group is strategically placed on the π-nitrogen (also referred to as the N-3 or Nτ position) to sterically and electronically hinder this process. This protection is highly effective at suppressing racemization.[6][7]

While the 3-Bom group is the primary defense against racemization, the solvent still plays a secondary role. Highly polar solvents can stabilize the charged intermediates that may lead to epimerization.[17] Therefore, for extremely sensitive sequences, minimizing reaction times and avoiding excessive temperatures are crucial, even with the robust protection of the 3-Bom group.

Troubleshooting Guide: Solvent-Related Issues

This section addresses specific issues you might encounter during the coupling of Boc-His(3-Bom)-OMe HCl and provides systematic, solvent-focused solutions.

Problem 1: Low Coupling Efficiency or Incomplete Reaction

A positive Kaiser test after the coupling step indicates the presence of unreacted free amines, signaling an incomplete reaction. This is a common issue, especially with sterically hindered amino acids or aggregating peptide sequences.[18]

Troubleshooting Logic for Low Coupling Efficiency

Caption: Troubleshooting workflow for low coupling efficiency.

Detailed Solutions

Probable Solvent-Related Cause	Recommended Solutions & Rationale
Inadequate Resin Swelling	Ensure the resin is swollen in the reaction solvent (e.g., DCM or DMF) for at least 30 minutes before the first deprotection step.[7] Poor swelling limits the accessibility of reactive sites within the polymer matrix. NMP and DMF are generally superior swelling solvents for polystyrene resins compared to DCM.[1][19]
Poor Reagent Solubility	While Boc-His(3-Bom)-OMe HCl is generally soluble in common SPPS solvents, ensure it is fully dissolved before adding it to the resin. If precipitation is observed, consider switching from DCM to DMF or NMP, which have greater solvating power.[4][19]
Peptide Chain Aggregation	For hydrophobic or long peptide sequences, aggregation on the solid support can physically block reactive sites.[18] Switching to NMP, which is excellent at solvating the growing peptide chain, can often resolve this.[4] In severe cases, using a mixture of NMP/DMSO or adding chaotropic salts may be necessary to disrupt secondary structures.[1][20]

Problem 2: Unexpected Side Products or Impurities

The presence of unexpected masses in your final product can sometimes be traced back to the solvent.

Probable Solvent-Related Cause	Recommended Solutions & Rationale
N-Formylation	This side reaction can occur when using DMF as a solvent in microwave-assisted synthesis at elevated temperatures.[1][2] The formyl group adds to the N-terminal amine. Solution: Use high-purity DMF, switch to NMP for high-temperature reactions, or use a DCM/DMF mixture, which has been reported to mitigate this issue.[1]
Premature Fmoc-Deprotection	This is more relevant in Fmoc-SPPS but illustrates an important principle. DMF can degrade over time to release small amounts of dimethylamine, a base that can cause premature removal of the Fmoc group.[1][2] Solution: Always use fresh, high-purity peptide synthesis-grade DMF. If in doubt, degas the DMF before use.[1]
Racemization	Although the 3-Bom group is highly effective, racemization is not impossible, especially with prolonged coupling times or high temperatures.[6] The solvent polarity can influence the stability of the enolate intermediate responsible for racemization.[17] Solution: Use the least polar solvent that still provides good solubility and swelling (e.g., DCM if feasible). Minimize pre-activation and coupling times. Avoid unnecessarily high temperatures.

Experimental Protocols

Protocol 1: Standard Coupling of Boc-His(3-Bom)-OMe HCl

This protocol outlines a general procedure for coupling Boc-His(3-Bom)-OMe HCl onto a resin-bound peptide with a free N-terminal amine using HBTU as the coupling reagent.

Workflow Diagram

Caption: Standard Boc-SPPS workflow for Boc-His(3-Bom)-OMe HCl coupling.

Step-by-Step Methodology:

• Resin Preparation:

  • Swell the peptide-resin (1 equivalent) in an appropriate solvent like DCM or DMF (10 mL/g of resin) in a reaction vessel for 30 minutes.[7]

• Boc Deprotection:

  • Treat the resin with a solution of 25-50% TFA in DCM to remove the N-terminal Boc protecting group. Agitate for 20-30 minutes.

• Washing and Neutralization:

  • Wash the resin thoroughly with DCM (5x) to remove residual TFA.

  • Neutralize the resulting amine hydrochloride salt by washing with a 10% solution of Diisopropylethylamine (DIPEA) in DCM (2x for 2 minutes).

  • Wash the resin again with DCM (3x) and then with DMF (3x) to prepare for the coupling step.

• Amino Acid Activation and Coupling:

  • In a separate vessel, dissolve Boc-His(3-Bom)-OMe HCl (2 equivalents relative to resin loading), HBTU (1.95 equivalents), and DIPEA (4 equivalents) in a minimal amount of high-purity DMF.

  • Allow the solution to pre-activate for 1-2 minutes.

  • Immediately add the activated amino acid solution to the neutralized peptide-resin.

  • Agitate the mixture for 1-2 hours at room temperature.

• Post-Coupling Wash:

  • Drain the coupling solution and wash the resin thoroughly with DMF (5x) and DCM (5x) to remove all excess reagents and byproducts.

• Monitoring:

  • Perform a qualitative test (e.g., Kaiser test) on a small sample of resin beads to confirm the absence of free primary amines, which indicates reaction completion. If the test is positive (blue beads), a second coupling may be required.

References

• Green Solvents in SPPS: Sustainable Peptide Synthesis. (n.d.). Google Cloud.
• Solvents for Solid Phase Peptide Synthesis. (n.d.). AAPPTec.
• Exciting Update on Green Solvents for Peptide Synthesis. (2024, May 15). RG Discovery.
• Application of N,N-Dimethylformamide (DMF) in Peptide Synthesis. (n.d.). Benchchem.
• Green Solvent Mixtures for Solid-Phase Peptide Synthesis. (2021). ACS Sustainable Chemistry & Engineering.
• Optimizing Coupling Reactions for Sterically Hindered Amino Acids. (n.d.). Benchchem.
• The Future of Peptide Synthesis: A Guide to Greener Solvents. (n.d.). Benchchem.
• Green solvents for solid phase peptide synthesis. (2023, February 6). Biotage.
• How to synthesize hydrophobic peptides - Choosing the Right Solvent. (2023, February 2). Biotage.
• Can anyone suggest which solvent is better for amino acid coupling in solid phase peptide synthesis? (2014, December 29). ResearchGate.
• Racemization in peptide synthesis. (n.d.). Slideshare.
• Aggregation, Racemization and Side Reactions in Peptide Synthesis. (n.d.). AAPPTec.
• Epimerisation in Peptide Synthesis. (2022). PubMed Central.
• Replacing DMF in solid-phase peptide synthesis. (2021, April 19). RSC Publishing.
• Novabiochem® Letters 2 .15Vol. (n.d.). Merck Millipore.
• Boc-His(3-Bom)-Osu for Enhanced Peptide Synthesis. (n.d.). Benchchem.
• Insights into Innovative and Sustainable Peptide Chemistry and Technology. (2022). CHIMIA.
• Application Notes and Protocols for Fmoc-His(Boc)-OH in Solid-Phase Peptide Synthesis (SPPS). (n.d.). Benchchem.
• Solvent Selection for Dissolving Fmoc-His(Trt)-OH in Solid-Phase Peptide Synthesis (SPPS). (n.d.). Benchchem.
• Application of Fmoc-His(Boc)-OH in Fmoc-based SPPS. (n.d.). CEM Corporation.

Sources

• 1. peptide.com [peptide.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. biotage.com [biotage.com]
• 5. Racemization in peptide synthesis | PPTX [slideshare.net]
• 6. merckmillipore.com [merckmillipore.com]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. pengtingpeptide.com [pengtingpeptide.com]
• 9. pdf.benchchem.com [pdf.benchchem.com]
• 10. Replacing DMF in solid-phase peptide synthesis: varying the composition of green binary solvent mixtures as a tool to mitigate common side-reactions - Green Chemistry (RSC Publishing) DOI:10.1039/D1GC00604E [pubs.rsc.org]
• 11. Exciting Update on Green Solvents for Peptide Synthesis - RG Discovery [rgdiscovery.com]
• 12. biotage.com [biotage.com]
• 13. pubs.acs.org [pubs.acs.org]
• 14. chimia.ch [chimia.ch]
• 15. pdf.benchchem.com [pdf.benchchem.com]
• 16. Application of Fmoc-His(Boc)-OH in Fmoc-based SPPS [cem.com]
• 17. Epimerisation in Peptide Synthesis - PMC [pmc.ncbi.nlm.nih.gov]
• 18. pdf.benchchem.com [pdf.benchchem.com]
• 19. researchgate.net [researchgate.net]
• 20. peptide.com [peptide.com]

Technical Support Center: Strategies to Improve the Purity of Crude Peptides Synthesized Using Boc-His(3-Bom)-OH

Welcome to the technical support center for researchers, scientists, and drug development professionals. This guide provides in-depth troubleshooting strategies and answers to frequently asked questions concerning the synthesis of peptides containing the Nα-Boc-Nπ-(benzyloxymethyl)-L-histidine derivative, hereafter referred to as Boc-His(3-Bom)-OH. Our goal is to equip you with the scientific rationale and practical protocols to overcome common challenges and significantly improve the purity of your crude peptide product.

Section 1: Understanding the Core Chemistry: Why Boc-His(3-Bom)-OH?

Histidine presents a unique challenge in solid-phase peptide synthesis (SPPS). Its imidazole side chain is nucleophilic and can catalyze the racemization of the activated amino acid during coupling, leading to diastereomeric impurities that are often difficult to separate from the target peptide.[1][2]

The use of Boc-His(3-Bom)-OH is a deliberate strategy to mitigate this issue.

• Nα-Boc Protection: The tert-butyloxycarbonyl (Boc) group on the alpha-amine is the temporary protecting group, removed at each cycle of the synthesis using a moderately strong acid like trifluoroacetic acid (TFA).[3][4]

• Nπ-Bom Protection: The benzyloxymethyl (Bom) group on the π-nitrogen (N-3) of the imidazole ring is the key to its effectiveness. This group provides steric and electronic shielding, which significantly suppresses the intramolecular catalysis responsible for racemization.[2][5][6] The Bom group is stable to the repetitive TFA treatments used for Boc removal and is cleaved only during the final, harsh acidolytic cleavage step from the resin, typically using hydrogen fluoride (HF) or trifluoromethanesulfonic acid (TFMSA).[7][8]

This dual-protection scheme makes Boc-His(3-Bom)-OH an excellent, albeit more costly, choice for synthesizing peptides where the stereochemical integrity of histidine is critical.[2]

Section 2: Troubleshooting Guide: From Synthesis to Cleavage

This section addresses specific issues encountered during synthesis and provides actionable solutions based on chemical principles.

Q1: My coupling reaction with Boc-His(3-Bom)-OH is slow or incomplete, confirmed by a positive Kaiser test. What's wrong?

Possible Causes & Diagnostic Workflow:

• Steric Hindrance: The Bom group, combined with the growing peptide chain on the resin, can create significant steric hindrance. This is especially true when the preceding amino acid is also bulky.

• Incomplete N-terminal Deprotection: The Boc group on a His(Bom) residue can sometimes be more resistant to cleavage than on other amino acids.[9] Residual protonation of the N-terminus after TFA treatment can also inhibit coupling.

• Reagent Degradation: Boc-His(3-Bom)-OH, especially if pre-activated as an Osu ester, can be sensitive to moisture.[9] Coupling reagents (e.g., DCC, HBTU) also degrade over time.

• Peptide Aggregation: As the peptide chain elongates, it can fold or aggregate on the solid support, making the N-terminal amine inaccessible.[9]

Solutions:

• Optimize Coupling Conditions:

  • Extend Reaction Time: For sterically hindered couplings, extend the reaction time from the standard 1-2 hours to 4 hours or even overnight.

  • Change Activation Strategy: Switch to a more potent coupling reagent combination like HBTU/HOBt or HATU with a non-nucleophilic base like DIPEA. In situ neutralization protocols, where the coupling reagents are added along with the base, can be highly effective.[10]

• Ensure Complete Deprotection & Neutralization:

  • Increase the TFA deprotection time from 20 minutes to 30 minutes.

  • Ensure a thorough neutralization step with 5-10% DIPEA in DMF or DCM for at least 2 x 2 minutes to fully deprotonate the N-terminal amine salt.[9]

• Combat Aggregation:

  • Switch the primary synthesis solvent from DCM or DMF to N-Methyl-2-pyrrolidone (NMP), which has better solvating properties for aggregating sequences.[9]

  • Consider incorporating chaotropic salts or performing the coupling at a slightly elevated temperature (e.g., 35-40°C), though the latter should be used cautiously to avoid side reactions.[9]

Q2: After cleavage, my mass spectrometry analysis shows a significant peak at [M+14] or other alkylation adducts. What is the source of this impurity?

Possible Causes & Diagnostic Workflow:

The final cleavage step in Boc chemistry, typically using strong acids like HF or TFMSA, removes the Bom group and other side-chain protecting groups.[3] This process generates highly reactive carbocations, primarily the benzyl cation from the Bom group. These electrophiles can attack nucleophilic residues in the peptide chain.

• Target Residues: Tryptophan (Trp) and Tyrosine (Tyr) are highly susceptible to alkylation by benzyl cations.[11] Cysteine (Cys) and Methionine (Met) can also be modified.

• Formaldehyde Adducts: The cleavage of the Bom group releases formaldehyde.[8] This can react with the N-terminal amine or the side chains of Cys and Trp, leading to modifications like thiazolidine formation (+14 Da).[6]

Solutions: The Critical Role of Scavengers

Never perform a strong acid cleavage without a cocktail of "scavengers" designed to trap these reactive intermediates.

• For Benzyl Cations: Use soft nucleophiles. Thioanisole and p-cresol are excellent scavengers for this purpose. They provide an alternative, more reactive target for the benzyl cation than the amino acid side chains.

• For Formaldehyde: The addition of scavengers like 1,2-ethanedithiol (EDT) can help mitigate formaldehyde-related side reactions.

Recommended Cleavage Cocktail:

Component	Purpose	Typical Concentration (v/v)
TFMSA or HF	Cleavage Reagent	80-90%
Trifluoroacetic Acid (TFA)	Co-solvent	5-10%
Thioanisole	Benzyl Cation Scavenger	5%
p-Cresol	Benzyl Cation Scavenger	2-5%
1,2-Ethanedithiol (EDT)	General Scavenger	2.5%

Experimental Protocol: Low-High HF Cleavage

For particularly sensitive peptides, the "low-high" HF procedure is recommended to minimize side reactions.[10]

• Step 1 (Low HF): Treat the peptide-resin with a mixture of HF/DMS (dimethyl sulfide) (25:75 v/v) at 0°C for 2 hours. This SN2-type reaction condition removes the Bom group and other sensitive protecting groups under milder conditions, reducing carbocation formation.[10]

• Step 2 (High HF): After evaporating the HF and DMS, perform a standard "high HF" cleavage (e.g., HF/anisole 90:10) to remove more robust protecting groups like Arg(Tos).[10]

Q3: The main impurity in my crude product co-elutes with the desired peptide during RP-HPLC. How can I improve separation?

Possible Causes & Diagnostic Workflow:

Co-elution is often caused by impurities that are structurally very similar to the target peptide, having nearly identical hydrophobicity.

• Deletion Peptides: Failure to complete a coupling or deprotection step results in peptides missing one amino acid (n-1 peptides).

• Diastereomers: Racemization of an amino acid during synthesis. While Boc-His(3-Bom)-OH is designed to prevent this for histidine, other amino acids can still racemize, especially if pre-activation times are long or strong bases are used.

• Incompletely Deprotected Peptides: Residual protecting groups from the synthesis that were not fully removed during cleavage.[12][13]

Solutions: HPLC Optimization

• Change the Gradient Slope: A shallower gradient increases the separation time between peaks. If your standard run is a 30-minute gradient from 10% to 70% Acetonitrile (ACN), try a 60-minute gradient over the same range.

• Modify the Mobile Phase:

  • Ion-Pairing Agent: While TFA (0.1%) is standard, switching to an alternative acid like formic acid (0.1%) can alter the selectivity and improve separation.

  • Organic Modifier: If using ACN, try substituting it with methanol or isopropanol. The different solvent-peptide interactions can change the elution profile.

• Adjust the pH: If the peptide's net charge can be altered, changing the pH of the mobile phase (if compatible with the silica column, typically pH 2-7) can dramatically affect retention times and selectivity.

• Change the Stationary Phase: If a C18 column is not providing resolution, switch to a different stationary phase, such as C8 (less hydrophobic) or Phenyl-Hexyl (different selectivity based on pi-pi interactions).

Section 3: Frequently Asked Questions (FAQs)

Q: Is Boc-His(3-Bom)-OH always the best choice for incorporating histidine in Boc-SPPS?

A: It is the best choice for preventing racemization.[2][6] Other derivatives like Boc-His(Tos)-OH or Boc-His(Dnp)-OH exist, but they are more susceptible to side reactions or require specific, separate deprotection steps.[2] For sequences where histidine integrity is paramount, especially in long peptides or those intended for therapeutic use, the investment in Boc-His(3-Bom)-OH is justified.

Q: Can I use TFMSA instead of HF for the final cleavage?

A: Yes, TFMSA is a common and effective alternative to HF for cleaving peptides from the resin and removing the Bom group.[7][8][14] It is liquid and easier to handle than gaseous HF, but it is also a very strong, corrosive acid that requires appropriate safety precautions. The same principles of using a scavenger cocktail apply.

Q: My peptide is aggregating and precipitating during purification. What can I do?

A: Peptide aggregation during purification is a common problem driven by hydrophobic and intermolecular hydrogen bonding interactions.

• Add Organic Acids: Try dissolving the crude peptide in a solution containing a higher concentration of acetic acid or formic acid (e.g., 10-20%) before injection.

• Use Chaotropic Agents: For very difficult cases, dissolving the crude peptide in solutions containing guanidinium hydrochloride (GuHCl) or urea can disrupt aggregation. This must be done carefully, as these agents need to be removed later and can affect chromatography.

• Elevated Temperature: Performing the HPLC run at a higher temperature (e.g., 40-60°C) can sometimes improve solubility and peak shape, but check the stability of your peptide and column first.

Section 4: Visual Workflows

Standard Boc-SPPS Cycle

This diagram illustrates the repetitive steps involved in elongating the peptide chain using Boc chemistry.

Caption: The iterative workflow for solid-phase peptide synthesis using Boc protection.

Troubleshooting Logic for Crude Peptide Impurities

This decision tree guides the user through diagnosing and solving common purity issues.

Caption: A decision tree for diagnosing and resolving common peptide purity issues.

References

• BenchChem. Technical Support Center: Boc-His(3-Bom)-Osu for Enhanced Peptide Synthesis.
• BenchChem. A Comparative Guide to Boc-His(3-Bom)-Osu and Fmoc-His(Trt)-OH in Peptide Synthesis.
• ACS Combinatorial Science. Solution-Phase Fmoc-Based Peptide Synthesis for DNA-Encoded Chemical Libraries: Reaction Conditions, Protecting Group Strategies, and Pitfalls.
• CEM Corporation. Application of Fmoc-His(Boc)-OH in Fmoc-based SPPS.
• BenchChem. Side reactions of Boc-His(Z)-OH in acidic conditions.
• Amino Acid Derivatives for Peptide Synthesis.
• Merck Millipore. Novabiochem® Letters 2 .15Vol..
• CPC Scientific Inc. Minimal Protection Strategies for SPPS.
• Bachem. Bachem Peptide Guide.
• Bachem. Peptide Purification Process & Methods: An Overview.
• RSC Publishing. A safety-catch protecting group strategy compatible with Boc-chemistry for the synthesis of peptide nucleic acids (PNAs).
• Overview of Solid Phase Peptide Synthesis (SPPS).
• BenchChem. An In-Depth Technical Guide to Boc-His(3-Bom)-Osu: Structure, Function, and Application in Peptide Synthesis.
• BenchChem. An In-depth Technical Guide to the Synthesis of Boc-His(3-Bom)-Osu from Boc-His(Bom)-OH.
• ChemPep. Boc Solid Phase Peptide Synthesis.
• Wiley Online Library. Synthesis and Application of Fmoc-His(3-Bum)-OH.
• Sigma-Aldrich. Boc Resin Cleavage Protocol.
• National Institutes of Health. Directed synthesis of N1/N3-histidine modified by 2-hydroxyethylthioethyl and identification in sulfur mustard-exposed plasma.
• Organic Chemistry Portal. Boc-Protected Amino Groups.
• Wikipedia. tert-Butyloxycarbonyl protecting group.
• Biotage. What do you do when your peptide synthesis fails?.
• ResearchGate. Amino Acid-Protecting Groups.

Sources

• 1. Application of Fmoc-His(Boc)-OH in Fmoc-based SPPS [cem.com]
• 2. peptide.com [peptide.com]
• 3. peptide.com [peptide.com]
• 4. tert-Butyloxycarbonyl protecting group - Wikipedia [en.wikipedia.org]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. merckmillipore.com [merckmillipore.com]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. researchgate.net [researchgate.net]
• 9. pdf.benchchem.com [pdf.benchchem.com]
• 10. chempep.com [chempep.com]
• 11. pdf.benchchem.com [pdf.benchchem.com]
• 12. olitecn.gr [olitecn.gr]
• 13. bachem.com [bachem.com]
• 14. A safety-catch protecting group strategy compatible with Boc-chemistry for the synthesis of peptide nucleic acids (PNAs) - Organic & Biomolecular Chemistry (RSC Publishing) DOI:10.1039/D3OB01348K [pubs.rsc.org]

Reference Data & Comparative Studies

Boc-his(3-bom)-ome hcl vs Boc-his(Trt)-ome hcl in preventing racemization

A Comparative Guide: Boc-His(3-Bom)-OMe vs. Boc-His(Trt)-OMe for Minimizing Racemization in Peptide Synthesis

Audience: Researchers, scientists, and drug development professionals.

Objective: This guide provides an in-depth, objective comparison of Boc-His(3-Bom)-OMe HCl and Boc-His(Trt)-OMe HCl, focusing on their efficacy in preventing racemization during peptide synthesis. It synthesizes mechanistic insights with experimental data to empower researchers to make informed decisions for synthesizing high-purity peptides.

The Enduring Challenge: Histidine Racemization

The stereochemical integrity of a peptide therapeutic is paramount to its biological activity and safety. During peptide synthesis, the incorporation of histidine presents a notorious challenge due to its high propensity for racemization.[1][2] The imidazole side chain of histidine can act as an intramolecular base, facilitating the abstraction of the α-proton from the activated amino acid.[1] This leads to a planar, achiral intermediate, which upon reprotonation can yield a mixture of L- and D-isomers, compromising the final product's purity and function.[1][3]

The mechanism is primarily driven by the basicity of the unprotected π-nitrogen (N-π, position 1) of the imidazole ring.[4][5][6] During the carboxyl group activation required for amide bond formation, this nitrogen can abstract the α-proton, initiating the racemization cascade.[4][6][7][8] Therefore, the strategic selection of a side-chain protecting group is the most critical factor in preserving the chirality of histidine residues.[9]

Caption: Fig. 1: Mechanism of Histidine Racemization.

A Tale of Two Protecting Groups: Structural and Mechanistic Differences

To counter racemization, the imidazole side chain is protected. The choice of protecting group and its position on the ring are critical. Here, we compare the widely used Trityl (Trt) group against the highly effective Benzyloxymethyl (Bom) group.

Boc-His(Trt)-OMe HCl: The Steric Hindrance Strategy

The Trityl (Trt) group is a bulky, acid-labile protecting group typically attached to the τ-nitrogen (N-τ, position 3) of the imidazole ring.[9] Its primary mechanism for reducing racemization is steric hindrance. While Trt protection is a common strategy, it does not completely prevent racemization, as the electron-donating N-π atom remains unprotected and accessible.[4] Trityl-based protecting groups are known to be insufficient in preventing racemization during coupling, especially under demanding conditions.[4]

Boc-His(3-Bom)-OMe HCl: The Electronic Deactivation Strategy

The Benzyloxymethyl (Bom) group is attached to the π-nitrogen (N-π, position 1), the primary culprit in catalyzing racemization.[10] By positioning the Bom group at this site, it electronically deactivates the imidazole ring, significantly reducing the basicity of the N-π nitrogen and its ability to abstract the α-proton.[11] This direct electronic suppression makes the Bom group exceptionally effective at preventing racemization.[4] Couplings that utilize N-π protected Boc-His(Bom) are reported to be essentially racemization-free.[10]

Caption: Fig. 2: Positional Protection Strategies.

Quantitative Comparison: A Review of Experimental Data

The superior performance of π-nitrogen protection (like Bom) over τ-nitrogen protection (like Trt) is well-documented. While direct comparative data for the exact methyl ester derivatives under identical conditions is sparse in publicly available literature, the principles established for the corresponding carboxylic acids (Boc-His(Bom)-OH vs. Boc-His(Trt)-OH) are directly applicable.

Studies consistently show that derivatives with π-nitrogen protection significantly outperform those with τ-protection in suppressing racemization under various coupling conditions.

Histidine Derivative	Protecting Group	Protection Site	Racemization Suppression	Key Characteristics
Boc-His(3-Bom)-OMe HCl	Benzyloxymethyl (Bom)	N-π (1)	Very High [4][10]	Electronically deactivates the key catalytic nitrogen. Considered invaluable when minimizing racemization is critical.[4] More costly due to a more complex synthesis.[4]
Boc-His(Trt)-OMe HCl	Trityl (Trt)	N-τ (3)	Moderate[4]	Relies on steric hindrance. Does not fully prevent racemization.[4] Widely used but less effective, especially with potent coupling reagents or elevated temperatures.[3][5]

Table 1: Qualitative and Mechanistic Comparison of Bom and Trt Protected Histidine Derivatives.

Experimental Protocols and Best Practices

To ensure the highest stereochemical purity, every step of the coupling protocol must be optimized. The following provides a general, self-validating workflow for coupling these derivatives in a solution-phase synthesis, highlighting key considerations.

Caption: Fig. 3: General Solution-Phase Coupling Workflow.

Protocol: Coupling of Boc-Protected Histidine Methyl Ester

This protocol is a general guideline. Equivalents and reaction times should be optimized for the specific peptide sequence.

Materials:

• Boc-His(3-Bom)-OMe HCl or Boc-His(Trt)-OMe HCl

• Peptide-resin or C-terminal protected peptide with a free N-terminal amine

• Coupling Reagent (e.g., HBTU, HATU)

• Non-nucleophilic base (e.g., N,N-Diisopropylethylamine - DIPEA)

• Anhydrous Solvent (e.g., DMF, DCM)

Procedure:

• Preparation: Ensure all glassware is oven-dried and the reaction is performed under an inert atmosphere (e.g., Nitrogen or Argon). Use high-quality, anhydrous solvents.

• Amino Acid Solution: In a reaction vessel, dissolve Boc-His(X)-OMe HCl (1.5 eq.) and the coupling reagent (e.g., HBTU, 1.45 eq.) in anhydrous DMF.

  • Causality Note: Using a slight excess of the amino acid and coupling reagent ensures the reaction drives to completion.

• Activation & Neutralization: Add DIPEA (3.0 eq.) to the solution. The mixture should be stirred at 0 °C for 2-5 minutes.

  • Causality Note: DIPEA serves two purposes: neutralizing the HCl salt and providing the basic environment needed for the coupling reagent to activate the carboxylic acid. The choice of base is critical; stronger bases or those with higher nucleophilicity can exacerbate racemization.[8] Keeping the pre-activation time short and the temperature low minimizes the lifetime of the highly reactive, racemization-prone activated intermediate.[7]

• Coupling: Add the amino-component (1.0 eq., e.g., the deprotected peptide-resin) to the activated histidine solution.

• Reaction: Allow the reaction to proceed at room temperature for 1-2 hours, or until completion as monitored by a qualitative test (e.g., Ninhydrin test for solid-phase) or LC-MS.

  • Trustworthiness Note: A self-validating protocol requires monitoring. A negative Ninhydrin test (for SPPS) indicates the absence of free primary amines, signifying a complete coupling reaction.

• Work-up (for Solution Phase): Quench the reaction, perform aqueous washes to remove excess reagents and byproducts, and purify the resulting peptide by chromatography.

Conclusion and Recommendations

The choice between Boc-His(3-Bom)-OMe HCl and Boc-His(Trt)-OMe HCl hinges on the stringency of the requirement for stereochemical purity.

• For Peptides Requiring Maximum Chiral Integrity: When synthesizing therapeutic peptides or sequences where even minor diastereomeric impurities can impact biological activity or regulatory approval, Boc-His(3-Bom)-OMe HCl is the unequivocally superior choice . Its mechanism of direct electronic deactivation of the π-nitrogen provides the most robust protection against racemization.[4][10] While it is a more expensive reagent, this cost is often justified by the significant reduction in downstream purification challenges and the assurance of higher product quality.[4]

• For Routine Peptides or When Cost is a Major Constraint: Boc-His(Trt)-OMe HCl can be a viable option for non-critical sequences or early-stage research where the highest possible purity is not the primary driver. However, researchers must be aware of the heightened risk of racemization and may need to employ milder coupling conditions, less basic activators, or more rigorous purification protocols to isolate the desired stereoisomer.[4][11]

Ultimately, investing in the optimal protecting group at the outset is a critical risk-mitigation strategy in the complex field of peptide drug development.

References

• OH and Boc-His(Trt)-OH in Peptide Synthesis - Benchchem.
• Amino Acid Deriv
• Comparative Guide to Racemization Levels of Fmoc-His(3-Me)-OH and Fmoc-His(Boc)-OH in Peptide Synthesis - Benchchem.
• Amino protecting group—triphenylmethyl series - Suzhou Highfine Biotech.
• A Comparative Guide to HPLC Analysis of Peptides Synthesized with Fmoc-Histidine Deriv
• A Comparative Guide to Bzl-His-OMe and Other Protected Histidines in Peptide Synthesis - Benchchem.
• Amino Acid-Protecting Groups - ResearchG
• Aggregation, Racemization and Side Reactions in Peptide Synthesis - AAPPTEC.
• Protecting Groups in Peptide Synthesis | Biosynth.
• Efficient Peptide Synthesis: A Guide to Coupling Reagents & Additives - Bachem.
• A Brief Introduction to the Racemization of Amino Acids in Polypeptide Synthesis.
• Analysis of Racemization During "Standard" Solid Phase Peptide Synthesis: A Multicenter Study - ResearchG
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• A Mechanistic Investigation of the Enhanced Cleavage at Histidine in the Gas-Phase Dissociation of Proton
• Epimeris
• Bachem – Insights into Peptide Chemistry Achievements by the World's Leading Independent Manufacturer of Peptides - CHIMIA.
• Standard practices for Fmoc-based solid-phase peptide synthesis in the Nowick labor
• 4-Methoxybenzyloxymethyl group as an N π-protecting group for histidine to eliminate side-chain-induced racemization in the Fmoc strategy | Request PDF - ResearchG
• Principles and Practice of Solid-Phase Peptide Synthesis - Oxford Academic.

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A Senior Scientist's Guide to Histidine Side Chain Protection: A Comparative Analysis of Bom, Trt, Dnp, and Tos Groups

For professionals in peptide synthesis and drug development, the incorporation of histidine represents a recurring and significant challenge. The unique properties of its imidazole side chain—a nexus of nucleophilicity, basicity, and aromaticity—can lead to deleterious side reactions, most notably racemization, which can compromise the stereochemical integrity and biological activity of the final peptide.[1] The selection of an appropriate side chain protecting group is therefore not a trivial choice but a critical decision that dictates the success of a synthetic strategy.

This guide provides an in-depth, objective comparison of four widely utilized histidine protecting groups: Benzyloxymethyl (Bom), Trityl (Trt), 2,4-Dinitrophenyl (Dnp), and Tosyl (Tos). Moving beyond a simple catalog of features, we will explore the causality behind experimental choices, present supporting data, and provide field-proven protocols to empower researchers to make informed decisions for their specific applications.

The Core Challenge: Understanding Histidine Racemization

The primary difficulty with histidine lies in its inherent ability to catalyze its own racemization during the carboxyl group activation required for peptide bond formation. The lone pair of electrons on the π-nitrogen (Nπ) of the imidazole ring is perfectly positioned to act as an intramolecular base, abstracting the α-proton.[2][3] This abstraction forms a planar, achiral intermediate, which upon reprotonation can yield a mixture of L- and D-isomers, severely contaminating the final product.[3]

The most effective strategy to mitigate this is to mask the π-nitrogen, reducing its basicity and preventing it from participating in this unwanted reaction.[3][4] As we will see, the efficacy of each protecting group is largely defined by where it attaches to the imidazole ring and how effectively it electronically deactivates the Nπ atom.

In-Depth Protecting Group Profiles

Benzyloxymethyl (Bom) Group

The Bom group is a robust protecting group typically employed in Boc-based synthesis strategies. It is attached to the π-nitrogen, making it one of the most effective groups for suppressing racemization.[2][4]

• Chemical Strategy & Rationale: By directly blocking the Nπ, the Bom group physically and electronically prevents the intramolecular base catalysis responsible for racemization.[4] This makes Boc-His(Bom)-OH an excellent choice for synthesizing peptides where histidine's stereochemical purity is paramount.

• Stability Profile: The Bom group is stable to the repetitive trifluoroacetic acid (TFA) treatments used for Nα-Boc deprotection and to the basic conditions used in Fmoc chemistry.[4]

• Deprotection (Cleavage): Removal of the Bom group requires strong acidolysis, typically with hydrogen fluoride (HF) or trifluoromethanesulfonic acid (TFMSA), or alternatively, by catalytic hydrogenolysis.[4][5]

• Performance & Side Reactions: While highly effective against racemization, the Bom group's primary drawback emerges during HF cleavage. The cleavage can generate formaldehyde, which can lead to methylation and the formation of other adducts, particularly with cysteine residues, resulting in N-terminal thiazolidine derivatives.[6] This necessitates the use of effective scavengers like cysteine hydrochloride or resorcinol in the cleavage cocktail.[6]

Trityl (Trt) Group

The Trityl group is the most common protecting group for histidine in Fmoc-based solid-phase peptide synthesis (SPPS).[7] It is large, sterically hindering, and readily cleaved under standard final deprotection conditions.

• Chemical Strategy & Rationale: The Trt group protects the τ-nitrogen (Nτ) of the imidazole ring. This is a critical distinction, as the problematic π-nitrogen remains unprotected and available to promote racemization.[8][9] Its purpose is primarily to prevent side-chain acylation during coupling.

• Stability Profile: Fmoc-His(Trt)-OH is stable to the standard basic conditions (e.g., 20% piperidine in DMF) used for Nα-Fmoc removal.[7]

• Deprotection (Cleavage): As an acid-labile group, Trt is conveniently removed during the final global deprotection step using a standard strong TFA cocktail (e.g., 95% TFA with scavengers).[9][10]

• Performance & Side Reactions: The Trt group offers only minor suppression of racemization.[8][9] The extent of epimerization is highly dependent on coupling conditions, with prolonged pre-activation times and elevated temperatures significantly increasing the formation of the D-isomer.[11][12][13] Upon cleavage, the stable trityl cation is formed, which can alkylate sensitive residues like tryptophan and cysteine if not efficiently captured by scavengers such as triisopropylsilane (TIS).[9]

2,4-Dinitrophenyl (Dnp) Group

The Dnp group is a classic protecting group used in Boc-based SPPS, known for its exceptional stability to acids.

• Chemical Strategy & Rationale: The Dnp group's strong electron-withdrawing nature significantly reduces the nucleophilicity and basicity of the imidazole ring. It is stable to the harshest acidic conditions used for peptide cleavage.[5][14]

• Stability Profile: Dnp is completely stable to strong acids like HF and TFMSA, making its removal orthogonal to the final cleavage step in Boc chemistry.[14][15] However, it shows partial lability to the piperidine solutions used for Fmoc deprotection, with studies showing up to 84% cleavage, which can be a major issue when combining Boc and Fmoc strategies.[5][16]

• Deprotection (Cleavage): The Dnp group is uniquely removed via nucleophilic aromatic substitution, most commonly by thiolysis.[5] This is typically achieved by treating the peptide-resin with a solution of a thiol, such as thiophenol, in DMF.[1][15]

• Performance & Side Reactions: The Dnp group provides good protection against racemization. The primary operational drawback is the need for a separate, dedicated deprotection step prior to final cleavage.[14] The byproducts of the thiolysis reaction are intensely colored, requiring extensive washing of the resin to avoid contamination of the final peptide.[1]

Tosyl (Tos) Group

The p-Toluenesulfonyl (Tos) group is another protecting group used in Boc-based synthesis, valued for its stability.[17]

• Chemical Strategy & Rationale: Like Dnp, the electron-withdrawing sulfonyl group deactivates the imidazole ring, protecting it from side reactions. It is attached at the Nτ position.[18]

• Stability Profile: The Tos group is stable to most reagents used in peptide synthesis but can be cleaved under strongly acidic conditions.[19][20] A notable and often problematic characteristic is its lability towards HOBt, an additive frequently used in coupling reactions. This can lead to premature deprotection during synthesis, making it less suitable for the preparation of long or complex peptides.[1][10]

• Deprotection (Cleavage): The Tos group is typically removed during the final cleavage with strong acids like HF or TFMSA.[5][21] Complete removal can sometimes require extended reaction times.[22]

• Performance & Side Reactions: The Tos group offers moderate protection against racemization.[18] During strong acid cleavage, the released tosyl group can act as an electrophile and modify tryptophan residues. This side reaction can be suppressed by adding scavengers like thioanisole to the cleavage cocktail.[10]

Comparative Analysis and Data Summary

The choice of a protecting group involves a trade-off between its effectiveness in suppressing racemization, its stability, and the conditions required for its removal.

Table 1: Qualitative Performance Comparison of Histidine Protecting Groups

Feature	Bom (Benzyloxymethyl)	Trt (Trityl)	Dnp (2,4-Dinitrophenyl)	Tos (Tosyl)
Primary Strategy	Boc	Fmoc	Boc	Boc
Attachment Point	Nπ	Nτ	Imidazole Ring	Nτ
Racemization Suppression	Very High[3][4]	Low[8][9]	High	Moderate[18]
Stability to TFA	Stable[4]	Labile	Stable[5]	Stable
Stability to Piperidine	Stable[4]	Stable[7]	Partially Labile[16]	Stable
Cleavage Conditions	HF, TFMSA, Hydrogenolysis[4][5]	~95% TFA Cocktail[9]	Thiolysis (e.g., Thiophenol)[15]	HF, TFMSA[5][21]
Key Advantage	Excellent racemization suppression.	Compatible with standard Fmoc workflow; mild cleavage.	Orthogonal to acid cleavage.	Stable protecting group.
Key Disadvantage	Formaldehyde side products during HF cleavage.[6]	Poor racemization suppression.[13]	Requires separate deprotection step; lability to piperidine.[14][16]	Lability to HOBt; can modify Trp during cleavage.[10]

Table 2: Experimental Data on Histidine Racemization

Comparative studies quantitatively highlight the dramatic difference in performance, especially between Nτ (Trt) and other more robust protecting groups. A study comparing Fmoc-His(Trt)-OH with Fmoc-His(Boc)-OH (where the Boc group protects the imidazole and offers superior electronic deactivation) provides a stark illustration.

Coupling Conditions	% D-Isomer with Fmoc-His(Trt)-OH	% D-Isomer with Fmoc-His(Boc)-OH
50 °C, 10 minutes	6.8%	0.18%
90 °C, 2 minutes	>16%	0.81%
(Data adapted from a comparative study on epimerization levels.)[13]

This data clearly demonstrates that under both standard and elevated temperature conditions, the Nτ-Trt group allows for significant racemization, whereas a more electronically deactivating group provides far superior protection.

Visualizing the Workflow

Decision Logic for Histidine Protection

The initial choice of protecting group is fundamentally tied to the overall synthetic strategy (Fmoc vs. Boc). Subsequent decisions depend on the specific requirements of the target peptide.

Caption: Decision workflow for selecting a histidine protecting group.

Deprotection Mechanisms Overview

The cleavage of these groups falls into distinct chemical categories, which is crucial for planning orthogonal strategies.

Caption: Classification of deprotection mechanisms for histidine groups.

Field-Proven Experimental Protocols

The following protocols are presented as self-validating systems. Successful execution should yield a deprotected peptide-resin ready for the next step.

Protocol 1: Deprotection of N-im-Dnp-Histidine (Thiolysis)

This protocol describes the nucleophilic removal of the Dnp group from the peptide-resin prior to final cleavage.

• Resin Preparation: Swell the Dnp-protected peptide-resin (1.0 g) in N,N-Dimethylformamide (DMF, 10 mL) for 30 minutes in a suitable reaction vessel.

• Deprotection Cocktail: In a separate container, prepare the deprotection solution by mixing DMF (8 mL), thiophenol (2 mL, ~20 equivalents), and triethylamine (2 mL). Causality: Thiophenol acts as the nucleophile, and the base facilitates the reaction. DMF is the solvent of choice for resin swelling and reagent solubility.[15]

• Reaction: Drain the DMF from the resin and add the deprotection cocktail. Agitate the mixture gently at room temperature. The solution will typically turn a bright yellow as the Dnp-thiol adduct is formed.

• Monitoring: Allow the reaction to proceed for 90-120 minutes.[1][15]

• Washing: Filter the resin and wash thoroughly to remove all traces of the colored byproducts and excess reagents. A rigorous wash cycle is critical for purity.

  • DMF (3 x 10 mL)

  • Dichloromethane (DCM) (3 x 10 mL)

  • Methanol (3 x 10 mL)

• Drying: Dry the deprotected peptide-resin under vacuum to a constant weight. The resin is now ready for final cleavage (e.g., with HF or TFMSA).

Protocol 2: Deprotection of N-im-Tos-Histidine (HF Cleavage)

This protocol outlines the simultaneous cleavage of the peptide from the resin and removal of the Tos group using hydrogen fluoride. [WARNING: HF is extremely toxic and corrosive. This procedure must be performed in a dedicated, HF-resistant apparatus within a properly functioning fume hood by trained personnel.]

• Resin Preparation: Place the dried Tos-protected peptide-resin (0.5 g) and a magnetic stir bar into the HF reaction vessel.

• Scavenger Addition: Add the appropriate scavengers to the vessel. For a tryptophan-containing peptide, a common mixture is p-cresol (0.5 mL) and thioanisole (0.5 mL). Causality: Scavengers are essential to trap reactive cations generated during cleavage, preventing re-attachment to sensitive residues. Thioanisole specifically helps prevent the tosylation of tryptophan.[10]

• HF Distillation: Cool the reaction vessel to -5 to 0 °C using an ice/salt bath. Distill approximately 5 mL of anhydrous HF into the vessel.

• Reaction: Stir the slurry at 0 °C for 60-90 minutes. For peptides with multiple Arg(Tos) or Cys(Meb) groups, the reaction time may need to be extended to 2 hours for complete deprotection.[22]

• HF Removal: After the reaction is complete, remove the HF by evaporation under a steady stream of nitrogen gas.

• Peptide Precipitation: Wash the resin with anhydrous diethyl ether to remove the scavengers. Cleave the peptide from the resin using TFA, then precipitate the crude peptide by adding it to a large volume of cold diethyl ether.

• Isolation: Collect the precipitated peptide by centrifugation or filtration, wash with cold ether, and dry under vacuum.

Senior Scientist's Recommendation

The optimal histidine protecting group is not a one-size-fits-all solution but is dictated by the specific demands of the peptide and the chosen synthetic strategy.

• For Fmoc/tBu Synthesis: You are largely constrained to Fmoc-His(Trt)-OH . Acknowledge its inherent risk of racemization and mitigate it proactively. Employ coupling protocols that minimize pre-activation time, use low temperatures for the histidine coupling step, and incorporate additives like Oxyma which can suppress epimerization.[11][23]

• For Boc/Bzl Synthesis (Maximum Stereopurity): When the absolute stereochemical integrity of histidine is non-negotiable, Boc-His(Bom)-OH is the superior choice. Its protection of the π-nitrogen virtually eliminates racemization.[4] Be prepared to optimize your HF cleavage protocol with formaldehyde scavengers to ensure high purity of the final product.[6]

• For Boc/Bzl Synthesis (Orthogonality): If you require a protecting group that can be removed independently of the final strong-acid cleavage, Boc-His(Dnp)-OH is the logical option. It is exceptionally stable and its removal via thiolysis provides a valuable orthogonal handle for complex synthetic schemes.[14]

• For Routine Boc/Bzl Synthesis: Boc-His(Tos)-OH can be considered for the synthesis of shorter peptides where HOBt is not used in the coupling steps. However, given its known lability issues and the availability of more reliable alternatives, its use in modern synthesis has become less common.

By understanding the chemical principles behind each protecting group and anticipating their potential side reactions, researchers can navigate the challenges of histidine incorporation and confidently synthesize complex peptides with high yield and purity.

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• Brown, T., Jones, J. H., & Richards, J. D. (1982). Further studies on the protection of histidine side chains in peptide synthesis: the use of the π-benzyloxymethyl group. Journal of the Chemical Society, Perkin Transactions 1, 1553-1561.[4]

• Lin, C.-Y., et al. (2022). Suppression of Simultaneous Fmoc-His(Trt)-OH Racemization and Nα-DIC-Endcapping in Solid-Phase Peptide Synthesis through Design of Experiments and Its Implication for an Amino Acid Activation Strategy in Peptide Synthesis. Organic Process Research & Development, 26(7), 2148-2161.[11]

• Mitchell, A. R., & Kent, S. B. (1978). Problems associated with use of the benzyloxymethyl protecting group for histidines. Formaldehyde adducts formed during cleavage by hydrogen fluoride. The Journal of Organic Chemistry, 43(14), 2845-2852.[6]

• Choosing the Right Histidine Protection: A Comparative Guide to Fmoc-His(Trt)-OH. (2025). BenchChem.[9]

• Fletcher, G. A., & Jones, J. H. (1975). Protection of histidine side-chains with π-benzyloxymethyl- or π-bromobenzyloxymethyl-groups. Journal of the Chemical Society, Chemical Communications, (15), 603-604.[25]

• A Comparative Guide to Histidine Side-Chain Protecting Groups in Peptide Synthesis. (2025). BenchChem.[1]

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• Aggregation, Racemization and Side Reactions in Peptide Synthesis. (n.d.). AAPPTEC.[26]

• A Comparative Guide to Protected Histidine Derivatives in Peptide Synthesis. (2025). BenchChem.[27]

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• Suppression of Simultaneous Fmoc-His(Trt)-OH Racemization and Nα-DIC-Endcapping in Solid-Phase Peptide Synthesis through Design of Experiments and Its Implication for an Amino Acid Activation Strategy in Peptide Synthesis. (2022). ACS Publications.[12]

• A Comparative Analysis of Boc-His(Boc)-OH and Fmoc-His(Trt)-OH in Peptide Synthesis. (2025). BenchChem.[13]

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• Amino protecting group—triphenylmethyl series. (2025). Suzhou Highfine Biotech.[29]

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• Fmoc Resin Cleavage and Deprotection. (n.d.). Sigma-Aldrich.[32]

• Albericio, F., et al. (2004). Amino Acid-Protecting Groups. Chemical Reviews, 104(5), 2265-2368.[18]

• Cleaving peptides from Merrifield resin; TFMSA cleavage. (n.d.).[21]

• de la Torre, B.G., Marcos, M.A., Eritja, R., & Albericio, F. (1998). Solid-phase peptide synthesis using N-trityl-amino acids. Letters in Peptide Science, 5(2), 115-120.[33]

• Coyle, S., & Young, G. T. (1976). Protection of cysteine and histidine by the diphenyl-4-pyridylmethyl group during peptide synthesis. Journal of the Chemical Society, Chemical Communications, (23), 980-981.[34]

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• Boc Resin Cleavage Protocol. (n.d.). Sigma-Aldrich.

• Khadse, S. (2014). HF Cleavage and Deprotection Procedures for Peptides Synthesized Using a Boc/Bzl Strategy. Methods in Molecular Biology, 1146, 237-248.[22]

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A Senior Application Scientist's Guide: Cost-Benefit Analysis of Boc-His(3-Bom)-OMe HCl in Large-Scale Peptide Synthesis

For researchers, scientists, and drug development professionals, the synthesis of high-purity peptides at scale is a foundational requirement for therapeutic and diagnostic advancement. The incorporation of histidine residues, however, presents a significant and persistent challenge due to the unique chemical nature of its imidazole side chain. This guide provides an in-depth analysis of using Nα-Boc-Nπ-(benzyloxymethyl)-L-histidine methyl ester hydrochloride (Boc-His(3-Bom)-OMe HCl), a premium protected amino acid, versus conventional alternatives in large-scale Solid-Phase Peptide Synthesis (SPPS). We will dissect the performance benefits, process implications, and economic trade-offs to provide a clear cost-benefit framework.

The Histidine Problem: A Stereochemical Achilles' Heel

In peptide synthesis, the activation of an amino acid's carboxyl group is necessary for amide bond formation. However, this activation renders the α-proton acidic and susceptible to abstraction. For most amino acids, this is a manageable issue. For histidine, the imidazole side chain's π-nitrogen (N-π) acts as a potent internal base, dramatically accelerating α-proton abstraction and leading to racemization—the conversion of the L-amino acid to its D-enantiomer.[1][2][3] The presence of these D-isomers can drastically alter a peptide's structure, function, and immunogenicity, making racemization a critical impurity to control.

The challenge is visualized in the mechanism below, where the N-π lone pair initiates the loss of stereochemistry.

Caption: Mechanism of Histidine Racemization.

Protecting the imidazole side chain is therefore not optional but essential for synthesizing high-purity peptides.[3] The choice of the protecting group dictates the success, efficiency, and ultimately, the cost of the synthesis.

A Comparative Analysis of Histidine Protecting Groups

In Boc-based SPPS, several strategies exist to protect the histidine side chain. The most common are the 2,4-dinitrophenyl (Dnp), tosyl (Tos), and the N-π-benzyloxymethyl (Bom) groups.[4][5] The critical difference lies in which nitrogen of the imidazole ring is protected. The Bom group in Boc-His(3-Bom)-OH protects the π-nitrogen, directly neutralizing its ability to catalyze racemization.[5][6]

Performance Comparison

The primary benefit of using a π-protected histidine like Boc-His(3-Bom)-OH is the dramatic suppression of racemization, especially under demanding coupling conditions or with elevated temperatures often used to drive difficult couplings.

Protecting Group	Position of Protection	Racemization Suppression	Key Drawbacks	Relative Cost
Tosyl (Tos)	N-τ (tele)	Moderate	Labile to HOBt, risk of glycine insertion via N-N acyl transfer.[5]	Low
Dinitrophenyl (Dnp)	N-τ (tele)	Good	Partially labile to piperidine (if used in mixed schemes); intense color can interfere with monitoring.[4]	Low-Medium
Trityl (Trt)	N-τ (tele)	Moderate	Provides little protection from racemization.[6] Primarily used in Fmoc chemistry.	Medium
Benzyloxymethyl (Bom)	N-π (pros)	Excellent	Higher cost; cleavage releases formaldehyde, requiring specific scavengers.[5][7] Incomplete Nα-Boc deprotection can occur.[8]	High

Data synthesized from multiple sources.[4][5][6]

The Cost-Benefit Framework

The decision to use a premium reagent like Boc-His(3-Bom)-OMe HCl hinges on a trade-off between upfront material cost and downstream process efficiency and product quality. While the per-gram cost is significantly higher, this initial investment can yield substantial savings in a large-scale campaign.

Caption: Cost-Benefit Logic Flow.

Analysis of Economic Factors:

• Raw Material Cost: Boc-His(3-Bom)-OMe HCl is more expensive due to a more complex synthesis process.[5] This constitutes the primary "cost." In large-scale synthesis, where kilograms of material may be required, this is a significant initial outlay.

• Purification Costs: This is where the "benefit" materializes. Purification is often the most expensive and time-consuming stage of peptide manufacturing.[9][10]

  • Reduced Impurities: By minimizing the formation of D-His diastereomers, the crude peptide is significantly purer.

  • Simplified Chromatography: Diastereomers can be notoriously difficult to separate. A cleaner crude product requires fewer HPLC purification cycles, leading to massive savings in solvent, column wear, labor, and equipment time.

• Yield and Batch Success: The final yield of the desired, pure L-peptide is the ultimate metric. If a significant portion of the crude product is the wrong isomer, it is effectively lost yield. For expensive, long peptides, losing 10-15% of a batch to racemization can be financially catastrophic, far outweighing the initial savings on the amino acid. Using Boc-His(3-Bom)-OMe HCl de-risks the entire campaign.

• Regulatory Burden: For therapeutic peptides, demonstrating stereochemical purity is a stringent regulatory requirement. Starting with a process that inherently minimizes racemization simplifies the analytical and regulatory burden, accelerating the path to clinical trials and market.

Experimental Protocols & Methodologies

To provide a practical comparison, we outline the key differential steps in a standard Boc-SPPS workflow.

Workflow Comparison

Caption: Comparative SPPS Workflow.

Protocol: Coupling of Histidine

This protocol assumes a standard manual or automated Boc-SPPS process on a 1 mmol scale.

• Resin Preparation:

  • Start with 1 mmol of the N-terminal amino group-free peptide-resin in a reaction vessel.

  • Wash the resin 3x with N,N-Dimethylformamide (DMF).

• Amino Acid Activation (in a separate vessel):

  • Dissolve 3 mmol of the protected histidine derivative (e.g., Boc-His(Tos)-OH or Boc-His(3-Bom)-OMe HCl) and 3 mmol of HBTU in 10 mL of DMF.

  • Add 6 mmol of N,N-diisopropylethylamine (DIEA) to the solution and vortex for 1-2 minutes.

  • Causality: HBTU is a standard coupling reagent that forms a highly reactive HOBt-ester with the amino acid. DIEA is a non-nucleophilic base required to activate the HBTU and neutralize the resulting acidic species. A 3-fold excess ensures the coupling reaction goes to completion.

• Coupling Reaction:

  • Add the activated histidine solution to the resin.

  • Agitate the mixture for 1-2 hours at room temperature.

  • Causality: The activated histidine reacts with the free amine on the resin-bound peptide chain. The reaction time is critical; longer times can increase racemization, especially for N-τ protected histidines. For Boc-His(3-Bom)-OH, this risk is minimal, allowing for longer coupling times if necessary for a difficult sequence.

• Washing:

  • Drain the reaction vessel and wash the resin thoroughly (3x with DMF, 3x with Dichloromethane (DCM)) to remove excess reagents and byproducts.

Protocol: Final Cleavage and Deprotection

This step highlights a key difference in handling.

• Preparation of Cleavage Cocktail:

  • For His(Tos) peptides: Prepare a standard high-acid cleavage cocktail. A common mixture is 90% HF, 5% p-cresol, 5% p-thiocresol.

  • For His(Bom) peptides: It is crucial to add a formaldehyde scavenger. The benzyloxymethyl group cleaves to release formaldehyde, which can modify other residues.[7][11] A recommended cocktail is 90% HF, 10% p-cresol.

  • Causality: p-Cresol acts as a scavenger for carbocations generated during cleavage. For the Bom group, it is particularly effective at trapping the released formaldehyde, preventing side reactions.

• Cleavage Reaction:

  • Cool the peptide-resin in a suitable apparatus to -5 to 0 °C.

  • Add the cleavage cocktail and stir for 1 hour at 0 °C.

  • Causality: Strong acid (like anhydrous HF) is required to cleave the benzyl-based side-chain protecting groups and the linker attaching the peptide to the resin in Boc chemistry.[12]

• Peptide Precipitation and Isolation:

  • Evaporate the HF under a stream of nitrogen.

  • Precipitate the crude peptide by adding cold diethyl ether.

  • Centrifuge, decant the ether, and wash the peptide pellet 2-3 times with cold ether.

  • Dry the crude peptide under vacuum.

Conclusion and Recommendation

The use of Boc-His(3-Bom)-OMe HCl represents a strategic investment in quality and process efficiency for large-scale peptide synthesis. While its upfront cost is higher than conventional alternatives like Boc-His(Tos)-OH, the economic benefits derived from significantly reduced racemization are compelling. These benefits include higher crude purity, simplified and less costly downstream purification, and a greater final yield of the desired stereochemically pure product.

For early-stage research on non-critical peptides, the cost savings of using a less expensive derivative may be justified. However, for the large-scale synthesis of therapeutic candidates, peptides with multiple histidine residues, or sequences known to be difficult, the risk of batch failure due to racemization is unacceptably high. In these scenarios, the superior performance of Boc-His(3-Bom)-OMe HCl provides not only a better final product but also a more robust, predictable, and ultimately more cost-effective manufacturing process. It is a clear case of prioritizing quality at the source to de-risk and economize the entire production campaign.

References

• Jones, J. H., et al. (1980). Mechanism of racemisation of histidine derivatives in peptide synthesis. International Journal of Peptide and Protein Research, 15(3), 301-303. Available at: [Link]

• AAPPTec. (n.d.). Amino Acid Derivatives for Peptide Synthesis. AAPPTec Technical Library. Available at: [Link]

• Han, Y., et al. (2022). Suppression of Simultaneous Fmoc-His(Trt)-OH Racemization and Nα-DIC-Endcapping in Solid-Phase Peptide Synthesis through Design of Experiments. Organic Process Research & Development. Available at: [Link]

• AAPPTec. (n.d.). Aggregation, Racemization and Side Reactions in Peptide Synthesis. AAPPTec Technical Library. Available at: [Link]

• Fields, G. B. (2014). Methods and protocols of modern solid phase peptide synthesis. Methods in Molecular Biology. Available at: [Link]

• Ichikawa, S., et al. (2010). A reliable Pd-mediated hydrogenolytic deprotection of BOM group of uridine ureido nitrogen. Tetrahedron Letters. Available at: [Link]

• Nishiyama, Y., & Izumiya, N. (2005). Amino acid deletion products resulting from incomplete deprotection of the Boc group from Npi-benzyloxymethylhistidine residues during solid-phase peptide synthesis. Journal of Peptide Science. Available at: [Link]

• Grant, G. A. (Ed.). (2002). Analysis of Racemization During "Standard" Solid Phase Peptide Synthesis: A Multicenter Study. Methods in Molecular Biology. Available at: [Link]

• Isidro-Llobet, A., et al. (2009). Amino Acid-Protecting Groups. Chemical Reviews. Available at: [Link]

• Gyros Protein Technologies. (n.d.). Solid-phase Peptide Synthesis (SPPS) in Research & Development. Gyros Protein Technologies Resources. Available at: [Link]

• AAPPTec. (n.d.). Overview of Solid Phase Peptide Synthesis (SPPS). AAPPTec Technical Library. Available at: [Link]

• Plant Care. (2026). How to Choose Raw Peptide Materials: A Complete Buying Guide. Plant Care Blog. Available at: [Link]

• AAPPTec. (n.d.). Practical Synthesis Guide to Solid Phase Peptide Chemistry. AAPPTec Technical Library. Available at: [Link]

• Fields, G. B. (2014). Peptide-based Drug Research and Development: Relative Costs, Comparative Value. Future Medicinal Chemistry. Available at: [Link]

• C&EN Global Enterprise. (2017). Peptide makers' new threat. Chemical & Engineering News. Available at: [Link]

• PharmaCompass. (2025). Peptide Pricing Dynamics: Contract Manufacturing Rates and Market Pressures. PharmaCompass Articles. Available at: [Link]

• Mergler, M., et al. (2001). Synthesis and Application of Fmoc-His(3-Bum)-OH. Journal of Peptide Science. Available at: [Link]

• AAPPTec. (n.d.). Custom Peptide Synthesis Price. AAPPTec Services. Available at: [Link]

• CEM Corporation. (2019). Application of Fmoc-His(Boc)-OH in Fmoc-based SPPS. Application Note. Available at: [Link]

• Wan, Y., et al. (2023). Peptide Synthesis Using Unprotected Amino Acids. ChemRxiv. Available at: [Link]

• Merck Millipore. (2015). Novabiochem® Letters 2.15Vol. Technical Letter. Available at: [Link]

• Mergler, M., et al. (2001). Synthesis and application of Fmoc-His(3-Bum)-OH. SciSpace. Available at: [Link]

• DataIntelo. (2025). Strategizing Growth: Medicinal Protected Amino Acids Market's Decade Ahead 2025-2033. Market Research Report. Available at: [Link]

• Varkey, J. T. (2019). Protecting Groups in Peptide Synthesis. ResearchGate. Available at: [Link]

• The Organic Chemistry Tutor. (2020). Protecting Groups in Peptide Synthesis. YouTube. Available at: [Link]

• GlpBio. (n.d.). Boc-His(3-Bom)-OMe . HCl. Product Page. Available at: [Link]

• Li, Y., et al. (2025). Directed synthesis of N1/N3-histidine modified by 2-hydroxyethylthioethyl and identification in sulfur mustard-exposed plasma. RSC Advances. Available at: [Link]

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A Comparative Guide to Analytical Methods for the Validation of Peptides Containing Bom-Protected Histidine

For researchers, scientists, and drug development professionals, the synthesis of peptides containing histidine presents a well-documented set of challenges. The imidazole side chain of histidine is a potent catalyst for racemization and can undergo undesirable side-chain acylation during peptide synthesis.[1][2] To circumvent these issues, protecting groups are employed, and among the choices for Boc-based solid-phase peptide synthesis (SPPS), the benzyloxymethyl (Bom) group offers distinct advantages, particularly in suppressing racemization by protecting the π-nitrogen of the imidazole ring.[3]

However, the stability and cleavage of the Bom group introduce a different set of challenges that necessitate a rigorous and multi-faceted analytical validation strategy. The very conditions used to deprotect the Bom group can generate reactive species, leading to peptide impurities that can be difficult to detect and separate.[4][5]

This guide provides an in-depth comparison of the core analytical methods required to validate peptides synthesized with Bom-protected histidine. We will move beyond simple protocols to explain the causality behind experimental choices, ensuring a self-validating approach to peptide quality control.

Part 1: The Analytical Challenge of Bom-Protected Histidine

The primary advantage of the Bom group is its effectiveness in preventing the imidazole side chain from inducing racemization during amino acid activation and coupling.[3] It is stable to the trifluoroacetic acid (TFA) used for Nα-Boc deprotection, making it compatible with standard Boc-SPPS protocols.[3]

The analytical challenge arises primarily during the final cleavage and deprotection step. When strong acids like hydrogen fluoride (HF) are used, the Bom group can decompose and release formaldehyde.[4] This highly reactive aldehyde can then modify the peptide, leading to a heterogeneous mixture of products. Key potential side reactions include:

• Methylation: Formaldehyde can methylate various nucleophilic sites on the peptide.[4]

• Thiazolidine Formation: If the peptide has an N-terminal cysteine, the released formaldehyde can react with it to form a stable thiazolidine ring, a +12 Da modification.[4][6]

These side products are often structurally similar to the target peptide, making their detection and separation a non-trivial task. Therefore, the analytical workflow must be designed not only to confirm the identity and purity of the desired peptide but also to specifically search for these potential impurities.

Part 2: Core Analytical Strategies: A Comparative Overview

A robust validation strategy for Bom-His containing peptides relies on an orthogonal approach, using multiple techniques that measure different physicochemical properties. The three pillars of this strategy are Reversed-Phase High-Performance Liquid Chromatography (RP-HPLC), Mass Spectrometry (MS), and Amino Acid Analysis (AAA).

Analytical Method	Primary Purpose	Key Strengths	Limitations for Bom-His Peptides
RP-HPLC	Purity Assessment & Quantification	High resolution, excellent for separating closely related impurities, well-established quantification.[7]	Peak co-elution is possible; cannot definitively identify impurities by itself. Requires careful method development.
Mass Spectrometry (MS)	Identity Confirmation & Impurity ID	Unambiguous molecular weight determination, sequence verification (MS/MS), high sensitivity.[][9]	Partial in-source fragmentation of the protecting group can create misleading signals.[] Quantification can be challenging.
Amino Acid Analysis (AAA)	Stoichiometric Composition	Provides accurate amino acid ratios, confirming the fundamental composition.	Destructive method; does not provide sequence information or detect isomeric impurities. Potential for low histidine recovery.[10]

Part 3: High-Performance Liquid Chromatography (HPLC) for Purity Assessment

RP-HPLC is the gold standard for assessing the purity of synthetic peptides. The separation is based on the differential partitioning of analytes between a nonpolar stationary phase (e.g., C18) and a polar mobile phase.

Causality Behind Experimental Choices

• Mobile Phase Modifier: The use of an ion-pairing agent like trifluoroacetic acid (TFA) at a concentration of 0.1% is critical.[11][12] TFA protonates the imidazole side chain of histidine and free amino groups, which sharpens peaks and improves resolution by masking interactions with residual silanols on the silica-based column packing.[12]

• Gradient Optimization: A shallow gradient of acetonitrile in water is often required to resolve impurities that are structurally very similar to the main peptide, such as methylated adducts or peptides with residual Bom protection. A shallow gradient increases the residence time on the column, allowing for better separation of species with minor hydrophobicity differences.

• Column Chemistry: A high-purity silica C18 column is the workhorse for peptide analysis. The choice of pore size (e.g., 120 Å vs. 300 Å) depends on the peptide's size, with larger pores being more suitable for larger peptides to ensure proper diffusion into the stationary phase.

Experimental Protocol: RP-HPLC Analysis

• System Preparation: Equilibrate a C18 reversed-phase column (e.g., 4.6 x 150 mm, 3.5 µm particle size) with the HPLC system.

• Mobile Phase Preparation:

  • Solvent A: 0.1% (v/v) TFA in HPLC-grade water.

  • Solvent B: 0.1% (v/v) TFA in HPLC-grade acetonitrile.

• Sample Preparation: Dissolve the lyophilized crude peptide in Solvent A to a concentration of 1 mg/mL.

• Chromatographic Conditions:

  • Flow Rate: 1.0 mL/min.

  • Detection: UV absorbance at 214 nm and 280 nm.

  • Injection Volume: 20 µL.

  • Gradient:

    • 5-65% Solvent B over 30 minutes.

    • 65-95% Solvent B over 2 minutes.

    • Hold at 95% Solvent B for 3 minutes.

    • 95-5% Solvent B over 1 minute.

    • Re-equilibrate at 5% Solvent B for 4 minutes.

• Data Analysis: Integrate all peaks and calculate the purity of the main peak as a percentage of the total peak area. Scrutinize the chromatogram for small pre- or post-peaks that may correspond to Bom-related impurities.

Visualization: HPLC Validation Workflow

Caption: General workflow for peptide purity analysis by RP-HPLC.

Part 4: Mass Spectrometry (MS) for Identity Confirmation

While HPLC provides purity data, it does not confirm the identity of the eluting peaks. Mass spectrometry is indispensable for verifying that the main peak corresponds to the peptide of interest and for identifying impurities.[9]

Causality Behind Experimental Choices

• High-Resolution Mass Spectrometry (HRMS): Using an instrument like an Orbitrap or a Time-of-Flight (TOF) analyzer is crucial. HRMS provides a highly accurate mass measurement, allowing for the calculation of the elemental composition. This accuracy is essential to distinguish between the target peptide and impurities with very small mass differences (e.g., methylation, +14.02 Da).

• Ionization Source: Electrospray ionization (ESI) is the most common technique as it is readily coupled with HPLC (LC-MS) and is a "soft" ionization method, which minimizes fragmentation of the peptide in the source.[] This is important because some protecting groups can be labile and cleave during ionization, giving a false signal for the deprotected peptide.[]

• Tandem MS (MS/MS): To confirm the peptide sequence and pinpoint the location of any modifications, MS/MS is performed. An ion corresponding to the peptide is isolated and fragmented (e.g., via Collision-Induced Dissociation, CID), and the resulting fragment ions are analyzed. The fragmentation pattern provides definitive sequence information.[13] For certain modifications, alternative fragmentation methods like Electron Transfer Dissociation (ETD) may provide clearer data, especially for labile post-translational modifications.[14]

Experimental Protocol: LC-MS Analysis

• System: Couple the HPLC system described above to a high-resolution mass spectrometer equipped with an ESI source.

• Mobile Phase Modification: For MS compatibility, replace TFA with 0.1% formic acid. Formic acid is more volatile and causes less ion suppression than TFA, leading to better MS signal intensity.

• MS Parameters (Positive Ion Mode):

  • Scan Range: m/z 300–2000.

  • Capillary Voltage: 3.5 kV.

  • Source Temperature: 120 °C.

  • Mass Resolution: Set to >60,000 to ensure accurate mass measurement.

• Data Acquisition: Acquire full scan MS data across the entire HPLC gradient. Set the instrument to perform data-dependent MS/MS on the top 3-5 most intense ions in each full scan.

• Data Analysis:

  • Extract the ion chromatogram for the theoretical m/z of the target peptide (in its various expected charge states).

  • Compare the measured monoisotopic mass from the deconvoluted mass spectrum to the theoretical mass (mass error should be < 5 ppm).

  • Analyze the MS/MS spectra to confirm the peptide sequence.

  • Scrutinize the data for the theoretical masses of potential impurities (e.g., M+12 for thiazolidine, M+14 for methylation, M+136 for residual Bom group).

Visualization: Bom-His Cleavage Side Reactions

Caption: Potential side reactions during HF cleavage of Bom-protected histidine.

Part 5: Orthogonal Methods for Complete Validation

For regulatory filings or when troubleshooting a difficult synthesis, orthogonal methods provide an additional layer of confidence.

• Amino Acid Analysis (AAA): This classical technique involves hydrolyzing the peptide into its constituent amino acids, which are then derivatized and quantified by chromatography.[10] AAA provides an accurate stoichiometric ratio of the amino acids, confirming that the correct number of residues were incorporated. It serves as an excellent check on the elemental composition derived from HRMS. The primary causality for performing AAA is to obtain an independent, quantitative measure of composition that is insensitive to the sequence or secondary structure.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: While not a routine release test due to its complexity and sample requirements, 1D and 2D NMR can provide unambiguous structural information.[] For a reference standard, NMR can definitively confirm the presence and attachment site of the Bom group on the histidine side chain or identify the structure of an unknown impurity that cannot be elucidated by MS alone.

Conclusion

The validation of peptides containing Bom-protected histidine requires a thoughtfully designed analytical strategy that goes beyond standard purity checks. The potential for side-product formation during cleavage necessitates a forensic approach to analysis. A high-resolution RP-HPLC method is essential for separating closely related species, but it is only through the coupling of this separation with high-resolution mass spectrometry that one can confidently confirm the identity of the target peptide and characterize the impurities. By understanding the chemistry of the Bom protecting group and the principles behind the analytical techniques, researchers can develop a robust, self-validating workflow that ensures the quality and integrity of their final peptide product.

References

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• Protected Peptides: Essential Building Blocks for Research. (n.d.). BOC Sciences. Retrieved from a valid URL provided by the grounding tool.
• Brown, T., Jones, J. H., & Richards, J. D. (1982). Further studies on the protection of histidine side chains in peptide synthesis: the use of the π-benzyloxymethyl group.Journal of the Chemical Society, Perkin Transactions 1, 1553-1561. Retrieved from a valid URL provided by the grounding tool.
• Mitchell, A. R., & Merrifield, R. B. (1976). Problems associated with use of the benzyloxymethyl protecting group for histidines. Formaldehyde adducts formed during cleavage by hydrogen fluoride.The Journal of Organic Chemistry, 41(12), 2015-2019. Retrieved from a valid URL provided by the grounding tool.
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• How to purify Histidine based peptide with HPLC? (2018). ResearchGate. Retrieved from a valid URL provided by the grounding tool.
• Mant, C. T., & Hodges, R. S. (2007). HPLC Analysis and Purification of Peptides.Methods in Molecular Biology, 386, 3-44. Retrieved from a valid URL provided by the grounding tool.
• A Guide to the Analysis and Purification of Proteins and Peptides by Reversed-Phase HPLC. (n.d.). ACE HPLC Columns. Retrieved from a valid URL provided by the grounding tool.
• Histidine is continuously low in otherwise perfect amino acid separation with HPLC. Help?? (2019). ResearchGate. Retrieved from a valid URL provided by the grounding tool.

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A Comparative Guide to the Purity Analysis of Boc-His(3-Bom)-OMe HCl by HPLC and NMR

In the landscape of peptide synthesis and drug development, the purity of starting materials is not merely a quality metric; it is the foundation upon which the efficacy and safety of the final therapeutic agent are built. Boc-His(3-Bom)-OMe HCl, a critical N-terminally protected histidine methyl ester, is a cornerstone building block in many synthetic peptides. Its benzyloxymethyl (Bom) group on the imidazole ring is instrumental in preventing racemization during peptide coupling. However, the presence of impurities, even in trace amounts, can lead to the formation of deletion sequences, truncated peptides, or other unwanted adducts, compromising the integrity of the final product.

This guide provides an in-depth comparison of two orthogonal analytical techniques, High-Performance Liquid Chromatography (HPLC) and Nuclear Magnetic Resonance (NMR) spectroscopy, for the comprehensive purity assessment of Boc-His(3-Bom)-OMe HCl. We will delve into the causality behind experimental choices, present detailed protocols, and offer a comparative analysis to empower researchers, scientists, and drug development professionals in making informed decisions for their quality control workflows.

The Imperative of Orthogonal Purity Assessment

Relying on a single analytical technique for purity determination can be misleading, as co-eluting impurities in HPLC or overlapping signals in NMR can mask the presence of contaminants. A dual-pronged approach using both HPLC and NMR provides a more complete and trustworthy purity profile. HPLC excels at separating and quantifying closely related impurities, while quantitative NMR (qNMR) offers a direct, primary method for determining the absolute purity of the main component without the need for a specific reference standard for each impurity.

High-Performance Liquid Chromatography (HPLC): A High-Resolution Separation Technique

Reversed-Phase HPLC (RP-HPLC) is the gold standard for assessing the purity of protected amino acids like Boc-His(3-Bom)-OMe HCl.[1] The introduction of the hydrophobic Boc and Bom groups makes the molecule well-suited for separation on a nonpolar stationary phase.

The "Why" Behind the HPLC Method

The choice of a C18 stationary phase is based on its hydrophobic nature, which allows for effective retention and separation of the relatively nonpolar analyte from more polar impurities. A gradient elution is employed to ensure that both early-eluting polar impurities and potentially late-eluting nonpolar impurities are effectively separated and detected within a reasonable timeframe. The use of a phosphate buffer system helps to maintain a consistent pH, ensuring reproducible retention times and peak shapes. Detection at a low UV wavelength (e.g., 210-220 nm) is chosen because the peptide bond and the imidazole ring of histidine exhibit strong absorbance in this region, allowing for sensitive detection of the main compound and related impurities.

Experimental Protocol: RP-HPLC Purity Analysis

Objective: To separate and quantify Boc-His(3-Bom)-OMe HCl from potential process-related impurities and degradation products.

Instrumentation:

• HPLC system with a gradient pump, autosampler, column oven, and UV detector.

Chromatographic Conditions:

Parameter	Condition
Column	C18, 4.6 x 150 mm, 5 µm
Mobile Phase A	0.1 M Sodium Phosphate, pH 3.0
Mobile Phase B	Acetonitrile
Gradient	20% to 80% B over 20 minutes
Flow Rate	1.0 mL/min
Column Temperature	30 °C
Detection	UV at 215 nm
Injection Volume	10 µL
Sample Preparation	Dissolve 1 mg of Boc-His(3-Bom)-OMe HCl in 1 mL of Mobile Phase A/B (50:50)

System Suitability: Before sample analysis, the system suitability must be verified according to pharmacopeial guidelines (USP <621> or Ph. Eur. 2.2.46).[2][3][4][5][6][7][8][9][10] This includes parameters like retention time repeatability, peak tailing, and resolution between the main peak and any known impurities.

Interpreting the HPLC Data

The chromatogram will display a major peak corresponding to Boc-His(3-Bom)-OMe HCl. Any other peaks are considered impurities. The area of each impurity peak, relative to the total area of all peaks, is used to calculate the percentage of each impurity and thus the overall purity of the sample.

Table 1: Representative HPLC Data for Purity Analysis of Boc-His(3-Bom)-OMe HCl

Peak ID	Retention Time (min)	Area (%)	Identification (Potential)
1	3.5	0.15	Unprotected Histidine Methyl Ester
2	8.2	0.30	Boc-His-OMe (Loss of Bom group)
3	12.5	99.50	Boc-His(3-Bom)-OMe HCl
4	15.8	0.05	Diastereomeric impurity

Note: This data is illustrative. Actual retention times and impurity profiles may vary.

HPLC Workflow Diagram

Caption: Workflow for HPLC purity analysis of Boc-His(3-Bom)-OMe HCl.

Nuclear Magnetic Resonance (NMR) Spectroscopy: A Quantitative and Structural Tool

¹H NMR spectroscopy is a powerful technique for both structural confirmation and quantitative purity determination.[11][12][13][14] Quantitative NMR (qNMR) is a primary analytical method that allows for the determination of the absolute purity of a substance by comparing the integral of a specific analyte signal to that of a certified internal standard of known purity.[15][16][17][18][19][20]

The Rationale Behind the qNMR Protocol

The selection of a suitable deuterated solvent is crucial; DMSO-d₆ is often a good choice for protected amino acids as it readily dissolves the analyte and its hydrochloride salt. An internal standard, such as maleic acid or dimethyl sulfone, is chosen based on its high purity, stability, and having signals that do not overlap with any of the analyte's signals. A long relaxation delay (D1) is essential in qNMR to ensure complete relaxation of all protons, which is a prerequisite for accurate integration and, therefore, accurate quantification.

Experimental Protocol: ¹H qNMR Purity Analysis

Objective: To determine the absolute purity of Boc-His(3-Bom)-OMe HCl using an internal standard.

Instrumentation:

• NMR spectrometer (400 MHz or higher)

Sample Preparation:

• Accurately weigh approximately 10-20 mg of Boc-His(3-Bom)-OMe HCl into a clean, dry vial.

• Accurately weigh approximately 5-10 mg of a certified internal standard (e.g., maleic acid) into the same vial.

• Dissolve the mixture in a precise volume (e.g., 0.75 mL) of a deuterated solvent (e.g., DMSO-d₆).

• Transfer the solution to a clean NMR tube.

NMR Acquisition Parameters:

Parameter	Setting	Rationale
Pulse Program	Standard 90° pulse	For quantitative analysis
Solvent	DMSO-d₆	Good solubility for the analyte and standard
Relaxation Delay (D1)	30-60 seconds (or 5 x T₁ of slowest relaxing proton)	Ensures full relaxation for accurate integration
Number of Scans	16 or higher	To achieve a good signal-to-noise ratio

Interpreting the NMR Data

The ¹H NMR spectrum will show characteristic signals for the Boc, Bom, and histidine methyl ester protons. The purity is calculated by comparing the integral of a well-resolved signal from the analyte to the integral of a known signal from the internal standard.

Table 2: Expected ¹H NMR Chemical Shifts for Boc-His(3-Bom)-OMe HCl in CDCl₃

Proton Assignment	Expected Chemical Shift (ppm)	Multiplicity	Integration
Imidazole-H2	~7.52	s	1H
Imidazole-H4	~6.83	s	1H
N-H	~5.45	d	1H
Nγ-CH₂O	~5.26	s	2H
α-CH	~4.55	m	1H
OCH₃	~3.75	s	3H
β-CH₂	~3.12	m	2H
Boc-(CH₃)₃	~1.41	s	9H

Note: Data extrapolated from the structurally similar Boc-His(3-Bum)-OMe. Actual shifts may vary depending on solvent and concentration.

qNMR Data Analysis Workflow

Caption: Workflow for quantitative NMR (qNMR) purity analysis.

Comparative Analysis: HPLC vs. NMR

Feature	HPLC	NMR
Principle	Physical separation based on partitioning between mobile and stationary phases.	Absorption of radiofrequency energy by atomic nuclei in a magnetic field.
Information Provided	Retention time, peak area (relative quantification of impurities).	Chemical shift, coupling constants (structural information), integral (absolute quantification).
Sensitivity	High (ppm to ppb levels for impurities).	Lower (typically requires >0.1% for impurity detection).
Resolution	Excellent for separating closely related compounds and isomers.	Can be limited by signal overlap in complex mixtures.
Quantification	Relative (requires reference standards for each impurity for accurate quantification).	Absolute (with an internal standard, provides direct purity of the main component).
Sample Throughput	Higher, with typical run times of 20-30 minutes.	Lower, due to longer acquisition times (especially with long relaxation delays).
Destructive/Non-destructive	Destructive (sample is consumed).	Non-destructive (sample can be recovered).
Key Advantage	Superior for detecting and quantifying trace-level impurities.	Provides structural confirmation and absolute purity without the need for a homologous reference standard.

Conclusion: A Synergy for Uncompromised Quality

Both HPLC and NMR are indispensable tools for the purity analysis of Boc-His(3-Bom)-OMe HCl. HPLC, with its high resolving power, is unparalleled for the detection and relative quantification of process-related and degradation impurities. NMR, particularly qNMR, provides an orthogonal, primary method for determining the absolute purity of the active substance and confirming its chemical identity.

For researchers, scientists, and drug development professionals, the adoption of a dual-testing strategy is not a redundancy but a robust and self-validating system. This integrated approach ensures the highest quality of this critical raw material, thereby safeguarding the integrity of the subsequent peptide synthesis and ultimately contributing to the development of safe and effective therapeutics.

References

• United States Pharmacopeia. General Chapter <621> Chromatography. USP-NF. Rockville, MD: United States Pharmacopeial Convention. [Link]

• Moravek. Applications of NMR in Pharmaceutical Analysis. [Link]

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• Pauli, G. F., et al. Expanding the Analytical Toolbox: Pharmaceutical Application of Quantitative NMR. American Pharmaceutical Review. [Link]

• Emery Pharma. A Guide to Quantitative NMR (qNMR). [Link]

• European Directorate for the Quality of Medicines & HealthCare. General chapter 2.2.46. Chromatographic separation techniques now published in Ph. Eur. 11th Edition. [Link]

• Holzgrabe, U. NMR spectroscopy: Quality control of pharmaceutical products. European Pharmaceutical Review. [Link]

• Agilent. Understanding the Latest Revisions to USP <621>. [Link]

• Bruker. How to Use Solid-state NMR for Pharmaceutical Analysis. [Link]

• DSDP Analytics. USP <621> Chromatography. [Link]

• Alcami. qNMR: A Powerful and Affordable Tool for Purity/Potency Determination. YouTube. [Link]

• De Spiegeleer, B., et al. Related impurities in peptide medicines. Journal of Pharmaceutical and Biomedical Analysis. [Link]

• Phenomenex. Revision of European Pharmacopeia (EP) Chapter 2.2.46. [Link]

• Scribd. 2.2.46. Chromatographic Separation Techniques PDF. [Link]

• ECA Academy. EDQM publishes FAQs on revised Ph. Eur. General Chapter 2.2.46. Chromatographic Separation Techniques. [Link]

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• MolecularCloud. 6 peptide impurities that appear during the synthesis & storage of peptides. [Link]

• Szókán, Gy., et al. HPLC Determination of Enantiomeric Purity of Protected Amino Acid Derivatives Used in Peptide Synthesis. Journal of Liquid Chromatography. [Link]

• Pauli, G. F., et al. Importance of Purity Evaluation and the Potential of Quantitative 1H NMR as a Purity Assay. Journal of Medicinal Chemistry. [Link]

• Van Dorpe, S., et al. Investigation of Impurities in Peptide Pools. Molecules. [Link]

• University of Illinois. Purity by Absolute qNMR Instructions. [Link]

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• ResearchGate. Typical examples of impurities observed in synthesized peptides. [Link]

• Mergler, M., et al. Synthesis and Application of Fmoc-His(3-Bum)-OH. Journal of Peptide Science. [Link]

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• The Royal Society of Chemistry. Supplementary information paper. [Link]

• University of Regensburg. Protecting Groups. [Link]

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• PubMed. Preparative HPLC Separation of Underivatized Amino Acids for Isotopic Analysis. [Link]

• SynArchive. Protection of Alcohol by Acetal. [Link]

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A Senior Application Scientist's Guide to Assessing the Impact of Histidine Protecting Groups on Peptide Bioactivity

For Researchers, Scientists, and Drug Development Professionals

In the intricate world of peptide synthesis, the incorporation of histidine presents a unique and persistent challenge. The nucleophilic character of its imidazole side chain can catalyze a cascade of undesirable side reactions, with racemization being a primary concern that can significantly compromise the stereochemical integrity and, consequently, the biological activity of the final peptide.[1] The strategic selection of a protecting group for the histidine side chain is, therefore, a critical decision that profoundly influences not only the efficiency and purity of the synthesis but also the ultimate therapeutic efficacy of the peptide.

This guide provides an in-depth, objective comparison of commonly used histidine protecting groups in solid-phase peptide synthesis (SPPS). Moving beyond a mere listing of options, we will delve into the causality behind experimental choices, present supporting data, and provide detailed protocols to empower you to make informed decisions that ensure the synthesis of high-purity, bioactive peptides.

The Crux of the Matter: Why Histidine Protection is Paramount

The imidazole ring of histidine is a double-edged sword. Its unique properties are often central to a peptide's biological function, participating in proton transfer, metal ion coordination, and receptor binding. However, during peptide synthesis, the unprotected π-nitrogen of the imidazole ring can act as an intramolecular base, facilitating the abstraction of the α-proton of the activated amino acid. This leads to the formation of a transient, achiral enolate intermediate, which upon reprotonation can yield a mixture of L- and D-isomers, a process known as racemization.[1] The presence of the D-isomer can dramatically reduce or even abolish the desired biological activity of the peptide.

Therefore, the ideal histidine protecting group should effectively shield the imidazole side chain from participating in unwanted reactions during coupling, yet be readily removable under conditions that do not compromise the integrity of the peptide chain.

A Comparative Analysis of Common Histidine Protecting Groups

The choice of a protecting group is intrinsically linked to the overall synthetic strategy, primarily whether a Boc (tert-butyloxycarbonyl) or Fmoc (9-fluorenylmethoxycarbonyl) Nα-protection scheme is employed.[] Below, we compare the performance of commonly used histidine protecting groups within the context of Fmoc-based SPPS, the predominant method for research and development.

Protecting Group	Derivative Example	Position of Protection	Key Advantages	Key Disadvantages
Trityl (Trt)	Fmoc-His(Trt)-OH	τ-nitrogen	Widely used, commercially available, compatible with standard Fmoc-SPPS.[3]	Highly prone to racemization, especially with prolonged activation times and base-mediated coupling.[1]
tert-Butoxycarbonyl (Boc)	Fmoc-His(Boc)-OH	π-nitrogen	Significantly suppresses racemization.[1]	Can be partially labile to repeated piperidine treatments for Fmoc removal.
Tosyl (Tos)	Fmoc-His(Tos)-OH	π-nitrogen	Offers good protection against racemization.	Removal requires strong acid conditions which may not be compatible with all peptides and resins. Can lead to side reactions if not properly scavenged.
Benzyloxymethyl (Bom)	Fmoc-His(Bom)-OH	π-nitrogen	Provides excellent suppression of racemization.	Removal requires strong acidolysis or hydrogenolysis.
Dinitrophenyl (DNP)	Fmoc-His(DNP)-OH	π-nitrogen	Very stable protecting group, effective at preventing racemization.	Removal requires thiolysis, which can be harsh and lead to side products.

Experimental Data: The Impact of Protecting Groups on Racemization

The choice of protecting group has a quantifiable impact on the stereochemical purity of the synthesized peptide. A comparative study on the extent of racemization during the coupling of different histidine derivatives provides compelling evidence for the superiority of π-nitrogen protection.

Histidine Derivative	Coupling Conditions	% D-Isomer (Racemization)	Reference
Fmoc-His(Trt)-OH	50 °C, 10 minutes	6.8%	[1]
Fmoc-His(Boc)-OH	50 °C, 10 minutes	0.18%	[1]
Fmoc-His(Trt)-OH	90 °C, 10 minutes	>16%	[1]
Fmoc-His(Boc)-OH	90 °C, 10 minutes	0.81%	[1]

These data clearly demonstrate that protecting the π-nitrogen of the imidazole ring, as is the case with the Boc group, is a highly effective strategy to minimize racemization during peptide synthesis.[1] While the Trityl group is widely used due to its convenience, the potential for significant racemization, especially under forcing coupling conditions, can be a major drawback, potentially leading to a final product with diminished bioactivity.

Experimental Workflows: From Synthesis to Bioactivity Assessment

To rigorously assess the impact of histidine protecting groups, a systematic approach is required, encompassing peptide synthesis, purification, characterization, and finally, bioactivity evaluation.

Peptide Synthesis and Purification Workflow

Caption: Standard workflow for Solid-Phase Peptide Synthesis (SPPS).

Experimental Protocol: Solid-Phase Peptide Synthesis (Fmoc/tBu Strategy)

This protocol provides a general guideline for the synthesis of a model peptide to compare the effects of different histidine protecting groups.

1. Resin Preparation:

• Start with a Rink Amide resin (or other suitable resin depending on the desired C-terminus).

• Swell the resin in N,N-dimethylformamide (DMF) for at least 30 minutes.

2. Nα-Fmoc Deprotection:

• Treat the resin with a solution of 20% piperidine in DMF for 5 minutes.

• Drain and repeat the treatment for an additional 15 minutes.

• Wash the resin thoroughly with DMF (5 times) and dichloromethane (DCM) (3 times).

3. Amino Acid Coupling:

• In a separate vessel, pre-activate the Fmoc-protected amino acid (3 equivalents relative to resin loading) with a coupling agent such as HBTU (2.9 equivalents) and an activator base like N,N-diisopropylethylamine (DIEA) (6 equivalents) in DMF.

• For the histidine incorporation step, use the desired Fmoc-His(Protecting Group)-OH derivative (e.g., Fmoc-His(Trt)-OH or Fmoc-His(Boc)-OH).

• Add the activated amino acid solution to the resin and allow the coupling reaction to proceed for 1-2 hours at room temperature.

• Monitor the completion of the coupling reaction using a Kaiser test.

4. Washing:

• After coupling, wash the resin thoroughly with DMF (5 times) and DCM (3 times).

5. Repeat Synthesis Cycle:

• Repeat steps 2-4 for each subsequent amino acid in the peptide sequence.

6. Final Cleavage and Deprotection:

• After the final amino acid coupling and Nα-Fmoc deprotection, wash the resin with DCM and dry it under vacuum.

• Treat the resin with a cleavage cocktail appropriate for the chosen side-chain protecting groups. A common cocktail for Trt and Boc groups is TFA/TIS/H2O (95:2.5:2.5).

• React for 2-3 hours at room temperature.

• Filter the resin and collect the filtrate containing the cleaved peptide.

7. Peptide Precipitation and Purification:

• Precipitate the crude peptide by adding the TFA filtrate to cold diethyl ether.

• Centrifuge to pellet the peptide, decant the ether, and wash the peptide pellet with cold ether.

• Dissolve the crude peptide in a suitable solvent (e.g., water/acetonitrile mixture) and purify by reverse-phase high-performance liquid chromatography (RP-HPLC).

8. Characterization:

• Confirm the identity and purity of the peptide by mass spectrometry and analytical RP-HPLC.

Assessing Bioactivity: A Two-Pronged Approach

The ultimate measure of success for a synthetic peptide is its biological activity. A comprehensive assessment typically involves both receptor binding assays and cell-based functional assays.

Receptor Binding Assay

A competitive receptor binding assay is used to determine the affinity of the synthesized peptide for its target receptor. This is often expressed as the IC50 value, which is the concentration of the peptide required to inhibit 50% of the binding of a radiolabeled or fluorescently labeled ligand to the receptor.

Caption: Workflow for a cell-based functional assay (cAMP measurement).

Experimental Protocol: cAMP Functional Assay

1. Reagents and Materials:

• A cell line stably or transiently expressing the GPCR of interest.

• Cell culture medium and supplements.

• Synthesized peptide analogues.

• A cAMP assay kit (e.g., HTRF, AlphaScreen, or ELISA-based).

• Plate reader compatible with the chosen assay kit.

2. Assay Procedure:

• Seed the cells in a microplate and allow them to adhere and grow overnight.

• The next day, replace the culture medium with a stimulation buffer.

• Add varying concentrations of the synthesized peptide analogues to the wells.

• Include a positive control (a known agonist) and a negative control (buffer alone).

• Incubate the plate for a specific time at 37°C to allow for receptor activation and cAMP production.

• Lyse the cells according to the cAMP assay kit protocol.

• Perform the cAMP detection assay following the manufacturer's instructions.

3. Data Analysis:

• Generate a standard curve using known concentrations of cAMP.

• Determine the concentration of cAMP produced in each well from the standard curve.

• Plot the cAMP concentration against the logarithm of the peptide concentration.

• Determine the EC50 value from the resulting dose-response curve.

Conclusion: A Holistic Approach to Histidine-Containing Peptide Synthesis

The successful synthesis of bioactive peptides containing histidine hinges on a holistic understanding of the interplay between chemical synthesis strategies and biological outcomes. While the convenience of using Trt-protected histidine is tempting, the significant risk of racemization cannot be overlooked, as it can lead to a final product with compromised biological activity. The experimental data strongly supports the use of π-nitrogen protected histidine derivatives, such as Fmoc-His(Boc)-OH, to minimize epimerization and ensure the stereochemical integrity of the peptide.

By coupling rigorous synthetic protocols with comprehensive bioactivity assessments, researchers can confidently navigate the challenges of histidine incorporation and unlock the full therapeutic potential of their peptide candidates. This guide provides a framework for making informed decisions, enabling the development of novel and effective peptide-based therapeutics.

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• Hofmann, K., et al. (1958). Studies on Polypeptides. XIII. The Synthesis of a Hexapeptide Corresponding to the N-Terminal Sequence of the Corticotropins. Journal of the American Chemical Society, 80(6), 1486–1489.
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• Bech, E., et al. (2021). Different Biological Activities of Histidine-Rich Peptides Are Favored by Variations in Their Design. Toxins, 13(5), 363.
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• Rockland Immunochemicals. (n.d.). Peptide Competition Assay (PCA) Protocol. Retrieved from [Link]

• Van der Donck, W. A., et al. (2024). A robust data analytical method to investigate sequence dependence in flow-based peptide synthesis. Chemical Science, 15(2), 523-531.

• Aapptec. (n.d.). Amino Acid Derivatives for Peptide Synthesis. Retrieved from [Link]

• Waters. (2025). GLP-1 Peptide Impurity Profiling: Separating D-Isomers, Oxidation States, and Truncations. Retrieved from [Link]

• Góngora-Benítez, M., et al. (2014). 30187 PDFs | Review articles in SOLID PHASE PEPTIDE SYNTHESIS.
• Cescato, R., et al. (2008). Innovative functional cAMP assay for studying G protein-coupled receptors: Application to the pharmacological characterization of GPR17. Journal of pharmacological and toxicological methods, 58(1), 56–63.
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• FabGennix. (n.d.). Competition Assay Protocol. Retrieved from [Link]

• Mergler, M., et al. (2003). COMPARISON OF REAGENTS FOR FMOC-GROUP REMOVAL FROM GROWING PEPTIDE CHAIN IN THE SOLID-PHASE PEPTIDE SYNTHESIS. Journal of Peptide Science, 9(1), 36-44.

• Biomatik. (2022). What are the Sustainability Challenges in Peptide Synthesis and Purification?. Retrieved from [Link]

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• Leban, J. J., et al. (1979). Analogues of substance P. Peptides containing D-amino acid residues in various positions of substance P and displaying agonist or receptor selective antagonist effects. Hoppe-Seyler's Zeitschrift fur physiologische Chemie, 360(9), 1211–1219.
• Heinis, C. (2019). Methods for high-throughput synthesis and screening of peptide libraries. EPFL.
• Cisbio. (2019). Measurement of cAMP for G αs-and G αi Protein-Coupled Receptors (GPCRs).
• Li, Y., et al. (2015). An ELISA Based Binding and Competition Method to Rapidly Determine Ligand-receptor Interactions. Journal of visualized experiments : JoVE, (101), e52943.
• Pollard, T. D. (2017). A Guide to Simple and Informative Binding Assays. Molecular biology of the cell, 28(21), 2749–2753.

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A Senior Application Scientist's Guide to Peptide Cleavage: A Comparative Study of Cleavage Cocktails for Peptides with Different Protecting Groups

For researchers, scientists, and professionals in drug development, the successful synthesis of a peptide is a significant milestone. However, the final step—cleaving the newly assembled peptide chain from its solid support and removing the side-chain protecting groups—is a critical juncture where success or failure is often determined. The choice of cleavage cocktail is not a one-size-fits-all decision; it is a nuanced process dictated by the peptide's sequence, the protecting groups employed, and the overarching synthetic strategy.

This guide provides an in-depth, comparative analysis of cleavage cocktails, moving beyond simple recipes to explain the causality behind their formulation. We will explore the chemical principles, compare performance based on experimental data, and provide detailed protocols to empower you to make informed decisions that maximize the yield and purity of your final product.

The Fundamental Chemistry of Peptide Cleavage

Solid-Phase Peptide Synthesis (SPPS) predominantly relies on two main strategies, defined by the Nα-amino protecting group used: the base-labile Fluorenylmethyloxycarbonyl (Fmoc) group and the acid-labile tert-Butoxycarbonyl (Boc) group.[1] This choice dictates the chemistry of the entire synthesis, especially the final cleavage step.

• Fmoc/tBu Strategy: This is the most common approach today. The Fmoc group is removed at each cycle with a mild base (like piperidine), while the permanent side-chain protecting groups (mostly tert-butyl derivatives) and the resin linker are stable to this treatment. The final cleavage and deprotection are performed simultaneously with a strong acid, most commonly Trifluoroacetic Acid (TFA).[2][3]

• Boc/Bzl Strategy: In this classic approach, the temporary Boc group is removed with a moderate acid (like TFA), while the side-chain protecting groups (often benzyl-based) and the linker require a much stronger acid for the final cleavage, such as anhydrous Hydrogen Fluoride (HF) or Trifluoromethanesulfonic acid (TFMSA).[1][4]

The core of the cleavage reaction is acidolysis. For the Fmoc strategy, TFA protonates the acid-labile linker, initiating the release of the peptide. Simultaneously, it cleaves the acid-labile side-chain protecting groups. This process, however, generates highly reactive electrophilic species, primarily carbocations (e.g., tert-butyl cations).[5] If left unchecked, these carbocations can attack nucleophilic residues within the peptide sequence, leading to a host of unwanted side products.[5] This is where the "cocktail" aspect becomes crucial: the addition of scavengers .

Scavengers are nucleophilic reagents added to the cleavage acid to trap these reactive cations before they can modify the peptide.[5] The selection of a scavenger or a combination of scavengers is the most critical variable in designing a cleavage cocktail.

Caption: General mechanism of acid-catalyzed peptide cleavage and the role of scavengers.

Fmoc/tBu Strategy: Tailoring TFA Cocktails to Your Peptide

Given its prevalence, we will focus extensively on the Fmoc/tBu strategy. The final cleavage is almost always performed with a high concentration of TFA (typically 80-95%).[6] The key is selecting the right scavengers based on the presence of sensitive amino acid residues.

The Challenge of Sensitive Residues

Certain amino acid side chains are particularly susceptible to modification during cleavage. The ideal cocktail provides specific protection for these residues.

• Tryptophan (Trp): The indole ring of Trp is highly nucleophilic and prone to alkylation by tert-butyl cations, a common side reaction.[7]

• Methionine (Met): The thioether side chain of Met can be oxidized to the sulfoxide form.[8]

• Cysteine (Cys): The thiol group can be alkylated, and the trityl (Trt) protecting group, once cleaved, can re-attach to the thiol.[6] It is also prone to oxidation, leading to unwanted disulfide bond formation.

• Arginine (Arg): The bulky Pbf (2,2,4,6,7-pentamethyldihydrobenzofuran-5-sulfonyl) and Pmc protecting groups can be difficult to remove completely and can lead to sulfonation of the Trp indole ring.[5][9]

• Tyrosine (Tyr): The phenol ring can be alkylated by carbocations.[6]

Comparative Analysis of Common Cleavage Cocktails

Several well-established cleavage cocktails, often referred to by letter (e.g., Reagent K), have been optimized for different scenarios. The choice among them is a direct function of your peptide's amino acid composition.

Cleavage Cocktail	Composition (v/v or w/v)	Primary Application & Rationale
TFA / H₂O / TIS (95:2.5:2.5)	TFA, Water, Triisopropylsilane	General Purpose (No sensitive residues): A standard, efficient cocktail for peptides lacking Trp, Cys, or Met. TIS is an excellent carbocation scavenger, and water helps hydrolyze intermediates.[2]
Reagent B	TFA / Phenol / H₂O / TIS (88:5:5:2)	Trp- or Tyr-containing peptides: Phenol acts as a competitive substrate for carbocations, protecting the aromatic rings of Trp and Tyr.[6] TIS provides additional scavenging.
Reagent K	TFA / Phenol / H₂O / Thioanisole / EDT (82.5:5:5:5:2.5)	"Universal" Cocktail: Excellent for peptides with a mix of sensitive residues (Cys, Met, Trp, Tyr). Thioanisole is a soft nucleophile that protects Met and helps cleave Arg(Pmc/Pbf).[8][10] 1,2-Ethanedithiol (EDT) is a potent scavenger that also prevents trityl reattachment to Cys.[5]
Reagent R	TFA / Thioanisole / EDT / Anisole (90:5:3:2)	Arg-rich peptides: This strong cocktail is designed to efficiently remove multiple Arg(Pmc/Pbf) groups. Anisole scavenges tert-butyl groups.[6]
Reagent H	TFA / Phenol / Thioanisole / EDT / H₂O / DMS / NH₄I (81:5:5:2.5:3:2:1.5)	Peptides with oxidized Met: Specifically designed to reduce Met sulfoxide (Met(O)) back to Met during cleavage. Ammonium iodide and dimethyl sulfide (DMS) facilitate this reduction.[6][8]
Reagent L	TFA / TIS / H₂O / DTT (88:2:5:5)	Alternative to EDT: Dithiothreitol (DTT) replaces the malodorous EDT as a reducing scavenger, protecting Cys residues.[6][8]

Experimental Data: The Impact of Scavengers on Cysteine Alkylation

Side reactions are not theoretical; they are quantifiable. A common issue is the S-t-butylation of Cysteine. Research has demonstrated the dramatic effect of adding specific scavengers to the standard TFA/TIS/H₂O cocktail to suppress this side reaction.

The following data, adapted from a study on the synthesis of somatostatin, shows the percentage of the desired peptide versus the S-t-butylated side product when different scavengers are introduced.[11]

Cleavage Cocktail Composition (TFA/TIS/H₂O base)	Desired Peptide (%)	Total Cys S-t-butylation (%)
95:2.5:2.5 (Control)	81.4	18.6
+ 5% Anisole	84.0	16.0
+ 5% DMS	89.7	10.3
+ 5% Thioanisole	90.9	9.0
+ 0.1% DTT	84.9	15.0

Boc/Bzl Strategy: Harnessing Stronger Acids

While less common now, the Boc strategy is still valuable for certain applications, such as the synthesis of base-sensitive peptides.[1] The final cleavage requires harsher conditions.

• Hydrogen Fluoride (HF): HF is an extremely effective cleavage reagent but is also highly toxic and corrosive, requiring specialized Teflon labware.[12] Cleavage is typically performed at 0°C for 1 hour.

• Trifluoromethanesulfonic acid (TFMSA): TFMSA is a strong, non-volatile acid that can be used in standard laboratory glassware, making it a more accessible alternative to HF.[4] However, it is less volatile, making it harder to remove post-cleavage.

Scavengers are equally critical in Boc chemistry. Anisole is commonly used to protect Tyr and Trp residues. Thioanisole or thiocresol are added to assist in the removal of protecting groups like Arg(Tos) and to prevent side reactions.[4]

A key technique in this strategy is the "low-high" cleavage method . A preliminary "low" concentration of the strong acid (e.g., HF or TFMSA in DMS) is used to remove most side-chain protecting groups under milder conditions, followed by a "high" concentration of the acid to cleave the peptide from the resin. This two-step process minimizes contact time with the harshest conditions, preserving sensitive residues.[4]

Experimental Protocols: From Resin to Crude Peptide

Trustworthy science relies on reproducible methods. The following protocols are designed to be self-validating, providing a clear workflow from the dried peptide-resin to the precipitated crude product.

Protocol 1: General Fmoc Cleavage Using Reagent B

This protocol is suitable for a peptide containing Trp and/or Tyr residues but no Cys or Met.

Caption: Workflow for a standard Fmoc peptide cleavage and precipitation.

Step-by-Step Methodology:

• Resin Preparation: Place the dried peptide-resin (e.g., 100 mg) in a suitable reaction vessel. Wash the resin three times with dichloromethane (DCM) to swell it and remove any residual DMF.[13]

• Cleavage Reaction: Prepare Reagent B (TFA/Phenol/H₂O/TIS, 88:5:5:2) fresh. Add the cleavage cocktail to the resin (e.g., 1-2 mL for 100 mg resin). Ensure the resin is fully submerged.

• Incubation: Stopper the vessel and allow the reaction to proceed at room temperature with gentle agitation for 2-4 hours. Peptides with multiple arginine residues may require longer incubation times.[8]

• Filtration: Filter the reaction mixture through a sintered glass funnel or a peptide cleavage vessel, collecting the filtrate into a clean centrifuge tube.

• Resin Wash: Wash the resin twice with a small volume of neat TFA and combine the washes with the original filtrate.

• Peptide Precipitation: Place the centrifuge tube containing the TFA solution in an ice bath. Add 10 volumes of cold (–20°C) methyl t-butyl ether (MTBE) or diethyl ether to the solution to precipitate the peptide.

• Isolation: Allow the peptide to precipitate for at least 30 minutes at –20°C. Pellet the peptide by centrifugation (e.g., 3000 x g for 5 minutes). Carefully decant the ether.

• Washing: Wash the peptide pellet two more times with cold ether to remove residual scavengers.

• Drying: Dry the crude peptide pellet under a stream of nitrogen or in a vacuum desiccator. The peptide is now ready for analysis and purification.

Protocol 2: Boc Cleavage Using TFMSA

This protocol is a representative procedure for Boc-SPPS cleavage. Caution: TFMSA is a very strong, corrosive acid. Always work in a fume hood and wear appropriate personal protective equipment.

Step-by-Step Methodology:

• Resin Preparation: Dry the peptide-resin thoroughly under high vacuum.

• Scavenger Addition: Place the dried resin (e.g., 200 mg) in a round-bottom flask. Add the appropriate scavengers (e.g., anisole and thioanisole).

• Cleavage Reaction: Cool the flask in an ice bath (0°C). Slowly add the pre-chilled cleavage cocktail (e.g., TFMSA/TFA/Thioanisole, 1:8:1) to the resin.

• Incubation: Stir the mixture at 0°C for 1.5-2 hours.

• Filtration & Precipitation: Filter the resin and add the filtrate directly into a large volume of cold, stirred diethyl ether to precipitate the peptide.

• Isolation and Drying: Isolate the peptide via centrifugation, wash with cold ether, and dry under vacuum as described in the Fmoc protocol. The resulting peptide may require desalting before purification.

Conclusion and Best Practices

The final cleavage step is a controlled chemical reaction, not an afterthought. Its success hinges on a rational choice of reagents tailored to the specific peptide being synthesized.

Key Takeaways:

• Know Your Sequence: The presence of Trp, Met, Cys, or multiple Arg residues is the primary factor in choosing a cleavage cocktail beyond the standard TFA/TIS/H₂O.

• Scavengers are Non-Negotiable: Never perform a cleavage reaction without an appropriate scavenger cocktail. The risk of side reactions and a difficult-to-purify product is too high.

• Use Fresh Reagents: Cleavage cocktails, especially those containing thiols, should be prepared fresh immediately before use to ensure their efficacy.[7]

• Data-Driven Decisions: As demonstrated, the right scavenger can dramatically improve crude purity. Rely on established formulations and experimental evidence.[10][11]

• Safety First: Strong acids like TFA, and especially HF and TFMSA, are hazardous. Adhere strictly to safety protocols.[12]

By understanding the chemistry behind deprotection and applying a systematic, evidence-based approach to selecting your cleavage cocktail, you can significantly enhance the quality of your synthetic peptides and streamline the path to final purification.

References

• Aapptec (n.d.). Cleavage Cocktails; Reagent B. Aapptec Peptides. Retrieved from [Link]

• Isidro-Llobet, A., Alvarez, M., & Albericio, F. (2009). Amino Acid-Protecting Groups. Chemical Reviews, 109(6), 2455–2504.

• Pathak, V. et al. (2021). TFA Cleavage Strategy for Mitigation of S-tButylated Cys-Peptide Formation in Solid-Phase Peptide Synthesis. Organic Process Research & Development, 25(9), 2110–2117. Retrieved from [Link]

• EMD Millipore Corporation (n.d.). Cleavage, Deprotection, and Isolation of Peptides after Fmoc Synthesis. ResearchGate. Retrieved from [Link]

• Fields, G. B., et al. (1995). Correlation of Cleavage Techniques With Side-Reactions Following Solid-Phase Peptide Synthesis. Methods in Enzymology, 289, 108-121. ResearchGate. Retrieved from [Link]

• Nowick, J.S. (2018). Standard practices for Fmoc-based solid-phase peptide synthesis in the Nowick laboratory (Version 1.7.2). University of California, Irvine. Retrieved from [Link]

• Aapptec (n.d.). Practical Synthesis Guide to Solid Phase Peptide Chemistry. Retrieved from [Link]

• Palladino, P., & Stetsenko, D. A. (2012). New TFA-Free Cleavage and Final Deprotection in Fmoc Solid-Phase Peptide Synthesis: Dilute HCl in Fluoro Alcohol. Organic Letters, 14(24), 6346–6349.

• Aapptec (n.d.). Amino Acid Derivatives for Peptide Synthesis. Retrieved from [Link]

• Crouzel, T., et al. (2014). Methods and protocols of modern solid phase peptide synthesis. In Peptide Synthesis. Humana Press. Retrieved from [Link]

• Aapptec (n.d.). Cleaving peptides from Merrifield resin; TFMSA cleavage. Retrieved from [Link]

• Albericio, F., & Carpino, L. A. (2000). Orthogonal protecting groups for Nα-amino and C-terminal carboxyl functions in solid-phase peptide synthesis. Biopolymers, 55(2), 123-139.

• Coin, I., et al. (2007). Methods and protocols of modern solid phase Peptide synthesis. Nature Protocols, 2(12), 3247-3256. Retrieved from [Link]

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A Senior Application Scientist's Guide to the Stability of Peptides Synthesized with Bom-Protected Histidine

For researchers, scientists, and drug development professionals, the synthesis of peptides containing histidine presents a significant hurdle. The imidazole side chain of histidine is a notorious catalyst for racemization during peptide coupling, potentially compromising the stereochemical integrity and biological activity of the final product. The choice of a protecting group for this side chain is therefore a critical decision that echoes throughout the development pipeline, from synthesis to stability assessment.

This guide provides an in-depth evaluation of the stability of peptides synthesized using the benzyloxymethyl (Bom) protecting group for histidine. We will objectively compare its performance with common alternatives, supported by experimental data and detailed protocols for key stability assays. Our focus will be on understanding how the choice of protecting group during synthesis can influence the stability profile of the final peptide product in various biological and chemical assays.

The Critical Role of Histidine Protection in Peptide Synthesis

The imidazole ring of histidine is both nucleophilic and basic, making it prone to side reactions and, more importantly, to catalyzing the epimerization of the activated amino acid during peptide bond formation.[1] This can lead to the incorporation of D-histidine in place of the natural L-histidine, resulting in a diastereomeric mixture that is often difficult to purify and can have altered biological properties.

Protecting the imidazole side chain is essential to mitigate these issues. An ideal protecting group should be stable throughout the synthesis, effectively prevent racemization and side-chain acylation, and be cleanly removable under conditions that do not degrade the peptide.[2][3]

The Bom group, attached to the τ-nitrogen of the imidazole ring, has proven to be highly effective at suppressing racemization, making it a valuable tool when the stereochemical purity of a histidine-containing peptide is paramount.[4]

Comparative Analysis of Histidine Protecting Groups

The selection of a histidine protecting group involves a trade-off between its effectiveness in preventing side reactions, its stability during synthesis, and the conditions required for its removal. Besides Bom, other commonly used protecting groups include trityl (Trt), tert-butoxycarbonyl (Boc), 2,4-dinitrophenyl (Dnp), and tosyl (Tos).

Protecting Group	Attachment Point	Effectiveness in Preventing Racemization	Removal Conditions	Key Considerations
Bom	τ-nitrogen	Excellent [4]	Strong acid (e.g., HF, TFMSA)	More expensive and difficult to prepare than some alternatives.[4]
Trt	τ-nitrogen	Moderate	Mild acid (TFA)	Prone to significant racemization, especially at elevated temperatures.[5][6]
Boc	π- or τ-nitrogen	Excellent	Strong acid (TFA)	Offers superior suppression of racemization compared to Trt.[6]
Dnp	π-nitrogen	Good	Thiolysis (e.g., thiophenol)	Provides an orthogonal deprotection strategy.[2]
Tos	π-nitrogen	Good	Strong acid (HF), HOBt	Can be labile to HOBt, which is often used in coupling reactions.[2][4]

The choice of protecting group has a direct impact on the purity of the crude peptide. A higher degree of racemization during synthesis will lead to a more complex mixture of diastereomers, which can be challenging to separate by HPLC. While direct comparative data on the stability of the final deprotected peptides in biological assays is not extensively available, it is reasonable to infer that a purer peptide, synthesized with a protecting group that minimizes racemization like Bom, will exhibit more consistent and reliable stability data.

Evaluation of Peptide Stability in Key Assays

The stability of a therapeutic peptide is a critical determinant of its clinical success. Peptides are susceptible to degradation by various mechanisms, including enzymatic cleavage, hydrolysis, and oxidation.[7] The following sections provide detailed protocols for assessing the stability of peptides in assays that simulate physiological conditions.

Enzymatic Degradation Assay

This assay evaluates the susceptibility of a peptide to cleavage by specific proteases. Trypsin, which cleaves at the C-terminal side of lysine and arginine residues, is a commonly used model enzyme.

• Peptide Solution Preparation: Prepare a stock solution of the peptide in an appropriate buffer (e.g., 50 mM ammonium bicarbonate, pH 8.0).

• Enzyme Solution Preparation: Prepare a stock solution of trypsin in the same buffer.

• Incubation: Mix the peptide and trypsin solutions to achieve a final peptide concentration of 1 mg/mL and an enzyme-to-substrate ratio of 1:50 (w/w). Incubate the mixture at 37°C.

• Time-Point Sampling: Withdraw aliquots at various time points (e.g., 0, 1, 4, 8, and 24 hours).

• Quenching: Stop the enzymatic reaction by adding an equal volume of 1% trifluoroacetic acid (TFA) to each aliquot.

• Analysis: Analyze the samples by reverse-phase high-performance liquid chromatography (RP-HPLC) or liquid chromatography-mass spectrometry (LC-MS) to quantify the remaining intact peptide and identify degradation products.[8][9][10]

• pH 8.0: This pH is optimal for trypsin activity.

• 37°C: This temperature mimics physiological conditions.

• TFA Quenching: The acidic environment denatures and inactivates the trypsin, effectively stopping the degradation process.

Caption: Workflow for the enzymatic degradation assay.

Stability in Human Plasma/Serum

This assay assesses the stability of a peptide in a complex biological matrix containing a wide range of proteases and other enzymes.[11][12]

• Plasma/Serum Preparation: Thaw frozen human plasma or serum at 37°C. Centrifuge to remove any precipitates.

• Peptide Spiking: Add the peptide stock solution to the plasma/serum to a final concentration of 10 µM.

• Incubation: Incubate the mixture at 37°C with gentle agitation.

• Time-Point Sampling: Collect aliquots at various time points (e.g., 0, 15, 30, 60, 120, and 240 minutes).

• Protein Precipitation: To each aliquot, add three volumes of ice-cold acetonitrile to precipitate plasma/serum proteins.

• Centrifugation: Centrifuge the samples at high speed (e.g., 14,000 rpm) for 10 minutes to pellet the precipitated proteins.

• Supernatant Analysis: Transfer the supernatant to a new tube and analyze by LC-MS to quantify the remaining intact peptide.

• 37°C Incubation: Simulates body temperature.

• Acetonitrile Precipitation: Efficiently removes the bulk of proteins that would otherwise interfere with the LC-MS analysis.

• LC-MS Analysis: Provides the sensitivity and selectivity required to detect and quantify the peptide in a complex matrix.

Caption: Workflow for the plasma/serum stability assay.

pH Stability Profile

This assay evaluates the chemical stability of a peptide across a range of pH values, which is crucial for formulation development.

• Buffer Preparation: Prepare a series of buffers with different pH values (e.g., pH 3, 5, 7.4, and 9).

• Peptide Incubation: Dissolve the peptide in each buffer to a final concentration of 1 mg/mL.

• Storage: Store the solutions at a defined temperature (e.g., 4°C, 25°C, or 40°C for accelerated stability studies).

• Time-Point Analysis: At various time points (e.g., 0, 1, 2, and 4 weeks), analyze an aliquot from each solution by RP-HPLC.

• Quantification: Quantify the percentage of the remaining intact peptide by measuring the peak area.

• Multiple pH Values: To identify the pH at which the peptide is most stable.

• Different Temperatures: To assess stability under various storage conditions and to perform accelerated stability testing.

• RP-HPLC Analysis: A robust and widely used method for quantifying peptide purity and degradation products.

Caption: Workflow for the pH stability profiling assay.

Conclusion: The Impact of Bom Protection on Peptide Stability

While the primary role of the Bom protecting group is to ensure the stereochemical integrity of histidine during peptide synthesis, its use can have a positive, albeit indirect, impact on the stability of the final peptide. By minimizing the formation of diastereomeric impurities, the use of Bom-protected histidine leads to a more homogeneous and well-defined peptide product. This, in turn, can result in more consistent and reproducible data in stability assays.

It is important to note that the inherent stability of a peptide is primarily determined by its amino acid sequence. However, the purity of the peptide sample is a critical factor in obtaining reliable stability data. Therefore, the choice of a high-quality protecting group strategy during synthesis, such as the use of Bom for histidine, is a crucial first step in the development of stable and effective peptide therapeutics.

This guide provides a framework for the systematic evaluation of peptide stability. By employing these standardized assays, researchers can make informed decisions about lead candidate selection and formulation development, ultimately accelerating the path to clinical applications.

References

• AAPPTec. Amino Acid Derivatives for Peptide Synthesis. [Link]

• Cui, Y. et al. Methods to Enhance the Metabolic Stability of Peptide-Based PET Radiopharmaceuticals. Molecules. 2020, 25(10), 2393. [Link]

• De la Torre, B. G., & Andreu, D. A Streamlined High-Throughput LC-MS Assay for Quantifying Peptide Degradation in Cell Culture. Journal of the American Society for Mass Spectrometry. 2022, 33(10), 1869–1876. [Link]

• De la Torre, B. G., & Andreu, D. A Streamlined High-Throughput LC-MS Assay for Quantifying Peptide Degradation in Cell Culture. bioRxiv. 2022. [Link]

• Kluskens, L. D., et al. Differential stability of therapeutic peptides with different proteolytic cleavage sites in blood, plasma and serum. PLoS ONE. 2013, 8(6), e68244. [Link]

• De la Torre, B. G., & Andreu, D. A Streamlined High-Throughput LC-MS Assay for Quantifying Peptide Degradation in Cell Culture. ResearchGate. 2022. [Link]

• Waters. Comprehensive and Routine Characterization of Proteins and Peptides using an Integrated Waters LC-MS Workflow and LC -MSE. [Link]

• Vachet, R. W., & Glish, G. L. A Mechanistic Investigation of the Enhanced Cleavage at Histidine in the Gas-Phase Dissociation of Protonated Peptides. Journal of the American Society for Mass Spectrometry. 1998, 9(5), 558–568. [Link]

• Delport, C., et al. Comparison of Protocols to Test Peptide Stability in Blood Plasma and Cell Culture Supernatants. ACS Pharmacology & Translational Science. 2021, 4(4), 1362–1371. [Link]

• AAPPTec. Practical Synthesis Guide to Solid Phase Peptide Chemistry. [Link]

• Delport, C., et al. Impact of fluorination on proteolytic stability of peptides in human blood plasma. Bioorganic & Medicinal Chemistry. 2013, 21(12), 3585–3591. [Link]

• Vachet, R. W., & Glish, G. L. A mechanistic investigation of the enhanced cleavage at histidine in the gas-phase dissociation of protonated peptides. Journal of the American Society for Mass Spectrometry. 1998, 9(5), 558–568. [Link]

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The Orthogonality of the Benzyloxymethyl (Bom) Protecting Group: A Comparative Guide for Synthetic Strategy

In the intricate landscape of multi-step organic synthesis, particularly in the development of pharmaceuticals and the total synthesis of complex natural products, the strategic deployment of protecting groups is paramount.[1] An ideal protecting group should be easily and selectively introduced, stable to a wide range of reaction conditions, and readily and selectively removed under mild conditions that do not affect other functional groups.[2] The concept of orthogonality —the ability to deprotect one group in any order without affecting others—is a cornerstone of modern synthetic efficiency.[3][4]

This guide provides an in-depth technical comparison of the benzyloxymethyl (Bom) protecting group with other commonly used protecting groups for hydroxyl and amine functionalities. We will delve into the experimental data that underpins the Bom group's utility as a robust and versatile tool in the synthetic chemist's arsenal, offering field-proven insights into its stability, selective cleavage, and strategic application.

The Benzyloxymethyl (Bom) Group: A Profile

The Bom group, an acetal of benzyloxymethanol, is prized for its remarkable stability across a broad spectrum of chemical environments, including strongly acidic and basic conditions.[5] This robustness makes it an excellent choice for protecting sensitive hydroxyl or amine groups early in a synthetic sequence. Its primary mode of cleavage, catalytic hydrogenolysis, provides a distinct and mild deprotection pathway, forming the basis of its orthogonality with many other common protecting groups.[5][6]

Visualizing Orthogonal Deprotection

The principle of orthogonal protection is centered on the selective removal of one protecting group while others remain intact. The following diagram illustrates this concept, showcasing a hypothetical scenario where a Bom group is stable to the conditions used to remove other protecting groups, and vice-versa.

Caption: Orthogonal deprotection strategies for a molecule bearing Bom, Boc, and TBDMS protecting groups.

Comparative Stability: An Experimental Overview

The cornerstone of the Bom group's utility is its differential stability compared to other protecting groups. The following table summarizes the stability of the Bom group under the typical deprotection conditions for other common protecting groups, based on experimental observations from the literature.

Protecting Group	Standard Deprotection Conditions	Stability of Bom Group	Orthogonal?
Boc (tert-Butoxycarbonyl)	Strong Acid (e.g., TFA in CH₂Cl₂, HCl in Dioxane)[7][8]	Stable [9]	Yes
Fmoc (9-Fluorenylmethyloxycarbonyl)	Base (e.g., 20% Piperidine in DMF)[10][11]	Stable	Yes
Cbz (Carbobenzyloxy)	Catalytic Hydrogenolysis (e.g., H₂, Pd/C)[6][12]	Labile (cleaved simultaneously)[6]	No
TBDMS/TBS (tert-Butyldimethylsilyl)	Fluoride source (e.g., TBAF in THF) or Acid[13][14]	Stable [15]	Yes
TIPS (Triisopropylsilyl)	Fluoride source (e.g., TBAF in THF) or Acid[14]	Stable	Yes
MOM (Methoxymethyl ether)	Acid (e.g., HCl in THF/H₂O)	Stable to milder acidic conditions	Generally Yes
THP (Tetrahydropyranyl)	Acid (e.g., Acetic acid in THF/H₂O)	Stable	Yes
PMB (p-Methoxybenzyl)	Oxidative cleavage (DDQ, CAN) or Hydrogenolysis[5]	Stable to oxidative cleavage	Yes

Experimental Protocols

The following protocols are representative examples for the protection of a primary alcohol with a Bom group and the selective hydrogenolytic deprotection of a Bom group.

Protocol 1: Protection of a Primary Alcohol with a Bom Group

This protocol is adapted from procedures described in the literature for the formation of Bom ethers.

Caption: Workflow for the protection of a primary alcohol with a Bom group.

Materials:

• Primary alcohol (1.0 eq)

• Benzyloxymethyl chloride (BOM-Cl, 1.5 eq)

• N,N-Diisopropylethylamine (DIPEA, 2.0 eq)

• Anhydrous dichloromethane (DCM)

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Brine (saturated aqueous NaCl)

• Anhydrous sodium sulfate (Na₂SO₄)

• Silica gel for column chromatography

Procedure:

• Dissolve the primary alcohol (1.0 eq) in anhydrous DCM in a round-bottom flask equipped with a magnetic stir bar under an inert atmosphere (e.g., nitrogen or argon).

• Cool the solution to 0 °C in an ice bath.

• Add DIPEA (2.0 eq) to the stirred solution, followed by the dropwise addition of BOM-Cl (1.5 eq).

• Allow the reaction mixture to warm to room temperature and stir for 12-24 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Upon completion, quench the reaction by adding saturated aqueous NaHCO₃ solution.

• Transfer the mixture to a separatory funnel and separate the layers. Extract the aqueous layer with DCM (2 x 20 mL).

• Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel to afford the pure Bom-protected alcohol.

Protocol 2: Selective Hydrogenolytic Deprotection of a Bom Group

This protocol provides optimized conditions for the cleavage of a Bom group, particularly in sensitive substrates, to minimize side reactions such as over-reduction.[6]

Materials:

• Bom-protected substrate (1.0 eq)

• 10% Palladium on carbon (Pd/C, 10-20 mol%)

• Isopropanol (iPrOH)

• Water (H₂O)

• Formic acid (HCO₂H, optional, 0.5%)

• Hydrogen gas (H₂) balloon or hydrogenation apparatus

Procedure:

• Dissolve the Bom-protected substrate (1.0 eq) in a mixture of iPrOH and H₂O (typically 10:1 v/v).

• Carefully add 10% Pd/C (10-20 mol%) to the solution. For substrates where the reaction is sluggish, the addition of a small amount of formic acid (0.5%) can significantly increase the reaction rate.[6]

• Evacuate the flask and backfill with H₂ gas (this process should be repeated three times).

• Stir the reaction mixture vigorously under a positive pressure of H₂ (e.g., using a balloon) at room temperature.

• Monitor the reaction progress by TLC or LC-MS.

• Upon completion, carefully filter the reaction mixture through a pad of Celite® to remove the Pd/C catalyst. Wash the pad with methanol or ethyl acetate.

• Concentrate the filtrate under reduced pressure to obtain the crude deprotected product.

• If necessary, purify the product by flash column chromatography or recrystallization.

Case Study: Bom Group in Natural Product Synthesis

The utility of the Bom protecting group is elegantly demonstrated in the synthesis of complex natural products. For instance, in the synthesis of Uridine-containing antibacterial agents, the Bom group has been employed to protect the ureido nitrogen.[6] The hydrogenolytic cleavage of the Bom group in these complex molecules requires carefully optimized conditions to avoid the reduction of other sensitive functionalities, such as the C5-C6 double bond of the uracil moiety. The use of a mixed solvent system of isopropanol and water, with a catalytic amount of formic acid, has been shown to be effective for the clean and high-yielding deprotection of the Bom group in these systems.[6]

Causality Behind Experimental Choices

• Choice of Base for Bom Protection: DIPEA, a non-nucleophilic hindered base, is used to scavenge the HCl generated during the reaction without competing with the alcohol for the BOM-Cl electrophile.

• Solvent System for Hydrogenolysis: The addition of water to isopropanol in the hydrogenolytic deprotection of Bom groups has been shown to suppress the formation of over-reduced byproducts, particularly in substrates containing reducible double bonds.[6] The presence of water is thought to diminish the deactivation of the palladium catalyst by free amines that may be present in the substrate or formed during the reaction.[6]

• Acid Catalyst in Hydrogenolysis: The addition of a small amount of acid, such as formic acid, can dramatically improve the reaction rate of hydrogenolysis.[6] This is likely due to the protonation of the ether oxygen, making the C-O bond more susceptible to cleavage.

Conclusion

The benzyloxymethyl (Bom) protecting group is a valuable asset in organic synthesis due to its exceptional stability and unique deprotection pathway. Its orthogonality with a wide range of common protecting groups, including Boc, Fmoc, and various silyl ethers, allows for the design of elegant and efficient synthetic routes to complex molecules. By understanding the experimental nuances of its introduction and cleavage, researchers can confidently employ the Bom group to navigate the challenges of multi-step synthesis and accelerate the development of novel chemical entities.

References

• A reliable Pd-mediated hydrogenolytic deprotection of BOM group of uridine ureido nitrogen. PMC - NIH. [Link]

• THE ROLE OF PROTECTIVE GROUPS IN ORGANIC SYNTHESIS. wiley.com. [Link]

• Alcohol Protecting Groups. University of Windsor. [Link]

• KHF2, a mild and selective desilylating agent for phenol t-butyldimethylsilyl (TBDMS) ethers. National Institutes of Health. [Link]

• Protective Groups. Organic Chemistry Portal. [Link]

• Sustainable Approaches for the Protection and Deprotection of Functional Groups. National Institutes of Health. [Link]

• Selective deprotection of TBDMS alkyl ethers in the presence of TIPS or TBDPS phenyl ethers by catalytic CuSO4·5H2O in methanol. ResearchGate. [Link]

• tert-Butyldimethylsilyl Ethers. Organic Chemistry Portal. [Link]

• Mild deprotection of the N-tert-butyloxycarbonyl (N-Boc) group using oxalyl chloride. Royal Society of Chemistry. [Link]

• Facile Deprotection of O-Cbz-Protected Nucleosides by Hydrogenolysis: An Alternative to O-Benzyl Ether-Protected Nucleosides. ResearchGate. [Link]

• Mild deprotection of the N-tert-butyloxycarbonyl (N-Boc) group using oxalyl chloride. National Institutes of Health. [Link]

• An Efficient and Chemoselective Deprotection of Aryl tert-Butyldimethylsilyl (TBDMS) Ethers by NaCN. SciELO. [Link]

• Boc-Protected Amino Groups. Organic Chemistry Portal. [Link]

• Deprotection of a Primary Boc Group under Basic Conditions. ResearchGate. [Link]

• Deprotection of Silyl Ethers. Gelest. [Link]

• Selective Thermal Deprotection of N-Boc Protected Amines in Continuous Flow. National Institutes of Health. [Link]

• Mild deprotection of the N-tert-butyloxycarbonyl (N-Boc) group using oxalyl chloride. National Institutes of Health. [Link]

• Facile deprotection of O-Cbz-protected nucleosides by hydrogenolysis: an alternative to O-benzyl ether-protected nucleosides. PubMed. [Link]

• Fmoc Protecting Group: Fmoc Protection & Deprotection Mechanism. Total Synthesis. [Link]

• BOC Protection and Deprotection. Hebei Boze Chemical Co., Ltd.. [Link]

• Cbz-Protected Amino Groups. organic-chemistry.org. [Link]

• 3-Benzyloxy-2-methyl Propanoate. Organic Syntheses. [Link]

• A Very Practical and Selective Method for PMB Protection of Alcohols. ResearchGate. [Link]

• Protecting-group-free synthesis as an opportunity for invention. ResearchGate. [Link]

• Studies on the Effect of Lewis Acids on Fmoc Deprotection in Solution and Solid-Phase. ProQuest. [Link]

• THE ROLE OF PROTECTIVE GROUPS IN ORGANIC SYNTHESIS. Wiley. [Link]

• Cbz Protecting Group: N-Cbz Protection & Deprotection Mechanism. Total Synthesis. [Link]

• An efficient protocol for alcohol protection under solvent- and catalyst-free conditions. PubMed. [Link]

• Protecting Group Strategies in Natural Product Biosynthesis. PubMed. [Link]

• TBS Protecting Group: TBS Protection & Deprotection. Total Synthesis. [Link]

• Protecting Groups for Alcohols: Silyl Ether On → TBAF Off (Mechanism + Worked Example). YouTube. [Link]

• N-Terminal Deprotection - Fmoc removal. Aapptec. [Link]

• Deprotection kinetics for Fmoc-l-Leucine-OH and Fmoc-l-Arginine(Pbf)-OH... ResearchGate. [Link]

• Methods for Removing the Fmoc Group. ResearchGate. [Link]

• Deprotection Reagents in Fmoc Solid Phase Peptide Synthesis: Moving Away from Piperidine? National Institutes of Health. [Link]

• Standard practices for Fmoc-based solid-phase peptide synthesis in the Nowick laboratory (Version 1.7.2). UCI. [Link]

• Protecting Groups in Organix Synthesis. UT Southwestern Medical Center. [Link]

Sources

• 1. catalogimages.wiley.com [catalogimages.wiley.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. Protective Groups [organic-chemistry.org]
• 4. xray.uky.edu [xray.uky.edu]
• 5. uwindsor.ca [uwindsor.ca]
• 6. A reliable Pd-mediated hydrogenolytic deprotection of BOM group of uridine ureido nitrogen - PMC [pmc.ncbi.nlm.nih.gov]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. Boc-Protected Amino Groups [organic-chemistry.org]
• 9. BOC Protection and Deprotection [bzchemicals.com]
• 10. total-synthesis.com [total-synthesis.com]
• 11. researchgate.net [researchgate.net]
• 12. total-synthesis.com [total-synthesis.com]
• 13. tert-Butyldimethylsilyl Ethers [organic-chemistry.org]
• 14. Deprotection of Silyl Ethers - Gelest [technical.gelest.com]
• 15. researchgate.net [researchgate.net]

The Strategic Advantage of Boc-His(3-Bom)-OMe HCl in Complex Peptide Synthesis: A Comparative Guide

For researchers, scientists, and professionals in drug development, the synthesis of complex peptides containing histidine presents a significant challenge. The unique imidazole side chain of histidine is a primary driver of racemization during peptide coupling, a critical issue that can compromise the final peptide's purity, structure, and biological activity. This guide provides an in-depth technical review of Nα-Boc-Nπ-(benzyloxymethyl)-L-histidine methyl ester hydrochloride (Boc-His(3-Bom)-OMe HCl), offering a comparative analysis of its performance against other common histidine protection strategies. We will delve into the mechanistic rationale for its use, present supporting data, and provide detailed experimental protocols to empower you in the synthesis of challenging histidine-containing peptides.

The Histidine Problem: A Persistent Hurdle in Peptide Synthesis

The core of the challenge lies in the imidazole ring of histidine. The π-nitrogen (N-π) of the imidazole is sufficiently basic to act as an internal catalyst for the abstraction of the α-proton of the activated histidine residue. This leads to the formation of a planar enolate intermediate, which can be protonated from either face, resulting in a mixture of L- and D-histidine enantiomers in the peptide sequence. This loss of stereochemical integrity is a major concern, as the presence of the D-isomer can drastically alter the peptide's conformation and biological function.

Traditional protection of the τ-nitrogen (N-τ) with groups like trityl (Trt) offers some steric hindrance but is largely ineffective at preventing racemization catalyzed by the exposed π-nitrogen. This has necessitated the development of protecting groups that specifically mask the problematic π-nitrogen, leading to the advent of derivatives like Boc-His(3-Bom)-OMe HCl.

Unveiling the Power of the 3-Bom Protecting Group

Boc-His(3-Bom)-OMe HCl employs a benzyloxymethyl (Bom) group to protect the π-nitrogen of the histidine imidazole ring. This strategic placement is the key to its superior performance in suppressing racemization. The Bom group effectively shields the π-nitrogen, preventing it from participating in the intramolecular proton abstraction that initiates racemization.[1][2][3] This leads to a significant reduction in the formation of the D-histidine diastereomer during coupling, even in challenging sequences or under forcing conditions.

Beyond racemization control, the Bom group is stable to the mildly acidic conditions used for the removal of the Nα-Boc group during solid-phase peptide synthesis (SPPS), ensuring the integrity of the side-chain protection throughout the chain elongation process.[3]

A Comparative Look: Boc-His(3-Bom)-OMe HCl vs. Alternatives

The choice of histidine derivative can profoundly impact the outcome of a complex peptide synthesis. Here, we compare the performance of Boc-His(3-Bom)-OMe HCl with other commonly used histidine building blocks in Boc- and Fmoc-based SPPS.

Protecting Group Strategy	Racemization Suppression	Key Advantages	Key Disadvantages
Boc-His(3-Bom)-OMe HCl	Very High [2][4][5]	Excellent suppression of racemization. Stable to Boc deprotection conditions.	Higher cost. Final cleavage can release formaldehyde, requiring scavengers. Potential for incomplete Nα-Boc deprotection.[4]
Boc-His(Trt)-OH	Low to Moderate	Readily available and cost-effective. Trt group is easily cleaved by strong acid.	Poor suppression of racemization.[6]
Boc-His(Tos)-OH	Moderate	Tosyl group can be removed by HOBt, often present in coupling reactions.[1]	Can be unstable during prolonged synthesis.[1]
Boc-His(Dnp)-OH	Good	Stable to strong acids like HF.[3]	Requires a separate, often harsh, deprotection step with thiols.[7]
Fmoc-His(Trt)-OH	Low to Moderate	Widely used in Fmoc SPPS.	Prone to significant racemization, especially at elevated temperatures.[8][9]
Fmoc-His(Boc)-OH	High	Good suppression of racemization.[7][9]	Boc group on the side chain is acid-labile.

Data-Driven Insights:

Quantitative studies have consistently demonstrated the superiority of π-nitrogen protection in minimizing racemization. For instance, in a study comparing different Fmoc-His derivatives, the π-protected derivative showed significantly lower epimerization compared to the τ-protected Trt derivative, especially under microwave heating conditions where the D-isomer formation with Fmoc-His(Trt)-OH can exceed 16%, while the π-protected analogue remains below 1%.[8][9] While direct comparative data for Boc-His(3-Bom)-OMe HCl is less abundant in the literature, the wealth of evidence for the effectiveness of the Bom group in its free acid form (Boc-His(Bom)-OH) strongly supports its exceptional performance in preserving stereochemical integrity.[4][5]

Experimental Protocols: Harnessing the Potential of Boc-His(3-Bom)-OMe HCl

The following protocols provide a framework for the effective use of Boc-His(3-Bom)-OMe HCl in manual and automated solid-phase peptide synthesis.

Protocol 1: Manual Boc-SPPS Coupling of Boc-His(3-Bom)-OMe HCl

This protocol outlines the steps for incorporating a Boc-His(3-Bom)-OMe HCl residue into a growing peptide chain on a solid support.

Materials:

• Peptide-resin with a free N-terminal amine

• Boc-His(3-Bom)-OMe HCl

• Coupling reagents (e.g., HBTU, HATU, or DIC)

• Coupling additive (e.g., HOBt)

• N,N-Diisopropylethylamine (DIPEA)

• N,N-Dimethylformamide (DMF)

• Dichloromethane (DCM)

Procedure:

• Resin Swelling and Deprotection:

  • Swell the peptide-resin in DCM for 30 minutes.

  • Perform Nα-Boc deprotection of the preceding amino acid using 50% trifluoroacetic acid (TFA) in DCM for 20-30 minutes.

  • Wash the resin thoroughly with DCM, isopropanol, and then DCM again.

• Neutralization:

  • Neutralize the resin-bound amine salt by washing with 10% DIPEA in DCM (2 x 2 minutes).

  • Wash the resin with DCM (3x) and then with DMF (3x).

• Coupling:

  • In a separate vessel, dissolve Boc-His(3-Bom)-OMe HCl (2 equivalents relative to resin substitution), HBTU (2 eq.), and HOBt (2 eq.) in DMF.

  • Add DIPEA (4 eq.) to the amino acid solution and pre-activate for 1-2 minutes.

  • Add the activated amino acid solution to the resin.

  • Agitate the reaction mixture for 1-4 hours at room temperature.

  • Monitor the coupling reaction for completion using a qualitative method like the Kaiser test.

• Washing:

  • After a negative Kaiser test, wash the resin thoroughly with DMF and DCM to remove excess reagents and byproducts.

Protocol 2: Final Cleavage and Deprotection of Peptides Containing His(Bom)

The cleavage of the Bom group from the histidine side chain requires strong acidic conditions and the use of scavengers to trap the formaldehyde released during the process.

Materials:

• Peptide-resin

• Anhydrous Hydrogen Fluoride (HF) or Trifluoromethanesulfonic acid (TFMSA)

• Scavengers: p-cresol, p-thiocresol, or anisole

• Cold diethyl ether

Procedure:

• Preparation:

  • Dry the peptide-resin thoroughly under vacuum.

  • Ensure a specialized and properly functioning HF cleavage apparatus is used.

• Cleavage:

  • Add the dried peptide-resin and scavengers (e.g., a mixture of p-cresol and p-thiocresol) to the reaction vessel.

  • Cool the vessel in a dry ice/acetone bath.

  • Carefully distill a calculated amount of anhydrous HF into the vessel.

  • Allow the reaction to proceed at 0°C for 1-2 hours with stirring.

• Work-up:

  • Remove the HF by evaporation under a stream of nitrogen.

  • Wash the resulting peptide-resin mixture with cold diethyl ether to remove the scavengers and cleavage byproducts.

  • Precipitate the crude peptide with cold diethyl ether.

  • Collect the peptide by filtration or centrifugation and dry under vacuum.

Visualizing the Workflow and Rationale

To better understand the underlying principles, the following diagrams illustrate the mechanism of histidine racemization and the protective role of the Bom group, as well as a typical workflow for incorporating Boc-His(3-Bom)-OMe HCl in SPPS.

Caption: General workflow for the incorporation of Boc-His(3-Bom)-OMe HCl in Boc-SPPS.

Concluding Remarks for the Senior Application Scientist

The synthesis of complex, histidine-rich peptides demands a meticulous approach to side-chain protection to ensure the stereochemical integrity of the final product. Boc-His(3-Bom)-OMe HCl emerges as a superior building block for this purpose, offering robust protection against racemization where other derivatives fall short. While its use necessitates careful consideration of the final cleavage conditions to mitigate side reactions from formaldehyde release, the significant advantage in preserving chirality often outweighs this concern, particularly in the synthesis of peptides for therapeutic applications where purity and defined stereochemistry are paramount.

The choice of the methyl ester form provides a protected C-terminus, which can be advantageous for solution-phase fragment condensation strategies or when the C-terminal acid is not desired in the final peptide. The hydrochloride salt form enhances the stability and handling of the compound.

By understanding the mechanistic basis for its effectiveness and adhering to optimized protocols, researchers can leverage the power of Boc-His(3-Bom)-OMe HCl to successfully navigate the challenges of complex peptide synthesis and unlock new frontiers in drug discovery and development.

References

• [1]2.

• [7]4.

• [2]6. [6]7. [4][5]8.

• [7]11.

• [1][2][3]13. [8]14.

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• 2. nbinno.com [nbinno.com]
• 3. A Convenient Synthesis of Amino Acid Methyl Esters - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Histidine racemization in the synthesis of an analog of the luteinizing hormone releasing factor. Investigation by HPLC and enzymatic methods - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. bachem.com [bachem.com]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. cemcontenttype.s3.amazonaws.com [cemcontenttype.s3.amazonaws.com]
• 9. researchgate.net [researchgate.net]

Safety & Regulatory Compliance

A Comprehensive Guide to the Safe Disposal of Boc-His(3-Bom)-OMe HCl

A Senior Application Scientist's Protocol for Ensuring Laboratory Safety and Regulatory Compliance

For researchers and drug development professionals, meticulous adherence to safety protocols is paramount, extending beyond the bench to the proper disposal of chemical reagents. This guide provides a detailed, step-by-step procedure for the safe disposal of Boc-His(3-Bom)-OMe HCl (CAS Number: 83468-80-8), a protected amino acid derivative. By understanding the chemical nature of this compound and the principles of hazardous waste management, laboratories can ensure the safety of their personnel and maintain environmental stewardship.

Understanding the Compound: Hazard Assessment of Boc-His(3-Bom)-OMe HCl

Component	Potential Hazard
Boc-His(3-Bom)-OMe	Protected amino acid derivative. General chemical handling precautions apply.
HCl (Hydrochloride)	Acidic salt. May be corrosive or irritating to skin and eyes.

Immediate Safety and Handling Protocols

Prior to any disposal procedure, ensuring personal and environmental safety is critical.

Personal Protective Equipment (PPE)

When handling Boc-His(3-Bom)-OMe HCl in any form (solid or in solution), the following PPE should be worn:

• Safety Goggles: To protect eyes from potential splashes.

• Lab Coat: To prevent contamination of personal clothing.

• Gloves: Chemical-resistant gloves (e.g., nitrile) are essential to prevent skin contact.

Spill Management

In the event of a spill:

• Alert personnel in the immediate area.

• For solid spills: Gently sweep up the material to avoid dust formation and place it in a designated, labeled waste container.

• For liquid spills (if dissolved): Absorb the spill with an inert material (e.g., vermiculite, sand, or earth) and place the absorbent material into a suitable container for disposal.

• Clean the spill area with an appropriate solvent, followed by soap and water.

• Dispose of all contaminated materials as hazardous waste.

Step-by-Step Disposal Procedure for Boc-His(3-Bom)-OMe HCl

Disposal of Boc-His(3-Bom)-OMe HCl must comply with federal, state, and local regulations. The following procedure is based on general best practices for laboratory chemical waste.

Step 1: Waste Characterization and Segregation

Proper characterization is the foundation of safe disposal. Boc-His(3-Bom)-OMe HCl falls into the category of halogenated organic compounds due to the presence of the hydrochloride salt.

• Action: Designate a specific waste container for "Halogenated Organic Waste."[2]

• Rationale: Separating halogenated from non-halogenated waste is crucial because many disposal facilities use incineration for non-halogenated solvents as a fuel source. Halogenated compounds can produce harmful byproducts upon combustion and require specific treatment.

Step 2: Container Selection and Labeling

The choice of waste container is critical to prevent leaks and reactions.

• Action:

  • Use a chemically compatible container, typically a high-density polyethylene (HDPE) or glass bottle with a secure screw cap.[3][4][5]

  • The container must be clearly labeled with "Hazardous Waste" and the full chemical name: "Boc-His(3-Bom)-OMe HCl."[4][6]

  • Include the date when the first waste was added to the container.[7]

• Rationale: Proper labeling prevents accidental mixing of incompatible wastes and ensures that the disposal facility has accurate information for safe handling and treatment. A secure cap prevents the release of vapors and spills.

Step 3: Waste Accumulation

Waste should be accumulated in a designated Satellite Accumulation Area (SAA).

• Action:

  • Store the waste container in a designated SAA, which should be at or near the point of generation and under the control of laboratory personnel.[3][7]

  • The SAA must have secondary containment to contain any potential leaks.[7]

  • Keep the waste container closed except when adding waste.[3][8]

• Rationale: SAAs are a regulatory requirement under the Resource Conservation and Recovery Act (RCRA) to ensure safe and temporary storage of hazardous waste.[6] Secondary containment minimizes the impact of spills.

Step 4: Disposal of Empty Containers

Even "empty" containers of Boc-His(3-Bom)-OMe HCl must be handled correctly.

• Action:

  • Thoroughly rinse the empty container with a suitable solvent (e.g., methanol or ethanol).

  • The first rinseate must be collected and disposed of as hazardous waste in the designated halogenated organic waste container.[8] For highly toxic chemicals, the first three rinses should be collected.[8]

  • After thorough rinsing and air-drying, the container can often be disposed of as non-hazardous waste or recycled, depending on institutional policies. Deface the original label before disposal.

• Rationale: Residual amounts of the chemical can still pose a hazard. Collecting the initial rinse ensures that these residues are captured and disposed of properly.

Step 5: Arranging for Final Disposal

Laboratory personnel are responsible for the waste until it is collected by trained professionals.

• Action:

  • Do not overfill the waste container; leave at least 10% headspace to allow for expansion.[4]

  • Once the container is full or has been in the SAA for the maximum allowed time (typically up to one year for partially filled containers, though institutional policies may be stricter), contact your institution's Environmental Health and Safety (EHS) department for pickup.[3][7]

• Rationale: EHS departments are trained and licensed to handle the transportation and final disposal of hazardous waste in accordance with all applicable regulations.

Disposal Decision Workflow

The following diagram illustrates the decision-making process for the proper disposal of Boc-His(3-Bom)-OMe HCl.

Caption: Decision workflow for the disposal of Boc-His(3-Bom)-OMe HCl.

References

• Central Washington University. Laboratory Hazardous Waste Disposal Guidelines. [Link]

• GAIACA. (2022, April 11). How to Dispose of Chemical Waste in a Lab Correctly. [Link]

• American Chemical Society. Regulation of Laboratory Waste. [Link]

• Needle.Tube. Are There Specific Regulations for Disposing of Chemical Waste in a Lab. [Link]

• Northwestern University. (2023, February 27). Hazardous Waste Disposal Guide. [Link]

• PubChem. Boc-his(3-bom)-ome hcl. [Link]

• PubChem. Boc-His(Boc)-OH. [Link]

• Dartmouth College. Hazardous Waste Disposal Guide. [Link]

• Unknown.

• National Institutes of Health. (2022). NIH Waste Disposal Guide 2022. [Link]

• PubMed. Synthesis of the novel pi-(benzyloxymethyl)-protected histidine analogue of statine.... [Link]

• Loba Chemie. L-HISTIDINE FOR BIOCHEMISTRY - Safety Data Sheet. [Link]

• Technion. Chemical Waste Management Guide. [Link]

• University of Oslo. Chemical and Hazardous Waste Guide. [Link]

• Royal Society of Chemistry. Protection of histidine side-chains with π-benzyloxymethyl- or π-bromobenzyloxymethyl-groups. [Link]

Sources

• 1. fishersci.ie [fishersci.ie]
• 2. uakron.edu [uakron.edu]
• 3. Laboratory Hazardous Waste Disposal Guidelines | Central Washington University [cwu.edu]
• 4. How to Dispose of Chemical Waste in a Lab Correctly [gaiaca.com]
• 5. safety.net.technion.ac.il [safety.net.technion.ac.il]
• 6. Are There Specific Regulations for Disposing of Chemical Waste in a Lab [needle.tube]
• 7. Hazardous Waste Disposal Guide: Research Safety - Northwestern University [researchsafety.northwestern.edu]
• 8. Hazardous Waste Disposal Guide - Research Areas | Policies [policies.dartmouth.edu]

A Senior Application Scientist's Guide to Personal Protective Equipment for Handling Boc-His(3-Bom)-OMe HCl

Navigating the complexities of synthetic chemistry requires not only a deep understanding of reaction mechanisms but also an unwavering commitment to safety. Boc-His(3-Bom)-OMe HCl (CAS No. 83468-80-8), a protected histidine derivative used in peptide synthesis, is a fine chemical powder that demands meticulous handling to ensure the safety of laboratory personnel.[1][2][3][4][5] This guide provides an in-depth, procedural framework for the selection and use of Personal Protective Equipment (PPE), grounded in the principles of risk mitigation and sound laboratory practice.

Foundational Risk Assessment: Understanding the Hazard

Before any container is opened, a thorough risk assessment is paramount. The primary hazards associated with Boc-His(3-Bom)-OMe HCl, like many protected amino acids in solid form, stem from its physical state and potential chemical reactivity.

• Inhalation Hazard : As a powder, the compound can easily become airborne during handling, such as weighing or transferring. Inhalation may lead to respiratory tract irritation.[6]

• Dermal and Ocular Exposure : Direct contact with skin or eyes can cause irritation. While not classified as a severe skin irritant, good laboratory practice dictates minimizing all direct chemical contact.

• Ingestion Hazard : Accidental ingestion may be harmful.[6] This is primarily a risk associated with poor hygiene, such as failing to wash hands after handling.

The causality for our PPE protocol is therefore clear: we must establish effective barriers to prevent the inhalation of airborne particulates and block direct contact with skin and eyes.

The Core PPE Ensemble: Your First Line of Defense

A standard PPE ensemble is required for all routine handling of Boc-His(3-Bom)-OMe HCl. This selection is based on a combination of supplier safety data and established laboratory safety protocols.[7][8]

PPE Component	Specification	Rationale for Use
Body Protection	Professional Lab Coat	Protects skin and personal clothing from minor spills and dust contamination. Should be buttoned completely.
Hand Protection	Disposable Nitrile Gloves	Provides a barrier against incidental skin contact.[7] Double-gloving may be prudent for extended handling.
Eye Protection	ANSI Z87.1 Rated Safety Glasses	Protects against flying particles and minor splashes. Must include side shields for comprehensive protection.[7]
Respiratory	N95 or P1 Dust Mask	Required when handling the powder in open environments (e.g., weighing) to prevent inhalation of nuisance dust.[6]
General Attire	Long Pants & Closed-Toe Shoes	Essential minimum attire in any laboratory to protect against spills and physical hazards.[7]

Operational Guide: From Storage to Disposal

The proper use of PPE is intrinsically linked to the procedure being performed. The following workflow integrates safety controls at each critical step.

Preparation and Donning PPE

• Designate the Area : Cordon off the specific area where the compound will be handled, preferably within a chemical fume hood or on a bench with adequate ventilation.

• Assemble Materials : Before starting, ensure all necessary equipment (spatulas, weigh boats, glassware, waste containers) is within the designated area.

• Don PPE : Put on your PPE in the following order: lab coat, long pants, closed-toe shoes, safety glasses, and finally, gloves. The respiratory mask should be donned immediately before handling the powder.

Handling and Experimental Use

The following diagram outlines the critical workflow for safely handling Boc-His(3-Bom)-OMe HCl.

Caption: Workflow for Safe Handling of Boc-His(3-Bom)-OMe HCl.

Decontamination and Doffing PPE

• Clean Workspace : After completing the experiment, wipe down the work surface with an appropriate solvent (e.g., 70% ethanol) to decontaminate any residual powder.

• Waste Segregation : Dispose of all contaminated materials—weigh boats, gloves, paper towels—in a clearly labeled hazardous waste container in accordance with institutional and local regulations.[6]

• Doffing PPE : Remove PPE in an order that minimizes cross-contamination. The most common sequence is:

  • Remove outer gloves (if double-gloved).

  • Remove lab coat.

  • Remove respiratory and eye protection.

  • Remove inner gloves.

• Hand Hygiene : Immediately wash hands thoroughly with soap and water.

Enhanced Precautions and Emergency Procedures

For situations with a higher risk of exposure, such as handling large quantities or cleaning up a significant spill, an upgraded PPE ensemble is necessary.

• Large Spills : For a large spill, the recommended PPE includes a full suit, dust respirator, boots, and gloves.[6] A self-contained breathing apparatus (SCBA) should be considered to prevent inhalation.[6]

• Eye Contact : If eye contact occurs, immediately flush the eyes with copious amounts of water for at least 15 minutes, removing contact lenses if present.[6] Seek immediate medical attention.

• Skin Contact : In case of skin contact, wash the affected area thoroughly with soap and water.[6]

• Inhalation : If inhalation occurs, move the individual to fresh air. If breathing is difficult, provide artificial respiration and seek medical help.[6]

By adhering to these rigorous PPE and handling protocols, researchers can confidently and safely utilize Boc-His(3-Bom)-OMe HCl in their work, ensuring both personal safety and the integrity of their scientific endeavors.

References

• Safety Data Sheet. (n.d.). AAPPTec.
• Sigma-Aldrich. (n.d.). boc-his(3-bom)-ome hcl | 83468-80-8.
• Sigma-Aldrich. (n.d.). boc-his(3-bom)-ome hcl | 83468-80-8.
• Santa Cruz Biotechnology. (n.d.). Boc-His(3-BOM)-OMe HCl | CAS 83468-80-8.
• CHEMM. (n.d.). Personal Protective Equipment (PPE).
• U.S. Environmental Protection Agency. (2025). Personal Protective Equipment.
• CymitQuimica. (n.d.). CAS 3350-15-0: H-Dab(Boc)-OMe . HCl.
• Environmental Health and Safety. (n.d.). Personal Protective Equipment Requirements for Laboratories.
• Santa Cruz Biotechnology. (n.d.). Boc-His(3-BOM)-OMe HCl | CAS 83468-80-8.
• ECHEMI. (n.d.). Buy BOC-HIS(3-BOM)-OME HCL from HANGZHOU LEAP CHEM CO., LTD..
• PubChem. (n.d.). Boc-His(Boc)-OH.
• American Chemistry Council. (n.d.). Protective Equipment.
• ACS Material. (2020, July 14). PPE and Safety for Chemical Handling.
• LabSolu. (n.d.). Boc-His(3-BOM)-OMe HCl.
• BLD Pharm. (n.d.). 2488-14-4|Boc-His-OMe.
• Sigma-Aldrich. (n.d.). boc-his(3-bom)-ome hcl | 83468-80-8.
• PubChem. (n.d.). Boc-his(3-bom)-ome hcl.

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